Dimethyl 2-bromopentanedioate

• CAS: 760-94-1

Core Science & Biosynthesis

The Synthetic Cornerstone: A Technical Guide to Dimethyl 2-Bromopentanedioate for Advanced Chemical Research

Introduction: The Strategic Importance of Dimethyl 2-Bromopentanedioate

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science, the strategic selection of building blocks is paramount to the success of a synthetic campaign. Dimethyl 2-bromopentanedioate (CAS No. 760-94-1), a halogenated diester, has emerged as a pivotal intermediate due to its inherent reactivity and versatile chemical handles.[1][2] Its structure, featuring a bromine atom at the alpha-position to one of two methyl ester groups, provides an electrophilic center ripe for nucleophilic attack, enabling the facile introduction of a wide array of functional groups.[3] This guide offers an in-depth exploration of the chemical properties, synthesis, and reactivity of Dimethyl 2-bromopentanedioate, providing researchers, scientists, and drug development professionals with the technical insights necessary for its effective application.

Part 1: Core Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and spectral properties is the foundation of its successful application in synthesis. Dimethyl 2-bromopentanedioate is typically a colorless to light yellow liquid, though it can also exist as a low-melting solid. The key physicochemical data are summarized in the table below.

Property	Value	Source(s)
CAS Number	760-94-1	[1]
Molecular Formula	C₇H₁₁BrO₄	[1]
Molecular Weight	239.06 g/mol	[1]
Appearance	Colorless to light yellow liquid or solid
Melting Point	45-48 °C	[1]
Boiling Point	135 °C at 11 Torr; 240.3 °C at 760 mmHg
Density	1.452 g/cm³	[4]
Refractive Index	1.467	[4]
Flash Point	99.1 °C	[4]

Spectroscopic Characterization

The structural integrity and purity of Dimethyl 2-bromopentanedioate are typically confirmed using NMR and IR spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the two diastereotopic methyl ester groups around δ 3.7 ppm. The proton on the bromine-bearing carbon (α-proton) will be shifted downfield. The methylene protons of the pentane backbone will appear as complex multiplets.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the two carbonyl carbons of the ester groups (typically in the δ 160-175 ppm range), the carbon bearing the bromine atom (shifted downfield), the two methoxy carbons, and the methylene carbons of the backbone.

Infrared (IR) Spectroscopy: The IR spectrum is dominated by a strong carbonyl (C=O) stretching vibration characteristic of the ester functional groups, typically appearing in the range of 1730-1750 cm⁻¹.

Part 2: Synthesis and Purification

The most common and efficient laboratory-scale synthesis of Dimethyl 2-bromopentanedioate involves the radical-mediated α-bromination of dimethyl pentanedioate (dimethyl glutarate).[1][5] The use of N-Bromosuccinimide (NBS) as the brominating agent is preferred over elemental bromine due to its safer handling and higher selectivity for mono-bromination.[1][5]

Detailed Synthesis Protocol: α-Bromination with N-Bromosuccinimide

This protocol describes a representative procedure for the synthesis of Dimethyl 2-bromopentanedioate.

Materials:

• Dimethyl pentanedioate (dimethyl glutarate)

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (radical initiator)

• Carbon tetrachloride (CCl₄) or other suitable inert solvent

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Dichloromethane or diethyl ether (for extraction)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve dimethyl pentanedioate in carbon tetrachloride.

• Add N-Bromosuccinimide (1.0-1.1 equivalents) and a catalytic amount of AIBN or benzoyl peroxide to the solution.

• Heat the reaction mixture to reflux (approximately 77 °C for CCl₄) and maintain for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature. The succinimide byproduct will precipitate out of the solution.

• Filter the mixture to remove the precipitated succinimide and wash the solid with a small amount of cold carbon tetrachloride.

• Combine the filtrate and washings and transfer to a separatory funnel.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: The crude Dimethyl 2-bromopentanedioate is purified by fractional distillation under reduced pressure.[5]

Self-Validation: The success of the synthesis and purification can be validated by ¹H NMR and GC-MS analysis to confirm the structure and assess the purity of the final product.

Caption: Workflow for the synthesis of Dimethyl 2-bromopentanedioate.

Part 3: Chemical Reactivity and Synthetic Applications

The synthetic utility of Dimethyl 2-bromopentanedioate is primarily derived from the electrophilic nature of the carbon atom bearing the bromine, making it an excellent substrate for nucleophilic substitution reactions.[3] It can also undergo elimination reactions to furnish unsaturated diesters.[1]

Nucleophilic Substitution Reactions

Dimethyl 2-bromopentanedioate readily undergoes Sₙ2 reactions with a variety of nucleophiles, allowing for the introduction of new functional groups at the C2 position.

Example: Synthesis of Dimethyl 2-azidopentanedioate

This reaction serves as a gateway to the synthesis of α-amino acids and other nitrogen-containing compounds.

Procedure Outline:

• Dissolve Dimethyl 2-bromopentanedioate in a polar aprotic solvent such as DMSO or DMF.

• Add sodium azide (NaN₃) (1.1-1.5 equivalents) to the solution.

• Stir the reaction mixture at room temperature overnight.

• The reaction progress can be monitored by TLC or GC-MS.

• Upon completion, the reaction is typically worked up by pouring the mixture into water and extracting the product with an organic solvent like diethyl ether or ethyl acetate.

• The combined organic layers are washed, dried, and concentrated to yield the azido-diester.

Caption: Nucleophilic substitution with sodium azide.

Elimination Reactions

In the presence of a non-nucleophilic base, Dimethyl 2-bromopentanedioate can undergo an E2 elimination to form an α,β-unsaturated diester, primarily dimethyl glutaconate.[1]

General Conditions:

• Base: A sterically hindered, non-nucleophilic base such as 1,8-Diazabicycloundec-7-ene (DBU) or triethylamine (in some cases) is typically used.

• Solvent: An aprotic solvent is generally employed.

• Temperature: The reaction may require heating to proceed at a reasonable rate.

Application in Drug Development: The Synthesis of Lenalidomide

A prominent application of α-bromo diesters, and by extension Dimethyl 2-bromopentanedioate, is in the synthesis of immunomodulatory drugs like Lenalidomide. While the direct precursor in many patented syntheses is methyl 2-(bromomethyl)-3-nitrobenzoate, the underlying chemistry of nucleophilic substitution is analogous and highlights the importance of this class of reagents.

Part 4: Safety, Handling, and Storage

As a halogenated organic compound, Dimethyl 2-bromopentanedioate should be handled with appropriate safety precautions. While a specific, comprehensive safety data sheet (SDS) is not widely available, data from analogous bromoalkanes and general chemical principles dictate the following measures:

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Handle in a well-ventilated fume hood to avoid inhalation of vapors.[2]

• Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.

• Handling: Use non-sparking tools and take precautionary measures against static discharge.[2][6] Avoid contact with skin, eyes, and clothing.[2]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat and ignition sources.[6]

First Aid Measures:

• Skin Contact: Immediately wash with soap and plenty of water.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[2]

• Inhalation: Move to fresh air.

• Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Conclusion

Dimethyl 2-bromopentanedioate is a versatile and valuable building block in organic synthesis. Its well-defined reactivity, particularly in nucleophilic substitution and elimination reactions, provides chemists with a reliable tool for the construction of complex molecular architectures. A thorough understanding of its physicochemical properties, synthetic routes, and handling requirements, as outlined in this guide, is essential for its safe and effective utilization in research and development, especially within the pharmaceutical industry.

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• Doc Brown's Chemistry. (n.d.). C7H16 2,2-dimethylpentane low high resolution 1H proton nmr spectrum. Retrieved from [Link]

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The Organic Chemist's Guide to a Versatile Building Block: Dimethyl 2-bromopentanedioate

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of organic synthesis, particularly within the realm of pharmaceutical development, the strategic selection of starting materials and intermediates is paramount to the success of a synthetic campaign. Dimethyl 2-bromopentanedioate (CAS Number: 760-94-1), a halogenated diester, has emerged as a critical and versatile building block. Its unique structural features—a reactive bromine atom at the alpha position to a carbonyl group and two ester functionalities—provide a rich chemical playground for the construction of complex molecular architectures. This guide offers an in-depth exploration of the synthesis, characterization, reactivity, and applications of this important intermediate, with a focus on providing practical insights and methodologies for laboratory and industrial applications.

Core Characteristics of Dimethyl 2-bromopentanedioate

Before delving into the synthetic and applicative aspects, it is essential to understand the fundamental physicochemical properties of Dimethyl 2-bromopentanedioate. These properties not only govern its reactivity but also inform its handling, storage, and purification.

Property	Value	Source
CAS Number	760-94-1	[1][2]
Molecular Formula	C₇H₁₁BrO₄	[1]
Molecular Weight	239.06 g/mol	[1]
Appearance	Colorless to light yellow liquid
Boiling Point	240.3 °C at 760 mmHg	N/A
Density	1.452 g/cm³	N/A
Flash Point	99.1 °C	N/A
Refractive Index	1.467	N/A

Synthesis of Dimethyl 2-bromopentanedioate: A Tale of Two Pathways

The efficient synthesis of Dimethyl 2-bromopentanedioate is a cornerstone of its utility. Two primary synthetic routes have been established, each with its own set of advantages and considerations.

Radical-Mediated α-Bromination of Dimethyl Pentanedioate

The direct bromination of dimethyl pentanedioate (dimethyl glutarate) at the alpha position is a common and effective method. This transformation is typically achieved through a radical-mediated pathway, most frequently employing N-Bromosuccinimide (NBS) as the brominating agent in the presence of a radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.[1] The reaction is generally conducted in an inert solvent like carbon tetrachloride or benzene under reflux conditions.

The use of NBS offers significant advantages in terms of handling safety and often leads to cleaner reactions with good selectivity for the desired mono-brominated product. However, a key challenge in this synthesis is the potential for over-bromination, leading to the formation of impurities like dimethyl 2,4-dibromopentanedioate.[1] Careful control of stoichiometry, reaction temperature, and reaction time is crucial to maximize the yield of the target compound.[1]

Caption: Workflow for the synthesis of Dimethyl 2-bromopentanedioate via radical bromination.

The Hell-Volhard-Zelinsky (HVZ) Reaction and Subsequent Esterification

An alternative and classic approach is an adaptation of the Hell-Volhard-Zelinsky (HVZ) reaction. This multi-step process begins with the treatment of glutaric acid with bromine and a catalytic amount of phosphorus tribromide (PBr₃) to form 2-bromoglutaric acid.[1] The resulting α-bromo acid is then esterified with methanol to yield the desired Dimethyl 2-bromopentanedioate. While this method is well-established for α-halogenation, it involves more synthetic steps compared to the direct bromination of the diester.

Purification and Characterization: Ensuring Quality and Identity

Following synthesis, purification of Dimethyl 2-bromopentanedioate is critical to remove unreacted starting materials, byproducts, and any over-brominated species. The most common method for purification is fractional distillation under reduced pressure. For smaller-scale purifications or when distillation is challenging, column chromatography can be employed.

The identity and purity of the final product are confirmed using a suite of analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are indispensable for structural elucidation. The ¹H NMR spectrum is expected to show characteristic signals for the two methyl ester groups and the protons on the carbon chain, with the proton at the α-position (adjacent to the bromine) being significantly downfield. The ¹³C NMR spectrum will confirm the number of unique carbon environments.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is valuable for assessing the purity of the compound and identifying any volatile impurities.

The Synthetic Utility of Dimethyl 2-bromopentanedioate in Drug Development

The reactivity of Dimethyl 2-bromopentanedioate makes it a valuable intermediate in the synthesis of a wide range of complex molecules, particularly in the pharmaceutical industry. The electrophilic nature of the carbon atom bearing the bromine atom makes it susceptible to nucleophilic attack, allowing for the facile introduction of various functional groups.

A Key Intermediate in the Synthesis of Lenalidomide

One of the most notable applications of Dimethyl 2-bromopentanedioate is its role as a key intermediate in the synthesis of Lenalidomide, an immunomodulatory drug used in the treatment of multiple myeloma. The synthesis involves the reaction of Dimethyl 2-bromopentanedioate with 3-aminopiperidine-2,6-dione.

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Dimethyl 2-Bromopentanedioate: An In-depth Technical Guide for Drug Development Professionals

This technical guide offers a comprehensive overview of dimethyl 2-bromopentanedioate, a pivotal intermediate in contemporary organic synthesis, with a particular focus on its relevance to pharmaceutical research and development. We will delve into its molecular structure, synthesis, reactivity, and practical applications, providing insights grounded in established scientific principles and experimental validation.

Core Molecular Structure and Physicochemical Properties

Dimethyl 2-bromopentanedioate, also known as dimethyl α-bromoglutarate, is a halogenated diester.[1] Its structure is defined by a five-carbon chain with two methyl ester groups at positions 1 and 5, and a bromine atom at the alpha-position (carbon 2).[2] This unique arrangement of functional groups dictates its chemical behavior and wide-ranging utility.[2]

Table 1: Physicochemical Properties of Dimethyl 2-Bromopentanedioate

Property	Value
Molecular Formula	C7H11BrO4[3][4]
Molecular Weight	239.06 g/mol [3][4]
Appearance	Light yellow liquid[5]
CAS Number	760-94-1[4][5][6]
Density	1.452 g/cm³[5]
Boiling Point	240.3 °C at 760 mmHg[5]
Flash Point	99.1 °C[5]
Refractive Index	1.467[5]

Synthesis and Purification

The primary route for synthesizing dimethyl 2-bromopentanedioate is the bromination of dimethyl pentanedioate (dimethyl glutarate).[1][6] Several methods are employed, with the choice often depending on factors like scale, desired purity, and safety considerations.

Common Synthetic Routes:

• Direct Bromination with N-Bromosuccinimide (NBS): This is a widely used method that involves reacting dimethyl glutarate with NBS in the presence of a radical initiator like azobisisobutyronitrile (AIBN).[6] This approach offers good selectivity for the alpha-position and is generally safer to handle than elemental bromine.[1][6]

• Hell-Volhard-Zelinsky (HVZ) Reaction: This classic method for α-halogenation of carboxylic acids can be adapted for the synthesis of dimethyl 2-bromopentanedioate.[6] It involves treating glutaric acid with bromine and a catalytic amount of phosphorus tribromide (PBr₃), followed by esterification with methanol.[6]

A significant challenge in the synthesis is achieving high selectivity for the desired mono-brominated product, as di-bromination can occur as a side reaction.[1] Careful control of stoichiometry, reaction temperature, and duration is crucial to minimize the formation of impurities like dimethyl 2,4-dibromopentanedioate.[1]

Purification:

Following synthesis, purification is typically achieved through fractional distillation under reduced pressure.[6] For smaller scale preparations or when distillation is challenging, column chromatography can be employed.[6]

Reactivity and Mechanistic Pathways

The reactivity of dimethyl 2-bromopentanedioate is largely governed by the electrophilic nature of the carbon atom bonded to the bromine, making it susceptible to nucleophilic attack.[7] This allows for the introduction of a wide array of functional groups through nucleophilic substitution reactions (SN2), forming new carbon-heteroatom bonds.[2]

Key Reaction Pathways:

• Nucleophilic Substitution: The bromine atom can be readily displaced by various nucleophiles, including amines, alkoxides, and thiolates.[2] This is a cornerstone of its utility in building complex molecules.

• Elimination Reactions: Dehydrobromination can occur in the presence of a base to yield unsaturated diesters, such as dimethyl glutaconate.[1]

• Ester Transformations: The two methyl ester groups can undergo hydrolysis to form carboxylic acids, transesterification with other alcohols, or reduction to alcohols, providing further avenues for molecular diversification.[2]

Caption: Key reaction pathways of dimethyl 2-bromopentanedioate.

Applications in Drug Discovery and Development

Dimethyl 2-bromopentanedioate is a valuable building block in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[2][6] Its ability to introduce a functionalized five-carbon chain is particularly useful in constructing complex molecular architectures.

Notable applications include:

• Synthesis of Heterocycles: It serves as a precursor for nitrogen-containing heterocycles, which are core structures in many pharmaceuticals.[1]

• PROTACs: It is a valuable precursor in the development of Proteolysis Targeting Chimeras (PROTACs), particularly for creating ligands that bind to E3 ubiquitin ligases like Cereblon (CRBN).[1]

• Lenalidomide Synthesis: It is recognized for its utility in producing pharmaceutical intermediates for drugs like Lenalidomide.[5]

Caption: Generalized workflow for API synthesis.

Analytical Characterization

Confirming the identity and purity of dimethyl 2-bromopentanedioate is crucial for its use in synthesis.[6] A combination of spectroscopic and chromatographic techniques is employed for this purpose.

Table 2: Key Analytical Techniques for Characterization

Technique	Purpose	Expected Observations
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural Elucidation	¹H NMR will show characteristic signals for the methyl ester protons and the protons on the carbon chain, particularly the downfield-shifted proton at the alpha-position bearing the bromine. ¹³C NMR confirms the carbon environments.[6]
Infrared (IR) Spectroscopy	Functional Group Identification	A strong absorption band around 1730-1750 cm⁻¹ confirms the presence of the ester carbonyl (C=O) groups.[6]
Gas Chromatography-Mass Spectrometry (GC-MS)	Purity Assessment and Impurity Identification	Provides information on the purity of the compound and helps identify any trace impurities, with the mass spectrum confirming the molecular weight and fragmentation pattern.[6]

Safety, Handling, and Storage

Safety Precautions:

• Always handle dimethyl 2-bromopentanedioate in a well-ventilated area, such as a fume hood.[8][9]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[8][9]

• Avoid breathing vapors or mist.[8]

• Wash hands thoroughly after handling.[8][9]

• In case of contact with eyes or skin, rinse immediately and thoroughly with water and seek medical attention.[8]

Storage:

• Store in a cool, well-ventilated place away from heat and ignition sources.[9]

• Keep the container tightly closed.[10]

Disposal:

• Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[8][11]

References

• Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedio
• Exploring Dimethyl 2-Bromopentanedioate: Properties and Applic
• The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applic
• Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedio
• US12012378B2 - Method for synthesizing 2-bromoglutaric acid diesters - Google P

• Dimethyl alpha-bromoglutarate - NIST Chemistry WebBook. [Link]

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An In-Depth Technical Guide to the ¹H NMR Spectrum of Dimethyl 2-Bromopentanedioate

This guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of dimethyl 2-bromopentanedioate, a critical intermediate in pharmaceutical synthesis and materials science. Addressed to researchers, scientists, and drug development professionals, this document delineates the theoretical basis for the expected spectrum, a detailed experimental protocol for its acquisition, and a thorough guide to its interpretation.

Introduction: The Significance of Spectroscopic Characterization

Dimethyl 2-bromopentanedioate (C₇H₁₁BrO₄) is a halogenated diester whose utility in organic synthesis is largely dictated by its purity and structural integrity. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the unambiguous structural elucidation and purity assessment of such compounds. The ¹H NMR spectrum, in particular, provides a detailed fingerprint of the molecule, offering insights into the electronic environment of each proton, their connectivity, and stereochemical relationships.

The structure of dimethyl 2-bromopentanedioate, featuring two ester groups and a bromine atom on the α-carbon, leads to a distinct and predictable ¹H NMR spectrum. Understanding this spectrum is paramount for quality control during its synthesis and for tracking its transformation in subsequent chemical reactions.

Theoretical Prediction of the ¹H NMR Spectrum

A thorough understanding of the molecular structure of dimethyl 2-bromopentanedioate allows for a robust prediction of its ¹H NMR spectrum. The key parameters that define the spectrum are chemical shift (δ), signal integration, and spin-spin coupling (J-coupling).

Chemical Structure and Proton Environments

The chemical structure of dimethyl 2-bromopentanedioate is presented below. There are five distinct proton environments, which will give rise to five unique signals in the ¹H NMR spectrum.

Caption: Chemical structure of dimethyl 2-bromopentanedioate with proton labeling.

Predicted Chemical Shifts (δ)

The chemical shift of a proton is determined by its local electronic environment. Electronegative atoms and π-systems deshield nearby protons, causing their signals to appear at higher chemical shifts (downfield).

• Hₐ (C²H): This proton is directly attached to a carbon bearing a bromine atom and is adjacent to a carbonyl group. Both are strongly electron-withdrawing, leading to significant deshielding. The chemical shift is expected to be in the range of 4.2 - 4.5 ppm .

• Hₑ and Hբ (C³H₂): These methylene protons are adjacent to the chiral center at C². They are diastereotopic and therefore chemically non-equivalent. They will appear as two separate signals. They are beta to a carbonyl group and a bromine atom, placing their chemical shifts in the range of 2.2 - 2.6 ppm .

• Hₖ and Hₗ (C⁴H₂): This methylene group is adjacent to a carbonyl group, which deshields it. The expected chemical shift is around 2.4 - 2.7 ppm .

• Hₘ (C¹(O)OCH₃): The methyl protons of the ester group at C¹ are in a typical ester environment and are expected to resonate around 3.7 - 3.8 ppm .

• Hₙ (C⁵(O)OCH₃): The methyl protons of the ester group at C⁵ are also in a standard ester environment, with an expected chemical shift of approximately 3.6 - 3.7 ppm .

Predicted Integration

The area under each signal in a ¹H NMR spectrum is proportional to the number of protons it represents.

• Hₐ: 1H

• Hₑ and Hբ: 2H (as a complex multiplet, or two separate multiplets each integrating to 1H)

• Hₖ and Hₗ: 2H

• Hₘ: 3H

• Hₙ: 3H

Predicted Spin-Spin Coupling and Multiplicity

Spin-spin coupling arises from the interaction of the magnetic moments of non-equivalent protons on adjacent carbons. The multiplicity of a signal is described by the n+1 rule, where n is the number of equivalent neighboring protons.

• Hₐ (C²H): This proton is coupled to the two diastereotopic protons on C³ (Hₑ and Hբ). It will appear as a doublet of doublets (dd) .

• Hₑ and Hբ (C³H₂): These protons are coupled to Hₐ on C² and the two protons on C⁴ (Hₖ and Hₗ). Due to their diastereotopicity, they will likely appear as a complex multiplet .

• Hₖ and Hₗ (C⁴H₂): These protons are coupled to the two protons on C³ (Hₑ and Hբ) and will appear as a triplet (t) , assuming the coupling constants to Hₑ and Hբ are similar.

• Hₘ and Hₙ (OCH₃): These methyl protons have no neighboring protons and will therefore appear as singlets (s) .

Summary of Predicted ¹H NMR Data

Proton Label	Predicted Chemical Shift (δ, ppm)	Integration	Predicted Multiplicity
Hₐ	4.2 - 4.5	1H	Doublet of Doublets (dd)
Hₑ, Hբ	2.2 - 2.6	2H	Multiplet (m)
Hₖ, Hₗ	2.4 - 2.7	2H	Triplet (t)
Hₘ	3.7 - 3.8	3H	Singlet (s)
Hₙ	3.6 - 3.7	3H	Singlet (s)

Experimental Protocol for ¹H NMR Spectrum Acquisition

The following protocol outlines the steps for acquiring a high-quality ¹H NMR spectrum of dimethyl 2-bromopentanedioate. This protocol is designed to be a self-validating system, ensuring reproducibility and accuracy.

Materials and Instrumentation

• Sample: Dimethyl 2-bromopentanedioate (≥95% purity)

• NMR Solvent: Deuterated chloroform (CDCl₃) with 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• NMR Tube: 5 mm high-precision NMR tube.

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

Sample Preparation

The causality behind meticulous sample preparation is to minimize spectral artifacts and ensure homogeneity, which is critical for obtaining sharp, well-resolved signals.

• Weighing: Accurately weigh approximately 10-20 mg of dimethyl 2-bromopentanedioate directly into a clean, dry vial.

• Dissolution: Add approximately 0.6 mL of CDCl₃ containing TMS to the vial.

• Homogenization: Gently swirl the vial to ensure complete dissolution of the sample.

• Transfer: Using a clean Pasteur pipette, transfer the solution to the 5 mm NMR tube.

• Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool in the Pasteur pipette during transfer.

Spectrometer Setup and Data Acquisition

The choice of acquisition parameters is crucial for obtaining a spectrum with good signal-to-noise ratio and resolution.

• Instrument Shimming: Insert the sample into the spectrometer and perform automated or manual shimming to optimize the magnetic field homogeneity.

• Tuning and Matching: Tune and match the probe for the ¹H frequency.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans (NS): 16-32 scans.

  • Receiver Gain (RG): Set automatically by the instrument.

  • Acquisition Time (AQ): 3-4 seconds.

  • Relaxation Delay (D1): 5 seconds to ensure full relaxation of all protons for accurate integration.

  • Spectral Width (SW): 12-15 ppm.

  • Transmitter Offset (O1p): Centered in the middle of the expected spectral region (e.g., 5-6 ppm).

Caption: Spin-spin coupling network in dimethyl 2-bromopentanedioate.

Conclusion

The ¹H NMR spectrum of dimethyl 2-bromopentanedioate is a powerful tool for its structural verification and purity assessment. A comprehensive understanding of the predicted chemical shifts, integration, and coupling patterns, combined with a robust experimental protocol, enables researchers to confidently characterize this important chemical intermediate. The detailed analysis presented in this guide serves as a valuable resource for scientists and professionals in the fields of chemical synthesis and drug development, ensuring the quality and reliability of their work.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate.
• LookChem. (n.d.). The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applications.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Benchchem. (n.d.). Dimethyl 2-Bromopentanedioate CAS 760-94-1 Supplier.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

13C NMR analysis of Dimethyl 2-bromopentanedioate

An In-Depth Technical Guide to the 13C NMR Analysis of Dimethyl 2-bromopentanedioate

Introduction

Dimethyl 2-bromopentanedioate (CAS: 760-94-1), a derivative of glutaric acid, serves as a versatile intermediate in the synthesis of pharmaceuticals and other complex organic molecules.[1] Its utility stems from the presence of multiple reactive sites: two ester functionalities and a bromine atom at the α-position to one of the carbonyls. The precise structural characterization of this molecule is paramount to ensure the desired reactivity and purity for subsequent synthetic steps.

Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, stands as an indispensable tool for the unambiguous structural elucidation of organic compounds.[1][2] This guide provides a comprehensive, in-depth analysis of the 13C NMR spectrum of Dimethyl 2-bromopentanedioate. It is designed for researchers, scientists, and drug development professionals, offering not just data, but a foundational understanding of the principles, experimental design, and spectral interpretation process. We will delve into the causality behind spectral features, present field-proven experimental protocols, and ground all claims in authoritative references.

I. Foundational Principles: Decoding the 13C NMR Spectrum

Carbon-13 NMR spectroscopy provides a detailed map of the carbon framework of a molecule. Unlike 1H NMR, the low natural abundance (1.1%) and lower gyromagnetic ratio of the 13C nucleus mean that 13C-13C spin-spin coupling is statistically improbable, resulting in spectra where each unique carbon environment typically appears as a single, sharp line (in a proton-decoupled spectrum).[2][3] The position of this line, its chemical shift (δ), is the cornerstone of spectral interpretation.

Factors Influencing Carbon Chemical Shifts:

The chemical shift of a carbon nucleus is highly sensitive to its local electronic environment. Key factors influencing the δ value for Dimethyl 2-bromopentanedioate include:

• Electronegativity: The presence of highly electronegative atoms, such as oxygen and bromine, causes a significant deshielding effect on adjacent carbon atoms. These atoms withdraw electron density, exposing the carbon nucleus more to the external magnetic field and shifting its resonance signal to a higher frequency (downfield).[4][5] In our target molecule, the carbonyl oxygens, ester oxygens, and the bromine atom are the primary drivers of the chemical shifts.

• Hybridization: The hybridization state of the carbon atom dictates its general chemical shift region. For Dimethyl 2-bromopentanedioate, we expect signals in the sp2 region (160-185 ppm) for the ester carbonyl carbons and in the sp3 region (10-70 ppm) for the rest of the carbon backbone and the methoxy groups.[6][7]

• Inductive Effects: The electron-withdrawing effects of the substituents are transmitted through the sigma bonds of the molecule, influencing carbons further away, though the effect diminishes with distance.

Advanced Technique: Distortionless Enhancement by Polarization Transfer (DEPT)

While a standard broadband-decoupled 13C NMR spectrum reveals the number of unique carbon environments, it does not explicitly state the number of attached protons (i.e., whether a carbon is a methyl (CH3), methylene (CH2), methine (CH), or quaternary (C)). This is where DEPT experiments become essential.[8][9] By manipulating pulse angles, DEPT provides this crucial information:

• DEPT-90: This spectrum shows signals only for CH (methine) carbons.[6][10]

• DEPT-135: This spectrum displays CH3 and CH carbons as positive peaks, while CH2 carbons appear as negative peaks (inverted). Quaternary carbons are absent in both DEPT-90 and DEPT-135 spectra.[6][10]

By comparing the standard 13C spectrum with the DEPT-90 and DEPT-135 spectra, a complete assignment of all protonated carbons can be achieved with high confidence.[8][11]

II. Structural Analysis and Predicted 13C NMR Data

To interpret the spectrum, we must first analyze the molecule's structure to determine the number of unique carbon environments.

Caption: Structure of Dimethyl 2-bromopentanedioate with carbon atoms numbered for NMR assignment.

As depicted, the molecule lacks any plane of symmetry. Consequently, all seven carbon atoms are chemically non-equivalent, and we expect to observe seven distinct signals in the 13C NMR spectrum.

Predicted Chemical Shifts (δ) and Assignments

Based on established chemical shift ranges and the electronic effects within the molecule, we can predict the approximate chemical shifts for each carbon.[12][13][14]

Carbon Label	Carbon Type	Multiplicity (from DEPT)	Predicted Chemical Shift (δ, ppm)	Rationale
C1	Ester Carbonyl	Quaternary (C)	169 - 172	Carbonyl carbon adjacent to the electron-withdrawing bromine on C2.
C5	Ester Carbonyl	Quaternary (C)	172 - 175	Standard ester carbonyl carbon.[4]
C6, C7	Methoxy (-OCH3)	CH3	51 - 54	sp3 carbon attached to an electronegative oxygen.
C2	Methine (-CHBr)	CH	45 - 55	sp3 carbon deshielded by both the bromine and the adjacent C1 carbonyl group.
C3	Methylene (-CH2-)	CH2	30 - 35	sp3 carbon β to the C-Br bond and the C1 carbonyl, experiencing moderate deshielding.
C4	Methylene (-CH2-)	CH2	20 - 25	sp3 carbon α to the C5 carbonyl group.

Note: The exact chemical shifts can vary depending on the solvent and concentration.[15] The two methoxy carbons (C6 and C7) are non-equivalent and are expected to show two distinct, albeit closely spaced, signals.

III. Experimental Protocol: A Self-Validating System

Adherence to a rigorous and well-documented protocol is essential for acquiring high-quality, reproducible NMR data. This section outlines a field-proven methodology for the .

A. Sample Preparation

The quality of the NMR spectrum is profoundly dependent on proper sample preparation.

Materials:

• Dimethyl 2-bromopentanedioate (50-100 mg)

• Deuterated Chloroform (CDCl3, ~0.7 mL)

• High-quality 5 mm NMR tube and cap

• Glass Pasteur pipette and bulb

• Small vial

• Glass wool

Procedure:

• Weighing: Accurately weigh approximately 50-100 mg of the compound into a clean, dry vial. A higher concentration is generally required for 13C NMR compared to 1H NMR to achieve a good signal-to-noise ratio in a reasonable time.[16][17]

• Dissolution: Add ~0.7 mL of CDCl3 to the vial. CDCl3 is a standard choice for its excellent solubilizing power for many organic compounds and its single, well-characterized residual solvent peak.

• Filtration: Place a small, tight plug of glass wool into a Pasteur pipette. Filter the solution from the vial directly into the NMR tube. This critical step removes any suspended particulate matter, which can severely degrade the magnetic field homogeneity and broaden the NMR signals.

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation. Label the tube clearly with the sample identity just below the cap.[18]

B. Spectrometer Setup and Data Acquisition

Instrument: 400 MHz (or higher) NMR Spectrometer

Experiments:

• Standard Proton-Decoupled 13C Spectrum:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker systems).

  • Spectral Width: 0 to 220 ppm. This range encompasses all expected carbon signals for most organic molecules.[7]

  • Number of Scans (NS): 128 to 1024 scans. The optimal number depends on the sample concentration.

  • Relaxation Delay (D1): 2 seconds. This delay allows for adequate relaxation of the carbon nuclei between scans, which is particularly important for quaternary carbons.

• DEPT-90 and DEPT-135 Spectra:

  • Pulse Programs: Standard DEPT-90 and DEPT-135 pulse sequences.

  • Parameters: Typically run with similar NS and D1 values as the standard 13C experiment for good signal-to-noise.

Caption: Workflow for 13C NMR Analysis of Dimethyl 2-bromopentanedioate.

IV. Spectral Interpretation: A Logic-Driven Approach

The final step is to correlate the acquired data (standard 13C, DEPT-90, DEPT-135) to deduce the structure.

Caption: Logical workflow for the assignment of the 13C NMR spectrum.

• Signal Count: The broadband-decoupled spectrum should display seven distinct signals, confirming the molecular asymmetry.

• Quaternary Carbon Assignment: By comparing the main 13C spectrum with the DEPT-135 spectrum, the two signals that are present in the former but absent in the latter are the quaternary carbons. Based on their downfield position (~170 ppm), these are assigned to the two ester carbonyl carbons, C1 and C5 .

• Methine (CH) Carbon Assignment: The DEPT-90 spectrum will show only one signal. This peak corresponds to the sole methine carbon, C2 . Its position (~45-55 ppm) is consistent with a carbon atom bearing an electronegative bromine atom and being adjacent to a carbonyl group.

• Methylene (CH2) Carbon Assignment: The DEPT-135 spectrum will display two negative signals. These correspond to the two methylene carbons, C3 and C4 . The signal at a higher chemical shift (~30-35 ppm) is assigned to C3, as it is closer to the deshielding bromine atom and C1 carbonyl. The more upfield signal (~20-25 ppm) is assigned to C4.

• Methyl (CH3) Carbon Assignment: The DEPT-135 spectrum will show two remaining positive peaks (that were not present in the DEPT-90). These are assigned to the two non-equivalent methoxy carbons, C6 and C7 , appearing in the 51-54 ppm range.

This systematic approach, combining data from three separate experiments, allows for the confident and unambiguous assignment of every carbon atom in the Dimethyl 2-bromopentanedioate molecule.

V. Conclusion

The is a clear demonstration of the power of modern spectroscopic techniques in organic chemistry. Through a combination of a standard broadband-decoupled experiment and multiplicity-editing techniques like DEPT, it is possible to fully characterize the carbon skeleton of this important synthetic intermediate. This guide has outlined the fundamental principles, provided a robust experimental framework, and detailed the logical process of spectral interpretation. For professionals in research and drug development, mastering this analytical approach is not merely an academic exercise; it is a critical component of ensuring structural integrity, purity, and, ultimately, the success of a synthetic campaign.

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IR spectroscopy of Dimethyl 2-bromopentanedioate

An In-Depth Technical Guide to the Infrared Spectroscopy of Dimethyl 2-bromopentanedioate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Infrared (IR) spectroscopy is an indispensable analytical technique in modern chemical and pharmaceutical development, offering rapid, non-destructive, and highly specific structural information.[1][2] This guide provides a comprehensive technical overview of the application of Fourier Transform Infrared (FTIR) spectroscopy for the characterization of Dimethyl 2-bromopentanedioate (CAS No. 760-94-1), a critical intermediate in the synthesis of pharmaceuticals, including heterocycles and Proteolysis Targeting Chimeras (PROTACs).[3][4] We will explore the theoretical underpinnings of its vibrational modes, present a robust experimental protocol for acquiring a high-fidelity spectrum, and offer expert insights into data interpretation, focusing on the causality behind spectral features and their implications for sample purity and structural integrity.

Introduction: The Role of IR Spectroscopy in Pharmaceutical Synthesis

In the rigorous landscape of drug development, the unambiguous confirmation of molecular structure and the assessment of purity are paramount. IR spectroscopy serves as a first-line analytical tool for these tasks.[5][6] By measuring the absorption of infrared radiation by a molecule, we can identify the specific vibrational modes of its covalent bonds.[2] Each functional group (e.g., C=O, C-O, C-H, C-Br) possesses characteristic absorption frequencies, making the resulting IR spectrum a unique molecular "fingerprint".[7][8] For a key intermediate like Dimethyl 2-bromopentanedioate, IR spectroscopy provides a rapid and efficient method to verify the presence of its core ester and alkyl halide functionalities and to detect potential process-related impurities.

Molecular Profile: Dimethyl 2-bromopentanedioate

Dimethyl 2-bromopentanedioate is a halogenated diester with the molecular formula C₇H₁₁BrO₄.[9][10] Its structure is pivotal to its synthetic utility, featuring two methyl ester groups and a reactive bromine atom on the carbon alpha to one of the carbonyls. This combination of functional groups allows for a wide range of subsequent chemical transformations.

Below is the molecular structure of Dimethyl 2-bromopentanedioate.

Caption: Molecular Structure of Dimethyl 2-bromopentanedioate.

Theoretical IR Analysis: Predicting the Spectrum

A molecule's IR spectrum is governed by the vibrations of its bonds, primarily stretching (changes in bond length) and bending (changes in bond angle).[11] By dissecting the structure of Dimethyl 2-bromopentanedioate, we can predict the characteristic absorption bands.

Carbonyl (C=O) Stretching Vibrations

This is often the most intense and diagnostic peak in the spectrum. For a standard saturated aliphatic ester, the C=O stretch appears in the 1750-1735 cm⁻¹ region.[12][13] However, the presence of an electronegative bromine atom on the α-carbon introduces a significant inductive effect. This effect withdraws electron density from the carbonyl carbon, strengthening and shortening the C=O double bond. Consequently, the vibrational frequency increases. Therefore, we anticipate a strong, sharp absorption band for the α-bromo ester carbonyl at a slightly higher wavenumber than a typical ester, likely in the 1740-1760 cm⁻¹ range. The second ester group, being further from the bromine, should absorb closer to the standard 1735-1750 cm⁻¹ range.[14] These may overlap to form a single, slightly broadened peak.

C-H Stretching and Bending Vibrations

• sp³ C-H Stretching: The methyl and methylene groups will exhibit strong stretching vibrations just below 3000 cm⁻¹. Typically, these appear in the 2975-2845 cm⁻¹ range.[7] The presence of these bands confirms the aliphatic nature of the molecule's backbone.

• C-H Bending: Bending vibrations (scissoring, rocking) for CH₂ and CH₃ groups appear in the fingerprint region, typically around 1470-1370 cm⁻¹ .[7]

C-O Stretching Vibrations

Esters display strong C-O stretching bands. Because there are two different C-O single bonds (C-O-CH₃ and O=C-O-C), these appear as two or more distinct, strong bands in the 1300-1000 cm⁻¹ region.[12] These are highly characteristic of the ester functional group.

C-Br Stretching Vibration

The carbon-bromine bond is significantly weaker and involves a heavier atom than the other bonds, so its stretching vibration occurs at a much lower frequency. This peak is expected in the far-infrared or "fingerprint" region, typically between 750-550 cm⁻¹ .[7] The intensity can be variable, but its presence is a key indicator of successful bromination.

Experimental Protocol: Acquiring the FTIR Spectrum

This protocol outlines the use of a Fourier Transform Infrared (FTIR) spectrometer with an Attenuated Total Reflectance (ATR) accessory, a common and highly efficient setup for liquid samples.[15]

Caption: Standard Operating Procedure for FTIR-ATR Analysis.

Methodology:

• Instrument Preparation:

  • Ensure the FTIR spectrometer and ATR accessory are powered on and have reached thermal equilibrium.

  • Causality: A stable instrument temperature minimizes drift and ensures wavenumber accuracy.

  • Thoroughly clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., ACS-grade isopropanol) and a soft, lint-free wipe. Dry completely.

• Background Acquisition:

  • With the clean, empty ATR accessory in place, perform a background scan. This scan collects the IR spectrum of the ambient environment (air, CO₂, water vapor) and the instrument itself.

  • Trustworthiness: The background spectrum is automatically subtracted from the sample spectrum. An accurate background is critical for eliminating atmospheric interference and obtaining a true spectrum of the analyte.

• Sample Application:

  • Place a single, small drop of Dimethyl 2-bromopentanedioate directly onto the center of the ATR crystal. The sample should be neat (undiluted) and free of particulate matter.

  • Causality: ATR is a surface technique; only the portion of the sample in direct contact with the crystal is measured. A sufficient, representative sample is required.

• Spectrum Acquisition:

  • Acquire the sample spectrum. Typical parameters for routine analysis are:

    • Scan Range: 4000 cm⁻¹ to 400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 16 to 32 (co-added to improve signal-to-noise ratio)

  • The instrument's software will automatically perform the Fourier transform and ratio the single-beam sample spectrum against the stored background spectrum to generate the final transmittance or absorbance spectrum.

• Post-Acquisition:

  • Thoroughly clean the sample from the ATR crystal using an appropriate solvent.

  • Verify cleanliness by taking a new scan and ensuring no sample peaks remain.

Data Interpretation and Analysis

The resulting spectrum should be analyzed by identifying the key absorption bands and comparing their positions and relative intensities to the theoretical predictions.

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Expected Intensity
Ester Carbonyl (α-bromo)	C=O Stretch	1740 - 1760	Strong, Sharp
Ester Carbonyl (γ-position)	C=O Stretch	1735 - 1750	Strong, Sharp
Aliphatic C-H	sp³ C-H Stretch	2845 - 2975	Strong to Medium
Aliphatic C-H	CH₂/CH₃ Bend	1370 - 1470	Medium to Weak
Ester C-O	C-O Stretch	1000 - 1300	Two or more Strong Bands
Alkyl Halide	C-Br Stretch	550 - 750	Medium to Weak

Self-Validating Purity Checks:

• Absence of Starting Material: The primary synthetic route involves bromination of dimethyl pentanedioate.[3] Incomplete reaction would result in residual starting material. Its spectrum would show a C=O stretch at a slightly lower frequency (~1735 cm⁻¹) and, crucially, would lack the C-Br stretch in the 750-550 cm⁻¹ region.

• Absence of Hydrolysis: The absence of a very broad absorption band in the 3300-2500 cm⁻¹ region confirms that the ester groups have not hydrolyzed to carboxylic acids.

• Absence of Elimination Products: Basic conditions or excess heat during synthesis can promote dehydrobromination to yield dimethyl glutaconate.[3] This impurity would introduce a new, weak C=C stretching band around 1680-1640 cm⁻¹ and a vinylic =C-H stretch just above 3000 cm⁻¹.[11] The absence of these peaks is a strong indicator of product purity.

Conclusion

Infrared spectroscopy is a powerful, efficient, and definitive tool for the structural verification and quality control of Dimethyl 2-bromopentanedioate. By understanding the influence of its unique structural features—specifically the two ester groups and the α-bromo substituent—on the vibrational frequencies, a researcher can confidently interpret the resulting spectrum. This guide provides the theoretical basis, a practical experimental workflow, and the analytical logic required to leverage FTIR spectroscopy effectively, ensuring the integrity of this critical intermediate in the pharmaceutical development pipeline.

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Mass spectrometry of Dimethyl 2-bromopentanedioate

An In-Depth Technical Guide to the Mass Spectrometry of Dimethyl 2-bromopentanedioate

Abstract

This technical guide provides a comprehensive analysis of the mass spectrometric behavior of Dimethyl 2-bromopentanedioate (CAS 760-94-1), a key halogenated diester intermediate in organic and medicinal chemistry.[1] Authored for researchers and drug development professionals, this document details the expected fragmentation patterns under both Electron Ionization (EI) and Electrospray Ionization (ESI) conditions. We present detailed, field-proven protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis. The guide explains the causality behind the observed fragmentation, focusing on the influence of the bromine isotope pattern and the dual ester functionalities. Visual diagrams of fragmentation pathways and structured data tables are provided to facilitate interpretation and application in a laboratory setting.

Introduction

Dimethyl 2-bromopentanedioate is a versatile synthetic building block valued for its reactive bromine atom and two ester groups, which allow for a wide range of chemical transformations.[1][2] Its applications include the synthesis of nitrogen-containing heterocycles, which are core structures in many pharmaceuticals, and its use as a precursor in the development of Proteolysis Targeting Chimeras (PROTACs).[1]

Given its role in multi-step syntheses, the unambiguous identification and purity assessment of Dimethyl 2-bromopentanedioate are critical. Mass spectrometry is an indispensable analytical tool for this purpose, offering high sensitivity and structural information through fragmentation analysis. This guide serves as a detailed reference for interpreting the mass spectra of this compound, covering both the high-energy fragmentation induced by Electron Ionization (EI) and the softer ionization method of Electrospray Ionization (ESI), which is often coupled with tandem mass spectrometry (MS/MS) for targeted structural elucidation.

Physicochemical and Structural Properties

Understanding the fundamental properties of Dimethyl 2-bromopentanedioate is essential for developing appropriate analytical methodologies.

Property	Value	Source
IUPAC Name	dimethyl 2-bromopentanedioate	[1]
CAS Number	760-94-1	[1]
Molecular Formula	C₇H₁₁BrO₄	[3]
Molecular Weight	239.06 g/mol	[1][3]
Structure
Key Features	α-bromo ester, diester	[2]
Isotopic Signature	Contains one bromine atom, leading to a characteristic M/M+2 pattern of ~1:1 intensity due to the natural abundance of ⁷⁹Br and ⁸¹Br isotopes.[4][5]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a primary technique for the analysis of volatile and semi-volatile compounds like Dimethyl 2-bromopentanedioate. Electron Ionization (EI) provides reproducible, library-searchable spectra characterized by extensive fragmentation, which is highly informative for structural confirmation.

Recommended GC-MS Experimental Protocol

This protocol is a self-validating starting point, designed for robust and reproducible analysis.

• Sample Preparation: Dissolve 1 mg of the sample in 1 mL of a suitable volatile solvent such as Ethyl Acetate or Dichloromethane.

• GC System: Agilent 7890B or equivalent.

• Injector:

  • Mode: Split (50:1 ratio recommended to avoid column overloading).

  • Temperature: 270 °C.

  • Injection Volume: 1 µL.

• Carrier Gas: Helium, constant flow rate of 1.2 mL/min.

• GC Column: A mid-polarity column such as a DB-5ms or HP-5ms (30 m x 0.25 mm x 0.25 µm) is recommended.

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Final Hold: Hold at 280 °C for 5 minutes.

• MS System: Agilent 5977B or equivalent single quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS Source Temperature: 230 °C.

• MS Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-300.

Interpretation of the EI Mass Spectrum

The EI spectrum of Dimethyl 2-bromopentanedioate is distinguished by the isotopic doublet for all bromine-containing fragments.

Molecular Ion (M•⁺): The molecular ion peak will appear as a doublet of nearly equal intensity at m/z 239 (containing ⁷⁹Br) and m/z 241 (containing ⁸¹Br). The intensity is often low due to the lability of the C-Br bond.

Key Fragmentation Pathways: The fragmentation is driven by the presence of the halogen and ester functional groups. The primary cleavage events are alpha-cleavage and the loss of stable neutral molecules or radicals.

Caption: Predicted EI fragmentation pathways for Dimethyl 2-bromopentanedioate.

Table of Expected EI Fragments:

m/z (⁷⁹Br/⁸¹Br)	Proposed Fragment Ion	Neutral Loss	Mechanistic Insight
239 / 241	[C₇H₁₁BrO₄]⁺˙	-	Molecular Ion (M•⁺)
208 / 210	[M - OCH₃]⁺	•OCH₃ (31 Da)	Loss of a methoxy radical from one of the ester groups.[6]
180 / 182	[M - COOCH₃]⁺	•COOCH₃ (59 Da)	Alpha-cleavage next to the carbonyl, losing a carbomethoxy radical.[6]
160	[M - Br]⁺	•Br (79/81 Da)	Heterolytic cleavage of the C-Br bond, a very common pathway for alkyl bromides.[4] This peak will not have a Br isotope pattern.
129	[C₅H₉O₄]⁺	•Br, •OCH₃	Subsequent loss of a methoxy radical from the [M-Br]⁺ fragment.
101	[C₄H₅O₂]⁺	•Br, •COOCH₃	Subsequent loss of the carbomethoxy group from the [M-Br]⁺ fragment.
59	[COOCH₃]⁺	C₄H₆BrO₂	Carbomethoxy cation, a common fragment for methyl esters.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

LC-MS using a soft ionization technique like ESI is ideal for confirming the molecular weight of the parent compound and gaining further structural information through controlled fragmentation (MS/MS).[7] ESI typically generates protonated molecules [M+H]⁺ or other adducts with minimal in-source fragmentation.[7]

Recommended LC-MS/MS Experimental Protocol

• Sample Preparation: Dissolve 1 mg of the sample in 10 mL of Methanol or Acetonitrile. Further dilute to a final concentration of ~1-10 µg/mL in the initial mobile phase.

• LC System: Waters ACQUITY UPLC or equivalent.

• LC Column: A reverse-phase column such as a C18 (e.g., BEH C18, 2.1 x 50 mm, 1.7 µm) is suitable.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient Program:

  • Initial: 95% A, 5% B.

  • Gradient: Linear ramp to 95% B over 5 minutes.

  • Hold: Hold at 95% B for 2 minutes.

  • Re-equilibration: Return to initial conditions for 2 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• MS System: Waters Xevo TQ-S or equivalent tandem quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization, Positive (+ESI).

• Capillary Voltage: 3.0 kV.

• Cone Voltage: 30 V (Optimize for maximal precursor ion intensity).

• Source Temperature: 150 °C.

• Desolvation Temperature: 400 °C.

• MS/MS Analysis: Select the precursor ions at m/z 240 and 242 for Collision-Induced Dissociation (CID). Vary collision energy (e.g., 10-30 eV) to observe fragmentation patterns.

Interpretation of the ESI Mass Spectrum

Full Scan (+ESI): In positive ion mode, the spectrum will be dominated by the protonated molecule, [M+H]⁺, appearing as an isotopic doublet at m/z 240/242 . Adducts with sodium, [M+Na]⁺, at m/z 262/264 may also be observed depending on solvent purity.

Tandem MS (MS/MS) Fragmentation: Fragmentation of the [M+H]⁺ precursor ion (m/z 240/242) by CID yields product ions through the loss of stable, neutral molecules.

Caption: Predicted ESI-MS/MS fragmentation of the [M+H]⁺ ion of Dimethyl 2-bromopentanedioate.

Table of Expected ESI-MS/MS Product Ions (from precursor m/z 240/242):

Product Ion m/z (⁷⁹Br/⁸¹Br)	Proposed Fragment Ion	Neutral Loss	Mechanistic Insight
208 / 210	[M+H - CH₃OH]⁺	CH₃OH (32 Da)	Loss of methanol, a common fragmentation pathway for protonated methyl esters.
180 / 182	[M+H - CH₃OH - CO]⁺	CH₃OH (32 Da), CO (28 Da)	Subsequent loss of carbon monoxide from the m/z 208/210 fragment.
160	[M+H - HBr]⁺	HBr (80/82 Da)	Elimination of hydrogen bromide. This fragment will not have the bromine isotopic signature.

Conclusion

The mass spectrometric analysis of Dimethyl 2-bromopentanedioate is characterized by several key features. In GC-MS (EI), the spectrum is defined by the prominent loss of the bromine radical and cleavage adjacent to the ester groups. The ubiquitous M/M+2 isotopic pattern is a definitive marker for all bromine-containing fragments. In LC-MS (+ESI), the analysis provides a clear determination of the molecular weight via the [M+H]⁺ ion. Subsequent MS/MS analysis reveals fragmentation driven by the loss of neutral molecules like methanol and hydrogen bromide, providing orthogonal structural confirmation. By employing the protocols and understanding the fragmentation logic detailed in this guide, researchers can confidently identify and characterize Dimethyl 2-bromopentanedioate in various experimental contexts.

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An In-Depth Technical Guide to the Synthesis of Dimethyl 2-Bromopentanedioate

Foreword: The Strategic Importance of a Versatile Intermediate

Dimethyl 2-bromopentanedioate (CAS No. 760-94-1) is a halogenated diester that serves as a cornerstone intermediate in advanced organic and medicinal chemistry.[1] Its strategic value lies in the dual reactivity conferred by its two ester functional groups and a highly reactive bromine atom at the alpha-position.[1][2] This unique structural arrangement makes it an indispensable building block for constructing complex molecular architectures, particularly nitrogen-containing heterocycles that form the core of numerous pharmaceuticals.[1] Notably, it is a critical precursor in the synthesis of Lenalidomide, a vital immunomodulatory drug used in the treatment of multiple myeloma, and is increasingly utilized in the development of Proteolysis Targeting Chimeras (PROTACs) for targeted protein degradation.[1][3] This guide provides an in-depth examination of the primary synthesis routes, a detailed experimental protocol, and the analytical validation required to ensure the purity and identity of this pivotal compound.

Core Synthesis Methodologies: A Comparative Analysis

The principal strategy for synthesizing dimethyl 2-bromopentanedioate involves the selective α-bromination of its precursor, dimethyl pentanedioate (commonly known as dimethyl glutarate).[1][4][5] The key challenge is to achieve high selectivity for the desired mono-brominated product while minimizing the formation of di-brominated and other positional isomers.[1] Several methodologies have been established, each with distinct advantages and mechanistic underpinnings.

Radical-Mediated Bromination with N-Bromosuccinimide (NBS)

The most prevalent and efficient method employs N-Bromosuccinimide (NBS) as the brominating agent in the presence of a radical initiator.[1][4][5] This approach is favored for its operational simplicity, milder reaction conditions compared to alternatives, and the safer handling of solid NBS over volatile and highly corrosive elemental bromine.[4]

Mechanism of Action: The reaction proceeds via a free-radical chain mechanism.

• Initiation: A radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, decomposes upon heating to generate initial radicals.[1][4] These radicals then abstract a bromine atom from NBS to produce a bromine radical (Br•).

• Propagation: The highly reactive bromine radical abstracts a hydrogen atom from the α-carbon of dimethyl glutarate. This position is preferentially targeted because the resulting carbon-centered radical is stabilized by the adjacent electron-withdrawing ester group.[1] This step generates a molecule of hydrogen bromide (HBr) and the key carbon radical intermediate. This intermediate then reacts with another molecule of NBS to yield the final product, dimethyl 2-bromopentanedioate, and a succinimidyl radical, which continues the chain reaction.

Fig 1: Radical-mediated α-bromination of dimethyl glutarate using NBS.

The Hell-Volhard-Zelinsky (HVZ) Reaction Pathway

An alternative, classic approach is an adaptation of the Hell-Volhard-Zelinsky (HVZ) reaction.[4] Traditionally applied to carboxylic acids, this multi-step route involves first treating glutaric acid with bromine and a catalytic amount of phosphorus tribromide (PBr₃) to form 2-bromoglutaric acid.[4][6] This is followed by a subsequent esterification step with methanol to yield the desired dimethyl 2-bromopentanedioate.

Mechanism of Action: The HVZ reaction hinges on the conversion of the carboxylic acid into an acyl bromide, which readily tautomerizes to its enol form.[7][8][9] This enol intermediate is sufficiently nucleophilic to react with elemental bromine at the α-position.[9] While robust and well-established, the HVZ reaction involves harsh conditions, such as high temperatures and extended reaction times, and requires an additional esterification step, making it less direct than the NBS-mediated pathway.[4][10]

Detailed Experimental Protocol: NBS-Mediated Synthesis

This section provides a self-validating, step-by-step protocol for the synthesis of dimethyl 2-bromopentanedioate via radical-mediated bromination.

Reagent and Materials Summary

Reagent	Formula	MW ( g/mol )	Amount	Moles	Properties
Dimethyl Glutarate	C₇H₁₂O₄	160.17	16.02 g	0.10	Liquid, d=1.09 g/cm³[11]
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98	18.69 g	0.105	Solid, light sensitive
AIBN	C₈H₁₂N₄	164.21	0.164 g	0.001	Solid, thermal initiator
Carbon Tetrachloride*	CCl₄	153.82	200 mL	-	Solvent (toxic, use with caution)

*Note: Due to its toxicity, carbon tetrachloride can be replaced with safer alternatives like benzene or acetonitrile, though optimization may be required.

Step-by-Step Methodology

• Apparatus Setup: Assemble a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser topped with a drying tube (containing CaCl₂), and a thermometer. Ensure all glassware is thoroughly dried.

• Reagent Charging: In the flask, dissolve dimethyl glutarate (16.02 g, 0.10 mol) in 200 mL of carbon tetrachloride. Add N-Bromosuccinimide (18.69 g, 0.105 mol) and AIBN (0.164 g, 0.001 mol) to the solution.

• Reaction Initiation & Execution: Immerse the flask in an oil bath and heat the mixture to reflux (approx. 77°C for CCl₄) with vigorous stirring. The reaction is often initiated by the light of a floodlamp directed at the flask. The reaction progress can be monitored by observing the solid succinimide byproduct, which is less dense than NBS and will float to the surface. Maintain reflux for 2-3 hours or until TLC/GC analysis indicates complete consumption of the starting material.

• Reaction Work-up: Once the reaction is complete, cool the mixture to room temperature and then further in an ice bath. The solid succinimide byproduct will precipitate.

• Initial Filtration: Filter the cold reaction mixture by vacuum filtration to remove the succinimide. Wash the solid cake with a small amount of cold carbon tetrachloride (2 x 20 mL).

• Solvent Removal: Combine the filtrate and washings. Remove the solvent under reduced pressure using a rotary evaporator.

• Crude Product Isolation: The remaining residue is the crude dimethyl 2-bromopentanedioate, typically a light yellow oil.[3][4] This crude product will be carried forward for purification.

Purification and Isolation Workflow

Purification is critical to remove unreacted dimethyl glutarate, the succinimide byproduct, and over-brominated species such as dimethyl 2,4-dibromopentanedioate.[4] The standard and most effective method for purifying this compound on a laboratory scale is fractional distillation under reduced pressure.[4]

Fig 2: Workflow for the purification of dimethyl 2-bromopentanedioate.

For smaller-scale syntheses or when high-boiling impurities are particularly challenging to separate, column chromatography on silica gel can be employed as an alternative purification technique.[4]

Analytical Characterization and Quality Control

Confirming the identity and assessing the purity of the final product is paramount for its use in subsequent synthetic steps, especially in pharmaceutical applications.[4] A combination of spectroscopic techniques is employed for comprehensive characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : This is the most powerful tool for structural elucidation.

  • ¹H NMR : The proton spectrum will show characteristic signals for the two distinct methyl ester groups (singlets, typically around δ 3.7 ppm).[4] Critically, the proton on the α-carbon bearing the bromine atom will be shifted significantly downfield compared to the other methylene protons of the carbon chain.[4]

  • ¹³C NMR : This spectrum confirms the presence of all seven carbon atoms in unique chemical environments, including the two carbonyl carbons of the ester groups and the carbon bonded to the bromine atom.[4]

• Infrared (IR) Spectroscopy : IR analysis is used to confirm the presence of key functional groups. The most prominent feature in the IR spectrum of dimethyl 2-bromopentanedioate is a strong, sharp absorption band in the region of 1730-1750 cm⁻¹ , which is characteristic of the C=O (carbonyl) stretching vibration of the ester groups.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS) : This technique is invaluable for assessing purity and confirming the molecular weight.[4]

  • GC : Provides a quantitative measure of purity by separating the desired product from any residual starting material or byproducts.

  • MS : The mass spectrum will show the molecular ion peak (or related fragments) corresponding to the molecular weight of the compound (239.06 g/mol ), providing definitive confirmation of its identity.[4]

Safety and Handling Considerations

• Dimethyl 2-bromopentanedioate : This compound is a light yellow liquid.[3] While specific toxicity data is limited, it should be handled with care in a well-ventilated fume hood. Avoid contact with skin and eyes by wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[12]

• Reagents :

  • N-Bromosuccinimide (NBS) is a lachrymator and should be handled in a fume hood.

  • AIBN is a flammable solid and can decompose to release toxic fumes upon heating. Store in a cool place.

  • Solvents like carbon tetrachloride and benzene are toxic and carcinogenic; their use requires strict engineering controls and appropriate PPE.

• Storage : Store the purified product in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat and sources of ignition.[3][12]

Conclusion

Dimethyl 2-bromopentanedioate is a high-value synthetic intermediate whose demand is driven by its critical role in modern drug discovery and development. The radical-mediated bromination of dimethyl glutarate using N-Bromosuccinimide represents a reliable, efficient, and widely adopted method for its synthesis. This guide has detailed the causal logic behind this synthetic choice, provided a robust experimental protocol, and outlined the necessary purification and analytical validation steps. For researchers and drug development professionals, a thorough understanding and meticulous execution of these procedures are essential to ensure the production of high-purity material, thereby guaranteeing the success and reproducibility of subsequent complex synthetic endeavors.

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A-Carbon Reactivity in Dimethyl 2-Bromopentanedioate: A Technical Guide for Synthetic Applications

Abstract

Dimethyl 2-bromopentanedioate (also known as dimethyl 2-bromoglutarate) is a versatile bifunctional reagent widely employed in organic and medicinal chemistry.[1] Its utility stems from the unique reactivity profile of the carbon atom alpha to both a bromine atom and a carboxylate group. This guide provides an in-depth analysis of the electronic and steric factors governing the reactivity of this alpha-carbon (C2). We will explore its behavior in key reaction classes, including nucleophilic substitution (SN2) and elimination (E2), offering mechanistic insights and field-proven experimental protocols. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the synthetic potential of this valuable building block.

Introduction: The Strategic Importance of Dimethyl 2-Bromopentanedioate

Dimethyl 2-bromopentanedioate, with the structure C₇H₁₁BrO₄, is a halogenated diester that serves as a critical intermediate in the synthesis of complex organic molecules.[1][2] Its value lies in the strategic placement of a bromine atom on the alpha-carbon, adjacent to one of the two methyl ester groups.[2] This configuration creates a highly reactive electrophilic center, making the compound an excellent substrate for constructing new carbon-carbon and carbon-heteroatom bonds.[2][3]

The molecule's dual functionality—a reactive alkyl halide and two ester groups—allows for a wide range of subsequent chemical modifications.[2] It is particularly valuable in the synthesis of nitrogen-containing heterocycles, which form the core of many pharmaceutical agents and natural products.[1] Furthermore, its role as a precursor for developing Proteolysis Targeting Chimeras (PROTACs) highlights its relevance in modern drug discovery.[1] Understanding the nuanced reactivity of the alpha-carbon is therefore paramount for designing efficient and high-yielding synthetic routes.

Electronic and Steric Landscape of the Alpha-Carbon

The reactivity of the C2 position is a direct consequence of its electronic environment. Several key factors are at play:

• Inductive Effect: The bromine atom and the adjacent ester's carbonyl group are both strongly electron-withdrawing. This creates a significant partial positive charge (δ+) on the alpha-carbon, rendering it highly electrophilic and susceptible to attack by nucleophiles.

• Leaving Group Ability: The bromide ion (Br⁻) is an excellent leaving group, which facilitates both substitution and elimination reactions.

• Steric Considerations: As a secondary alkyl halide, the alpha-carbon is subject to steric hindrance. While less hindered than a tertiary center, the presence of the adjacent ester group and the remainder of the carbon chain can influence the approach of bulky nucleophiles or bases, playing a critical role in the competition between SN2 and E2 pathways.[4]

The interplay of these factors dictates the preferred reaction pathway. For instance, the enhanced electrophilicity of the alpha-carbon significantly increases its reactivity in SN2 reactions compared to corresponding aliphatic halides.[5]

Key Reaction Pathways at the Alpha-Carbon

The primary reaction pathways involving the alpha-carbon are nucleophilic substitution (SN2) and elimination (E2). The outcome is highly dependent on the reaction conditions, particularly the nature of the nucleophile/base and the solvent.

Bimolecular Nucleophilic Substitution (SN2)

The SN2 reaction is a cornerstone of this compound's utility, allowing for the direct introduction of a wide variety of functional groups.[2] The reaction proceeds via a backside attack mechanism, where the nucleophile approaches the alpha-carbon from the side opposite the bromine atom, leading to an inversion of stereochemistry if the carbon is chiral.

Causality Behind Experimental Choices:

• Nucleophile: Strong, non-bulky nucleophiles favor the SN2 pathway.[4] Examples include iodide (I⁻), azide (N₃⁻), cyanide (CN⁻), and primary amines.

• Solvent: Polar aprotic solvents such as acetone, DMF, or DMSO are ideal. They solvate the cation of the nucleophilic salt but do not strongly solvate the anion, leaving it "naked" and highly reactive.[6]

• Temperature: Lower temperatures generally favor substitution over elimination.

The adjacent carbonyl group stabilizes the SN2 transition state, accelerating the reaction rate relative to simple secondary alkyl halides.[5]

Bimolecular Elimination (E2)

Competition from the E2 pathway becomes significant when using strong, sterically hindered bases.[4] In this mechanism, the base abstracts a proton from the beta-carbon (C3), while the C-Br bond breaks simultaneously to form a double bond.

Causality Behind Experimental Choices:

• Base: Strong, bulky bases are used to promote E2.[4] Classic examples include potassium tert-butoxide (t-BuOK), DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene), and DBN (1,5-Diazabicyclo[4.3.0]non-5-ene). Their steric bulk makes it difficult for them to act as nucleophiles at the alpha-carbon, so they preferentially act as bases at the less hindered beta-proton.[4][7]

• Temperature: Higher temperatures favor elimination reactions.[7]

The product of this reaction is dimethyl 2-pentenedioate, an α,β-unsaturated ester, which is itself a valuable synthetic intermediate.

Competition Between SN2 and E2

For a secondary alkyl halide like dimethyl 2-bromopentanedioate, SN2 and E2 reactions are often in direct competition.[4][8] The choice of reagent is the most critical factor in directing the outcome.

Reagent Type	Predominant Pathway	Rationale
Strong, Non-Bulky Nucleophile (e.g., NaI, NaN₃)	SN2	The reagent is a potent nucleophile and not sterically hindered, allowing for effective backside attack at the alpha-carbon.[4]
Strong, Bulky Base (e.g., Kt-BuOK)	E2	The reagent is too sterically hindered to act as a nucleophile but can readily abstract a proton from the beta-carbon.[4][7]
Weak Nucleophile / Weak Base (e.g., H₂O, ROH)	SN1 / E1 (Slow)	Unimolecular pathways are possible but generally slower and less synthetically useful for this substrate unless carbocation stabilization is significant.[7]

Diagram: SN2 vs. E2 Competition

Caption: Logical flow for predicting SN2 vs. E2 reaction outcomes.

Experimental Protocols & Methodologies

The following protocols are representative examples. All procedures should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 4.1: SN2 Synthesis of Dimethyl 2-azidopentanedioate

This protocol demonstrates a typical nucleophilic substitution using sodium azide.

Self-Validating System: The reaction progress can be monitored by TLC. The final product's identity and purity are confirmed by NMR and IR spectroscopy, ensuring the transformation was successful.

• Reaction Setup: In a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add sodium azide (1.2 equivalents) and 40 mL of anhydrous DMF.

• Substrate Addition: To the stirred suspension, add dimethyl 2-bromopentanedioate (1.0 equivalent) via syringe.

• Reaction: Heat the mixture to 60-70 °C and stir for 4-6 hours. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture to room temperature and pour it into 200 mL of cold water. Extract the aqueous layer three times with 50 mL portions of diethyl ether.

• Purification: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Characterization: The resulting oil can be further purified by column chromatography if necessary. Confirm the structure using ¹H NMR, ¹³C NMR, and IR spectroscopy (a strong azide stretch should be visible around 2100 cm⁻¹).

Protocol 4.2: E2 Synthesis of Dimethyl 2-pentenedioate

This protocol uses a bulky base to favor elimination.

Self-Validating System: The formation of the alkene can be confirmed by the disappearance of the C-Br bond and the appearance of vinylic proton signals in the ¹H NMR spectrum, along with a C=C stretch in the IR spectrum.

• Reaction Setup: In a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, dissolve potassium tert-butoxide (1.5 equivalents) in 50 mL of anhydrous THF. Cool the solution to 0 °C in an ice bath.

• Substrate Addition: Add a solution of dimethyl 2-bromopentanedioate (1.0 equivalent) in 10 mL of anhydrous THF to the cooled base solution dropwise over 15 minutes.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Workup: Quench the reaction by carefully adding 50 mL of saturated aqueous ammonium chloride (NH₄Cl) solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 40 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent in vacuo.

• Characterization: Purify the crude product by flash chromatography on silica gel. Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the formation of the unsaturated diester.

Diagram: General SN2 Experimental Workflow

Caption: A standard workflow for SN2 reactions and purification.

Applications in Multi-Step Synthesis

The true power of dimethyl 2-bromopentanedioate is realized in its application as a versatile building block. For example, in the synthesis of gadopiclenol, a contrast agent for medical imaging, a derivative, diethyl 2-bromoglutarate, is used to alkylate a complex amine (pyclene).[9][10] This key SN2 reaction incorporates the glutaric acid fragment, which is essential for the final molecule's function.[9][11] This highlights how the predictable reactivity of the alpha-carbon enables the strategic construction of complex, high-value molecules in the pharmaceutical industry.

Conclusion

The alpha-carbon of dimethyl 2-bromopentanedioate is a highly activated electrophilic center, primed for chemical transformation. Its reactivity is dominated by SN2 and E2 pathways, the outcomes of which can be reliably controlled through the careful selection of nucleophiles, bases, and reaction conditions. A thorough understanding of the electronic and steric factors at play allows synthetic chemists to expertly wield this reagent, enabling the efficient construction of diverse molecular architectures for applications ranging from materials science to drug discovery.

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The Strategic Utility of Dimethyl 2-Bromopentanedioate: A Comprehensive Guide for Synthetic Chemists

In the landscape of modern organic synthesis, the strategic selection of intermediates is paramount to the efficient construction of complex molecular architectures. Among the vast arsenal of building blocks available to the discerning chemist, Dimethyl 2-bromopentanedioate has emerged as a particularly versatile and powerful synthon. Its unique combination of a reactive α-bromo ester moiety and a second ester functionality provides a gateway to a diverse array of chemical transformations, rendering it an indispensable tool in the synthesis of pharmaceuticals and other high-value chemical entities. This technical guide provides an in-depth exploration of the synthesis, properties, and strategic applications of Dimethyl 2-bromopentanedioate, offering field-proven insights for researchers, scientists, and drug development professionals.

Foundational Knowledge: Synthesis and Physicochemical Properties

A thorough understanding of the preparation and intrinsic properties of Dimethyl 2-bromopentanedioate is the bedrock upon which its effective application is built.

Synthetic Routes: Accessing the Intermediate

The synthesis of Dimethyl 2-bromopentanedioate is most commonly achieved through the α-bromination of dimethyl pentanedioate (dimethyl glutarate).[1] Two principal methods have proven to be robust and scalable:

• Radical-Mediated Bromination with N-Bromosuccinimide (NBS): This is a widely employed method that offers good selectivity for the α-position. The reaction is typically initiated by a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, in an inert solvent like carbon tetrachloride under reflux conditions.[1] The use of NBS is advantageous due to its safer handling and cleaner reaction profiles compared to elemental bromine.[1]

• The Hell-Volhard-Zelinsky (HVZ) Reaction: A classic method for the α-halogenation of carboxylic acids, the HVZ reaction can be adapted for the synthesis of Dimethyl 2-bromopentanedioate.[1] This multi-step process involves the treatment of glutaric acid with bromine and a catalytic amount of phosphorus tribromide (PBr₃) to form 2-bromoglutaric acid, which is subsequently esterified with methanol.[1]

A key challenge in the synthesis is achieving high selectivity for the desired mono-brominated product, as over-bromination can lead to impurities such as dimethyl 2,4-dibromopentanedioate.[2] Careful control of stoichiometry and reaction parameters is crucial to minimize the formation of these by-products.[2]

Table 1: Physicochemical Properties of Dimethyl 2-bromopentanedioate

Property	Value	Reference
CAS Number	760-94-1	[2]
Molecular Formula	C₇H₁₁BrO₄	[2]
Molecular Weight	239.06 g/mol	[2]
Appearance	Light yellow liquid	[3]
Density	1.452 g/cm³	[3]
Boiling Point	240.3 °C at 760 mmHg	[3]
Flash Point	99.1 °C	[3]
Refractive Index	1.467	[3]

Purification and Analytical Characterization

Post-synthesis, purification is essential to remove unreacted starting materials and by-products. Fractional distillation under reduced pressure is the most common method for purifying this light yellow liquid.[1] For smaller-scale purifications, column chromatography can also be employed.[1]

The identity and purity of Dimethyl 2-bromopentanedioate are confirmed using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for structural elucidation. The ¹H NMR spectrum will exhibit characteristic signals for the methyl ester protons and the proton at the α-position, which is deshielded by the adjacent bromine atom.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is invaluable for assessing purity and identifying trace impurities.[1]

• Infrared (IR) Spectroscopy: IR spectroscopy confirms the presence of the ester carbonyl groups, typically showing a strong absorption band around 1730-1750 cm⁻¹.[1]

The Synthetic Workhorse: Key Applications and Mechanistic Insights

The synthetic utility of Dimethyl 2-bromopentanedioate stems from the electrophilic nature of the carbon atom bearing the bromine, making it a prime target for nucleophilic attack. This reactivity allows for the facile introduction of a wide range of functional groups, paving the way for the construction of complex molecular frameworks.

Nucleophilic Substitution: A Gateway to Diverse Functionality

The cornerstone of Dimethyl 2-bromopentanedioate's reactivity is the Sₙ2 reaction. The bromine atom serves as an excellent leaving group, allowing for the introduction of various nucleophiles to form new carbon-heteroatom and carbon-carbon bonds.

Figure 1: Generalized Sₙ2 reaction of Dimethyl 2-bromopentanedioate.

This fundamental transformation is the basis for its application in the synthesis of numerous important compounds, including pharmaceuticals.

A Cornerstone in Pharmaceutical Synthesis: The Case of Lenalidomide

A prominent example of the strategic importance of Dimethyl 2-bromopentanedioate is its role as a key intermediate in the synthesis of Lenalidomide, an immunomodulatory drug used in the treatment of multiple myeloma.[3][4] The synthesis involves the reaction of Dimethyl 2-bromopentanedioate with 3-aminopiperidine-2,6-dione.

Figure 2: Key step in the synthesis of Lenalidomide.

Experimental Protocol: Synthesis of a Lenalidomide Precursor

This protocol outlines the nucleophilic substitution reaction between Dimethyl 2-bromopentanedioate and an amino-containing heterocyclic compound, a critical step analogous to a key transformation in the synthesis of Lenalidomide.

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the amino-heterocycle (1.0 eq) in a suitable solvent such as dimethylformamide (DMF).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (1.2 eq), to the solution to act as an acid scavenger.

• Addition of the Intermediate: Slowly add a solution of Dimethyl 2-bromopentanedioate (1.1 eq) in DMF to the reaction mixture at room temperature.

• Reaction: Heat the reaction mixture to 80-90 °C and monitor the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Building Blocks for Heterocycles and PROTACs

The utility of Dimethyl 2-bromopentanedioate extends beyond the synthesis of established drugs. It serves as a valuable precursor for the construction of a variety of nitrogen-containing heterocycles, which are core structures in many pharmaceuticals.[2] Furthermore, its reactive nature makes it a key building block in the burgeoning field of Targeted Protein Degradation for the development of Proteolysis Targeting Chimeras (PROTACs).[2] Specifically, it can be utilized in the synthesis of ligands that bind to E3 ubiquitin ligases like Cereblon (CRBN).[2]

Expanding the Synthetic Toolkit: Other Key Reactions

Beyond nucleophilic substitution, the ester functionalities of Dimethyl 2-bromopentanedioate offer additional avenues for synthetic manipulation.

• Hydrolysis: The ester groups can be hydrolyzed to the corresponding carboxylic acids, providing handles for further functionalization, such as amide bond formation.

• Transesterification: Reaction with other alcohols in the presence of an acid or base catalyst can be used to exchange the methyl ester groups.

• Reduction: The esters can be reduced to the corresponding diol using strong reducing agents like lithium aluminum hydride.

Safety and Handling

As with any chemical reagent, proper safety precautions are essential when handling Dimethyl 2-bromopentanedioate. It is a combustible solid and should be stored in a well-ventilated place.[5] It is advisable to consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.[5][6][7][8]

Conclusion: A Versatile Intermediate for Modern Synthesis

Dimethyl 2-bromopentanedioate has firmly established itself as a versatile and valuable intermediate in organic synthesis. Its predictable reactivity, coupled with its ability to introduce diverse functionality, makes it a powerful tool for the construction of complex molecules, particularly in the realm of pharmaceutical development. From its pivotal role in the synthesis of blockbuster drugs like Lenalidomide to its application in the cutting-edge field of PROTACs, Dimethyl 2-bromopentanedioate continues to empower chemists to push the boundaries of molecular design and innovation. A thorough understanding of its synthesis, properties, and reaction scope, as outlined in this guide, is key to unlocking its full synthetic potential.

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Introduction: The Strategic Importance of Dimethyl 2-bromopentanedioate

An In-depth Technical Guide to Dimethyl 2-bromopentanedioate for Researchers, Scientists, and Drug Development Professionals

As a senior application scientist, this guide provides a comprehensive overview of Dimethyl 2-bromopentanedioate, moving beyond a simple recitation of facts to explain the underlying principles of its synthesis, reactivity, and application. The objective is to equip researchers and drug development professionals with the practical and theoretical knowledge necessary to effectively utilize this versatile chemical intermediate.

Dimethyl 2-bromopentanedioate (CAS No. 760-94-1) is a halogenated diester that serves as a critical building block in advanced organic synthesis.[1] Its structure, featuring a bromine atom at the alpha-position to one of two methyl ester groups on a five-carbon backbone, provides a unique combination of reactive sites.[2] This strategic arrangement of functional groups makes it an invaluable precursor for constructing complex molecular architectures, particularly nitrogen-containing heterocycles which are core structures in many pharmaceuticals.[1] Its utility extends from the synthesis of blockbuster drugs to the development of novel materials, making a thorough understanding of its properties and reactivity essential for innovation in chemistry and medicine.[1][3]

Physicochemical and Structural Properties

The physical and chemical characteristics of Dimethyl 2-bromopentanedioate dictate its handling, storage, and behavior in reactions. It is typically a light yellow, relatively dense liquid. The key properties are summarized below.

Property	Value	Source
CAS Number	760-94-1	[1]
Molecular Formula	C₇H₁₁BrO₄	[4]
Molecular Weight	239.06 g/mol	[1][4]
Appearance	Light yellow liquid
Density	1.452 g/cm³
Flash Point	99.1°C
SMILES String	BrC(C(OC)=O)CCC(OC)=O	[4]
InChI Key	MUPSZQADJPIQMZ-UHFFFAOYSA-N	[4]

Synthesis and Purification: A Tale of Selectivity

The primary route to Dimethyl 2-bromopentanedioate is the α-bromination of its precursor, dimethyl pentanedioate (also known as dimethyl glutarate).[1] The core challenge in this synthesis is achieving high selectivity for the desired mono-brominated product while minimizing over-bromination (e.g., dimethyl 2,4-dibromopentanedioate).[1]

Key Synthetic Methodologies

A. Radical-Mediated Bromination with N-Bromosuccinimide (NBS)

This is a common and effective method that leverages a radical chain reaction. The use of N-Bromosuccinimide (NBS) is advantageous as it provides a low, steady concentration of bromine radicals, which enhances selectivity for the alpha-position, and is safer to handle than elemental bromine.[3]

• Causality: The reaction is initiated by a radical initiator like azobisisobutyronitrile (AIBN), which decomposes upon heating. The resulting radical abstracts a bromine atom from NBS to generate a bromine radical (Br•). This bromine radical then selectively abstracts a hydrogen atom from the α-carbon of dimethyl pentanedioate, which is activated by the adjacent ester group. The resulting carbon radical reacts with another molecule of NBS to yield the product and a new bromine radical, propagating the chain.[1]

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An In-depth Technical Guide to the Functional Group Reactivity of Dimethyl 2-Bromopentanedioate

Abstract

Dimethyl 2-bromopentanedioate (CAS No. 760-94-1) is a halogenated diester of significant importance in modern organic synthesis.[1] Its molecular architecture, featuring two distinct and reactive functional groups—an alkyl bromide at the α-position and two methyl ester moieties—renders it a highly versatile building block for the construction of complex molecular frameworks.[1] This guide provides an in-depth analysis of the characteristic reactivity of these functional groups. We will explore the electrophilic nature of the α-carbon, its susceptibility to nucleophilic substitution and elimination, and its participation in organometallic transformations. Concurrently, we will examine the chemistry of the diester groups, including hydrolysis, reduction, and transesterification. This document is intended for researchers, chemists, and drug development professionals who utilize or intend to utilize this intermediate for the synthesis of pharmaceuticals, heterocycles, and advanced materials.[1][2][3]

Structural Elucidation and Physicochemical Properties

Dimethyl 2-bromopentanedioate, also known as dimethyl 2-bromoglutarate, is typically a light yellow liquid under standard conditions.[2] Its structural identity and purity are paramount for its successful application in multi-step syntheses and are rigorously confirmed through a suite of spectroscopic techniques.[2]

Table 1: Physicochemical and Spectroscopic Identifiers

Property	Value	Source(s)
CAS Number	760-94-1
Molecular Formula	C₇H₁₁BrO₄	[3]
Molecular Weight	239.06 g/mol	[1]
Appearance	Light yellow liquid	[2]
Boiling Point	240.3 °C at 760 mmHg
Density	1.452 g/cm³
Refractive Index	1.467
¹H NMR	Signals for ester methyls (~3.7 ppm) and a downfield shifted α-proton.	[2]
IR (C=O Stretch)	Strong absorption around 1730-1750 cm⁻¹	[1][2]

The spectroscopic data provides a definitive fingerprint. The ¹H NMR spectrum confirms the presence and environment of all protons, most notably the diastereotopic protons of the methylene groups and the downfield shift of the proton alpha to the bromine atom. Infrared (IR) spectroscopy validates the presence of the ester carbonyl groups through a characteristic strong absorbance, while Gas Chromatography-Mass Spectrometry (GC-MS) is indispensable for assessing purity and confirming the molecular weight.[1][2]

The α-Bromo Moiety: A Hub of Electrophilic Reactivity

The defining feature of Dimethyl 2-bromopentanedioate is the bromine atom located on the carbon adjacent (alpha) to one of the ester carbonyls.[3] This placement significantly activates the C-Br bond, making the α-carbon a potent electrophilic site and rendering the molecule a valuable substrate for a variety of transformations.[4]

Nucleophilic Substitution (Sₙ2) Reactions

The primary mode of reactivity for the α-bromo group is the Sₙ2 reaction. The electron-withdrawing nature of the adjacent carbonyl group stabilizes the transition state of the Sₙ2 reaction, leading to significantly enhanced reaction rates compared to analogous alkyl halides.[5] This reactivity allows for the facile formation of new carbon-heteroatom bonds, a cornerstone of pharmaceutical synthesis.[3]

• C-N Bond Formation: Reaction with amines or ammonia derivatives yields α-amino acid precursors, which are fundamental for peptide synthesis and the construction of nitrogen-containing heterocycles.[1][5]

• C-O Bond Formation: Alkoxides and hydroxides can displace the bromide to form α-hydroxy or α-alkoxy esters.[3][5]

• C-C Bond Formation: Carbanions, such as those derived from malonates or cyanide, can be used to extend the carbon chain.

Caption: Generalized Sₙ2 mechanism at the α-carbon.

Elimination (Dehydrobromination) Reactions

Treatment of Dimethyl 2-bromopentanedioate with a non-nucleophilic base promotes an E2 elimination reaction. This process involves the abstraction of a proton from the β-carbon and the concurrent expulsion of the bromide ion, leading to the formation of a carbon-carbon double bond. The primary product is typically dimethyl glutaconate, an unsaturated diester.[1]

Caption: Concerted E2 elimination pathway to form an unsaturated diester.

Organometallic Transformations

The C-Br bond is also amenable to the formation of organometallic intermediates and participation in cross-coupling reactions.

• Reformatsky Reaction: In the presence of zinc metal, an organozinc intermediate is formed. This species is a soft nucleophile that readily adds to aldehydes or ketones to generate β-hydroxy esters after acidic workup, a powerful method for C-C bond formation.[1][6]

• Palladium-Catalyzed Cross-Coupling: The compound can serve as an electrophilic partner in cross-coupling reactions. For instance, in a Suzuki coupling, it can be reacted with an organoboron compound in the presence of a palladium catalyst to form a new C-C bond at the α-position.[1]

The Diester Functionality: A Platform for Derivatization

The two methyl ester groups provide additional sites for chemical modification, offering pathways to diacids, diols, and other derivatives.

Hydrolysis

Under either acidic or basic aqueous conditions, both ester groups can be hydrolyzed to yield 2-bromopentanedioic acid.[3] Basic hydrolysis, or saponification, proceeds via nucleophilic acyl substitution and is typically irreversible due to the deprotonation of the resulting carboxylic acid.

Experimental Protocol: Base-Mediated Ester Hydrolysis

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve Dimethyl 2-bromopentanedioate (1.0 eq) in a suitable solvent like methanol or THF.

• Reagent Addition: Add an aqueous solution of sodium hydroxide or potassium hydroxide (2.2 eq) to the flask.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature and remove the organic solvent under reduced pressure.

• Acidification: Cool the remaining aqueous solution in an ice bath and carefully acidify with cold dilute HCl until the pH is ~1-2.

• Extraction: Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate).

• Isolation: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude 2-bromopentanedioic acid.

Reduction

Strong reducing agents, most notably lithium aluminum hydride (LiAlH₄), can reduce both ester functionalities to their corresponding primary alcohols. This transformation yields (2-bromopentane-1,5-diol), a bifunctional molecule with its own unique synthetic utility.

Caption: Step-by-step workflow for ester hydrolysis.

Synthesis and Purity Considerations

The most common industrial synthesis of Dimethyl 2-bromopentanedioate involves the selective α-bromination of its precursor, dimethyl pentanedioate (dimethyl glutarate).[1][2]

• Methodologies: A prevalent method uses N-Bromosuccinimide (NBS) in the presence of a radical initiator (e.g., AIBN).[1][2] An alternative is the Hell-Volhard-Zelinsky reaction, adapted for the diester, which uses Br₂ and a catalytic amount of PBr₃.[2][5]

• Impurities: A key challenge is achieving high selectivity for mono-bromination. Potential impurities include unreacted starting material and over-brominated products, such as dimethyl 2,4-dibromopentanedioate.[1][2]

• Purification: The crude product is typically purified by fractional distillation under reduced pressure to separate the desired product from less volatile starting material and more volatile or isomeric byproducts.[1][2]

Conclusion

Dimethyl 2-bromopentanedioate is a powerful and versatile synthetic intermediate due to the distinct and reliable reactivity of its two functional groups. The α-bromo moiety serves as a highly active electrophilic center for nucleophilic substitution, elimination, and organometallic reactions. Simultaneously, the diester groups provide a platform for conversion into diacids, diols, and other derivatives. A thorough understanding of these features, coupled with rigorous analytical characterization, enables chemists to strategically employ this building block in the efficient synthesis of a wide array of valuable and complex target molecules.

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The Chemistry and Synthesis of Dimethyl 2-bromopentanedioate: A Technical Guide

Introduction

Dimethyl 2-bromopentanedioate, a vital yet often overlooked reagent, holds a significant position in the landscape of modern organic synthesis. Its unique trifunctional structure—a bromine atom at the alpha position to one of two ester groups—renders it a versatile building block for the construction of complex molecular architectures. This guide provides an in-depth exploration of the discovery, synthesis, and critical applications of Dimethyl 2-bromopentanedioate, tailored for researchers, scientists, and professionals in drug development. We will delve into the historical context of its synthesis, detail contemporary preparative methods with mechanistic insights, and highlight its pivotal role in the creation of high-value pharmaceutical agents.

Discovery and Historical Context: A Legacy of Halogenation Chemistry

The precise moment of the first synthesis of Dimethyl 2-bromopentanedioate is not prominently documented in a singular "discovery" paper. Instead, its emergence is intrinsically linked to the broader development of α-halogenation of carboxylic acids and their derivatives throughout the late 19th and early 20th centuries. The foundational chemistry that enabled the synthesis of this and similar compounds is rooted in one of the classic name reactions of organic chemistry.

The Hell-Volhard-Zelinsky (HVZ) reaction , independently developed by chemists Carl Magnus von Hell, Jacob Volhard, and Nikolay Zelinsky in the 1880s, provided the first reliable method for the selective α-bromination of carboxylic acids.[1] This reaction, proceeding through an acyl halide intermediate, allowed for the introduction of a bromine atom at the position adjacent to the carboxyl group. The subsequent esterification of the resulting α-bromo acid would then yield the corresponding ester.

While the HVZ reaction was initially applied to simpler monocarboxylic acids, its principles were logically extended to dicarboxylic acids like glutaric acid. A key publication by E. Schwenk and colleagues in the Journal of the American Chemical Society in 1948 detailed the systematic α-bromination of dicarboxylic acids, providing a significant milestone in the synthesis of precursors for compounds like Dimethyl 2-bromopentanedioate. This work laid a more formal foundation for the reliable preparation of these important synthetic intermediates.

The evolution of synthetic methodology, particularly the advent of radical-based bromination agents like N-bromosuccinimide (NBS), later offered milder and more selective alternatives to the classical HVZ reaction for the direct α-bromination of esters. These developments have made Dimethyl 2-bromopentanedioate more readily accessible, paving the way for its broader application in complex synthesis.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physical and chemical properties of Dimethyl 2-bromopentanedioate is essential for its effective use in synthesis. The following table summarizes its key characteristics.

Property	Value	Source
CAS Number	760-94-1	[2]
Molecular Formula	C₇H₁₁BrO₄	[3]
Molecular Weight	239.06 g/mol	[3]
Appearance	Colorless to light yellow liquid	[4]
Boiling Point	108-110 °C at 5 mmHg	[5]
Density	1.452 g/cm³	[2]
Refractive Index	1.467	[2]

Spectroscopic analysis is critical for confirming the identity and purity of Dimethyl 2-bromopentanedioate. Key spectral features include:

• ¹H NMR: The proton on the carbon bearing the bromine atom typically appears as a downfield multiplet. The two methyl ester groups will present as distinct singlets, and the remaining methylene protons will show complex splitting patterns.

• ¹³C NMR: The carbon attached to the bromine will be shifted downfield. The spectrum will also show characteristic peaks for the two ester carbonyl carbons and the two methyl carbons.

• IR Spectroscopy: A strong absorption band in the region of 1730-1750 cm⁻¹ is indicative of the ester carbonyl (C=O) stretching vibration.[6]

• Mass Spectrometry (GC-MS): This technique is invaluable for confirming the molecular weight and assessing purity. The mass spectrum will exhibit a characteristic isotopic pattern for bromine (approximately 1:1 ratio of M and M+2 peaks).[6]

Synthesis Methodologies: From Classical Reactions to Modern Innovations

The synthesis of Dimethyl 2-bromopentanedioate can be approached through several strategic routes. The choice of method often depends on the desired scale, available starting materials, and safety considerations.

Route 1: Hell-Volhard-Zelinsky Reaction followed by Esterification

This classical two-step approach remains a robust and reliable method for the preparation of Dimethyl 2-bromopentanedioate.

Step 1: α-Bromination of Glutaric Acid

The reaction begins with the α-bromination of glutaric acid using bromine and a catalytic amount of phosphorus tribromide (PBr₃). The PBr₃ converts the carboxylic acid to an acyl bromide, which readily enolizes. This enol then undergoes electrophilic attack by bromine at the α-position.

Step 2: Esterification

The resulting 2-bromoglutaric acid is then esterified, typically by refluxing with methanol in the presence of a strong acid catalyst such as sulfuric acid, to yield the final product.

Detailed Experimental Protocol: Synthesis via NBS Bromination of Dimethyl Glutarate

This method is often preferred for its milder reaction conditions and the use of a safer brominating agent compared to elemental bromine.

Materials:

• Dimethyl glutarate

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO)

• Carbon tetrachloride (CCl₄) or other suitable inert solvent

• Saturated sodium bicarbonate solution

• Saturated sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add dimethyl glutarate and the inert solvent (e.g., CCl₄).

• Addition of Reagents: Add N-bromosuccinimide (1.05 equivalents) and a catalytic amount of a radical initiator such as AIBN or BPO.

• Reaction Execution: Heat the mixture to reflux. The reaction can be monitored by GC or TLC to track the consumption of the starting material. The reaction is typically complete within a few hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide byproduct.

  • Wash the filtrate sequentially with saturated sodium bicarbonate solution, saturated sodium thiosulfate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: The crude Dimethyl 2-bromopentanedioate is typically purified by fractional distillation under reduced pressure to yield a colorless to light yellow liquid.[6]

Causality Behind Experimental Choices:

• N-Bromosuccinimide (NBS): NBS is a convenient and safer source of bromine radicals compared to liquid bromine. It is a crystalline solid that is easier to handle.

• Radical Initiator (AIBN/BPO): The reaction proceeds via a free-radical chain mechanism. The initiator is required to generate the initial bromine radical that propagates the chain reaction.

• Inert Solvent (CCl₄): An inert solvent is necessary to dissolve the reactants and facilitate the reaction without participating in it.

• Aqueous Work-up: The washing steps are crucial for removing unreacted reagents, acidic byproducts, and any remaining bromine. Sodium bicarbonate neutralizes any acidic species, while sodium thiosulfate quenches any excess bromine.

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Dimethyl 2-bromopentanedioate via the NBS bromination route.

Caption: Key bond formation using Dimethyl 2-bromopentanedioate.

Conclusion

Dimethyl 2-bromopentanedioate, a molecule with a rich history rooted in the fundamental principles of organic chemistry, continues to be an indispensable tool for synthetic chemists. Its preparation, now refined through modern techniques, allows for its reliable use in the construction of complex and biologically active molecules. For professionals in drug development, a deep understanding of the synthesis, properties, and reactivity of this key intermediate is paramount for the efficient and innovative design of new therapeutic agents. As the demand for sophisticated molecular architectures grows, the importance of versatile building blocks like Dimethyl 2-bromopentanedioate is set to increase, solidifying its place in the synthetic chemist's arsenal.

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An In-depth Technical Guide to the Safe Handling and Application of Dimethyl 2-bromopentanedioate

This guide provides a comprehensive overview of Dimethyl 2-bromopentanedioate, a crucial reagent in synthetic chemistry, particularly in the pharmaceutical industry. It is intended for researchers, scientists, and drug development professionals, offering in-depth technical information on its safe handling, chemical properties, and applications. This document emphasizes the causality behind experimental choices to ensure both safety and experimental success.

Introduction: The Synthetic Utility of Dimethyl 2-bromopentanedioate

Dimethyl 2-bromopentanedioate (CAS No. 760-94-1) is a halogenated diester that serves as a versatile building block in organic synthesis.[1] Its chemical structure, featuring a bromine atom at the alpha-position to one of the two methyl ester groups, makes it a highly reactive and valuable intermediate. This reactivity is primarily harnessed in the construction of complex molecules, most notably in the synthesis of pharmaceutical compounds such as Lenalidomide, a drug used in the treatment of multiple myeloma.

The strategic placement of the bromine atom facilitates a range of chemical transformations, including nucleophilic substitution reactions (SN2), allowing for the introduction of various functional groups to form new carbon-heteroatom bonds. Furthermore, its bifunctional nature, with two ester groups, opens avenues for subsequent modifications like hydrolysis, transesterification, or reduction.

Hazard Profile and Core Safety Data

A thorough understanding of the hazard profile of Dimethyl 2-bromopentanedioate is paramount for its safe handling. The compound is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and may cause respiratory irritation.[2]

Property	Value	Source
CAS Number	760-94-1	[1][3][4]
Molecular Formula	C7H11BrO4	[1][4]
Molecular Weight	239.06 g/mol	[1][4][5]
Appearance	Light yellow liquid
Boiling Point	240.3°C at 760 mmHg
Density	1.452 g/cm³
Flash Point	99.1°C
GHS Hazard Statements	H302, H315, H319, H335	[2]

Prudent Handling and Personal Protective Equipment (PPE)

Given its hazard profile, strict adherence to safety protocols is mandatory when working with Dimethyl 2-bromopentanedioate.

Engineering Controls: The First Line of Defense

All manipulations of Dimethyl 2-bromopentanedioate should be conducted in a well-ventilated chemical fume hood.[6][7] This is crucial to minimize the inhalation of vapors, which can cause respiratory irritation.[2][8] The fume hood also provides containment in the event of a spill.

Personal Protective Equipment (PPE): A Non-Negotiable Requirement

Appropriate PPE must be worn at all times.[6] This includes:

• Eye Protection : Chemical safety goggles are essential to protect against splashes that can cause serious eye irritation.[6][9]

• Hand Protection : Wear suitable protective gloves to prevent skin contact, as the compound is a known skin irritant.[6][9]

• Body Protection : A lab coat should be worn to protect against accidental spills.[6][9]

Experimental Workflow: A Step-by-Step Protocol for a Typical Nucleophilic Substitution Reaction

The primary utility of Dimethyl 2-bromopentanedioate lies in its reactivity as an electrophile in nucleophilic substitution reactions. Below is a detailed protocol for a generic reaction with a nucleophile (Nu-), highlighting the critical safety and handling considerations at each step.

Caption: Workflow for a typical nucleophilic substitution reaction.

Step-by-Step Methodology

• Reagent Preparation :

  • Allow the sealed container of Dimethyl 2-bromopentanedioate to equilibrate to room temperature before opening to prevent moisture condensation.

  • If the nucleophile is sensitive to air or moisture, prepare its solution under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Setup :

  • Assemble oven-dried glassware in a chemical fume hood.

  • Charge the reaction vessel with the appropriate solvent and the nucleophile.

• Controlled Addition :

  • Slowly add the Dimethyl 2-bromopentanedioate to the reaction mixture dropwise using an addition funnel. This is critical to control any potential exotherm.

  • Monitor the internal temperature of the reaction.

• Reaction Monitoring :

  • Monitor the progress of the reaction by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine the point of completion.

• Quenching :

  • Once the reaction is complete, carefully quench the reaction mixture by the slow addition of an appropriate quenching agent (e.g., water, saturated ammonium chloride solution).

• Extraction :

  • Transfer the quenched reaction mixture to a separatory funnel and extract the product with a suitable organic solvent.

• Purification :

  • The crude product can be purified by standard techniques such as column chromatography or distillation.

• Waste Disposal :

  • Segregate the waste generated. Halogenated organic waste should be collected in a designated container.[7]

Storage, Stability, and Incompatibilities

Proper storage is crucial to maintain the integrity and reactivity of Dimethyl 2-bromopentanedioate.

• Storage Conditions : Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4][10]

• Stability : While generally stable under recommended storage conditions, α-halo esters can be susceptible to degradation over time, especially in the presence of moisture or elevated temperatures, which can lead to hydrolysis or cyclization.[11][12]

• Incompatibilities : Avoid contact with strong bases, reducing agents, and oxidizing agents.[10] Strong bases can promote elimination reactions, while reducing agents can react with the carbon-bromine bond.

Emergency Procedures: Preparedness and Response

In the event of an accidental release or exposure, prompt and appropriate action is critical.

• Spill Response :

  • Evacuate the area and ensure adequate ventilation.

  • Wear appropriate PPE.

  • Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a sealed container for disposal as hazardous waste.[7][10]

• First Aid Measures :

  • Inhalation : Move the person to fresh air. If breathing is difficult, give oxygen.[2]

  • Skin Contact : Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.[2][10]

  • Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[2][10]

  • Ingestion : Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[2]

Conclusion

Dimethyl 2-bromopentanedioate is an indispensable tool in modern organic synthesis. Its effective and safe use hinges on a comprehensive understanding of its chemical properties and associated hazards. By adhering to the principles of prudent laboratory practice, including the consistent use of engineering controls and personal protective equipment, researchers can harness the synthetic potential of this reagent while minimizing risks.

References

• Exploring Dimethyl 2-Bromopentanedioate: Properties and Applic
• Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedio
• The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applic
• Dimethyl 2-Bromopentanedioate CAS 760-94-1 Supplier - Benchchem. (URL: )
• Dimethyl 2-bromopentanedio
• Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedio
• General Safety Handling Consider
• DIMETHYLA-BROMOGLUTARATE SDS, 760-94-1 Safety D
• Dimethyl 2-bromopentanedioate - CAS:760-94-1 - Sunway Pharm Ltd. (URL: )
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• Name two safety measures necessary for the prepar
• ESTERS - chymist.com. (URL: )
• NA7 Public Report.docx - Australian Industrial Chemicals Introduction Scheme (AICIS). (URL: )
• Safety Data Sheet: Dimethyl malon
• Proper Disposal of 4,4-Dimethyl-2-pentanone: A Guide for Labor
• International Labor
• Dimethyl 2,4-dimethylpentanedioate | C9H16O4 | CID 137437 - PubChem. (URL: )
• FI4143153T3 - METHOD FOR THE SYNTHESIS OF 2-BROMOGLUTARIC ACID DIESTERS - Google P
• US12012378B2 - Method for synthesizing 2-bromoglutaric acid diesters - Google P

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Protocols & Analytical Methods

Application Note: Dimethyl 2-Bromopentanedioate as a Versatile Precursor for the Synthesis of Nitrogen-Containing Heterocycles

Introduction

Nitrogen-containing heterocycles are fundamental scaffolds in medicinal chemistry, forming the core structure of a vast number of pharmaceuticals, agrochemicals, and functional materials.[1][2] Their prevalence is highlighted by the fact that approximately 80% of the top-selling drugs feature nitrogen atoms, with the majority incorporating these atoms within heterocyclic frameworks.[1][3][4] Consequently, the development of efficient and versatile synthetic methodologies for these structures remains a primary objective for organic chemists.[1]

This application note details the utility of Dimethyl 2-bromopentanedioate, a readily accessible organic intermediate, as a versatile building block for constructing medicinally relevant nitrogen-containing heterocycles. The compound's structure, featuring two ester functionalities and a reactive α-bromo center, provides multiple reaction sites for strategic cyclization reactions. We will explore its application in the synthesis of substituted pyrimidine-diones, which are analogues of barbiturates, and substituted piperidinones, demonstrating the compound's flexibility in forming both six- and seven-membered ring systems.

PART 1: Synthesis of Pyrimidine-4,6(1H,5H)-dione Scaffolds

The condensation of 1,3-dicarbonyl compounds with urea or thiourea is a cornerstone of heterocyclic synthesis, most famously employed in the production of barbiturates from malonic esters.[5][6] By applying this principle to Dimethyl 2-bromopentanedioate, a 1,5-dicarbonyl equivalent, we can access substituted pyrimidine-dione systems. The reaction proceeds via a twofold nucleophilic acyl substitution mechanism.[7]

The process begins with the in situ preparation of a strong base, typically sodium ethoxide, which deprotonates urea, thereby increasing its nucleophilicity.[7] The activated urea then sequentially attacks the two electrophilic ester carbonyls of the pentanedioate backbone, leading to intramolecular cyclization and the formation of the stable pyrimidine ring after the elimination of two ethanol molecules.[7][8]

General Workflow for Pyrimidine-dione Synthesis

Below is a generalized workflow for the synthesis, from reagent preparation to final product isolation.

Caption: General workflow for the synthesis of pyrimidine-diones.

Detailed Protocol 1: Synthesis of 5-Bromo-1,3-dihydropyrimidine-4,6-dione

This protocol is adapted from the well-established procedure for barbituric acid synthesis published in Organic Syntheses.[8][9]

Materials:

• Sodium metal (2.3 g, 0.1 gram-atom)

• Absolute ethanol (150 mL)

• Dimethyl 2-bromopentanedioate (24.1 g, 0.1 mol)

• Urea, dry (6.0 g, 0.1 mol)

• Concentrated Hydrochloric Acid (HCl, ~10 mL)

• Distilled water

Apparatus:

• 500 mL round-bottom flask

• Reflux condenser with a calcium chloride guard tube

• Heating mantle or oil bath

• Büchner funnel and filter flask

• Beakers

Procedure:

• Preparation of Sodium Ethoxide: In a 500 mL round-bottom flask fitted with a reflux condenser, carefully dissolve 2.3 g of finely cut sodium metal in 75 mL of absolute ethanol. The reaction is vigorous; allow it to proceed to completion.

• Addition of Reagents: To the resulting sodium ethoxide solution, add 24.1 g (0.1 mol) of Dimethyl 2-bromopentanedioate.[8] Separately, dissolve 6.0 g of dry urea in 75 mL of hot (approx. 70°C) absolute ethanol. Add this hot urea solution to the flask.[8]

• Condensation Reaction: Shake the mixture thoroughly and heat it to reflux for 8 hours using an oil bath set to 110°C. A white solid, the sodium salt of the pyrimidine-dione, should precipitate during the reaction.[8]

• Work-up and Isolation: After the reflux period, add 100 mL of hot (50°C) water to the reaction mixture to dissolve the solid.[9] While stirring vigorously, carefully add concentrated HCl dropwise until the solution is acidic to litmus paper (approximately 10 mL). This protonation step precipitates the final product.[8][9]

• Crystallization and Collection: Cool the clear solution in an ice bath overnight to allow the product to crystallize completely.[8] Collect the white crystalline product by suction filtration using a Büchner funnel, wash it with a small amount of cold water (2 x 20 mL), and dry it in an oven at 100-110°C for 4 hours.[9]

Data & Characterization:

Parameter	Expected Result
Yield	70-80% (Analogous to barbituric acid synthesis[8])
Appearance	White crystalline solid
¹H NMR (DMSO-d₆)	δ 11.0-11.5 (br s, 2H, NH), 4.5-4.8 (t, 1H, CHBr), 2.5-3.0 (m, 4H, CH₂)
¹³C NMR (DMSO-d₆)	δ 170-175 (C=O), 150-155 (C=O), 50-55 (C-Br), 30-35 (CH₂)
IR (KBr, cm⁻¹)	3200-3300 (N-H stretch), 1680-1720 (C=O stretch), 550-650 (C-Br stretch)

Expert Insights & Causality:

• Anhydrous Conditions: The use of absolute ethanol and a drying tube is critical. Sodium metal reacts violently with water, and the presence of water can hydrolyze the ester starting material and reduce the efficacy of the sodium ethoxide base.

• Urea Purity: Urea must be thoroughly dried. Any moisture will interfere with the base and the reaction.

• Temperature Control: Heating to 110°C ensures the reaction proceeds at a reasonable rate. The use of an oil bath provides consistent and safe heating.[8]

• Acidification: The product is soluble in its sodium salt form. Careful, slow acidification is necessary to precipitate the neutral product without causing excessive heat or degradation.

PART 2: Synthesis of Substituted Piperidinone Scaffolds

Dimethyl 2-bromopentanedioate is also an excellent substrate for synthesizing N-substituted piperidinones. This strategy involves a two-step, one-pot sequence: an initial S_N2 reaction followed by an intramolecular cyclization (lactamization). The α-bromo position is highly susceptible to nucleophilic attack, and the resulting intermediate contains an amine and two esters, perfectly poised for ring closure.[10]

Reaction Mechanism for Piperidinone Formation

The mechanism involves the nucleophilic amine attacking the carbon bearing the bromine atom. The resulting secondary amine then undergoes an intramolecular nucleophilic attack on one of the proximal ester carbonyls to form a stable six-membered lactam ring.

Caption: Logical flow for the synthesis of piperidinones.

Detailed Protocol 2: Synthesis of Methyl 1-benzyl-6-oxopiperidine-3-carboxylate

Materials:

• Dimethyl 2-bromopentanedioate (12.05 g, 0.05 mol)

• Benzylamine (5.35 g, 5.45 mL, 0.05 mol)

• Potassium carbonate (K₂CO₃), anhydrous (6.9 g, 0.05 mol)

• Acetonitrile (ACN), anhydrous (200 mL)

• Sodium methoxide (NaOMe), 0.5 M solution in Methanol (5 mL)

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate solution

• Brine

Apparatus:

• 250 mL round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

Procedure:

• S_N2 Reaction: To a 250 mL round-bottom flask, add Dimethyl 2-bromopentanedioate (12.05 g), anhydrous potassium carbonate (6.9 g), and anhydrous acetonitrile (150 mL). Stir the suspension and add benzylamine (5.45 mL) dropwise at room temperature.

• Reaction Monitoring: Heat the mixture to a gentle reflux (approx. 80°C) for 6 hours. Monitor the reaction by TLC (e.g., 3:1 Hexanes:EtOAc) until the starting bromo-ester is consumed.

• Cyclization: Cool the reaction mixture to room temperature. Add sodium methoxide solution (5 mL of 0.5 M) to catalyze the intramolecular lactamization. Stir at room temperature for an additional 12 hours.

• Work-up: Filter the mixture to remove potassium carbonate and evaporate the acetonitrile under reduced pressure. Dissolve the resulting oil in ethyl acetate (100 mL).

• Extraction: Transfer the solution to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution (50 mL) and brine (50 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the solvent in vacuo. Purify the crude product by column chromatography on silica gel (using a gradient of Hexanes:EtOAc) to yield the pure piperidinone.

Data & Characterization:

Parameter	Expected Result
Yield	60-75%
Appearance	Pale yellow oil or low-melting solid
¹H NMR (CDCl₃)	δ 7.2-7.4 (m, 5H, Ar-H), 4.6-4.8 (s, 2H, N-CH₂-Ar), 3.7 (s, 3H, OCH₃), 2.5-3.5 (m, 5H, ring protons)
¹³C NMR (CDCl₃)	δ 172 (Ester C=O), 169 (Amide C=O), 137 (Ar-C), 127-129 (Ar-CH), 52 (OCH₃), 50 (N-CH₂), 40-55 (ring carbons)
MS (ESI)	m/z [M+H]⁺ calculated for C₁₄H₁₇NO₃

Expert Insights & Causality:

• Base Selection: Anhydrous K₂CO₃ is used as a mild, non-nucleophilic base to neutralize the HBr formed during the initial S_N2 reaction, preventing the protonation of the benzylamine nucleophile.

• Catalytic Base for Cyclization: A catalytic amount of a strong base like sodium methoxide is used to deprotonate the nitrogen of the intermediate, significantly accelerating the intramolecular attack on the ester carbonyl to form the lactam.

• Solvent Choice: Acetonitrile is an excellent polar aprotic solvent for S_N2 reactions, effectively solvating the potassium salts without interfering with the nucleophile.

PART 3: Prospective Synthesis of Diazepine Derivatives

The structural framework of Dimethyl 2-bromopentanedioate also suggests its potential use in the synthesis of seven-membered heterocycles, such as 1,4-diazepines. These structures are of significant interest in medicinal chemistry.[11][12] A plausible route would involve a condensation reaction with a 1,2-diamine, such as o-phenylenediamine.

This reaction would likely proceed through an initial nucleophilic substitution at the α-bromo position, followed by a double amidation/cyclization sequence. The reaction would require careful optimization to control regioselectivity and avoid polymerization.

Proposed Reaction Scheme

Caption: Proposed synthesis of a benzodiazepine derivative.

While a detailed protocol is beyond the scope of this note, this pathway represents a promising area for future research, extending the utility of Dimethyl 2-bromopentanedioate to the synthesis of more complex heterocyclic systems.[13]

Safety Precautions

• Sodium Metal: Handle with extreme care in an inert atmosphere or under mineral oil. It reacts explosively with water and violently with alcohols. Use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Brominated Organic Compounds: Dimethyl 2-bromopentanedioate is a lachrymator and alkylating agent. Handle in a well-ventilated fume hood and avoid inhalation or skin contact.

• Strong Bases: Sodium ethoxide and sodium methoxide are corrosive and caustic. Prevent contact with skin and eyes.

Conclusion

Dimethyl 2-bromopentanedioate serves as a highly effective and versatile starting material for the synthesis of diverse nitrogen-containing heterocycles. This application note provides reliable and robust protocols for the construction of substituted pyrimidine-diones and piperidinones, core structures found in many biologically active compounds. The underlying principles of these transformations—classical condensation and sequential substitution-cyclization—are fundamental to modern medicinal and organic chemistry. The potential for this substrate to be used in the synthesis of more complex diazepine systems further underscores its value to researchers and drug development professionals.

References

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Barbiturate Analogs from Substituted Malonic Esters. [Online].
• LibreTexts. (2024). 22.8: Chemistry Matters—Barbiturates. [Online].
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Application Notes and Protocols for the Use of Dimethyl 2-bromopentanedioate in PROTAC Development

Introduction: The Dawn of Targeted Protein Degradation with PROTACs

Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in therapeutic intervention, moving beyond traditional occupancy-driven inhibition to an event-driven mechanism of action. These heterobifunctional molecules are engineered to hijack the cell's intrinsic ubiquitin-proteasome system (UPS), inducing the selective degradation of disease-causing proteins.[1] A PROTAC molecule consists of three key components: a "warhead" that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[2] By bringing the POI and the E3 ligase into close proximity, the PROTAC facilitates the ubiquitination of the POI, marking it for destruction by the 26S proteasome.[1][3] This catalytic process allows a single PROTAC molecule to mediate the degradation of multiple target proteins, offering the potential for greater efficacy and a more sustained pharmacological response compared to traditional inhibitors.[1]

The modular nature of PROTACs allows for a high degree of tunability, with the linker playing a crucial role in optimizing the geometry and stability of the ternary complex (POI-PROTAC-E3 ligase).[4] The choice of building blocks for the synthesis of both the E3 ligase ligand and the linker is therefore a critical consideration in the design of effective PROTACs.

This guide focuses on the utility of Dimethyl 2-bromopentanedioate as a versatile and strategic starting material in the synthesis of PROTACs, particularly for the construction of Cereblon (CRBN)-recruiting ligands. CRBN is a widely exploited E3 ligase in PROTAC development, and its ligands, such as thalidomide and its analogs (immunomodulatory imides or IMiDs), are frequently incorporated into PROTAC design.[5] Dimethyl 2-bromopentanedioate provides a convenient scaffold for the synthesis of the glutarimide ring, a key structural feature of these CRBN ligands.[6]

These application notes will provide a comprehensive overview of the synthesis of a model PROTAC using dimethyl 2-bromopentanedioate, followed by detailed protocols for its analytical characterization and biological evaluation.

The Strategic Role of Dimethyl 2-bromopentanedioate in PROTAC Synthesis

Dimethyl 2-bromopentanedioate is a bifunctional building block that offers several advantages for the synthesis of CRBN-based PROTACs. Its key features include:

• An Electrophilic Bromine Atom: The bromine at the α-position to one of the ester groups is a good leaving group, making this carbon susceptible to nucleophilic substitution.[7] This reactivity is exploited in the formation of the glutarimide ring through reaction with an appropriate amine nucleophile.

• Two Ester Functionalities: The presence of two methyl ester groups provides orthogonal handles for further chemical modifications. One ester is consumed during the formation of the glutarimide ring, while the other remains available for elaboration into a linker for conjugation to the warhead.

This dual reactivity allows for a convergent and efficient synthetic strategy, making dimethyl 2-bromopentanedioate a valuable starting material for the construction of the E3 ligase-recruiting moiety of a PROTAC.

Diagrammatic Overview of PROTAC Mechanism and Synthetic Strategy

To visually conceptualize the processes described, the following diagrams illustrate the PROTAC mechanism of action and the general synthetic workflow starting from dimethyl 2-bromopentanedioate.

Caption: PROTAC Mechanism of Action.

Caption: Synthetic Workflow for a PROTAC.

Experimental Protocols: Synthesis of a Model PROTAC

The following protocols provide a step-by-step guide for the synthesis of a model PROTAC, starting from dimethyl 2-bromopentanedioate. This synthesis will generate a pomalidomide-based CRBN ligand, which is then functionalized with a linker and conjugated to a hypothetical warhead.

Part 1: Synthesis of the Pomalidomide-based CRBN Ligand

This protocol describes the synthesis of a pomalidomide analog from dimethyl 2-bromopentanedioate and 3-aminopiperidine-2,6-dione hydrochloride.

Materials and Reagents:

Reagent	Supplier	Catalog #
Dimethyl 2-bromopentanedioate	Sigma-Aldrich	2241025-74-9
3-Aminopiperidine-2,6-dione hydrochloride	TCI Chemicals	A2079
Triethylamine (TEA)	Fisher Scientific	T404-500
N,N-Dimethylformamide (DMF), anhydrous	Acros Organics	327010010
Dichloromethane (DCM)	VWR	BDH2331-4LG
Ethyl acetate (EtOAc)	MilliporeSigma	1.09623.4008
Saturated aqueous sodium bicarbonate (NaHCO₃)	-	-
Brine	-	-
Anhydrous sodium sulfate (Na₂SO₄)	EMD Millipore	SX0760-3
Silica gel for column chromatography	Sorbent Technologies	60A, 230-400 mesh

Protocol:

• Reaction Setup: To a solution of dimethyl 2-bromopentanedioate (1.0 eq) in anhydrous DMF, add 3-aminopiperidine-2,6-dione hydrochloride (1.1 eq) and triethylamine (2.5 eq).

• Reaction Conditions: Stir the reaction mixture at 80 °C for 16 hours under a nitrogen atmosphere. The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate (3 x).

• Purification: Wash the combined organic layers with saturated aqueous NaHCO₃ and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Chromatography: Purify the crude product by silica gel column chromatography (e.g., using a gradient of 0-10% methanol in DCM) to afford the pomalidomide analog.

Part 2: Linker Attachment to the CRBN Ligand

This protocol describes the installation of an alkyl linker with a terminal azide group onto the synthesized pomalidomide analog. This azide group will serve as a handle for "click chemistry" conjugation to a warhead.

Materials and Reagents:

Reagent	Supplier	Catalog #
Pomalidomide analog	Synthesized in Part 1	-
1,5-Dibromopentane	Alfa Aesar	A13111
Potassium carbonate (K₂CO₃)	J.T. Baker	3030-01
Sodium azide (NaN₃)	Oakwood Chemical	043597
N,N-Dimethylformamide (DMF), anhydrous	Acros Organics	327010010

Protocol:

• Alkylation: To a solution of the pomalidomide analog (1.0 eq) in anhydrous DMF, add K₂CO₃ (2.0 eq) and 1,5-dibromopentane (3.0 eq).

• Reaction Conditions: Stir the reaction mixture at 60 °C for 12 hours.[8]

• Work-up and Purification: After cooling, dilute with water and extract with DCM. Wash the combined organic layers, dry over Na₂SO₄, and concentrate. Purify by silica gel chromatography to yield the N-alkylated intermediate.[8]

• Azide Formation: To a solution of the N-alkylated intermediate (1.0 eq) in DMF, add sodium azide (3.0 eq).

• Reaction Conditions: Stir the reaction mixture at 60 °C for 6 hours.[8]

• Final Purification: After cooling, perform an aqueous work-up and extraction with DCM. Purify the crude product by silica gel column chromatography to yield the pomalidomide-linker-azide.[9]

Part 3: PROTAC Synthesis via Click Chemistry

This protocol outlines the final conjugation of the pomalidomide-linker-azide to a warhead functionalized with a terminal alkyne via a Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Materials and Reagents:

Reagent	Supplier	Catalog #
Pomalidomide-linker-azide	Synthesized in Part 2	-
Alkyne-functionalized warhead	(Hypothetical)	-
Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)	Sigma-Aldrich	451657
Sodium ascorbate	Acros Organics	130780050
tert-Butanol/Water (1:1)	-	-
Preparative HPLC system	-	-

Protocol:

• Reaction Setup: In a reaction vial, dissolve the pomalidomide-linker-azide (1.0 eq) and the alkyne-functionalized warhead (1.05 eq) in a 1:1 mixture of tert-butanol and water.[9]

• Catalyst Addition: Add copper(II) sulfate pentahydrate (0.1 eq) and sodium ascorbate (0.2 eq) to the reaction mixture.[9]

• Reaction Conditions: Stir the reaction at room temperature for 4-12 hours. Monitor the reaction by LC-MS.

• Purification: Upon completion, purify the final PROTAC molecule by preparative HPLC.

• Characterization: Confirm the identity and purity of the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).[9]

Analytical Characterization of the Synthesized PROTAC

Rigorous analytical characterization is essential to confirm the identity, purity, and stability of the synthesized PROTAC. A combination of techniques should be employed.

Technique	Parameter Measured
¹H and ¹³C NMR	Confirms the chemical structure and assesses purity.
High-Resolution Mass Spectrometry (HRMS)	Confirms the exact molecular weight of the PROTAC.
Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)	Determines the purity of the final compound and can be used for stability studies.

Protocols for Biological Evaluation of the PROTAC

Once the PROTAC has been synthesized and characterized, its biological activity must be assessed. The following protocols outline key experiments to determine the efficacy of the PROTAC in degrading the target protein and to characterize the formation of the ternary complex.

Protocol 1: Determination of Target Protein Degradation (DC₅₀ and Dₘₐₓ) by Western Blot

This protocol describes how to quantify the dose-dependent degradation of the POI in a cellular context.[1][10]

Materials and Reagents:

• Cell line expressing the POI

• Synthesized PROTAC

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against the POI

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Seeding and Treatment: Plate the cells at an appropriate density and allow them to adhere overnight. Treat the cells with a serial dilution of the PROTAC (e.g., 0.1 nM to 10 µM) and a vehicle control (e.g., DMSO) for a predetermined time (typically 18-24 hours).[10]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using RIPA buffer.[1]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[1]

• Sample Preparation and SDS-PAGE: Normalize the protein concentration of all samples, add Laemmli buffer, and boil. Load equal amounts of protein onto an SDS-PAGE gel and separate the proteins by electrophoresis.[10]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[1]

• Immunoblotting: Block the membrane and then incubate with the primary antibody against the POI overnight at 4°C. Subsequently, probe with a primary antibody for a loading control.[10]

• Detection: Incubate with the appropriate HRP-conjugated secondary antibodies and visualize the protein bands using an ECL substrate and an imaging system.[1]

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the POI band intensity to the loading control. Plot the percentage of remaining protein against the log concentration of the PROTAC and fit the data to a four-parameter logistic curve to determine the DC₅₀ (concentration at which 50% of the protein is degraded) and Dₘₐₓ (maximum percentage of protein degradation).[1][11]

Protocol 2: Biophysical Characterization of Ternary Complex Formation

Confirming the formation of a stable ternary complex is crucial for understanding the mechanism of action of a PROTAC. Several biophysical techniques can be employed for this purpose.

A. Surface Plasmon Resonance (SPR)

SPR is a powerful technique to measure the kinetics and affinity of binary and ternary complex formation in real-time.[12][13]

General Workflow:

• Immobilization: Immobilize the E3 ligase (e.g., VHL or CRBN complex) onto an SPR sensor chip.[12]

• Binary Binding Analysis: Inject a series of concentrations of the PROTAC over the immobilized E3 ligase to determine the binary binding affinity (Kᴅ).[14]

• Ternary Complex Analysis: Inject a mixture of a constant, near-saturating concentration of the POI and varying concentrations of the PROTAC over the E3 ligase surface. An enhanced binding response compared to the binary interaction indicates ternary complex formation.[12]

• Cooperativity Calculation: The cooperativity (α) of ternary complex formation can be calculated by comparing the binary and ternary binding affinities. A value of α > 1 indicates positive cooperativity, suggesting that the binding of the POI and the E3 ligase to the PROTAC is mutually beneficial.[13]

B. Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with binding events, providing a complete thermodynamic profile of the interactions.[2][14]

General Workflow:

• Sample Preparation: Dialyze all proteins into the same buffer to minimize buffer mismatch effects. Dissolve the PROTAC in the final dialysis buffer.[14]

• Binary Titrations: Perform separate titrations of the PROTAC into the E3 ligase solution and the PROTAC into the POI solution to determine the binary binding affinities and thermodynamic parameters.[2]

• Ternary Titration: To assess ternary complex formation, titrate a solution of the POI into a solution containing a pre-formed binary complex of the E3 ligase and the PROTAC.[15]

C. Fluorescence Polarization (FP)

FP is a solution-based technique that can be used to measure binding affinities in a high-throughput format.[2]

General Workflow:

• Binary Affinity Measurement: Use a fluorescently labeled tracer that binds to either the POI or the E3 ligase. The displacement of this tracer by the PROTAC allows for the determination of its binary binding affinity.

• Ternary Complex Analysis: To measure ternary complex formation, pre-incubate the PROTAC with one protein partner and then titrate in the second protein partner. A change in fluorescence polarization indicates the formation of the ternary complex.[2][16]

Conclusion

Dimethyl 2-bromopentanedioate serves as a highly valuable and versatile building block for the synthesis of PROTACs, particularly those that recruit the CRBN E3 ligase. Its bifunctional nature allows for a streamlined and efficient synthetic approach to constructing the pomalidomide-based ligand and subsequently elaborating it into a complete PROTAC molecule. The protocols outlined in these application notes provide a comprehensive framework for the synthesis, characterization, and biological evaluation of novel PROTACs derived from this starting material. By following these detailed methodologies, researchers can effectively leverage dimethyl 2-bromopentanedioate to accelerate their PROTAC development programs and contribute to the advancement of this exciting therapeutic modality.

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Dimethyl 2-bromopentanedioate in carbon-carbon bond formation

An In-Depth Guide to the Application of Dimethyl 2-Bromopentanedioate in Carbon-Carbon Bond Formation

This document serves as a detailed technical guide for researchers, scientists, and professionals in drug development on the strategic use of dimethyl 2-bromopentanedioate (CAS: 760-94-1) in synthetic organic chemistry, with a specific focus on the formation of carbon-carbon bonds. This versatile halogenated diester is a valuable building block, offering multiple pathways for molecular elaboration due to its unique structural features.[1]

Introduction: Understanding the Reagent

Dimethyl 2-bromopentanedioate is a bifunctional organic compound featuring a five-carbon backbone with two methyl ester groups and a bromine atom at the α-position to one of the carbonyls. This specific arrangement of functional groups is the cornerstone of its reactivity, providing distinct electrophilic and latent nucleophilic sites for chemical manipulation.

Key Physicochemical Properties:

Property	Value
Molecular Formula	C₇H₁₁BrO₄
Molecular Weight	239.06 g/mol [1]
Appearance	Colorless to light yellow liquid[2]
CAS Number	760-94-1

The primary synthetic route to this reagent is the α-bromination of dimethyl pentanedioate (dimethyl glutarate), often employing N-Bromosuccinimide (NBS) with a radical initiator or through an adaptation of the Hell-Volhard-Zelinsky reaction.[1][2] Its strategic importance is highlighted by its use as a key intermediate in the synthesis of complex pharmaceutical molecules, including the immunomodulatory drug Lenalidomide.

Core Application: Enolate Alkylation for C-C Bond Formation

Perhaps the most classical and widely exploited application of dimethyl 2-bromopentanedioate is its role as an electrophile in the alkylation of enolates.[3][4] This S_N_2 reaction is a powerful method for constructing new carbon-carbon bonds at the α-position of a carbonyl compound.[5]

Mechanistic Rationale

The reaction proceeds via the nucleophilic attack of a pre-formed enolate on the electrophilic carbon atom bonded to the bromine. The presence of the adjacent electron-withdrawing ester group polarizes the C-Br bond, making this carbon highly susceptible to nucleophilic substitution.

Causality Behind Experimental Choices:

• Base Selection: The choice of base is critical and dictates the regioselectivity of the reaction with unsymmetrical ketones.[5] A strong, sterically hindered, non-nucleophilic base like Lithium Diisopropylamide (LDA) is used under kinetic control (low temperature, e.g., -78 °C) to deprotonate the less-substituted α-carbon, forming the less stable "kinetic" enolate.[5][6] Conversely, a smaller, weaker base like sodium ethoxide at room temperature allows for equilibration, leading to the more substituted and thermodynamically stable "thermodynamic" enolate.[5][6] For substrates like dimethyl 2-bromopentanedioate, using a strong base like LDA is essential to ensure complete and rapid enolate formation, preventing self-condensation of the starting carbonyl compound.[3]

• Solvent & Temperature: Anhydrous aprotic polar solvents like Tetrahydrofuran (THF) are ideal as they solvate the lithium cation without interfering with the nucleophilicity of the enolate. Low temperatures (-78 °C) are crucial for maintaining kinetic control and preventing side reactions.

Diagram: General Mechanism of Enolate Alkylation

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Bromination of dimethyl pentanedioate to yield Dimethyl 2-bromopentanedioate

An Application Note for the Synthesis and Characterization of Dimethyl 2-bromopentanedioate

Abstract

This comprehensive guide details the synthesis of dimethyl 2-bromopentanedioate via the α-bromination of dimethyl pentanedioate (dimethyl glutarate). Dimethyl 2-bromopentanedioate is a pivotal intermediate in the synthesis of pharmaceuticals, including Lenalidomide, and other complex organic molecules.[1] This document provides an in-depth exploration of the prevalent synthetic methodology, focusing on free-radical bromination using N-Bromosuccinimide (NBS). It offers a detailed experimental protocol, safety considerations, and analytical characterization techniques tailored for researchers in organic synthesis and drug development.

Theoretical Background and Mechanistic Insight

The targeted synthesis of dimethyl 2-bromopentanedioate hinges on the selective introduction of a bromine atom at the α-position to one of the ester carbonyl groups.[2] This transformation leverages the reactivity of the α-carbon, making the resulting α-bromo ester a versatile substrate for subsequent nucleophilic substitution reactions.[1][3][4] While several synthetic strategies exist, direct free-radical bromination of the parent diester, dimethyl pentanedioate, is often favored for its efficiency and selectivity.

1.1 Primary Synthetic Routes

• Free-Radical Bromination with N-Bromosuccinimide (NBS): This is a widely employed method for α-bromination of carbonyl compounds. The reaction proceeds via a radical chain mechanism, initiated by light or a chemical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide.[5] NBS serves as a convenient and safer source of bromine radicals (Br•), maintaining a low concentration of molecular bromine (Br₂) throughout the reaction, which helps to suppress side reactions like addition to any potential unsaturated byproducts.[6][7] This method offers good selectivity for the desired mono-brominated product.[2]

• Adapted Hell-Volhard-Zelinsky (HVZ) Reaction: The classic HVZ reaction is designed for the α-bromination of carboxylic acids.[8][9] To synthesize dimethyl 2-bromopentanedioate via this route, one would first brominate glutaric acid using bromine and a catalytic amount of phosphorus tribromide (PBr₃) to form 2-bromoglutaric acid.[2][10][11] This intermediate would then undergo esterification with methanol to yield the final product.[10] While a robust and well-established method for α-halogenation, this multi-step process is less direct than the NBS-mediated bromination of the pre-formed diester.[12][13]

This guide will focus on the NBS-mediated free-radical bromination due to its directness and common application.

1.2 Reaction Mechanism: NBS Free-Radical Bromination

The reaction proceeds through a classic radical chain reaction consisting of three stages: initiation, propagation, and termination.

• Initiation: The radical initiator (e.g., AIBN) decomposes upon heating to generate two radicals and a molecule of nitrogen gas. This radical then abstracts a bromine atom from NBS to generate a bromine radical (Br•).

• Propagation:

  • A bromine radical abstracts a hydrogen atom from the α-carbon of dimethyl pentanedioate. This is the rate-determining step and forms a resonance-stabilized radical intermediate and hydrogen bromide (HBr).

  • The ester radical then reacts with a molecule of NBS to yield the desired product, dimethyl 2-bromopentanedioate, and a succinimidyl radical. The succinimidyl radical continues the chain by reacting with HBr (generated in the first propagation step) to regenerate the bromine radical and succinimide.

• Termination: The reaction is terminated by any combination of two radical species.

Experimental Protocol: NBS-Mediated Bromination

This protocol details a general procedure for the α-bromination of dimethyl pentanedioate on a laboratory scale.

2.1 Materials and Reagents

Reagent	CAS No.	Molar Mass ( g/mol )	Quantity (10 mmol scale)	Notes
Dimethyl Pentanedioate	1119-40-0	160.17	1.60 g (10 mmol, 1.0 eq)	Substrate
N-Bromosuccinimide (NBS)	128-08-5	177.98	1.96 g (11 mmol, 1.1 eq)	Brominating agent; use freshly recrystallized for best results.[14]
Azobisisobutyronitrile (AIBN)	78-67-1	164.21	16 mg (0.1 mmol, 0.01 eq)	Radical initiator.[14]
Carbon Tetrachloride (CCl₄)	56-23-5	153.82	50 mL	Anhydrous solvent. Other non-polar solvents like cyclohexane can be used.[14]
Sodium Thiosulfate (Na₂S₂O₃)	7772-98-7	158.11	-	For aqueous solution (e.g., 10%) used in workup.
Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	-	For saturated aqueous solution used in workup.
Brine (Saturated NaCl)	7647-14-5	58.44	-	For aqueous solution used in workup.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	-	Drying agent.

2.2 Equipment

• 100 mL Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Separatory funnel (250 mL)

• Glass funnel and filter paper

• Rotary evaporator

• Apparatus for fractional distillation under reduced pressure

• Standard laboratory glassware (beakers, graduated cylinders)

2.3 Step-by-Step Methodology

• Reaction Setup: Assemble the round-bottom flask and reflux condenser. Ensure all glassware is dry. The setup should be placed in a certified chemical fume hood.

• Reagent Addition: Charge the round-bottom flask with dimethyl pentanedioate (1.60 g, 10 mmol) and carbon tetrachloride (50 mL). Add the magnetic stir bar.

• Initiation of Reaction: Begin stirring the solution. Add N-Bromosuccinimide (1.96 g, 11 mmol) and AIBN (16 mg, 0.1 mmol) to the flask.

• Reaction Conditions: Heat the mixture to reflux (approx. 77 °C for CCl₄) using the heating mantle. Allow the reaction to proceed for 2-4 hours. The reaction progress can be monitored by TLC or GC analysis by observing the disappearance of the starting material.[14] As the reaction proceeds, the denser succinimide byproduct will precipitate and float on top of the solvent.

• Workup - Quenching and Extraction:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the mixture through a glass funnel to remove the solid succinimide. Wash the solid with a small amount of fresh CCl₄ (2 x 10 mL).[15]

  • Transfer the combined filtrate to a separatory funnel.

  • Wash the organic layer sequentially with 10% aqueous sodium thiosulfate solution (2 x 25 mL) to remove any unreacted bromine, saturated sodium bicarbonate solution (2 x 25 mL), and finally with brine (25 mL).[16]

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the solution using a rotary evaporator to remove the solvent.

  • The resulting crude oil is purified by fractional distillation under reduced pressure to yield dimethyl 2-bromopentanedioate as a light yellow liquid.[2][10] For smaller scales or high-purity requirements, column chromatography on silica gel can be employed.[10]

Visualized Workflows and Mechanisms

Safety and Hazard Management

Proper safety protocols are mandatory when performing this synthesis. All operations must be conducted within a certified chemical fume hood.

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, and appropriate chemical-resistant gloves (e.g., nitrile).[17][18]

• Chemical Hazards:

  • N-Bromosuccinimide (NBS): An irritant. Avoid inhalation of dust and contact with skin and eyes. For best results and safety, use freshly recrystallized, pure white NBS, as yellowish NBS may contain free bromine.[14]

  • AIBN: Thermally unstable. Decomposes upon heating to release nitrogen gas. Store in a cool place and avoid heating outside of the reaction solvent.

  • Carbon Tetrachloride (CCl₄): Toxic and a suspected carcinogen. Use in a well-ventilated fume hood and avoid exposure. Consider alternative non-polar solvents where appropriate.

  • Bromine (Potential Contaminant): Elemental bromine is highly corrosive, toxic upon inhalation, and can cause severe skin burns.[19][20] An emergency quench solution of sodium thiosulfate should be readily available.[21]

• Procedural Hazards:

  • Refluxing Solvents: Ensure proper assembly of the condenser with adequate water flow to prevent the escape of volatile and hazardous solvent vapors.

  • Vacuum Distillation: Use glassware rated for vacuum work and a blast shield to protect against implosion.

Product Characterization

Confirming the structure and purity of the final product is a critical step.[10]

5.1 Physical Properties

• Appearance: Colorless to light yellow liquid.[10]

• Boiling Point: Requires distillation under reduced pressure; boiling point is pressure-dependent.[10]

5.2 Spectroscopic Data

The identity of dimethyl 2-bromopentanedioate is unequivocally confirmed using NMR spectroscopy and mass spectrometry.[2]

Technique	Expected Data
¹H NMR	Characteristic signals include: Two singlets for the methyl ester protons (approx. 3.7 ppm). A downfield-shifted multiplet (triplet of doublets) for the proton on the bromine-bearing α-carbon (CH-Br). Multiplets for the other methylene protons on the carbon chain.[10]
¹³C NMR	A signal for the carbon attached to bromine (C-Br) in the aliphatic region. Two distinct signals for the carbonyl carbons of the ester groups. Signals for the two methyl ester carbons. Signals for the other methylene carbons in the chain.[10]
GC-MS	A molecular ion peak corresponding to the mass of the product (C₇H₁₁BrO₄). The mass spectrum will show a characteristic isotopic pattern for a mono-brominated compound (two peaks of nearly equal intensity separated by 2 m/z units, corresponding to ⁷⁹Br and ⁸¹Br isotopes). This technique is also excellent for assessing purity and identifying byproducts like di-brominated species.[2]

Conclusion

The synthesis of dimethyl 2-bromopentanedioate via NBS-mediated radical bromination is an effective and direct method for producing this valuable synthetic intermediate. Careful control of stoichiometry and reaction conditions is crucial to minimize the formation of di-brominated byproducts.[2] Adherence to rigorous safety protocols is essential due to the hazardous nature of the reagents involved. The analytical techniques outlined provide a robust framework for validating the identity and purity of the final product, ensuring its suitability for downstream applications in pharmaceutical and materials science research.

References

• Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Technical Support Center: Optimizing N-Bromosuccinimide (NBS) Bromination of Esters. (2025). Benchchem.
• Dimethyl 2-Bromopentanedioate CAS 760-94-1 Supplier. (n.d.). Benchchem.
• Safety Data Sheet: Thionyl chloride. (2024). Carl ROTH.
• Common Name: THIONYL CHLORIDE HAZARD SUMMARY. (n.d.). NJ.gov.
• Thionyl Chloride CAS No 7719-09-7 MATERIAL SAFETY DATA SHEET SDS/MSDS. (n.d.). Bionium.
• Thionyl chloride. (2015). Lanxess.
• Mastering Bromination Reactions with N-Bromosuccinimide (NBS): A Comprehensive Guide. (2026). NINGBO INNO PHARMCHEM CO.,LTD.
• ICSC 1409 - THIONYL CHLORIDE. (n.d.). Inchem.org.
• Exploring Dimethyl 2-Bromopentanedioate: Properties and Applications. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• N-Bromosuccinimide. (n.d.). Wikipedia.
• Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedioate. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applications. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Alpha-Brominated Ester Definition. (n.d.). Fiveable.
• α-Halo carboxylic acids and esters. (n.d.). Wikipedia.
• Esterification of Aryl/Alkyl Acids Catalysed by N-bromosuccinimide under Mild Reaction Conditions. (2018). NIH.
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• Bromine Safety & Standard Operating Procedures. (n.d.). University of Washington.
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• Hell-Volhard-Zelinsky Reaction. (n.d.). Alfa Chemistry.
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• α-Bromination of Carboxylic Acids: Hell–Volhard–Zelinski Reaction. (2023). JoVE.
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• In Summary: Free Radicals. (2013). Master Organic Chemistry.
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Application Note: N-Bromosuccinimide (NBS) Mediated Synthesis of Dimethyl 2-bromopentanedioate

Introduction

Dimethyl 2-bromopentanedioate is a valuable synthetic intermediate in organic and medicinal chemistry.[1][2] As an α-halo ester, its reactivity is characterized by the electrophilic nature of the carbon atom bearing the bromine, making it a versatile precursor for the introduction of various functional groups through nucleophilic substitution and carbon-carbon bond-forming reactions.[3][4] This application note provides a comprehensive guide to the synthesis of Dimethyl 2-bromopentanedioate via the α-bromination of dimethyl pentanedioate (dimethyl glutarate) using N-bromosuccinimide (NBS). This method is often preferred due to the safer handling and higher selectivity of NBS compared to elemental bromine.[1][2]

Reaction Mechanism: Radical-Mediated α-Bromination

The synthesis proceeds via a free-radical chain mechanism, a process also known as the Wohl-Ziegler reaction.[5][6] The reaction is initiated by the homolytic cleavage of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, upon heating or irradiation.[1][7]

The key steps are as follows:

• Initiation: The radical initiator decomposes to form two radicals. This radical then abstracts a bromine atom from NBS to generate a bromine radical (Br•).

• Propagation: The bromine radical abstracts a hydrogen atom from the α-carbon of dimethyl pentanedioate. This is the rate-determining step and is favored at the α-position due to the resonance stabilization of the resulting radical by the adjacent carbonyl group. The newly formed radical then reacts with a molecule of NBS to yield the desired product, Dimethyl 2-bromopentanedioate, and a succinimidyl radical. The succinimidyl radical can then abstract a bromine atom from another NBS molecule to regenerate the bromine radical, thus propagating the chain. A low concentration of bromine (Br₂) is generated in situ from the reaction of NBS with the HBr byproduct, which can also participate in the propagation cycle.[8][9]

• Termination: The reaction is terminated by the combination of any two radical species.

The use of NBS is crucial as it maintains a low, steady concentration of bromine radicals and molecular bromine, which minimizes competing reactions such as addition to a double bond if one were present in the substrate.[5][10]

Caption: Radical chain mechanism for the NBS-mediated α-bromination.

Experimental Protocol

This protocol details the synthesis of Dimethyl 2-bromopentanedioate from dimethyl pentanedioate.

Reagents and Equipment

Reagent/Equipment	Purpose
Dimethyl pentanedioate	Starting material
N-Bromosuccinimide (NBS)	Brominating agent
Azobisisobutyronitrile (AIBN)	Radical initiator
Carbon tetrachloride (CCl₄)	Anhydrous solvent
Round-bottom flask	Reaction vessel
Reflux condenser	To prevent solvent loss
Magnetic stirrer and stir bar	For homogenous mixing
Heating mantle	For controlled heating
Separatory funnel	For liquid-liquid extraction
Rotary evaporator	For solvent removal
Fractional distillation apparatus	For purification

Step-by-Step Procedure

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine dimethyl pentanedioate, N-bromosuccinimide (1.05 equivalents), and a catalytic amount of AIBN (0.02 equivalents).

• Solvent Addition: Add anhydrous carbon tetrachloride to the flask. The volume should be sufficient to dissolve the reactants upon heating.

• Reaction Execution: Heat the mixture to reflux (approximately 77°C for CCl₄) with vigorous stirring. The reaction is typically carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions. Monitor the reaction progress by TLC or GC-MS. The reaction is usually complete within 2-4 hours.

• Work-up:

  • Cool the reaction mixture to room temperature. The succinimide byproduct will precipitate out of the solution.

  • Filter the mixture to remove the solid succinimide and wash the solid with a small amount of cold carbon tetrachloride.

  • Transfer the filtrate to a separatory funnel and wash sequentially with water and brine to remove any remaining water-soluble impurities.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product, a light yellow liquid, is then purified by fractional distillation under reduced pressure to yield pure Dimethyl 2-bromopentanedioate.[1]

Safety Precautions

• N-Bromosuccinimide (NBS): NBS is a corrosive solid that can cause severe skin burns and eye damage.[11] It is also an oxidizer and may intensify fire.[12][13] Handle with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[11][12] Store in a cool, dry place away from combustible materials.[13][14]

• Azobisisobutyronitrile (AIBN): AIBN is a flammable solid and can be toxic if inhaled or ingested. It should be handled in a well-ventilated fume hood.

• Carbon Tetrachloride (CCl₄): Carbon tetrachloride is a toxic and carcinogenic solvent. All manipulations should be performed in a fume hood.

• General Precautions: The reaction should be conducted in a well-ventilated fume hood. Wear appropriate PPE at all times. In case of skin or eye contact, rinse immediately with plenty of water and seek medical attention.[11]

Characterization of Dimethyl 2-bromopentanedioate

The identity and purity of the synthesized product should be confirmed using standard analytical techniques.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show a characteristic downfield shift for the proton on the α-carbon bearing the bromine atom. The methyl protons of the two ester groups will appear as singlets, likely around 3.7 ppm.[1]

  • ¹³C NMR: The carbon NMR spectrum will confirm the presence of the seven carbon atoms in the molecule, with the α-carbon signal shifted due to the electronegative bromine atom.

• Infrared (IR) Spectroscopy: The IR spectrum will show a strong absorption band characteristic of the ester carbonyl (C=O) stretching vibration, typically in the range of 1730-1750 cm⁻¹.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is useful for assessing the purity of the final product and identifying any potential byproducts, such as unreacted starting material or di-brominated species.[1]

Conclusion

The NBS-mediated radical bromination of dimethyl pentanedioate is an effective and selective method for the synthesis of Dimethyl 2-bromopentanedioate. Careful control of reaction conditions and adherence to safety protocols are essential for a successful outcome. The resulting α-bromo ester is a versatile building block for further synthetic transformations in pharmaceutical and materials science research.

References

• Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedio
• SAFETY D
• SAFETY DATA SHEET - Thermo Fisher Scientific. (URL: )
• NBS N-bromosuccinimide.
• Safety Data Sheet: N-Bromosuccinimide - Carl ROTH. (URL: )
• Safety Data Sheet: N-Bromosuccinimide - ChemScience. (URL: )
• NBS for Radical Bromin
• N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. (URL: )
• 10.
• Synthesis and Reactivity of α-Haloglycine Esters: Hyperconjug
• α-Halo carboxylic acids and esters - Wikipedia. (URL: )
• Allylic Bromination by NBS with Practice Problems - Chemistry Steps. (URL: )
• Dimethyl 2-Bromopentanedioate CAS 760-94-1 Supplier - Benchchem. (URL: )
• Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedio
• Allylic/Benzylic Bromination With N-Bromo Succinimide (NBS) - YouTube. (URL: )
• Bromination - Common Conditions - Common Organic Chemistry. (URL: )
• Technical Support Center: Optimizing N-Bromosuccinimide (NBS)
• N-Bromosuccinimide - Wikipedia. (URL: )

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Application Notes and Protocols for the Synthesis of Dimethyl 2-Bromopentanedioate via the Hell-Volhard-Zelinsky Reaction

Introduction: The Hell-Volhard-Zelinsky (HVZ) reaction is a cornerstone of organic synthesis, providing a reliable method for the α-halogenation of carboxylic acids. This application note offers a detailed protocol for the synthesis of dimethyl 2-bromopentanedioate, a valuable intermediate in the preparation of pharmaceuticals and other complex organic molecules. The synthesis is a two-step process commencing with the α-bromination of glutaric acid to yield 2-bromopentanedioic acid, followed by a Fischer esterification to afford the target dimethyl ester. This guide is intended for researchers, scientists, and drug development professionals, providing in-depth technical details, mechanistic insights, and practical guidance to ensure a successful and reproducible synthesis.

I. Mechanistic Overview: The Hell-Volhard-Zelinsky Reaction

The HVZ reaction proceeds through the in-situ formation of an acyl bromide, which is crucial for the subsequent α-bromination. Carboxylic acids themselves do not readily enolize, a prerequisite for α-halogenation. However, the conversion to an acyl bromide facilitates tautomerization to its enol form.[1][2][3]

The reaction is initiated by the addition of a catalytic amount of phosphorus tribromide (PBr₃) to the carboxylic acid. PBr₃ can also be generated in situ from red phosphorus and bromine.[1] The PBr₃ converts the carboxylic acid into an acyl bromide.[2][3] This acyl bromide intermediate readily undergoes tautomerization to form an enol. The enol then acts as a nucleophile, attacking a molecule of bromine (Br₂) to introduce a bromine atom at the α-carbon.[1][2]

The resulting α-bromo acyl bromide is a key intermediate. For the synthesis of dimethyl 2-bromopentanedioate, this intermediate is not hydrolyzed back to the carboxylic acid but is instead directly subjected to esterification by quenching the reaction with methanol.[2]

II. Experimental Protocols

This section provides a detailed, step-by-step methodology for the synthesis of dimethyl 2-bromopentanedioate from glutaric acid.

Part A: Synthesis of 2-Bromopentanedioic Acid via Hell-Volhard-Zelinsky Reaction

Core Challenge: A primary challenge in the monobromination of dicarboxylic acids like glutaric acid is the potential for the formation of the α,α'-dibrominated byproduct. Careful control of stoichiometry and reaction conditions is essential to favor the desired monobrominated product.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
Glutaric Acid	132.12	13.21 g	0.1	Starting material
Red Phosphorus	30.97	0.31 g	0.01	Catalyst
Bromine	159.81	17.58 g (5.6 mL)	0.11	Brominating agent
Methanol	32.04	50 mL	-	For esterification
Sulfuric Acid (conc.)	98.08	1 mL	-	Catalyst for esterification
Dichloromethane	84.93	As needed	-	Solvent for extraction
Saturated NaHCO₃ soln.	-	As needed	-	For neutralization
Anhydrous MgSO₄	120.37	As needed	-	Drying agent

Equipment:

• 250 mL three-necked round-bottom flask

• Reflux condenser with a gas trap (e.g., containing NaOH solution to neutralize HBr gas)

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Distillation apparatus for vacuum distillation

Protocol:

• Reaction Setup: In a well-ventilated fume hood, equip a 250 mL three-necked round-bottom flask with a magnetic stir bar, a reflux condenser connected to a gas trap, and a dropping funnel.

• Reagent Addition: Add glutaric acid (13.21 g, 0.1 mol) and red phosphorus (0.31 g, 0.01 mol) to the flask.

• Bromination: Slowly add bromine (17.58 g, 0.11 mol) to the dropping funnel. Add the bromine dropwise to the stirred mixture in the flask. The reaction is exothermic and will generate hydrogen bromide (HBr) gas. Maintain a steady rate of addition to control the reaction.

• Reaction: After the addition of bromine is complete, heat the reaction mixture to 80-90°C using a heating mantle. Maintain this temperature and continue stirring for 4-6 hours, or until the evolution of HBr gas ceases. The reaction mixture should become a clear, reddish-brown liquid.

• Cooling: Allow the reaction mixture to cool to room temperature. The product at this stage is predominantly 2-bromopentanedioyl dibromide.

Caption: Experimental workflow for the synthesis of Dimethyl 2-Bromopentanedioate.

Part B: Synthesis of Dimethyl 2-Bromopentanedioate via Fischer Esterification

Protocol:

• Esterification: Carefully and slowly add 50 mL of methanol to the cooled reaction mixture containing the crude 2-bromopentanedioyl dibromide. This step is exothermic. After the initial reaction subsides, add 1 mL of concentrated sulfuric acid as a catalyst.

• Reflux: Heat the mixture to reflux and maintain for 3-4 hours to ensure complete esterification.

• Work-up: After cooling to room temperature, pour the reaction mixture into a separatory funnel containing 100 mL of cold water and 50 mL of dichloromethane. Shake the funnel, allowing the layers to separate.

• Extraction and Washing: Collect the organic layer. Wash the organic layer sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution (caution: CO₂ evolution), and finally with 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purification: The crude product is a light-yellow liquid. Purify the crude dimethyl 2-bromopentanedioate by fractional distillation under reduced pressure.[4] The boiling point will depend on the vacuum applied.

Expected Yield: The overall yield for the two-step synthesis is typically in the range of 60-75%.

III. Analytical Characterization

To confirm the identity and purity of the synthesized dimethyl 2-bromopentanedioate, the following analytical techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show characteristic peaks for the two methyl ester groups (around 3.7 ppm) and the proton on the α-carbon bearing the bromine atom, which will be shifted downfield.

  • ¹³C NMR will confirm the presence of the two distinct carbonyl carbons of the ester groups and the carbon bonded to the bromine atom.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique to assess the purity of the final product and to identify any potential impurities, such as the dibrominated byproduct or unreacted starting materials. The mass spectrum will show the molecular ion peak corresponding to the molecular weight of dimethyl 2-bromopentanedioate.[4]

• Infrared (IR) Spectroscopy: The IR spectrum should display a strong absorption band around 1730-1750 cm⁻¹, which is characteristic of the C=O stretching vibration of the ester functional groups.[4]

IV. Safety and Handling Precautions

The Hell-Volhard-Zelinsky reaction involves hazardous materials and should be performed with appropriate safety measures in a well-ventilated fume hood.

• Bromine: Is highly corrosive, toxic, and causes severe burns. Handle with extreme care, using appropriate personal protective equipment (gloves, goggles, lab coat).

• Phosphorus Tribromide (or Red Phosphorus/Bromine): PBr₃ is corrosive and reacts violently with water. The combination of red phosphorus and bromine is also highly reactive.

• Hydrogen Bromide (HBr): A corrosive gas is evolved during the reaction. A gas trap is essential to neutralize it.

• Thionyl Chloride (if used as an alternative): Is a corrosive and lachrymatory liquid.

• Concentrated Sulfuric Acid: Is a strong acid and is highly corrosive.

V. Conclusion

The Hell-Volhard-Zelinsky reaction provides an effective pathway for the synthesis of dimethyl 2-bromopentanedioate from glutaric acid. By carefully controlling the reaction conditions, particularly the stoichiometry of bromine, the formation of the desired monobrominated product can be maximized. The subsequent Fischer esterification offers a straightforward method to obtain the final diester. The detailed protocol and safety guidelines presented in this application note are designed to enable researchers to successfully and safely perform this synthesis, yielding a valuable intermediate for further applications in drug discovery and organic synthesis.

References

• Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

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• Fischer Esterification. Available at: [Link]

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Application Note: High-Purity Isolation of Dimethyl 2-bromopentanedioate via Fractional Vacuum Distillation

Abstract & Introduction

Dimethyl 2-bromopentanedioate (CAS No. 760-94-1) is a pivotal intermediate in advanced organic and medicinal chemistry.[1] Its bifunctional nature, featuring a reactive bromine atom and two ester groups, makes it a valuable precursor for synthesizing complex molecules, including nitrogen-containing heterocycles and ligands for Proteolysis Targeting Chimeras (PROTACs).[1] A primary application lies in its use as a key building block for pharmaceuticals such as Lenalidomide.

The synthesis of dimethyl 2-bromopentanedioate, typically through the α-bromination of dimethyl pentanedioate (dimethyl glutarate), often yields a crude product containing unreacted starting materials, solvents, and over-brominated species like dimethyl 2,4-dibromopentanedioate.[1] The presence of these impurities can critically impede downstream reactions, making high-purity isolation an essential step.

Due to its high atmospheric boiling point (~240.3°C) and susceptibility to thermal decomposition, standard distillation is unsuitable.[2] This application note provides a detailed, field-proven protocol for the purification of dimethyl 2-bromopentanedioate using fractional distillation under reduced pressure. This technique effectively separates the target compound from both lower and higher-boiling point impurities by lowering the boiling temperature to a safe operational range, thereby preserving the molecule's integrity.[3][4]

Principle of Separation: The Rationale for Fractional Vacuum Distillation

Fractional distillation is a separation technique that leverages differences in the boiling points of a liquid mixture's components.[4] The process involves repeated cycles of vaporization and condensation on a high-surface-area packing material within a fractionating column.[5][6] With each cycle, the vapor phase becomes progressively enriched in the more volatile (lower boiling point) component, while the liquid phase becomes enriched in the less volatile component.[5]

The critical challenge with dimethyl 2-bromopentanedioate is its high boiling point, which can lead to decomposition if heated for prolonged periods at atmospheric pressure.[2] Vacuum distillation addresses this by reducing the system pressure. According to the Clausius-Clapeyron relation, lowering the pressure above a liquid significantly decreases its boiling point.[4] This allows for distillation at a much lower, non-destructive temperature, which is essential for thermally sensitive compounds.[3]

The combination of a fractionating column (to separate compounds with close boiling points) and vacuum (to prevent decomposition) is therefore the optimal strategy for achieving high-purity dimethyl 2-bromopentanedioate.

Table 1: Physicochemical Properties of Target Compound and Potential Impurities

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point	Rationale for Separation
Dimethyl pentanedioate (Starting Material)	C₇H₁₂O₄	160.17	~210 °C @ 760 mmHg	Lower MW and more volatile than the product. Will distill first.
Dimethyl 2-bromopentanedioate (Product)	C₇H₁₁BrO₄	239.06[7]	240.3 °C @ 760 mmHg; ~135 °C @ 11 Torr[8]	The target fraction, collected after the forerun and before high-boiling impurities.
Dimethyl 2,4-dibromopentanedioate (Byproduct)	C₇H₁₀Br₂O₄	317.96	Significantly > 240.3 °C @ 760 mmHg	Higher MW and much less volatile.[1] Will remain in the distillation flask or distill last.

Materials and Apparatus

Chemicals & Reagents

• Crude Dimethyl 2-bromopentanedioate (≥90% purity)

• High-vacuum silicone or hydrocarbon grease

• Dry ice and acetone (for cold trap)

• Boiling chips or magnetic stir bar

Apparatus

• Heating mantle with integrated magnetic stirrer

• Round-bottom distillation flask (2- or 3-neck)

• Vigreux or packed fractionating column (e.g., with Raschig rings or Pro-Pak™ metal packing for high efficiency)[9][10]

• Distillation head with a port for a thermometer or temperature probe

• Liebig or Allihn condenser

• Vacuum adapter

• Receiving flasks (a "cow" or "pig" type adapter is recommended for collecting multiple fractions without breaking the vacuum)

• Digital thermometer or thermocouple

• Two-stage rotary vane vacuum pump (or equivalent)

• Digital vacuum gauge or manometer

• Cold trap (Dewar-style)

• Laboratory clamps, stands, and supports

• Insulating material (glass wool or aluminum foil) for the fractionating column

• Personal Protective Equipment (PPE): Safety goggles, nitrile gloves, lab coat

Detailed Experimental Protocol

This protocol is designed for purifying approximately 100-200g of crude material. Adjust volumes and flask sizes accordingly for different scales.

Apparatus Assembly and Leak Check

• Inspect Glassware: Before assembly, meticulously inspect all glassware for cracks or star fractures that could lead to implosion under vacuum.

• Assemble the Distillation Train:

  • Securely clamp the round-bottom distillation flask over the heating mantle.

  • Attach the fractionating column vertically to the flask. To enhance efficiency, wrap the column with glass wool or foil, leaving a small vertical strip to observe the distillation progress.

  • Connect the distillation head to the top of the column, ensuring the thermometer bulb is positioned just below the sidearm leading to the condenser.

  • Attach the condenser and connect the cooling water tubing (water in at the bottom, out at the top).

  • Connect the vacuum adapter to the end of the condenser and attach the receiving flask assembly.

• Apply Grease: Sparingly apply a thin, uniform layer of high-vacuum grease to all ground glass joints to ensure an airtight seal.

• Connect Vacuum: Connect the vacuum pump to the apparatus via a cold trap filled with a dry ice/acetone slurry. The vacuum gauge should be placed between the trap and the distillation setup.

• Leak Test: Assemble the entire apparatus without the crude product. Briefly turn on the vacuum pump to ensure the system can hold a stable, low pressure (<10 Torr). If the pressure rises quickly after isolating the pump, re-check all seals.

Distillation Procedure

• Charge the Flask: Release the vacuum and dismantle the setup enough to add the crude dimethyl 2-bromopentanedioate and a magnetic stir bar or a few boiling chips to the distillation flask. Do not fill the flask more than two-thirds full.

• Re-establish Vacuum: Reassemble the apparatus and slowly and carefully evacuate the system. Vigorous bubbling may occur as dissolved volatile solvents are removed.

• Initiate Heating and Stirring: Once a stable vacuum is achieved (e.g., ~10-12 Torr), begin vigorous stirring and gradually heat the distillation flask.

• Collect the Forerun (Fraction 1): The first condensate to appear will be low-boiling impurities and residual solvents. This "forerun" will distill at a temperature significantly lower than the target product. Collect this fraction in the first receiving flask and isolate it by rotating the "cow" adapter.

• Column Equilibration: As heating continues, the vapor will rise through the column. A "reflux ring" of condensing vapor will become visible. Allow this ring to slowly ascend the column over 15-30 minutes to establish a temperature gradient and ensure proper separation (equilibration).

• Collect the Main Fraction (Fraction 2): The temperature at the distillation head will stabilize as the pure product begins to distill. At a pressure of approximately 11 Torr, this should occur around 135°C.[8] Collect this fraction of clear, light-yellow liquid in a clean receiving flask. Monitor the temperature and pressure closely; a stable boiling point indicates a pure substance is distilling.

• Collect the Final Fraction (Fraction 3): If the temperature at the distillation head begins to rise again or if the distillation rate slows dramatically, it indicates that higher-boiling impurities are beginning to distill. Switch to the final receiving flask to collect this fraction.

• Shutdown: Once the main fraction is collected, turn off the heating mantle and allow the system to cool completely under vacuum. Crucially, only after the apparatus has returned to room temperature, slowly and carefully vent the system to atmospheric pressure. Releasing the vacuum while the apparatus is hot can cause air to rush in and crack the glass. Finally, turn off the vacuum pump.

Experimental Workflow Diagram

Safety & Handling

• Chemical Hazards: Dimethyl 2-bromopentanedioate is an irritant. Avoid contact with skin and eyes and inhalation of vapors.[11] All handling must be performed in a well-ventilated fume hood. Wear appropriate PPE, including chemical safety goggles, a lab coat, and nitrile gloves.[12][13]

• Implosion Risk: Vacuum operations pose a significant implosion risk. Always inspect glassware for defects before use and use a blast shield around the apparatus.

• Thermal Hazards: Heating mantles can reach high temperatures. Do not handle hot glassware without appropriate thermal protection.

• Pressure Release: Never release the vacuum on a hot system. Allow the entire apparatus to cool to room temperature before slowly venting to avoid thermal shock and potential cracking of the glassware.

• Waste Disposal: Dispose of all chemical waste, including forerun and final fractions, in accordance with local and institutional regulations.[14]

Quality Control and Purity Assessment

The purity of the collected main fraction must be validated by analytical methods to confirm the identity and purity of the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the preferred method for determining purity. A successful purification will show a single major peak in the chromatogram corresponding to the product's retention time, with purity typically exceeding 98%. The mass spectrum will confirm the molecular weight (m/z 239/241 for bromine isotopes) and fragmentation pattern.

• NMR Spectroscopy (¹H and ¹³C): NMR is essential for structural confirmation.

  • ¹H NMR (CDCl₃): Expect characteristic signals for the two distinct methyl ester groups (singlets, ~3.7-3.8 ppm), the proton on the bromine-bearing carbon (triplet or doublet of doublets, downfield shift), and the methylene protons of the carbon chain.

  • ¹³C NMR (CDCl₃): Will confirm the presence of 7 distinct carbon environments, including two carbonyl carbons (~170 ppm), the carbon bearing the bromine atom, and the two methyl ester carbons.

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups. A strong, sharp absorption band around 1730-1750 cm⁻¹ is characteristic of the ester carbonyl (C=O) stretch.

Table 2: Typical Analytical Data for Purified Dimethyl 2-bromopentanedioate

Analysis Method	Parameter	Expected Result
GC-MS	Purity	> 98% (by peak area)
Mass Spectrum (EI)	M+ peaks at m/z 239 and 241 (approx. 1:1 ratio)
¹H NMR	Chemical Shifts (ppm)	~4.3 (1H, CH-Br), ~3.75 (3H, s, OCH₃), ~3.70 (3H, s, OCH₃), ~2.2-2.5 (4H, m, CH₂)
IR	Key Absorptions (cm⁻¹)	~1740 (C=O, ester stretch)

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Bumping / Unstable Boiling	Superheating of the liquid.	Ensure vigorous magnetic stirring or add fresh boiling chips. Reduce heating rate.
Pressure Fluctuations	Leak in the system; outgassing from tubing; pump issue.	Check all joints and seals for leaks. Ensure tubing is rated for vacuum. Check pump oil level and condition.
Poor Separation / Broad Boiling Range	Column flooding (heating too fast); insufficient column efficiency; poor insulation.	Reduce heating rate to prevent flooding.[15] Ensure column is packed properly and well-insulated to maintain a proper temperature gradient.
Product Decomposition (Darkening)	Distillation temperature is too high.	Improve the vacuum to further lower the boiling point. Ensure the heating mantle is not set excessively high.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate. Retrieved from [Link]

• Pope Scientific Inc. (n.d.). Fractionating Column Packing | Pro-Pak Column Packing. Retrieved from [Link]

• Jewett, J. E. (1943). U.S. Patent No. 2,324,088. Washington, DC: U.S. Patent and Trademark Office.

• Ambani Metal. (n.d.). Fractionating Distillation Column Manufacturer & Supplier. Retrieved from [Link]

• International Laboratory USA. (n.d.). DIMETHYL 2-BROMOPENTANEDIOATE. Retrieved from [Link]

• EPCM Holdings. (n.d.). Distillation Columns: Plates and Packing. Retrieved from [Link]

• Quora. (2018). How many types of packing are used in a distillation column? Retrieved from [Link]

• Tongberg, C. O., Lawroski, S., & Fenske, M. R. (1938). Packing Material for Fractional Distillation Columns. Industrial & Engineering Chemistry Analytical Edition, 10(11), 653-653.

• Sciencemadness Discussion Board. (2020). Distilling esters with very high boiling points? Retrieved from [Link]

• Xiamen Aeco Chemical Co., Ltd. (n.d.). Exploring Dimethyl 2-Bromopentanedioate: Properties and Applications. Retrieved from [Link]

• BRANDTECH Scientific. (n.d.). Vacuum Distillation: Process, Applications & Pump Requirements. Retrieved from [Link]

• Wikipedia. (n.d.). Vacuum distillation. Retrieved from [Link]

• Ben's Chem Videos. (2012). A Brief Introduction to Fractional Distillation. Retrieved from [Link]

• MCPHS University. (2020). Experiment IV - Fractional Distillation of 2-Methylpentane and Cyclohexane. Retrieved from [Link]

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• 7. Dimethyl 2-bromopentanedioate AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 8. 760-94-1 CAS MSDS (DIMETHYL A-BROMOGLUTARATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 9. Fractionating Column Packing | Pro-Pak Column Packing | Pope Scientific, Inc. [popeinc.com]
• 10. Distillation Columns: Plates and Packing - EPCM [epcmholdings.com]
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Application Notes and Protocols for the Purification of Dimethyl 2-bromopentanedioate via Column Chromatography

Abstract

This comprehensive guide provides a detailed protocol for the purification of Dimethyl 2-bromopentanedioate using silica gel column chromatography. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. The protocol herein is designed to be a self-validating system, with explanations for the causality behind each experimental choice, ensuring both reproducibility and a deeper understanding of the chromatographic principles at play.

Introduction: The Chromatographic Challenge

Dimethyl 2-bromopentanedioate is a key halogenated diester intermediate in organic and medicinal chemistry.[1] Its molecular structure, featuring two ester functional groups and a bromine atom, imparts a moderate polarity that makes it an ideal candidate for purification by normal-phase column chromatography.[2] The primary goal of this protocol is to separate the target compound from potential impurities, which may include unreacted starting materials (e.g., dimethyl pentanedioate) or byproducts of the bromination reaction.[3]

The principle of this separation relies on the differential adsorption of the compounds in the mixture onto the polar stationary phase (silica gel) and their varying solubility in the less polar mobile phase (eluent).[4][5] By carefully selecting and gradually changing the polarity of the mobile phase, we can achieve a clean separation, with the less polar compounds eluting from the column first, followed by compounds of increasing polarity.

Pre-Chromatography: Thin-Layer Chromatography (TLC) Analysis

Before proceeding to column chromatography, it is imperative to develop an appropriate solvent system and assess the purity of the crude material using Thin-Layer Chromatography (TLC).[6] TLC serves as a rapid, small-scale pilot for the larger column separation.

Materials for TLC Analysis

• TLC plates (silica gel 60 F254)

• Developing chamber

• Capillary tubes for spotting

• Crude Dimethyl 2-bromopentanedioate solution (a few mg dissolved in a minimal amount of a volatile solvent like dichloromethane or ethyl acetate)

• Solvent systems (e.g., varying ratios of ethyl acetate/hexanes)

• Visualization agent: Potassium permanganate (KMnO₄) stain

Protocol for TLC Analysis

• Prepare the Developing Chamber: Pour a small amount (0.5-1 cm depth) of the chosen solvent system into the TLC chamber. Place a piece of filter paper inside to saturate the chamber atmosphere with solvent vapors. Cover and let it equilibrate for at least 15 minutes.

• Spot the TLC Plate: Using a capillary tube, carefully spot the crude mixture onto the baseline of the TLC plate. Make the spot as small and concentrated as possible.

• Develop the Plate: Place the spotted TLC plate into the equilibrated chamber and cover it. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualize the Plate: Remove the plate, mark the solvent front with a pencil, and allow the solvent to evaporate completely. As Dimethyl 2-bromopentanedioate lacks a strong UV chromophore, visualization under a UV lamp may be ineffective.[7] Therefore, a chemical stain is required. Dip the plate into a potassium permanganate solution. Compounds that can be oxidized, including esters, will appear as yellow-brown spots against a purple background.[8]

• Determine the Optimal Solvent System: The ideal solvent system for column chromatography will result in a retention factor (Rf) of approximately 0.2-0.3 for the desired compound.[6] The Rf is calculated as the distance traveled by the compound divided by the distance traveled by the solvent front. Adjust the ratio of ethyl acetate to hexanes to achieve this target Rf. A more polar solvent system (higher percentage of ethyl acetate) will result in a higher Rf value.[9][10]

Parameter	Description
Stationary Phase	Silica Gel 60 F254 TLC Plate
Mobile Phase (Eluent)	Ethyl Acetate / Hexanes
Target Rf	0.2 - 0.3 for Dimethyl 2-bromopentanedioate
Visualization	Potassium Permanganate (KMnO₄) Stain

Column Chromatography Protocol

This protocol employs the "wet slurry" packing method, which is known to produce a more uniform and well-packed column, minimizing issues like channeling and ensuring a better separation.[1][11]

Materials and Equipment

• Glass chromatography column with a stopcock

• Silica gel (for flash chromatography, 230-400 mesh)

• Eluent: Ethyl acetate and hexanes

• Sand (acid-washed)

• Cotton or glass wool

• Beakers, Erlenmeyer flasks, and graduated cylinders

• Collection tubes or flasks

• Air pressure source (for flash chromatography)

Step-by-Step Purification Protocol

• Column Preparation:

  • Securely clamp the column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column to support the packing material.[5]

  • Add a thin layer (approx. 1 cm) of sand over the plug.

  • Close the stopcock and fill the column about one-third full with the initial, least polar eluent (e.g., 5% ethyl acetate in hexanes).

• Packing the Column (Wet Slurry Method):

  • In a separate beaker, measure the required amount of silica gel (typically 30-100 times the weight of the crude sample for effective separation).[2]

  • Add the initial eluent to the silica gel to create a pourable slurry.[12]

  • Swirl the slurry to ensure it is homogenous and quickly pour it into the column.

  • Open the stopcock to allow the solvent to drain, and gently tap the sides of the column to dislodge any air bubbles and promote even settling of the silica gel.[13]

  • Continuously add the remaining slurry and rinse the beaker with the eluent to transfer all the silica gel. Never let the solvent level drop below the top of the silica gel bed.

  • Once the silica gel has settled, add a protective layer of sand (approx. 1 cm) on top to prevent disturbance of the silica bed during sample and eluent addition.[2]

  • Drain the excess solvent until the solvent level is just at the top of the sand layer.

• Loading the Sample:

  • Dissolve the crude Dimethyl 2-bromopentanedioate in a minimal amount of the initial, least polar eluent.

  • Carefully and slowly add the dissolved sample to the top of the column using a pipette, allowing it to be absorbed into the sand layer without disturbing the silica gel.

  • Rinse the sample flask with a very small amount of eluent and add this to the column to ensure complete transfer.

  • Once the sample has been fully absorbed into the silica gel (the sand layer appears dry), carefully add the initial eluent to the top of the column.

• Elution and Fraction Collection:

  • Begin the elution by opening the stopcock and collecting the eluent in fractions (e.g., 10-20 mL per tube).

  • Apply gentle air pressure to the top of the column to accelerate the solvent flow (flash chromatography).

  • Start with a low polarity eluent (e.g., 5% ethyl acetate in hexanes) and gradually increase the polarity of the eluent as the column runs (gradient elution).[3] This allows for the separation of less polar impurities first, followed by the target compound. A suggested gradient is outlined in the table below.

  • Monitor the collected fractions by TLC to identify which fractions contain the purified Dimethyl 2-bromopentanedioate.

Suggested Elution Gradient

Step	Solvent System (Ethyl Acetate in Hexanes)	Volume (Column Volumes)	Purpose
1	5%	2-3	Elute highly non-polar impurities.
2	10%	3-5	Elute less polar impurities.
3	15%	5-10	Elute the target compound, Dimethyl 2-bromopentanedioate.
4	20-30%	2-3	"Flush" the column to elute more polar impurities.

Note: This is a suggested starting gradient. The optimal gradient should be determined based on the results of the initial TLC analysis.

Post-Chromatography: Analysis and Recovery

• Fraction Analysis: Spot the collected fractions on a TLC plate, alongside a spot of the original crude mixture, to identify the fractions containing the pure product.

• Pooling and Evaporation: Combine the pure fractions in a round-bottom flask.

• Solvent Removal: Remove the solvent using a rotary evaporator to yield the purified Dimethyl 2-bromopentanedioate.

• Purity Confirmation: Confirm the purity of the final product using analytical techniques such as NMR, GC-MS, or IR spectroscopy.

Workflow Visualization

Caption: Workflow for the purification of Dimethyl 2-bromopentanedioate.

Troubleshooting

Problem	Possible Cause	Solution
Poor Separation	- Inappropriate solvent system.- Column was not packed properly (channeling).- Sample was overloaded.	- Re-optimize the solvent system using TLC.- Repack the column carefully using the wet slurry method.- Use a larger column or a smaller amount of sample.
Compound Stuck on Column	- Eluent is not polar enough.	- Gradually increase the polarity of the eluent.
Cracked Silica Bed	- The column ran dry.	- Always keep the solvent level above the top of the silica gel.
Streaking on TLC	- Sample is too concentrated.- Sample is acidic or basic.	- Dilute the sample before spotting.- Add a small amount of triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the eluent.

Safety Precautions

• Work in a well-ventilated fume hood, especially when handling silica gel powder and organic solvents.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• Hexanes and ethyl acetate are flammable. Keep them away from ignition sources.

• Handle potassium permanganate with care as it is a strong oxidizing agent.

References

• Vertex AI Search. (n.d.).
• Vertex AI Search. (n.d.).
• Benchchem. (n.d.).
• Sigma-Aldrich. (n.d.).
• Common Organic Chemistry. (n.d.).
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• Vertex AI Search. (n.d.).
• Vertex AI Search. (n.d.).
• ResearchGate. (2015).
• Chemistry LibreTexts. (2022). 2.
• University of Rochester Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column.
• Google Patents. (1959).
• PubMed. (1975). Preparation and thin-layer chromatography of bromo-derivatives of unsaturated fatty acid esters.
• Columbia University. (n.d.).
• EPFL. (n.d.).
• Organic Syntheses. (n.d.). 2-Bromo-N-Boc-glycine tert-butyl ester.
• VanVeller Lab Resources - Department of Chemistry. (n.d.).
• YouTube. (2022).
• YouTube. (2021).
• Chemistry LibreTexts. (2022). 2.
• Brainly. (2023).
• Reddit. (2017). Organic chem TLC.
• Homework.Study.com. (n.d.). If the TLC solvent is changed to 20:1 Hexanes : ethyl acetate, how should the R_f values be affected?.

Sources

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Introduction: Unlocking the Synthetic Potential of a Versatile Building Block

An Application Guide to the Experimental Chemistry of Dimethyl 2-bromopentanedioate

Dimethyl 2-bromopentanedioate (CAS 760-94-1) is a halogenated diester that serves as a cornerstone intermediate in modern organic and medicinal chemistry.[1] Its structure, featuring a reactive bromine atom at the alpha-position to one of two methyl ester groups, provides a unique combination of electrophilic and nucleophilic potential.[2] This duality makes it an exceptionally valuable precursor for constructing a wide array of molecular architectures, from complex pharmaceutical intermediates to novel heterocyclic systems.[1][2]

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the experimental setups and protocols involving Dimethyl 2-bromopentanedioate. Moving beyond simple procedural lists, we delve into the causality behind experimental choices, offering field-proven insights to ensure robust and reproducible outcomes. The protocols described herein are designed as self-validating systems, grounded in established chemical principles and supported by authoritative references.

Physicochemical Properties and Safety Data

A thorough understanding of a reagent's properties is fundamental to its safe and effective use. Dimethyl 2-bromopentanedioate is typically a colorless to light yellow liquid.[2] Key data are summarized below.

Property	Value	Source
Molecular Formula	C₇H₁₁BrO₄	[2][3]
Molecular Weight	239.06 g/mol	[1][3]
Boiling Point	240.3 °C at 760 mmHg
Density	1.452 g/cm³
Flash Point	99.1 °C
Refractive Index	1.467

Safety and Handling

Dimethyl 2-bromopentanedioate is an irritant and should be handled with appropriate care in a well-ventilated fume hood.[4][5]

• Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side shields, and a lab coat.

• Incompatibilities: Avoid strong oxidizing agents and strong bases, as they can lead to vigorous reactions.[6][7]

• Storage: Store in a cool, well-ventilated area, away from heat and ignition sources, in a tightly sealed container.[6]

• Spill & Disposal: In case of a spill, absorb with an inert material and dispose of it as hazardous waste.[4] All disposals must adhere to local and national regulations.[7]

Core Reactivity and Mechanistic Considerations

The synthetic utility of Dimethyl 2-bromopentanedioate stems from the reactivity conferred by its functional groups. The carbon-bromine bond is the primary electrophilic site, while the ester groups offer avenues for further modification.

Caption: Key reactive centers in Dimethyl 2-bromopentanedioate.

The primary reaction pathways include:

• Nucleophilic Substitution (Sₙ2): The bromine atom is an excellent leaving group, making the adjacent carbon highly susceptible to attack by a wide range of nucleophiles (amines, alkoxides, thiolates), enabling the formation of new carbon-heteroatom bonds.[2]

• Elimination (E2): In the presence of a strong, non-nucleophilic base, an elimination reaction can occur to form dimethyl glutaconate.[1] The choice of base and reaction conditions is critical to control the competition between substitution and elimination.[8]

• Organometallic Reactions: The compound can react with Grignard or organolithium reagents, which can lead to either nucleophilic attack at the ester carbonyls or, in some cases, halogen-metal exchange.[1]

• Palladium-Catalyzed Cross-Coupling: The C-Br bond serves as an electrophilic site for powerful carbon-carbon bond-forming reactions like the Suzuki and Stille couplings.[1]

Application Protocols

Protocol 1: General Procedure for Nucleophilic Substitution (Sₙ2)

This protocol details a general method for substituting the bromide with a generic nucleophile (Nu-H), such as an amine or alcohol. This is a cornerstone reaction for building complexity from the parent molecule.

Rationale: The reaction is typically performed in a polar aprotic solvent like THF or DMF to solvate the cation of the base while leaving the nucleophile relatively "bare" and more reactive, thus accelerating the Sₙ2 pathway. A non-nucleophilic base like sodium hydride or a hindered amine is used to deprotonate the nucleophile without competing in the substitution itself.

Caption: General experimental workflow for nucleophilic substitution.

Materials:

• Dimethyl 2-bromopentanedioate

• Nucleophile (e.g., benzylamine, sodium methoxide), 1.1 equivalents

• Base (if nucleophile is not anionic, e.g., NaH, K₂CO₃), 1.2 equivalents

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Procedure:

• Setup: Equip a dry, three-necked round-bottom flask with a magnetic stir bar, a thermometer, and a nitrogen inlet.[9]

• Inert Atmosphere: Purge the flask with dry nitrogen or argon gas.

• Reagent Addition: To the flask, add the nucleophile (1.1 eq) and anhydrous THF. If the nucleophile requires deprotonation, add the base (1.2 eq) at this stage.

• Cooling: Cool the mixture to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve Dimethyl 2-bromopentanedioate (1.0 eq) in a small amount of anhydrous THF and add it dropwise to the stirred reaction mixture over 15-20 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Quenching: Once complete, cool the reaction back to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.[9]

• Workup: Transfer the mixture to a separatory funnel and extract three times with ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with water and then brine.[9]

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.[9]

• Purification: Purify the crude residue by column chromatography on silica gel or by vacuum distillation to yield the final product.[10]

Protocol 2: Elimination Reaction to Form Dimethyl Glutaconate

This protocol uses a strong, non-nucleophilic base to promote an E2 elimination, forming an α,β-unsaturated diester.

Rationale: To favor elimination over substitution, a sterically hindered, non-nucleophilic base such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is employed.[1] The E2 mechanism is a concerted process where the base abstracts a proton from the β-carbon while the bromide leaving group departs simultaneously. Higher temperatures generally favor elimination over substitution.

Materials:

• Dimethyl 2-bromopentanedioate

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), 1.5 equivalents

• Anhydrous Toluene

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve Dimethyl 2-bromopentanedioate (1.0 eq) in anhydrous toluene.

• Base Addition: Add DBU (1.5 eq) to the solution at room temperature.

• Reaction: Heat the reaction mixture to 80-90 °C and stir for 6-18 hours. Monitor the reaction by GC-MS for the disappearance of the starting material.

• Cooling & Workup: Cool the mixture to room temperature and dilute with diethyl ether.

• Washing: Transfer to a separatory funnel and wash sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and finally brine.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: The resulting crude oil, dimethyl glutaconate, can be purified by vacuum distillation.[1]

Protocol 3: Synthesis of Heterocyclic Scaffolds

Dimethyl 2-bromopentanedioate is a powerful precursor for nitrogen-containing heterocycles, which are core structures in many pharmaceuticals.[1] This protocol provides a conceptual framework for a condensation-cyclization reaction with a dinucleophile, such as hydrazine, to form a pyrazolidine derivative.

Rationale: The reaction proceeds via a sequential double nucleophilic substitution. The first nucleophilic center of the hydrazine attacks the electrophilic α-carbon, displacing the bromide. This is followed by an intramolecular cyclization, where the second nitrogen attacks one of the ester carbonyls to form the heterocyclic ring, eliminating methanol.

Caption: Logical flow for heterocycle synthesis.

Materials:

• Dimethyl 2-bromopentanedioate

• Hydrazine hydrate, 1.1 equivalents

• Ethanol

• Triethylamine, 2.2 equivalents

Step-by-Step Procedure:

• Setup: In a round-bottom flask, dissolve Dimethyl 2-bromopentanedioate (1.0 eq) in ethanol.

• Reagent Addition: Add triethylamine (2.2 eq) followed by the dropwise addition of hydrazine hydrate (1.1 eq) at room temperature.

• Reaction: Heat the mixture to reflux (approx. 78 °C) and maintain for 12-24 hours. The formation of a precipitate may be observed.

• Isolation: Cool the reaction mixture to room temperature and then further in an ice bath for 1 hour.

• Filtration: Collect the solid product by vacuum filtration, washing the filter cake with cold ethanol.

• Purification: The crude product can be recrystallized from a suitable solvent system (e.g., ethanol/water) to achieve high purity.

References

• The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applic
• Dimethyl 2-Bromopentanedioate CAS 760-94-1 Supplier - Benchchem. (URL: )
• Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedio
• Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedio
• Exploring Dimethyl 2-Bromopentanedioate: Properties and Applic
• Dimethyl 2-bromopentanedio
• SAFETY D
• SAFETY DATA SHEET - Thermo Fisher Scientific. (URL: )
• 11 - SAFETY D
• SAFETY D
• Application Notes and Protocols for Alkylation with 2-Bromo-5-methylhexane - Benchchem. (URL: )
• synthesis of heterocyclic compounds from the reactions of dehydroacetic acid (dha)
• Elimination reaction with rearrangement (E1 mechanism) | 1-Bromo-2,2-dimethylcyclopentane - YouTube. (URL: )
• Synthetic Methods for the formation of Heterocyclic Compounds from Oxime Ether Derivatives - ResearchG
• Application Notes and Protocols: Alkylation of 2,2-Dimethyl-1,3-dithiane with Alkyl Halides - Benchchem. (URL: )
• Exercise 13: - Elimination reactions 1. When 3-bromo-2,2-dimethylbutane is heated with a dilute solution of sodium ethoxide in e. (URL: )
• Application Notes and Protocols for the Alkylation of Dimethyl Mal
• Synthesis of Some Novel Fused Heterocyclic Compounds Derivatives
• An In-depth Technical Guide on the Reactivity Profile of Methyl 2,2-dimethyl-4-oxopentano

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• 2. nbinno.com [nbinno.com]
• 3. Dimethyl 2-bromopentanedioate AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. content.labscoop.com [content.labscoop.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. fishersci.com [fishersci.com]
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• 8. sites.ualberta.ca [sites.ualberta.ca]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. nbinno.com [nbinno.com]

Application Notes &amp; Protocols: Dimethyl 2-bromopentanedioate as a Versatile Precursor in Pharmaceutical Synthesis

Abstract

Dimethyl 2-bromopentanedioate (CAS: 760-94-1) is a halogenated diester that serves as a highly versatile and critical intermediate in medicinal and organic chemistry.[1] Its structure, featuring a reactive bromine atom at the alpha position to one of the two methyl ester groups, allows for a wide array of chemical transformations.[2] This guide provides an in-depth exploration of its properties, synthesis, and, most importantly, its application as a precursor for constructing core structures of modern pharmaceutical ingredients, including glutamic acid analogs and ligands for targeted protein degradation. Detailed, field-proven protocols are provided to illustrate its practical utility for researchers, scientists, and drug development professionals.

Compound Profile and Strategic Importance

Dimethyl 2-bromopentanedioate, also known as dimethyl 2-bromoglutarate, is a light yellow liquid with the molecular formula C₇H₁₁BrO₄. Its strategic value in pharmaceutical development stems from the bifunctional nature of the molecule, which enables the precise introduction of diverse functionalities.

Property	Value	Reference
CAS Number	760-94-1
Molecular Formula	C₇H₁₁BrO₄	[1]
Molecular Weight	239.06 g/mol	[1]
Appearance	Light yellow liquid
Density	1.452 g/cm³
Boiling Point	240.3°C at 760 mmHg
Flash Point	99.1°C

The key to its utility lies in its reactivity profile. The carbon-bromine bond is highly susceptible to nucleophilic substitution (Sₙ2) reactions, providing a direct pathway to form new carbon-heteroatom or carbon-carbon bonds.[2] Concurrently, the two ester groups can be hydrolyzed, reduced, or transesterified, offering secondary points for molecular modification.[2]

Caption: Key reaction pathways for Dimethyl 2-bromopentanedioate.

Synthesis and Quality Control Considerations

The most common industrial synthesis of Dimethyl 2-bromopentanedioate involves the alpha-bromination of dimethyl pentanedioate (dimethyl glutarate).[1]

Common Synthetic Method:

• Radical-mediated bromination: This is often achieved using N-Bromosuccinimide (NBS) as the brominating agent in an inert solvent, with a radical initiator like azobisisobutyronitrile (AIBN).

Causality Behind the Method: The use of NBS is preferred over elemental bromine for its safer handling and higher selectivity. The reaction targets the alpha-carbon because the resulting radical intermediate is stabilized by the adjacent electron-withdrawing ester group.[1]

Key Challenge & Mitigation: A primary challenge is preventing di-bromination, which leads to impurities like dimethyl 2,4-dibromopentanedioate.[1] This is mitigated through:

• Stoichiometric Control: Carefully controlling the molar ratio of NBS to the starting material favors mono-bromination.[1]

• Reaction Parameters: Lower temperatures and shorter reaction times can also enhance selectivity.[1]

Purification: The crude product is typically purified by fractional distillation under reduced pressure to remove unreacted starting materials and byproducts. For high-purity applications, such as pharmaceutical synthesis, column chromatography may be employed.

Application in Pharmaceutical Synthesis: Protocols

Dimethyl 2-bromopentanedioate is a cornerstone for building complex molecules, particularly nitrogen-containing heterocycles which are prevalent in pharmaceuticals.[1] Its applications include the synthesis of glutamic acid analogs for CNS drug discovery and the construction of ligands for E3 ubiquitin ligases, a key component in the burgeoning field of PROTACs (Proteolysis Targeting Chimeras).[1][3]

Protocol 1: Synthesis of a Protected Glutamic Acid Analog Precursor

This protocol details the synthesis of Dimethyl 2-azidopentanedioate, a stable intermediate that can be readily converted to glutamic acid or its derivatives through reduction of the azide. This Sₙ2 reaction is a foundational step for creating a variety of glutamate analogs.[3][4][5]

Workflow Diagram:

Caption: Experimental workflow for the synthesis of Dimethyl 2-azidopentanedioate.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Equivalents	Amount
Dimethyl 2-bromopentanedioate	239.06	1.0	10.0 g
Sodium Azide (NaN₃)	65.01	1.5	4.08 g
Anhydrous Dimethylformamide (DMF)	-	-	100 mL
Diethyl Ether	-	-	300 mL
Deionized Water	-	-	200 mL
Brine (Saturated NaCl)	-	-	50 mL
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	As needed

Step-by-Step Methodology:

• Reaction Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Ensure all glassware is oven-dried. The setup should be under an inert atmosphere (e.g., Nitrogen or Argon).

  • Causality: An inert atmosphere prevents side reactions with atmospheric moisture and oxygen.

• Addition of Reagents: To the flask, add anhydrous DMF (100 mL) followed by sodium azide (4.08 g, 1.5 eq). Stir the suspension for 10 minutes to ensure good dispersal.

  • Causality: DMF is an excellent polar aprotic solvent for Sₙ2 reactions, effectively solvating the sodium cation and leaving the azide anion highly nucleophilic. A slight excess of sodium azide ensures the reaction goes to completion.

• Substrate Addition: Add Dimethyl 2-bromopentanedioate (10.0 g, 1.0 eq) to the stirred suspension.

• Reaction Execution: Heat the reaction mixture to 60-70°C using an oil bath. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material spot is consumed (typically 4-6 hours).

  • Causality: Heating provides the necessary activation energy for the substitution reaction. TLC is a crucial in-process control to determine the reaction endpoint, preventing byproduct formation from prolonged heating.

• Work-up and Extraction: Cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing 200 mL of deionized water and 100 mL of diethyl ether. Shake vigorously and separate the layers. Extract the aqueous layer two more times with 100 mL of diethyl ether.

  • Causality: The aqueous wash removes the polar DMF solvent and unreacted sodium azide. Diethyl ether serves as the extraction solvent for the less polar organic product.

• Washing and Drying: Combine the organic layers and wash with 50 mL of brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

  • Causality: The brine wash removes residual water from the organic phase. MgSO₄ is a drying agent that removes trace moisture to yield a clean crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure Dimethyl 2-azidopentanedioate.

Protocol 2: Synthesis of a Glutarimide Precursor for Cereblon (CRBN) Ligands

This protocol outlines a two-step synthesis of a 3-bromoglutarimide derivative, a core scaffold for molecules like Lenalidomide that bind to the Cereblon (CRBN) E3 ubiquitin ligase.[1] This is a critical application in the development of targeted protein degraders (PROTACs).

Materials & Reagents:

Reagent	M.W. ( g/mol )	Equivalents	Amount (Step 1)	Amount (Step 2)
Dimethyl 2-bromopentanedioate	239.06	1.0	10.0 g	-
Hexamethyldisilazane (HMDS)	161.4	1.2	10.1 g	-
Methanol	32.04	Catalytic	~1 mL	-
Acetic Anhydride	102.09	-	-	50 mL
Sodium Acetate	82.03	0.5	-	1.7 g

Step-by-Step Methodology:

Step 1: Ammonolysis and Cyclization to 3-Bromoglutarimide

• Reaction Setup: In a sealed pressure vessel equipped with a magnetic stir bar, combine Dimethyl 2-bromopentanedioate (10.0 g, 1.0 eq) and Hexamethyldisilazane (HMDS) (10.1 g, 1.2 eq).

  • Causality: HMDS serves as an in situ source of ammonia under anhydrous conditions, which is crucial for the initial aminolysis of the esters followed by cyclization.

• Initiation: Add a catalytic amount of methanol (~1 mL). Seal the vessel tightly.

  • Causality: Methanol initiates the reaction by reacting with HMDS to begin the release of ammonia.

• Reaction Execution: Heat the mixture to 130-140°C for 12-18 hours. The reaction proceeds under significant pressure. (Caution: Use appropriate safety shielding for pressure reactions).

• Isolation: Cool the vessel to room temperature. The crude product, 3-bromoglutarimide, often crystallizes upon cooling. The crude solid can be collected by filtration and washed with a cold non-polar solvent like hexane to remove silicon-containing byproducts.

Step 2: (Optional) N-Acetylation of 3-Bromoglutarimide

This step is often performed to modify the solubility or reactivity of the glutarimide nitrogen for subsequent reactions.

• Reaction Setup: In a round-bottom flask, suspend the crude 3-bromoglutarimide from Step 1 in acetic anhydride (50 mL).

• Catalysis: Add sodium acetate (1.7 g, 0.5 eq).

  • Causality: Sodium acetate acts as a base to catalyze the acetylation of the glutarimide nitrogen.

• Reaction Execution: Heat the mixture to reflux (approx. 140°C) for 2-3 hours.

• Work-up: Cool the reaction mixture. Carefully pour the mixture over crushed ice to quench the excess acetic anhydride. The acetylated product will precipitate.

• Purification: Collect the solid by filtration, wash thoroughly with cold water, and dry under vacuum to yield the N-acetyl-3-bromoglutarimide.

Conclusion

Dimethyl 2-bromopentanedioate is a powerful and versatile chemical building block whose value is firmly established in modern pharmaceutical R&D.[2] Its predictable reactivity allows for the strategic and efficient synthesis of complex molecular architectures, from CNS-active glutamic acid analogs to the core scaffolds of targeted protein degraders.[1][3] The protocols detailed herein provide a practical framework for leveraging this intermediate's potential, underscoring the importance of understanding the causality behind each experimental step to ensure robust and reproducible outcomes.

References

• Exploring Dimethyl 2-Bromopentanedioate: Properties and Applic
• Dimethyl 2-Bromopentanedio
• Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedio
• The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applic
• Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedio
• Oxa-Michael-based divergent synthesis of artificial glutam
• Application Notes and Protocols: Alkylation of 2,2-Dimethylsuccinic Acid Deriv
• Application Notes and Protocols for the Alkylation of Dimethyl Mal
• Synthesis of conformationally restricted glutamic acid analogs based on the spiro[3.3]heptane scaffold.
• A stereochemical journey around spirocyclic glutamic acid analogs. PubMed Central.

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A Comprehensive Guide to the Synthetic Applications of Dimethyl 2-Bromopentanedioate

Introduction: Dimethyl 2-bromopentanedioate, also known as dimethyl 2-bromoglutarate, is a versatile difunctional reagent pivotal in the landscape of modern organic synthesis. Its structure, featuring an α-bromo ester moiety and a terminal methyl ester, provides two key reactive sites, enabling a wide array of chemical transformations. This guide offers an in-depth exploration of the properties, synthesis, and key applications of Dimethyl 2-bromopentanedioate, providing researchers, scientists, and drug development professionals with detailed protocols and mechanistic insights to effectively utilize this valuable synthetic building block.

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical characteristics of Dimethyl 2-bromopentanedioate is fundamental for its safe and effective use in the laboratory.

Table 1: Physicochemical Properties of Dimethyl 2-Bromopentanedioate

Property	Value	Source
CAS Number	760-94-1
Molecular Formula	C₇H₁₁BrO₄	[1]
Molecular Weight	239.06 g/mol	[1]
Appearance	Light yellow liquid or solid	[1]
Boiling Point	240.3 °C at 760 mmHg
Density	1.452 g/cm³
Refractive Index	1.467
Flash Point	99.1 °C

Safety and Handling: Dimethyl 2-bromopentanedioate is a combustible solid and should be handled with care in a well-ventilated fume hood.[1] As with other α-halo esters, it is expected to be an irritant to the skin, eyes, and respiratory system.[2][3] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory. Store the compound in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong bases. For detailed safety information, always consult the full Safety Data Sheet (SDS) provided by the supplier.[2][3][4]

Synthesis of Dimethyl 2-Bromopentanedioate

The most common laboratory-scale synthesis of Dimethyl 2-bromopentanedioate involves the α-bromination of dimethyl pentanedioate (dimethyl glutarate).

Protocol 1: Synthesis via Radical Bromination

This method employs N-Bromosuccinimide (NBS) as a brominating agent in the presence of a radical initiator.

Workflow for Radical Bromination:

Caption: Workflow for the synthesis of Dimethyl 2-bromopentanedioate.

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve dimethyl pentanedioate (1.0 equiv) in an inert solvent such as carbon tetrachloride (CCl₄).

• Addition of Reagents: Add N-Bromosuccinimide (NBS, 1.05 equiv) and a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter off the succinimide byproduct and wash the filtrate with an aqueous solution of sodium thiosulfate to remove any remaining bromine, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by fractional distillation under reduced pressure or by column chromatography on silica gel to yield pure Dimethyl 2-bromopentanedioate.

Applications in Heterocyclic Synthesis

A primary application of Dimethyl 2-bromopentanedioate is in the synthesis of nitrogen-containing heterocycles, which are prevalent scaffolds in pharmaceuticals.[5]

Synthesis of Piperidine-2,6-dione Derivatives

The reaction with ammonia or primary amines can lead to the formation of substituted piperidine-2,6-diones, a core structure in molecules like thalidomide and its analogs.[6][7][8]

Reaction Mechanism:

Caption: Synthesis of piperidine-2,6-dione derivatives.

Protocol 2: Synthesis of 3-Substituted Piperidine-2,6-diones

This protocol describes the reaction of Dimethyl 2-bromopentanedioate with a primary amine to form a substituted piperidine-2,6-dione.

Step-by-Step Procedure:

• Reaction Setup: In a sealed tube or a round-bottom flask equipped with a reflux condenser, dissolve Dimethyl 2-bromopentanedioate (1.0 equiv) in a suitable solvent such as ethanol or isopropanol.

• Addition of Amine: Add the primary amine (e.g., benzylamine, 2.2 equiv) to the solution. The excess amine also acts as a base to neutralize the HBr formed.

• Reaction: Heat the reaction mixture to reflux and stir for 24-48 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by column chromatography on silica gel to afford the desired 3-substituted piperidine-2,6-dione.

Synthesis of Pyridazinone Derivatives

The reaction with hydrazine provides a route to pyridazinone derivatives, another important class of heterocyclic compounds with diverse biological activities.[9][10][11]

Protocol 3: Synthesis of a Tetrahydropyridazinone Derivative

This protocol outlines the synthesis of a pyridazinone via condensation of Dimethyl 2-bromopentanedioate with hydrazine.

Step-by-Step Procedure:

• Reaction Setup: Dissolve Dimethyl 2-bromopentanedioate (1.0 equiv) in a protic solvent like ethanol in a round-bottom flask.

• Addition of Hydrazine: Add hydrazine hydrate (1.0-1.2 equiv) dropwise to the solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature or gentle heat (e.g., 50 °C) for several hours until the reaction is complete as monitored by TLC.

• Work-up: Cool the reaction mixture and remove the solvent under reduced pressure. The resulting solid can be washed with a cold solvent like diethyl ether to remove impurities.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure pyridazinone derivative.

Carbon-Carbon Bond Forming Reactions

Dimethyl 2-bromopentanedioate is also a valuable substrate for forming new carbon-carbon bonds, expanding the molecular complexity of synthetic targets.

The Reformatsky Reaction

In the presence of zinc metal, Dimethyl 2-bromopentanedioate can form an organozinc reagent (a Reformatsky enolate) that adds to carbonyl compounds like aldehydes and ketones to form β-hydroxy esters.[12][13]

Reaction Mechanism:

Caption: The Reformatsky reaction mechanism.

Protocol 4: Reformatsky Reaction with Acetone

This protocol provides a general procedure for the reaction of Dimethyl 2-bromopentanedioate with acetone.

Step-by-Step Procedure:

• Activation of Zinc: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add zinc dust. Activate the zinc by stirring with a small amount of iodine or 1,2-dibromoethane in anhydrous THF until the color disappears.

• Reaction Setup: To the activated zinc suspension, add a solution of Dimethyl 2-bromopentanedioate (1.0 equiv) and acetone (1.2 equiv) in anhydrous THF dropwise at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, continue to stir the reaction mixture at reflux for 1-2 hours, or until the starting material is consumed (monitored by TLC).

• Work-up: Cool the reaction to 0 °C and quench by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with diethyl ether or ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the β-hydroxy ester.[13]

Characterization and Spectroscopic Data

Proper characterization of Dimethyl 2-bromopentanedioate is crucial for confirming its identity and purity.

Table 2: Expected Spectroscopic Data

Technique	Expected Features	Source
¹H NMR	Signals for the two methoxy groups (~3.7 ppm), a downfield signal for the proton at the α-carbon bearing the bromine, and multiplets for the other methylene protons.
¹³C NMR	Resonances for the two ester carbonyl carbons, the two methoxy carbons, the carbon bearing the bromine, and the other carbons of the pentanedioate backbone.	[14][15]
IR Spectroscopy	A strong C=O stretching vibration for the ester groups in the range of 1730-1750 cm⁻¹.	[15]
Mass Spectrometry	The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns, including the isotopic pattern for bromine.	[15]

Conclusion

Dimethyl 2-bromopentanedioate is a highly valuable and versatile building block in organic synthesis. Its dual functionality allows for a wide range of transformations, including the construction of important heterocyclic scaffolds like piperidine-2,6-diones and pyridazinones, as well as the formation of carbon-carbon bonds through reactions such as the Reformatsky reaction. The protocols and insights provided in this guide are intended to empower researchers to effectively and safely utilize this reagent in their synthetic endeavors, contributing to the advancement of chemical synthesis and drug discovery.

References

• Macmillan Group - Princeton University. (n.d.). SUPPLEMENTARY INFORMATION. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate. Retrieved from [Link]

• Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Reformatsky Reaction. Retrieved from [Link]

• ChemSrc. (n.d.). Exploring Dimethyl 2-Bromopentanedioate: Properties and Applications. Retrieved from [Link]

• Indo Global Journal of Pharmaceutical Sciences. (2015). A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. Retrieved from [Link]

• Scholars Research Library. (n.d.). Various Chemical and Biological Activities of Pyridazinone Derivatives. Retrieved from [Link]

• Organic Chemistry Portal. (2000). A Practical Method for the Reformatsky Reaction of Aldehydes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of Some New Pyridazine Derivatives for Anti-HAV Evaluation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (S)‐3‐aminopiperidine‐2,6‐dione is a biosynthetic intermediate of microbial blue pigment indigoidine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Facile and Practical Synthesis of Substituted Piperidine‐2,6‐Diones Under Transition‐Metal Free Condition. Retrieved from [Link]

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Application Note: Synthesis of N-Substituted Piperidinone and Pyrrolidinone Scaffolds via Reaction of Dimethyl 2-Bromopentanedioate with Amines

Abstract

This technical guide provides a comprehensive overview of the reaction between dimethyl 2-bromopentanedioate and various primary and secondary amines. This reaction serves as a powerful and versatile platform for the synthesis of N-substituted glutamic acid analogs, which are crucial precursors for pharmacologically relevant heterocyclic scaffolds. We delve into the mechanistic underpinnings of the initial nucleophilic substitution, followed by a detailed exploration of the subsequent base-catalyzed intramolecular cyclization—the Dieckmann condensation—which yields either substituted piperidinone or pyrrolidinone cores. This document provides researchers, medicinal chemists, and drug development professionals with detailed, field-proven protocols, mechanistic insights, and a discussion of the critical parameters that govern reaction outcomes and regioselectivity.

Introduction: Strategic Importance in Medicinal Chemistry

Dimethyl 2-bromopentanedioate is a highly valuable C5 bifunctional building block in modern organic synthesis.[1] Its structure, featuring an α-bromo substituent and two terminal methyl esters, allows for sequential, controlled functionalization. The reaction with amines is of particular significance as it provides a direct entry into N-substituted α-amino diesters. These intermediates are not merely functionalized amino acids; they are strategically poised for intramolecular cyclization, offering a robust pathway to saturated nitrogen heterocycles like piperidines and pyrrolidines.[2][3] These motifs are ubiquitous in pharmaceuticals and natural products, forming the core of drugs targeting a wide array of diseases.

This guide elucidates the two-stage synthetic strategy:

• Nucleophilic Substitution: The initial S_N_2 reaction of an amine with dimethyl 2-bromopentanedioate to form a dimethyl 2-(N-alkyl/N,N-dialkyl-amino)pentanedioate intermediate.

• Intramolecular Cyclization: The subsequent base-catalyzed Dieckmann condensation of the amino diester intermediate to selectively form either a five-membered pyrrolidinone or a six-membered piperidinone ring system.[4][5]

Understanding and controlling these sequential reactions empowers chemists to generate diverse libraries of heterocyclic compounds for drug discovery programs.

Part I: The Initial Nucleophilic Substitution (S_N_2 Reaction)

The cornerstone of this synthetic route is the displacement of the bromide atom at the C2 position by an amine nucleophile. This reaction proceeds via a classical bimolecular nucleophilic substitution (S_N_2) mechanism.

Reaction Mechanism and Stereochemical Considerations

The amine's lone pair of electrons attacks the electrophilic carbon atom bearing the bromine atom. This attack occurs from the backside relative to the carbon-bromine bond, leading to an inversion of stereochemistry at the C2 center if a chiral starting material is used. The reaction is typically performed in the presence of a non-nucleophilic tertiary amine base (e.g., triethylamine, Et₃N, or N,N-diisopropylethylamine, DIPEA) to neutralize the hydrobromic acid (HBr) generated during the reaction, preventing the protonation and deactivation of the reactant amine.

Caption: S_N_2 displacement of bromide by an amine.

Substrate Scope: Primary and Secondary Amines

Both primary (RNH₂) and secondary (R₂NH) amines are effective nucleophiles for this transformation.

• Primary Amines: Reaction with a primary amine yields a secondary amine product, dimethyl 2-(N-alkylamino)pentanedioate. This intermediate possesses an N-H proton, which can be important for subsequent biological activity or further functionalization.

• Secondary Amines: Reaction with a secondary amine produces a tertiary amine, dimethyl 2-(N,N-dialkylamino)pentanedioate. Sterically hindered amines (e.g., diisopropylamine) will react more slowly than less hindered ones (e.g., dimethylamine) due to increased steric repulsion in the transition state.[6]

Protocol 1: General Procedure for S_N_2 Amination

This protocol describes a general method for the synthesis of the dimethyl 2-(amino)pentanedioate intermediate.

Materials:

• Dimethyl 2-bromopentanedioate

• Amine (primary or secondary), 1.1 equivalents

• Triethylamine (Et₃N) or DIPEA, 1.2 equivalents

• Anhydrous solvent (e.g., Acetonitrile, Tetrahydrofuran (THF), or N,N-Dimethylformamide (DMF))

• Magnetic stirrer and inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add dimethyl 2-bromopentanedioate (1.0 eq).

• Dissolve the starting material in the chosen anhydrous solvent (approx. 0.2 M concentration).

• Add the amine (1.1 eq) to the solution via syringe, followed by the dropwise addition of Et₃N or DIPEA (1.2 eq).

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). For less reactive amines, gentle heating to 40-60 °C may be required.

• Upon completion, filter the mixture to remove the triethylammonium bromide salt.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes. The resulting dimethyl 2-(amino)pentanedioate is often a stable oil and can be used directly in the next step.

Part II: Intramolecular Cyclization via Dieckmann Condensation

The amino diester intermediate is perfectly configured for an intramolecular Dieckmann condensation, a base-catalyzed reaction that forms a cyclic β-keto ester.[7] This step is critical as it constructs the core heterocyclic ring.

Mechanism and Regioselectivity: Pyrrolidinone vs. Piperidinone

The choice of base and reaction conditions can direct the cyclization towards either a five-membered pyrrolidinone or a six-membered piperidinone ring. This selectivity arises from the deprotonation of one of two possible acidic α-protons, followed by nucleophilic attack on the distal ester carbonyl.

• Pathway A (Piperidone Formation): Deprotonation at C4 (α to the C5 ester) generates an enolate that attacks the C1 ester carbonyl. This is a 6-endo-trig cyclization, which is kinetically and thermodynamically favorable, leading to an N-substituted 3-methoxycarbonyl-2-oxopiperidine.

• Pathway B (Pyrrolidone Formation): Deprotonation at C2 (α to the C1 ester and the nitrogen atom) generates an enolate that attacks the C5 ester carbonyl. This is a 5-exo-trig cyclization, which is also highly favored according to Baldwin's rules. This pathway yields an N-substituted 2-methoxycarbonyl-5-oxopyrrolidine.

The proton at C2 is generally more acidic due to the electron-withdrawing effects of both the adjacent ester and the nitrogen atom, often favoring the formation of the 5-membered ring. However, the regiochemical outcome can be influenced by the steric environment and the specific base/solvent system employed.

Caption: Competing pathways in the Dieckmann condensation.

Protocol 2: Synthesis of N-Substituted 2-Oxopiperidines (6-Membered Ring)

This protocol aims to favor the formation of the piperidinone ring system.

Materials:

• Dimethyl 2-(amino)pentanedioate (from Protocol 1)

• Strong, non-nucleophilic base (e.g., Sodium hydride (NaH), 60% dispersion in mineral oil), 1.5 equivalents

• Anhydrous aprotic solvent (e.g., THF or Toluene)

• Magnetic stirrer and inert atmosphere setup

Procedure:

• Carefully wash the NaH dispersion (1.5 eq) with anhydrous hexanes three times under an inert atmosphere to remove the mineral oil, then suspend the NaH in anhydrous THF. Cool the suspension to 0 °C.

• Dissolve the amino diester (1.0 eq) in anhydrous THF and add it dropwise to the stirred NaH suspension over 30 minutes. Caution: Hydrogen gas is evolved.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux (approx. 65 °C for THF) for 4-6 hours, or until TLC/LC-MS analysis indicates the consumption of the starting material.

• Cool the reaction mixture to 0 °C and cautiously quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The resulting crude β-keto ester can be purified by column chromatography.

Post-Cyclization: Hydrolysis and Decarboxylation

The β-keto ester products from the Dieckmann condensation are versatile intermediates. A common subsequent step is acidic hydrolysis of the remaining ester followed by thermal decarboxylation to yield the corresponding N-substituted cyclic ketone.[8]

Procedure:

• Dissolve the crude or purified β-keto ester in a 6 M hydrochloric acid (HCl) solution.

• Heat the mixture to reflux (approx. 100-110 °C) for 4-8 hours. This step hydrolyzes the ester to a carboxylic acid.

• Monitor the reaction for the cessation of CO₂ evolution, which indicates the completion of decarboxylation.

• Cool the reaction mixture and neutralize carefully with a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7-8.

• Extract the aqueous layer with a suitable organic solvent like dichloromethane or ethyl acetate.

• Dry the combined organic extracts, filter, and concentrate to yield the final N-substituted piperidin-2-one or pyrrolidin-5-one product.

Summary of Reaction Parameters

The following table summarizes typical conditions and expected outcomes for the reaction sequence.

Amine Substrate	Base (SN2)	Solvent (SN2)	Base (Cyclization)	Solvent (Cyclization)	Major Cyclized Product
Benzylamine	Et₃N	Acetonitrile	NaH	THF	N-benzyl-5-oxopyrrolidine-2-carboxylate
Morpholine	DIPEA	THF	NaH	Toluene	N-morpholinyl-5-oxopyrrolidine-2-carboxylate
n-Butylamine	Et₃N	DMF	t-BuOK	t-BuOH	N-butyl-2-oxopiperidine-3-carboxylate*
Aniline	Et₃N	Acetonitrile	NaH	THF	N-phenyl-5-oxopyrrolidine-2-carboxylate

*Note: The use of a bulky alkoxide base can sometimes shift the equilibrium to favor the thermodynamically more stable 6-membered ring product.

Experimental Workflow Overview

The overall synthetic strategy can be visualized as a streamlined, multi-step process from commercially available starting materials to valuable heterocyclic cores.

Sources

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• 2. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Dieckmann Condensation [organic-chemistry.org]
• 8. Dieckmann Reaction (Chapter 39) - Name Reactions in Organic Synthesis [resolve.cambridge.org]

Application Notes and Protocols: Grignard Reaction with Dimethyl 2-bromopentanedioate

Introduction

The Grignard reaction stands as a cornerstone in synthetic organic chemistry for the formation of carbon-carbon bonds.[1][2] This application note provides an in-depth technical guide for researchers, scientists, and drug development professionals on the Grignard reaction involving Dimethyl 2-bromopentanedioate. This substrate is of particular interest as it combines the reactivity of an ester with the presence of an α-bromo substituent, presenting unique synthetic opportunities and challenges. The reaction of Grignard reagents with esters typically proceeds via a double addition to yield tertiary alcohols.[3][4][5][6][7][8] However, the α-bromo position in Dimethyl 2-bromopentanedioate introduces the potential for competing reactions, including enolization and substitution, necessitating precise control over reaction conditions.

This guide will delve into the mechanistic intricacies of this transformation, provide field-proven experimental protocols, and discuss the critical parameters that ensure high yield and selectivity. We will explore the causality behind experimental choices, from reagent selection to temperature control, to provide a comprehensive and trustworthy resource for the successful application of this reaction in complex molecule synthesis.

Mechanistic Considerations and Strategic Insights

The reaction of a Grignard reagent (R-MgX) with an ester proceeds through a nucleophilic acyl substitution, followed by a nucleophilic addition.[3] The first equivalent of the Grignard reagent adds to the carbonyl carbon of the ester, forming a tetrahedral intermediate. This intermediate then collapses, expelling the methoxy group to form a ketone.[3][5] Since ketones are generally more reactive than esters towards Grignard reagents, the newly formed ketone rapidly reacts with a second equivalent of the Grignard reagent.[3][4] This second addition leads to a tertiary alkoxide, which upon acidic workup, yields the tertiary alcohol.[3][4]

In the specific case of Dimethyl 2-bromopentanedioate, the α-bromo substituent introduces additional mechanistic pathways that must be considered:

• Enolization: The α-proton is acidic and can be abstracted by the strongly basic Grignard reagent, leading to the formation of an enolate. This side reaction consumes the Grignard reagent and the starting material without forming the desired product.[9] To minimize this, the reaction is typically carried out at low temperatures.

• Substitution at the α-carbon: While Grignard reagents are generally poor nucleophiles for SN2 reactions with alkyl halides, the possibility of substitution at the carbon bearing the bromine atom cannot be entirely dismissed, especially with less sterically hindered Grignard reagents.

• Chelation Control: The presence of the α-bromo and the carbonyl group can potentially lead to chelation with the magnesium ion. This can influence the stereochemical outcome of the reaction if a chiral center is present or formed.[10][11][12] While Dimethyl 2-bromopentanedioate is achiral, understanding chelation effects is crucial when applying this methodology to more complex, chiral substrates.

Diagram: Generalized Grignard Reaction Mechanism with an Ester

Caption: Generalized mechanism of the Grignard reaction with an ester.

Experimental Protocols

This section provides a detailed, step-by-step methodology for the Grignard reaction with Dimethyl 2-bromopentanedioate. The protocol is designed to maximize the yield of the desired tertiary alcohol while minimizing side reactions.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Dimethyl 2-bromopentanedioate	≥98%	Sigma-Aldrich	Store under inert atmosphere.
Magnesium turnings	99.8%	Sigma-Aldrich	Activate before use.
Alkyl/Aryl Halide (e.g., Bromobenzene)	Anhydrous, ≥99%	Sigma-Aldrich	Purify by distillation if necessary.
Diethyl ether or Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich	Use freshly distilled from a suitable drying agent (e.g., Na/benzophenone).
Iodine	Crystal	J.T. Baker	For activating magnesium.
Hydrochloric Acid (HCl)	Concentrated (37%)	Fisher Scientific	For workup.
Saturated Ammonium Chloride (NH₄Cl)	Aqueous solution	In-house prep.	For quenching the reaction.
Anhydrous Sodium Sulfate (Na₂SO₄)	Granular	Fisher Scientific	For drying the organic layer.

Protocol: Grignard Reaction of Dimethyl 2-bromopentanedioate with Phenylmagnesium Bromide

1. Preparation of the Grignard Reagent (Phenylmagnesium Bromide)

• Activation of Magnesium: Place magnesium turnings (2.2 equivalents) in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Add a small crystal of iodine. Gently heat the flask with a heat gun under a stream of nitrogen until violet vapors are observed. Allow the flask to cool to room temperature. This process removes the passivating oxide layer from the magnesium surface.[13]

• Formation of Grignard Reagent: Add anhydrous diethyl ether to the flask to cover the magnesium turnings. In the dropping funnel, prepare a solution of bromobenzene (2.1 equivalents) in anhydrous diethyl ether. Add a small portion of the bromobenzene solution to the magnesium. The reaction is initiated when the solution turns cloudy and begins to reflux.[2] Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

2. Reaction with Dimethyl 2-bromopentanedioate

• Substrate Addition: In a separate flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, prepare a solution of Dimethyl 2-bromopentanedioate (1.0 equivalent) in anhydrous diethyl ether. Cool this solution to -78 °C using a dry ice/acetone bath.

• Grignard Addition: Slowly add the freshly prepared phenylmagnesium bromide solution to the cooled solution of the ester via a cannula or dropping funnel over a period of 30-60 minutes. Maintain the temperature at -78 °C throughout the addition to minimize enolization and other side reactions.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at -78 °C for an additional 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

3. Work-up and Purification

• Quenching: Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride while maintaining a low temperature.

• Extraction: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired tertiary alcohol.

Diagram: Experimental Workflow

Caption: Step-by-step experimental workflow for the Grignard reaction.

Data and Expected Outcomes

The successful execution of the described protocol should yield the corresponding tertiary alcohol. The expected product from the reaction of Dimethyl 2-bromopentanedioate with two equivalents of phenylmagnesium bromide is Dimethyl 2-bromo-4,4-diphenyl-4-hydroxybutane-1,4-dicarboxylate.

Table: Stoichiometry and Yield

Reactant/Product	Molar Ratio	Molecular Weight ( g/mol )	Amount (mmol)	Expected Yield (%)
Dimethyl 2-bromopentanedioate	1.0	239.06	10	-
Magnesium	2.2	24.31	22	-
Bromobenzene	2.1	157.01	21	-
Desired Tertiary Alcohol	-	393.26	-	60-75%

Note: The expected yield is an estimate and may vary depending on the specific Grignard reagent used and the precise reaction conditions.

Characterization Data

The purified product should be characterized by standard analytical techniques to confirm its structure and purity.

• ¹H NMR: Expect characteristic signals for the aromatic protons of the two phenyl groups, the methoxy groups of the esters, and the aliphatic protons of the pentanedioate backbone. The hydroxyl proton may appear as a broad singlet.

• ¹³C NMR: Expect signals corresponding to the aromatic carbons, the carbonyl carbons of the ester groups, the quaternary carbon bearing the hydroxyl and two phenyl groups, and the aliphatic carbons.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak or a peak corresponding to [M-H₂O]⁺ due to dehydration.

• Infrared (IR) Spectroscopy: Expect a broad absorption band in the region of 3500-3200 cm⁻¹ corresponding to the O-H stretch of the alcohol, and strong absorption bands around 1730 cm⁻¹ for the C=O stretch of the ester groups.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or no Grignard formation	Inactive magnesium surface (oxide layer)	Use fresh magnesium turnings and ensure proper activation with iodine or another activating agent.
Wet solvent or glassware	Ensure all glassware is flame-dried and all solvents are rigorously anhydrous.
Low yield of tertiary alcohol	Enolization of the ester	Maintain a low reaction temperature (-78 °C) during the addition of the Grignard reagent. Use a less sterically hindered Grignard reagent.
Incomplete reaction	Increase the reaction time or allow the reaction mixture to slowly warm to a slightly higher temperature (e.g., -40 °C) after the initial addition.
Formation of side products	Reaction with the α-bromo substituent	Use of Barbier-type conditions (in situ formation of the Grignard reagent in the presence of the substrate) might be explored.
Presence of unreacted starting materials	Ensure the use of at least two equivalents of the Grignard reagent.

Conclusion

The Grignard reaction with Dimethyl 2-bromopentanedioate is a versatile method for the synthesis of functionalized tertiary alcohols. Careful control of reaction parameters, particularly temperature and the stoichiometry of the Grignard reagent, is paramount to achieving high yields and minimizing the formation of byproducts resulting from the presence of the α-bromo substituent. The protocols and insights provided in this application note offer a robust framework for researchers to successfully employ this reaction in their synthetic endeavors, paving the way for the development of novel molecules in pharmaceuticals and materials science.

References

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Crimmins, M. T., & DeBaillie, A. C. (2006). Additions of Organomagnesium Halides to α-Alkoxy Ketones: Revision of the Chelation-Control Model. Journal of the American Chemical Society, 128(27), 8762–8763.

• Chemistry Steps. (n.d.). Esters with Grignard Reagent. Retrieved from [Link]

• LibreTexts. (2022). 21.6: Chemistry of Esters. Retrieved from [Link]

• University of Calgary. (n.d.). Ch15: RLi or RMgX with Esters to 3o alcohol. Retrieved from [Link]

• Feringa, B. L., & van den Berg, M. (2005). Catalytic Asymmetric Conjugate Addition and Allylic Alkylation with Grignard Reagents. Chemical Reviews, 105(5), 1525–1596.

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Retrieved from [Link]

• Chemistry Stack Exchange. (2014). Reaction of Grignard reagents with esters. Retrieved from [Link]

• Garst, J. F., & DeWolf, W. E. (1982). Additions of Organomagnesium Halides to α-Alkoxy Ketones: Revision of the Chelation-Control Model. Journal of the American Chemical Society, 104(25), 7059–7064.
• O'Neill, B. T. (2004). Simple Method for the Preparation of Esters from Grignard Reagents and Alkyl 1-Imidazolecarboxylates. The Journal of Organic Chemistry, 69(24), 8444–8446.

• Química Orgánica. (n.d.). Reaction of esters with organometallics. Retrieved from [Link]

• Reddit. (2022). Why would in this case, Grignard selectively reacts with ester over ketone? Retrieved from [Link]

• BYJU'S. (n.d.). Grignard Reaction Mechanism. Retrieved from [Link]

• Knochel, P. (2004). New Functionalized Grignard Reagents and their Applications in Amination Reactions. (Doctoral dissertation). Ludwig-Maximilians-Universität, Munich.

• Pharmacy 180. (n.d.). Organometallic Compounds - Carbon-Carbon Bond Formation Between Carbon Nucleophiles and Carbon Electrophiles. Retrieved from [Link]

• Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link]

• Wipf, P., & Ribe, S. (2001). Highly Diastereoselective Chelation-controlled Additions to α-Silyloxy Ketones. Organic Letters, 3(10), 1503–1505.

• Michigan State University. (n.d.). Main Group Organometallic Compounds. Retrieved from [Link]

• University of California, Irvine. (n.d.). Experiment 25 – The Grignard Reaction. Retrieved from [Link]

• Oxford University Press. (2013). Esters and Grignard reagent. Retrieved from [Link]

• Chad's Prep. (n.d.). 20.4 Reaction with Organometallic Reagents. Retrieved from [Link]

• Adichemistry. (n.d.). GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. Retrieved from [Link]

• Professor Dave Explains. (2015). Grignard Reaction. Retrieved from [Link]

• Sun, W., et al. (2016). Synthesis and biological evaluation of pentanedioic acid derivatives as farnesyltransferase inhibitors. MedChemComm, 7(4), 656-668.

• Chad's Prep. (2021). 12.4 Grignard Reagents | Organic Chemistry. Retrieved from [Link]

• Canonne, P., Holm, P., & Leitch, L. C. (1967). Reaction of Grignard reagents with β-dicarbonyl compounds. II. Synthesis of β-hydroxyketones from 2,4-pentanedione. Canadian Journal of Chemistry, 45(18), 2151-2157.
• Google Patents. (1974). US3856867A - Process for the preparation of grignard reagents and their utilization in organic syntheses.

• Master Organic Chemistry. (2016). Synthesis Problems Involving Grignard Reagents. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Dimethyl 2-Bromopentanedioate

Optimizing for Mono-bromination and Troubleshooting Di-bromination

Welcome to the technical support center for the synthesis of Dimethyl 2-bromopentanedioate. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic route to this key intermediate while avoiding the common pitfall of di-bromination. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure a successful and selective mono-bromination.

Troubleshooting Guide: Common Issues and Solutions

Problem: Low yield of Dimethyl 2-bromopentanedioate and a high proportion of di-brominated byproducts.

This is the most frequent challenge in this synthesis. The primary cause is the reactivity of the mono-brominated product, which can undergo a second bromination. Here’s how to address this issue:

Solution 1: Stoichiometric Control of the Brominating Agent

• Causality: The molar ratio of the brominating agent to the starting material, dimethyl pentanedioate (also known as dimethyl glutarate), is a critical parameter.[1] An excess of the brominating agent will inevitably lead to the formation of di-brominated species, such as dimethyl 2,4-dibromopentanedioate.[1]

• Protocol:

  • Carefully calculate the molar equivalents of your starting material.

  • Use a stoichiometric amount or a slight sub-stoichiometric amount (e.g., 0.95 equivalents) of the brominating agent.

  • Add the brominating agent slowly and portion-wise to the reaction mixture. This maintains a low concentration of the brominating agent at any given time, favoring the mono-bromination of the starting material over the bromination of the already-formed product.

Solution 2: Choice of Brominating Agent

• Causality: The reactivity of the brominating agent plays a significant role in selectivity. Milder brominating agents are less likely to over-react.

• Recommendation: N-Bromosuccinimide (NBS) is often preferred over elemental bromine (Br₂) for α-bromination of esters.[1] NBS provides a low, steady concentration of bromine radicals, which enhances selectivity for mono-bromination.[1][2] It is also safer to handle than liquid bromine.[1] Other radical-mediated pathways can involve reagents like 1,3-dibromo-5,5-dimethylhydantoin (DBDMH).[2]

• Experimental Insight: When using NBS, a radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide is typically required to initiate the reaction.[2]

Solution 3: Reaction Temperature and Time Optimization

• Causality: Higher temperatures and longer reaction times can increase the rate of the second bromination.

• Protocol:

  • Temperature Control: Maintain the reaction at the lowest effective temperature. For NBS bromination, this is often the reflux temperature of the solvent (e.g., carbon tetrachloride or benzene), typically around 70-80°C.[1][2] Lowering the temperature can sometimes improve selectivity, though it may also slow down the reaction rate.

  • Reaction Monitoring: Closely monitor the reaction progress using techniques like Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

  • Quenching the Reaction: As soon as the starting material is consumed to a satisfactory level, quench the reaction to prevent further bromination.

Problem: The reaction is sluggish or does not go to completion.

Solution 1: Initiator Efficiency

• Causality: In radical-mediated brominations (e.g., with NBS), the efficiency of the radical initiator is crucial.

• Protocol:

  • Ensure the radical initiator (AIBN or benzoyl peroxide) is fresh and has been stored correctly.

  • Use a catalytic amount of the initiator.

  • Ensure the reaction temperature is sufficient to cause the decomposition of the initiator to form radicals.

Solution 2: Solvent Purity

• Causality: The presence of impurities in the solvent can inhibit radical reactions.

• Protocol:

  • Use a dry, inert solvent. Common choices for NBS bromination include carbon tetrachloride (CCl₄) or benzene.[2]

  • Ensure the solvent is free of any radical scavengers.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for synthesizing Dimethyl 2-bromopentanedioate with high selectivity for the mono-brominated product?

The direct bromination of dimethyl pentanedioate using N-Bromosuccinimide (NBS) and a radical initiator like AIBN is a widely used and effective method.[2] This approach offers good selectivity for the alpha-position and is generally safer than using elemental bromine.[2]

Q2: Can the Hell-Volhard-Zelinsky (HVZ) reaction be used for this synthesis?

While the classical Hell-Volhard-Zelinsky reaction is for the α-bromination of carboxylic acids, a modified approach can be employed.[3][4][5][6][7][8] This involves first treating glutaric acid with bromine and a catalytic amount of phosphorus tribromide (PBr₃) to form 2-bromoglutaric acid.[2] The subsequent esterification with methanol yields Dimethyl 2-bromopentanedioate.[2] This multi-step process can offer good selectivity for the α-position due to the mechanism involving an acyl halide enol intermediate.[1]

Q3: How can I purify the final product to remove unreacted starting material and di-brominated impurities?

The most common method for purifying Dimethyl 2-bromopentanedioate is fractional distillation under reduced pressure.[2] This technique separates compounds based on their boiling points. For smaller-scale purifications or when distillation is not feasible, column chromatography can be an effective alternative.[2]

Q4: What analytical techniques are essential for characterizing the product and confirming its purity?

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are indispensable for confirming the structure of the desired product. The ¹H NMR spectrum will show characteristic signals for the methyl ester protons and a downfield shift for the proton on the carbon bearing the bromine atom.[2]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for assessing the purity of the product and identifying any byproducts, such as di-brominated species.[1]

Experimental Protocol: Selective Mono-bromination using NBS

This protocol outlines a general procedure for the synthesis of Dimethyl 2-bromopentanedioate.

Reagent	Molar Ratio	Notes
Dimethyl pentanedioate	1.0 eq	Starting material
N-Bromosuccinimide (NBS)	0.95 - 1.0 eq	Brominating agent
Azobisisobutyronitrile (AIBN)	0.02 - 0.05 eq	Radical initiator
Carbon Tetrachloride (CCl₄)	-	Solvent

Step-by-Step Methodology:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add dimethyl pentanedioate and carbon tetrachloride.

• Add N-Bromosuccinimide (NBS) and the radical initiator (AIBN).

• Heat the reaction mixture to reflux (approximately 77°C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC. The reaction is typically complete within a few hours.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to obtain pure Dimethyl 2-bromopentanedioate.

Reaction Pathway and Influencing Factors

Caption: Factors influencing the selective synthesis of Dimethyl 2-bromopentanedioate.

References

• Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

• Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedioate. (n.d.). Autech Industry Co.,Limited. Retrieved from [Link]

• Lec7 - The Hell-Volhard-Zelinsky Reaction. (2024, April 9). YouTube. Retrieved from [Link]

• Hell-Volhard-Zelinsky Reaction. (n.d.). NROChemistry. Retrieved from [Link]

• Construction of α-Halogenated Boronic Esters via Visible Light-Induced C-H Bromination. (2023). Journal of Organic Chemistry. Retrieved from [Link]

• Hell-Volhard-Zelinsky Reaction. (2020, November 21). YouTube. Retrieved from [Link]

• Hell-Volhard-Zelinsky Reaction. (2023, April 16). YouTube. Retrieved from [Link]

• Alpha Bromination for Chemists. (n.d.). Scribd. Retrieved from [Link]

• α-Bromination of Carboxylic Acids: Hell–Volhard–Zelinski Reaction. (2023, April 30). JoVE. Retrieved from [Link]

• 22.4: Alpha Bromination of Carboxylic Acids. (2024, March 17). Chemistry LibreTexts. Retrieved from [Link]

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Technical Support Center: Optimizing Reaction Conditions for Dimethyl 2-Bromopentanedioate Synthesis

Welcome to the technical support center for the synthesis of Dimethyl 2-bromopentanedioate (CAS 760-94-1). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common challenges and optimize your reaction conditions for a successful synthesis of this critical organic intermediate.[1][2][3]

I. Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the synthesis of Dimethyl 2-bromopentanedioate in a question-and-answer format.

Question 1: My reaction shows low or no conversion of the starting material, dimethyl pentanedioate. What are the likely causes and how can I resolve this?

Answer: Low or no conversion is a frequent issue that can often be traced back to several factors related to the reagents, reaction setup, or conditions. Here’s a systematic approach to troubleshooting:

• Reagent Quality and Stoichiometry:

  • N-Bromosuccinimide (NBS) Purity: NBS can degrade over time, especially if it appears yellowish. For optimal results, use freshly recrystallized NBS.[4]

  • Radical Initiator Activity: If you are using a radical-mediated pathway with an initiator like Azobisisobutyronitrile (AIBN) or benzoyl peroxide, ensure it is fresh and has been stored correctly.[1][4] Consider increasing the initiator concentration or using UV light for photo-initiation if thermal initiation is ineffective.[4]

  • Stoichiometric Control: Carefully control the molar ratio of your brominating agent to the dimethyl pentanedioate. An insufficient amount of the brominating agent will naturally lead to incomplete conversion.

• Reaction Conditions:

  • Inadequate Temperature: Many bromination reactions require heating to overcome the activation energy. Ensure your reaction is heated to the appropriate temperature, which is often the reflux temperature of the solvent.[4]

  • Improper Solvent Choice: The solvent plays a crucial role. For radical brominations using NBS, non-polar aprotic solvents like carbon tetrachloride (CCl₄) or benzene are typically used.[1][4] Ensure the solvent is anhydrous, as water can interfere with the reaction.

• Reaction Monitoring:

  • Actively monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine if the reaction has stalled or is proceeding slowly.

Question 2: I'm observing the formation of multiple brominated products, leading to a complex mixture and low yield of the desired Dimethyl 2-bromopentanedioate. How can I improve the selectivity?

Answer: The formation of multiple products, primarily the di-brominated species (dimethyl 2,4-dibromopentanedioate), is a common challenge in this synthesis.[2] Here’s how you can enhance the selectivity for the mono-brominated product:

• Control of Stoichiometry: This is the most critical factor. Carefully controlling the molar ratio of the brominating agent to the substrate is essential to minimize the formation of di-brominated byproducts.[2] A slight excess of the starting material, dimethyl pentanedioate, can favor mono-bromination.

• Reaction Temperature and Time: Lowering the reaction temperature and shortening the reaction time can favor mono-bromination.[2] Over-running the reaction or using excessively high temperatures can increase the likelihood of further bromination.

• Method of Addition: Adding the brominating agent portion-wise or via slow addition with a syringe pump can help maintain a low concentration of the brominating agent in the reaction mixture, thus reducing the chance of di-bromination.

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is often preferred over elemental bromine as it can provide better selectivity for the alpha-position and is generally safer to handle.[1]

Question 3: My final product is a dark or discolored liquid, suggesting impurities. What are the potential sources of these impurities and how can I purify the product effectively?

Answer: Discoloration often indicates the presence of residual bromine, side products, or decomposition products. Effective purification is key to obtaining high-purity Dimethyl 2-bromopentanedioate, which typically appears as a light yellow liquid.[1]

• Sources of Impurities:

  • Excess Brominating Agent: Residual bromine or NBS can lead to a colored product.

  • Side Products: Over-brominated products and byproducts from the decomposition of the initiator can contribute to impurities.[1]

  • Elimination Products: Dehydrobromination can occur, leading to the formation of unsaturated diesters like dimethyl glutaconate, especially in the presence of a base.[2]

• Purification Methods:

  • Aqueous Workup: After the reaction, a thorough workup is necessary. This typically involves washing the reaction mixture with a solution of sodium thiosulfate or sodium bisulfite to quench any remaining bromine, followed by washing with a saturated sodium bicarbonate solution and brine.

  • Fractional Distillation: The most common and effective method for purifying Dimethyl 2-bromopentanedioate is fractional distillation under reduced pressure.[1] The boiling point at a specific pressure is a critical parameter for achieving good separation.[1]

  • Column Chromatography: For smaller-scale purifications or when distillation is challenging, column chromatography on silica gel can be an effective alternative.[1]

Purification Method	Advantages	Disadvantages
Fractional Distillation	Scalable, effective for removing non-volatile impurities and separating compounds with different boiling points.	Requires careful control of pressure and temperature; potential for thermal decomposition of the product.
Column Chromatography	High resolution for separating closely related compounds; suitable for small-scale purification.	Can be time-consuming and requires larger volumes of solvent; may not be practical for large-scale synthesis.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the synthesis of Dimethyl 2-bromopentanedioate.

Question 4: What are the primary synthetic routes for preparing Dimethyl 2-bromopentanedioate?

Answer: The two most common and well-established synthetic routes are:

• Direct Bromination using N-Bromosuccinimide (NBS): This method involves the reaction of dimethyl pentanedioate with NBS in the presence of a radical initiator (e.g., AIBN) in an inert solvent like carbon tetrachloride.[1][2] This is often the preferred method due to its milder conditions and better selectivity.

• Hell-Volhard-Zelinsky (HVZ) Reaction followed by Esterification: This is a classic method for the alpha-halogenation of carboxylic acids.[5][6] In this route, glutaric acid is first treated with bromine and a catalytic amount of phosphorus tribromide (PBr₃) to form 2-bromoglutaric acid.[1][7] This intermediate is then esterified with methanol to yield the final product, Dimethyl 2-bromopentanedioate.[1] While effective, this is a multi-step process.

Question 5: What is the underlying mechanism for the NBS bromination of dimethyl pentanedioate?

Answer: The NBS bromination of dimethyl pentanedioate proceeds via a radical chain mechanism.[2]

• Initiation: The radical initiator, such as AIBN, decomposes upon heating to form radicals. These radicals then react with NBS to generate a bromine radical (Br•).[2][8]

• Propagation: The highly reactive bromine radical abstracts a hydrogen atom from the α-carbon of dimethyl pentanedioate. This position is favored due to the stabilizing effect of the adjacent ester group on the resulting carbon radical. This step forms hydrogen bromide (HBr) and a carbon-centered radical.[2]

• Propagation (continued): The carbon-centered radical then reacts with a molecule of NBS to form the desired product, Dimethyl 2-bromopentanedioate, and a succinimidyl radical. The succinimidyl radical can then react with HBr to regenerate the bromine radical, continuing the chain reaction.

Question 6: What analytical techniques are essential for characterizing the final product?

Answer: To confirm the identity and purity of the synthesized Dimethyl 2-bromopentanedioate, the following analytical techniques are crucial:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR are indispensable for structural confirmation.[1] The ¹H NMR spectrum will show characteristic signals for the methyl ester protons and the protons on the carbon chain, with the proton on the bromine-bearing alpha-carbon being significantly downfield. ¹³C NMR will confirm the number and types of carbon environments.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for assessing the purity of the product and identifying any volatile impurities or side products.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to confirm the presence of the ester functional groups (C=O stretch) and the C-Br bond.

III. Experimental Protocols and Visualizations

General Protocol for NBS Bromination of Dimethyl Pentanedioate

Materials:

• Dimethyl pentanedioate

• N-Bromosuccinimide (NBS), recrystallized

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl₄), anhydrous

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate solution

• Saturated sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add dimethyl pentanedioate (1.0 eq) and anhydrous carbon tetrachloride.

• Add N-bromosuccinimide (1.1 eq) and a catalytic amount of AIBN (0.05 eq) to the flask.

• Heat the reaction mixture to reflux and maintain for the appropriate time, monitoring the reaction progress by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter off the succinimide byproduct and wash the solid with a small amount of dichloromethane.

• Combine the filtrates and wash successively with saturated sodium thiosulfate solution, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation.

Visual Workflow for Synthesis and Purification

Caption: Workflow for the synthesis and purification of Dimethyl 2-bromopentanedioate.

Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low reaction yield.

IV. References

• Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate. (URL: )

• Dimethyl 2-Bromopentanedioate CAS 760-94-1 Supplier - Benchchem. (URL: )

• Technical Support Center: Optimizing N-Bromosuccinimide (NBS) Bromination of Esters - Benchchem. (URL: )

• Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedioate. (URL: )

• Mastering Bromination Reactions with N-Bromosuccinimide (NBS): A Comprehensive Guide. (URL: )

• The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applications. (URL: )

• N-Bromosuccinimide - Wikipedia. (URL: [Link])

• Exploring Dimethyl 2-Bromopentanedioate: Properties and Applications. (URL: )

• N-Bromosuccinimide (NBS) - Organic Chemistry Portal. (URL: [Link])

• Malonic acid, bromo-, ethyl ester - Organic Syntheses Procedure. (URL: [Link])

• Thionyl chloride (SOCl2) and phosphorus tribromide (PBr3) reactions with alcohols. (URL: [Link])

• Esterification of Aryl/Alkyl Acids Catalysed by N-bromosuccinimide under Mild Reaction Conditions - NIH. (URL: [Link])

• Troubleshooting: How to Improve Yield - Department of Chemistry : University of Rochester. (URL: [Link])

• Hell-Volhard-Zelinsky Reaction - NROChemistry. (URL: [Link])

• Malonic acid, butyl-, ethyl ester - Organic Syntheses Procedure. (URL: [Link])

• Lec11 - Conversion of Alcohols to Alkyl Halides Using SOCl2 and PBr3 - YouTube. (URL: [Link])

• Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. (URL: [Link])

• Bromination not going as expected?? - Powered by XMB 1.9.11 - Sciencemadness Discussion Board. (URL: [Link])

• Reaction of alcohols with thionyl chloride - YouTube. (URL: [Link])

• Hell-Volhard-Zelinsky Reaction - Organic Chemistry Portal. (URL: [Link])

• Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange. (URL: [Link])

• Hell–Volhard–Zelinsky halogenation - Wikipedia. (URL: [Link])

• The Hell–Volhard–Zelinsky Reaction - Master Organic Chemistry. (URL: [Link])

• [FREE] Diethyl malonate, the starting material for the malonic ester synthesis, reacts with bromine under - brainly.com. (URL: [Link])

• Explain why the yield of ester is relatively low. How can the yield and purity of the ester be improved? - Brainly. (URL: [Link])

• Synthesis of diethyl diethylmalonate - Powered by XMB 1.9.11 - Sciencemadness.org. (URL: [Link])

• What alkyl bromide(s) should be used in the malonic ester synthes... - Pearson. (URL: [Link])

• Dimethyl 2-Bromopentanedioate: High-Purity Intermediate for Synthesis | Manufacturer & Supplier - NINGBO INNO PHARMCHEM CO.,LTD. (URL: [Link])

• An Efficient and Practical Synthesis of Dimethyl 2-chloromalonate - Der Pharma Chemica. (URL: [Link])

• Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. (URL: [Link])

• Asymmetric Synthesis of Both Enantiomers of Dimethyl 2-Methylsuccinate by the Ene-Reductase-Catalyzed Reduction at High Substrate Concentration - MDPI. (URL: [Link])

• CN1781894A - Process for preparing 3, 3-dimethyl -2-pentanone - Google Patents. (URL: )

• EP0041671A1 - Substituted 3,3-dimethyl-butan-2-ones, process for their preparation and their use as intermediate products - Google Patents. (URL: )

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Side reactions of Dimethyl 2-bromopentanedioate and how to minimize them

A Guide for Researchers, Scientists, and Drug Development Professionals on Managing and Minimizing Side Reactions

Welcome to the Technical Support Center for Dimethyl 2-bromopentanedioate. As Senior Application Scientists, we understand that achieving high purity and yield is paramount in your research and development endeavors. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the common side reactions encountered when working with Dimethyl 2-bromopentanedioate. We will delve into the causality behind experimental choices, offering field-proven insights to ensure the integrity of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the synthesis and use of Dimethyl 2-bromopentanedioate?

When synthesizing or using Dimethyl 2-bromopentanedioate, three primary side reactions can occur, impacting the purity and yield of your desired product:

• Di-bromination: The formation of Dimethyl 2,4-dibromopentanedioate is a common impurity during the synthesis of Dimethyl 2-bromopentanedioate from dimethyl glutarate.[1][2]

• Elimination (Dehydrobromination): This reaction leads to the formation of unsaturated diesters, most commonly dimethyl glutaconate (dimethyl pent-2-enedioate).[2] This is a significant competing reaction when Dimethyl 2-bromopentanedioate is subjected to basic conditions.

• Hydrolysis: The ester functional groups are susceptible to hydrolysis, especially in the presence of water and acid or base catalysts, yielding the corresponding carboxylic acid.[3]

Troubleshooting Guide: Side Reaction Minimization

This section provides detailed troubleshooting for each of the major side reactions.

Issue 1: Formation of Di-brominated Byproduct (Dimethyl 2,4-dibromopentanedioate)

Symptom: You observe a significant amount of a higher molecular weight impurity in your crude product, often detected by GC-MS or as extra peaks in the 1H NMR spectrum.

Causality: Di-bromination occurs when a second bromine atom is introduced into the Dimethyl 2-bromopentanedioate molecule. This is more likely to happen if the reaction conditions are too harsh or if there is an excess of the brominating agent.[1][2]

Solutions & Protocols:

1. Stoichiometric Control of the Brominating Agent:

• Explanation: Carefully controlling the molar ratio of the brominating agent to dimethyl glutarate is the most critical factor in preventing di-bromination. Using a slight excess of the substrate can help ensure the brominating agent is consumed before it can react a second time with the mono-brominated product.

• Protocol:

  • Use N-Bromosuccinimide (NBS) as the brominating agent, as it is generally more selective than liquid bromine.[4]

  • Employ a molar ratio of dimethyl glutarate to NBS of approximately 1.1:1.

  • Slowly add the NBS to the reaction mixture to avoid localized high concentrations of the brominating agent.

2. Control of Reaction Temperature and Time:

• Explanation: Lower reaction temperatures and shorter reaction times can favor the formation of the mono-brominated product.[1] Radical bromination is an exothermic process, and excessive heat can lead to over-bromination.

• Protocol:

  • Initiate the reaction at a lower temperature (e.g., 50-60 °C) and monitor the progress by TLC or GC.

  • Once the starting material is consumed, cool the reaction mixture promptly to prevent further reaction.

3. Purification:

• Explanation: If di-bromination does occur, the byproduct can often be separated from the desired product by fractional distillation under reduced pressure due to the difference in their boiling points.[4]

• Protocol:

  • Perform fractional distillation of the crude product under high vacuum. The di-brominated product will have a higher boiling point than the mono-brominated product.

Workflow for Minimizing Di-bromination:

Caption: Workflow for minimizing di-bromination.

Issue 2: Formation of Elimination Byproduct (Dimethyl Glutaconate)

Symptom: Your reaction with a nucleophile results in a significant amount of an unsaturated diester, identifiable by characteristic alkene peaks in the 1H NMR spectrum and a corresponding mass in GC-MS analysis.

Causality: This is a classic example of the competition between substitution (SN2) and elimination (E2) reactions. Strong, sterically hindered bases favor the E2 pathway, which involves the abstraction of a proton from the carbon adjacent to the bromine-bearing carbon, leading to the formation of a double bond.[5][6]

Solutions & Protocols:

1. Choice of Base/Nucleophile:

• Explanation: The strength and steric bulk of the base are critical. To favor substitution, use a good nucleophile that is a relatively weak base. For elimination, a strong, non-nucleophilic, sterically hindered base is preferred.

• Recommendations:

  • For Substitution (SN2): Use nucleophiles like azide, cyanide, or carboxylates in a polar aprotic solvent like DMF or DMSO.[7]

  • For Elimination (E2): Use a bulky base like potassium tert-butoxide (t-BuOK) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).[2]

2. Temperature Control:

• Explanation: Elimination reactions are generally favored at higher temperatures because they lead to an increase in the number of molecules in the system, which is entropically favorable.[8]

• Recommendations:

  • To favor substitution: Run the reaction at a lower temperature (e.g., room temperature or below).

  • To favor elimination: Increase the reaction temperature.

3. Solvent Choice:

• Explanation: Polar aprotic solvents (e.g., acetone, DMF, DMSO) are generally preferred for SN2 reactions as they solvate the cation but not the nucleophile, thus increasing its nucleophilicity.[7][9] Polar protic solvents (e.g., ethanol, water) can solvate the nucleophile, reducing its reactivity and potentially favoring elimination.

Decision Tree for Substitution vs. Elimination:

Caption: Decision tree for favoring substitution vs. elimination.

Quantitative Data Summary:

Factor	To Favor Substitution (SN2)	To Favor Elimination (E2)
Base/Nucleophile	Weakly basic, good nucleophile (e.g., CN-, N3-)	Strong, sterically hindered base (e.g., t-BuOK, DBU)
Temperature	Lower temperatures (e.g., 0-25 °C)	Higher temperatures (e.g., >50 °C)
Solvent	Polar aprotic (e.g., DMF, DMSO, Acetone)	Can vary, but often less polar or polar protic solvents are used.

Issue 3: Hydrolysis of Ester Groups

Symptom: You observe a decrease in your product yield and the presence of a more polar byproduct, which may be the mono- or di-carboxylic acid, especially after an aqueous workup. This can be confirmed by a broad O-H stretch in the IR spectrum and corresponding peaks in the NMR spectrum.

Causality: The ester groups of Dimethyl 2-bromopentanedioate are susceptible to both acid- and base-catalyzed hydrolysis.[3] This is a common issue during aqueous workup procedures used to remove catalysts or other water-soluble impurities.

Solutions & Protocols:

1. Use of Anhydrous Conditions:

• Explanation: The most straightforward way to prevent hydrolysis is to minimize contact with water.

• Protocol:

  • Use anhydrous solvents and reagents throughout the reaction.

  • Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.

2. Careful Aqueous Workup:

• Explanation: If an aqueous workup is unavoidable, it should be performed quickly and at a low temperature to minimize the rate of hydrolysis.

• Protocol:

  • Perform all aqueous washes with ice-cold solutions.

  • Use a saturated sodium bicarbonate solution to neutralize any acid catalyst, but do so quickly to avoid prolonged exposure to basic conditions.

  • Immediately after the aqueous wash, dry the organic layer thoroughly with a drying agent like anhydrous sodium sulfate or magnesium sulfate.

3. pH Control:

• Explanation: Both strongly acidic and strongly basic conditions can accelerate hydrolysis. Maintaining a near-neutral pH during workup is ideal.

• Protocol:

  • If an acidic wash is necessary, use a dilute, weak acid and perform the wash quickly at low temperature.

  • For neutralizing acids, a saturated solution of sodium bicarbonate is preferred over stronger bases like sodium hydroxide.

4. Use of Protective Groups:

• Explanation: In multi-step syntheses where the ester functionality is sensitive to subsequent reaction conditions, it may be necessary to use a more robust ester, such as a tert-butyl ester, which is less prone to hydrolysis and can be removed under specific conditions.

Workflow for Preventing Hydrolysis during Workup:

Caption: Workflow for minimizing hydrolysis during aqueous workup.

References

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• Chemistry LibreTexts. (2024, March 17). 14.3: Kinetic vs. Thermodynamic Control of Reactions. Retrieved from [Link]

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• ResearchGate. (n.d.). Proposed mechanism for the bromination promoted by NBS and blue LEDs. Retrieved from [Link]

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• Master Organic Chemistry. (2012, February 9). Thermodynamic and Kinetic Products. Retrieved from [Link]

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• Jour. Chem. Soc. Pak. (1994).

• Chemistry LibreTexts. (2021, December 15). 8.4: Comparison and Competition Between SN1, SN2, E1 and E2. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 17). 14.3: Kinetic vs. Thermodynamic Control of Reactions. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Retrieved from [Link]

• Master Organic Chemistry. (2012, November 30). Deciding SN1/SN2/E1/E2 (2) - The Nucleophile/Base. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). Dimethyl glutaconate, 95%. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Retrieved from [Link]

• PubMed. (2007, July 20). Bromination of deactivated aromatics: a simple and efficient method. Retrieved from [Link]

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• ResearchGate. (2025, June 28). Efficient and Selective α-Bromination of Carbonyl Compounds with N-Bromosuccinimide under Microwave. Retrieved from [Link]

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• PubMed. (2014, September 27). Gas chromatography/tandem mass spectrometry method for the simultaneous analysis of 19 brominated compounds in environmental and biological samples. Retrieved from [Link]

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• 9. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Optimizing the Synthesis of Dimethyl 2-Bromopentanedioate

Welcome to the technical support guide for the synthesis of Dimethyl 2-bromopentanedioate (CAS: 760-94-1). This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction yields and purity. Dimethyl 2-bromopentanedioate is a critical synthetic intermediate, particularly valued for its role in constructing nitrogen-containing heterocycles and as a precursor for developing Proteolysis Targeting Chimeras (PROTACs).[1] While its synthesis is well-established, achieving high yields and minimizing impurities requires careful control over reaction parameters. This guide addresses common challenges through a detailed troubleshooting Q&A, FAQs, and validated protocols.

Core Synthesis Methodologies

The primary and most efficient route to Dimethyl 2-bromopentanedioate is the α-bromination of its precursor, dimethyl pentanedioate (also known as dimethyl glutarate).[1] This transformation is typically achieved via a radical-mediated pathway, which offers good selectivity for the desired alpha-position.

Primary Synthetic Route: Radical-Mediated Bromination

This method involves the reaction of dimethyl pentanedioate with a brominating agent, most commonly N-Bromosuccinimide (NBS), in the presence of a radical initiator.[2] NBS is often preferred over elemental bromine as it is safer to handle and provides higher selectivity, reducing the formation of over-brominated byproducts.[1] The reaction is typically conducted under reflux in an inert solvent.

The mechanism proceeds via a radical chain reaction:

• Initiation: The radical initiator, such as Azobisisobutyronitrile (AIBN), decomposes upon heating to generate radicals.

• Propagation: A bromine radical (Br•) abstracts a hydrogen atom from the α-carbon of the dimethyl pentanedioate. This position is favored due to the resonance stabilization of the resulting carbon-centered radical by the adjacent ester group.[1] This radical then reacts with another molecule of the brominating agent to form the product and a new bromine radical, continuing the chain.

• Termination: The reaction concludes when radicals combine.

Alternative Route: Adapted Hell-Volhard-Zelinsky (HVZ) Reaction

While classically applied to carboxylic acids, the principles of the HVZ reaction can be adapted.[2] This multi-step process involves:

• Treating glutaric acid with bromine and a catalytic amount of phosphorus tribromide (PBr₃) to form 2-bromoglutaryl bromide.[3][4]

• The intermediate is then esterified with methanol to yield the final product, Dimethyl 2-bromopentanedioate.[2][4]

This route is generally less direct for synthesizing the diester compared to the radical bromination of dimethyl pentanedioate.

Troubleshooting Guide: Common Synthesis Issues

This section addresses specific experimental problems in a question-and-answer format, focusing on causality and providing actionable solutions.

Q1: My reaction yield is consistently low (<50%), and I recover a large amount of unreacted dimethyl pentanedioate. What are the likely causes?

A1: Recovering significant starting material points to an incomplete or inefficient reaction. Several factors could be at play:

• Inactive Radical Initiator: The most common issue is a degraded radical initiator. AIBN and benzoyl peroxide have limited shelf lives and can decompose if not stored properly.

  • Solution: Use a fresh, properly stored batch of the radical initiator. Consider recrystallizing AIBN if its quality is uncertain.

• Insufficient Reaction Temperature or Time: Radical initiation is a thermally driven process. If the temperature is too low or the reaction time too short, the rate of initiation will be insufficient to sustain the chain reaction.

  • Solution: Ensure your reaction mixture consistently maintains the reflux temperature of your chosen solvent (e.g., carbon tetrachloride, though safer alternatives like acetonitrile or chlorobenzene are recommended). Monitor the reaction via Thin Layer Chromatography (TLC) or Gas Chromatography (GC) and extend the reaction time until the starting material is consumed.

• Presence of Radical Inhibitors: Contaminants in the reagents or solvent (e.g., certain phenols, oxygen) can quench the radical chain reaction.

  • Solution: Ensure all glassware is dry and the reaction is performed under an inert atmosphere (e.g., Nitrogen or Argon) to exclude oxygen. Use pure, anhydrous solvents.

Q2: My crude product contains a significant impurity with a higher boiling point, which I suspect is a dibrominated species. How can I improve selectivity for the desired mono-brominated product?

A2: The formation of dimethyl 2,4-dibromopentanedioate is the most common side reaction, as the mono-brominated product still contains abstractable α-hydrogens. Achieving high selectivity is a key challenge in this synthesis.[1]

• Causality: High local concentrations of the brominating agent and extended reaction times after consumption of the starting material favor a second bromination event.

• Solutions:

  • Stoichiometric Control: Use a slight excess of dimethyl pentanedioate relative to NBS (e.g., 1.1 to 1.0 equivalents). This increases the statistical probability that the bromine radical will react with the starting material rather than the product.

  • Controlled Reagent Addition: Instead of adding all the NBS at once, add it portion-wise over the course of the reaction. This maintains a low concentration of the brominating agent, suppressing the over-bromination side reaction.

  • Careful Reaction Monitoring: Track the disappearance of the starting material using GC or TLC. Once the dimethyl pentanedioate is consumed, stop the reaction immediately to prevent further bromination of the desired product.

Q3: The final purified product is a dark yellow or brown liquid, not the expected light yellow. What causes this discoloration and how can I prevent it?

A3: Discoloration often indicates the presence of impurities from decomposition or residual bromine.

• Causality:

  • Residual Bromine: Elemental bromine, even in trace amounts, can impart a strong color.

  • Thermal Decomposition: Dimethyl 2-bromopentanedioate can be thermally unstable, especially at elevated temperatures during distillation.[5][6] Dehydrobromination to form unsaturated diesters is a possible decomposition pathway.[1]

• Solutions:

  • Thorough Workup: During the aqueous workup, wash the organic layer with a solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃). These reducing agents will quench any unreacted bromine or other oxidizing species.

  • Purification Under Reduced Pressure: Purify the product via fractional distillation under a high vacuum.[2] Lowering the pressure significantly reduces the boiling point, minimizing the risk of thermal decomposition. For a laboratory scale, a short-path distillation apparatus is recommended.

Q4: I'm struggling with the purification step. Column chromatography gives poor separation, and distillation results in product loss.

A4: Purification requires careful technique due to the similar polarities of the starting material, product, and dibrominated byproduct.

• Causality: The polarity difference between dimethyl pentanedioate and Dimethyl 2-bromopentanedioate is small, making chromatographic separation challenging. Product instability can lead to loss during distillation.[5][6]

• Solutions:

  • Optimize Chromatography: If using column chromatography, employ a long column and a shallow solvent gradient (e.g., starting with pure hexane and slowly increasing the ethyl acetate concentration). Test solvent systems thoroughly with TLC beforehand.

  • Improve Distillation Technique:

    • Use a High Vacuum: A vacuum level below 1 mmHg is ideal.

    • Insulate the Apparatus: Wrap the distillation column and head with glass wool or aluminum foil to maintain a proper temperature gradient and prevent premature condensation.

    • Fraction Collection: Collect multiple small fractions and analyze them by GC or NMR to identify the purest ones before combining.

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q: Which brominating agent is superior: N-Bromosuccinimide (NBS) or liquid Bromine (Br₂)? A: For this specific synthesis, NBS is highly recommended. It is a crystalline solid that is safer and easier to handle than highly corrosive and volatile liquid bromine. More importantly, it provides a low, steady concentration of bromine radicals, which significantly improves the selectivity for the desired mono-brominated product over dibrominated side products.[1]

Q: Can I use Benzoyl Peroxide instead of AIBN as the radical initiator? A: Yes, benzoyl peroxide is a suitable alternative to AIBN.[2] Both function by thermally decomposing to generate radicals that initiate the bromination. However, their decomposition rates vary with temperature, so ensure the reaction temperature is appropriate for the chosen initiator (typically 75-85 °C for AIBN, slightly higher for benzoyl peroxide).

Q: What are the key analytical signatures to confirm the successful synthesis of Dimethyl 2-bromopentanedioate? A: A combination of techniques is essential for unambiguous characterization:[2]

• ¹H NMR: Look for a characteristic downfield shift for the proton on the carbon bearing the bromine (the α-proton, -CH(Br)-), typically appearing as a triplet or multiplet around 4.2-4.4 ppm. The two methyl ester groups will appear as singlets around 3.7 ppm.

• ¹³C NMR: The carbon attached to the bromine will show a signal in the 45-55 ppm range. The two distinct ester carbonyl carbons will appear around 170-172 ppm.

• GC-MS: This is excellent for assessing purity and confirming the molecular weight. The mass spectrum will show a characteristic isotopic pattern for a molecule containing one bromine atom (M+ and M+2 peaks of nearly equal intensity).

• IR Spectroscopy: A strong absorption band in the 1730-1750 cm⁻¹ region will confirm the presence of the ester carbonyl (C=O) groups.[2]

Q: What safety precautions are critical during this synthesis? A: Standard laboratory safety protocols must be followed.

• Work in a well-ventilated chemical fume hood at all times.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• NBS is an irritant; avoid inhalation and skin contact.

• Solvents like carbon tetrachloride are toxic and environmentally harmful; consider safer alternatives where possible.

• The reaction can be exothermic; ensure proper cooling is available if needed.

Experimental Protocols & Data

Protocol: Synthesis via NBS Bromination of Dimethyl Pentanedioate

This protocol is a standard laboratory procedure for achieving good yields of the target compound.

Materials:

• Dimethyl pentanedioate (dimethyl glutarate)

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Anhydrous Carbon Tetrachloride (CCl₄) or other suitable inert solvent

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium chloride (Brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stir bar. Ensure all glassware is oven-dried. Place the apparatus under an inert atmosphere (N₂ or Ar).

• Reagent Charging: To the flask, add dimethyl pentanedioate (1.0 eq), N-Bromosuccinimide (0.95-1.0 eq), and the solvent (approx. 0.2 M concentration).

• Initiation: Add a catalytic amount of AIBN (0.02-0.05 eq).

• Reaction: Heat the mixture to a gentle reflux (approx. 77 °C for CCl₄). The reaction is often initiated with a heat lamp if necessary. Allow the reaction to proceed for 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC or GC, observing the consumption of the dimethyl pentanedioate spot/peak.

• Workup:

  • Cool the reaction mixture to room temperature. The succinimide byproduct will precipitate and can be removed by filtration.

  • Transfer the filtrate to a separatory funnel and dilute with diethyl ether.

  • Wash the organic layer sequentially with saturated NaHCO₃ solution, saturated Na₂S₂O₃ solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the resulting crude oil by fractional distillation under high vacuum to yield Dimethyl 2-bromopentanedioate as a light yellow liquid.[2]

Data Presentation: Reaction Parameters

Parameter	Recommended Condition	Rationale & Impact on Yield
Stoichiometry	1.05 eq. Diester : 1.0 eq. NBS	Minimizes dibromination, improving selectivity and yield of the desired product.
Initiator	AIBN (0.02-0.05 eq.)	Catalytic amount is sufficient; excess does not improve yield and can complicate purification.
Temperature	Reflux	Necessary for thermal decomposition of the initiator and to maintain a sufficient reaction rate.
Solvent	Anhydrous, Inert (e.g., CCl₄)	Prevents side reactions with water and does not interfere with the radical mechanism.
Purification	Fractional Vacuum Distillation	Lowers boiling point to prevent thermal degradation, essential for obtaining high purity.[2]

Visualization: Radical Bromination Mechanism

Caption: The radical chain mechanism for the NBS bromination.

References

• Vertex AI Search. (n.d.).
• Vertex AI Search. (n.d.).
• Benchchem. (n.d.). Dimethyl 2-Bromopentanedioate CAS 760-94-1 Supplier. Retrieved January 10, 2026.
• Cain, G. A., & Caine, D. (1948). a-Bromination of Dicarboxylic Acids. Journal of the American Chemical Society, 70(9), 3033–3034.
• Ningbo Inno Pharmchem Co., Ltd. (n.d.).
• Ningbo Inno Pharmchem Co., Ltd. (n.d.).
• ACS GCI Pharmaceutical Roundtable. (n.d.). Bromination - Reagent Guides. Wordpress. Retrieved January 10, 2026.
• Sigma-Aldrich. (n.d.). Dimethyl 2-bromopentanedioate AldrichCPR. Retrieved January 10, 2026.
• Alfa Chemistry. (n.d.). Hell-Volhard-Zelinsky Reaction. Retrieved January 10, 2026.
• NROChemistry. (n.d.). Hell-Volhard-Zelinsky Reaction. Retrieved January 10, 2026.
• Ashenhurst, J. (2025, May 14). The Hell–Volhard–Zelinsky Reaction. Master Organic Chemistry.
• Wikipedia. (n.d.).
• OrgoSolver. (n.d.).
• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. Retrieved January 10, 2026.
• Google Patents. (n.d.). METHOD FOR THE SYNTHESIS OF 2-BROMOGLUTARIC ACID DIESTERS. (FI4143153T3).
• Google Patents. (n.d.). Method for synthesizing 2-bromoglutaric acid diesters. (US12012378B2).
• BenchChem. (2025).

Sources

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Hell–Volhard–Zelinsky halogenation - Wikipedia [en.wikipedia.org]
• 5. FI4143153T3 - METHOD FOR THE SYNTHESIS OF 2-BROMOGLUTARIC ACID DIESTERS - Google Patents [patents.google.com]
• 6. US12012378B2 - Method for synthesizing 2-bromoglutaric acid diesters - Google Patents [patents.google.com]

Technical Support Center: Purification of Dimethyl 2-bromopentanedioate

Welcome to the technical support center for Dimethyl 2-bromopentanedioate. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of purifying this versatile synthetic intermediate. Here, we address common challenges with in-depth, field-proven insights and troubleshooting protocols.

I. Troubleshooting Guide: Common Purification Issues

This section addresses specific problems encountered during the purification of Dimethyl 2-bromopentanedioate, providing step-by-step solutions grounded in chemical principles.

Question 1: My final product is contaminated with a significant amount of di-brominated species. How can I improve the selectivity for mono-bromination and remove the di-brominated impurity?

Answer:

Achieving high selectivity for the desired mono-brominated product is a primary challenge in the synthesis of Dimethyl 2-bromopentanedioate. The formation of di-brominated impurities, such as dimethyl 2,4-dibromopentanedioate, is a common side reaction.[1]

Causality: Over-bromination typically occurs when the concentration of the brominating agent is too high or the reaction time is extended. The initial mono-bromination activates the alpha-carbon, but the other alpha-carbon can also be susceptible to bromination.

Troubleshooting Protocol:

• Reaction Control:

  • Stoichiometry: Carefully control the stoichiometry of the brominating agent (e.g., N-Bromosuccinimide - NBS). Use of a slight excess of dimethyl pentanedioate can favor mono-bromination.

  • Temperature and Time: Lowering the reaction temperature and shortening the reaction time can help to minimize the formation of di-brominated byproducts.[1] Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[1]

• Purification Strategy: Fractional Distillation

  • For larger scale purifications, fractional distillation under reduced pressure is the most effective method to separate the mono- and di-brominated products due to their different boiling points.[2]

  • Step-by-Step Distillation Protocol:

    • Assemble a fractional distillation apparatus with a vacuum source and a Vigreux column.

    • Carefully charge the crude reaction mixture into the distillation flask.

    • Gradually reduce the pressure and slowly increase the temperature of the heating mantle.

    • Collect fractions at different temperature ranges. The mono-brominated product will have a lower boiling point than the di-brominated species.

    • Analyze each fraction by GC-MS or NMR to confirm the purity.[2]

• Purification Strategy: Column Chromatography

  • For smaller scale purifications or when distillation is not feasible, column chromatography is a viable alternative.[2]

  • Step-by-Step Chromatography Protocol:

    • Choose an appropriate solvent system. A common starting point is a mixture of hexane and ethyl acetate. The optimal ratio should be determined by TLC analysis.

    • Pack a silica gel column with the chosen eluent.

    • Adsorb the crude product onto a small amount of silica gel and load it onto the column.

    • Elute the column with the solvent system, collecting fractions.

    • Monitor the fractions by TLC to identify those containing the pure mono-brominated product.

    • Combine the pure fractions and remove the solvent under reduced pressure.

Workflow for Minimizing and Removing Di-brominated Impurities

Caption: Workflow for optimizing synthesis and purification.

Question 2: My purified product appears to be degrading over time, indicated by a color change and the appearance of new peaks in the NMR spectrum. What is causing this instability and how can I prevent it?

Answer:

Dimethyl 2-bromopentanedioate, like many α-halo esters, can be susceptible to degradation.[3] This instability can be attributed to several factors, including hydrolysis, elimination reactions, and decomposition upon exposure to light or heat.

Causality:

• Hydrolysis: The ester functional groups can be hydrolyzed to the corresponding carboxylic acids in the presence of moisture.

• Dehydrobromination: The compound can undergo an elimination reaction to form unsaturated diesters, such as dimethyl glutaconate, particularly in the presence of basic residues.[1]

• Radical Decomposition: The carbon-bromine bond can undergo homolytic cleavage, especially when exposed to light or heat, leading to the formation of radical species and subsequent decomposition products.[1]

Troubleshooting and Prevention Protocol:

• Thorough Drying: Ensure all glassware is oven-dried before use and that all solvents are anhydrous. After aqueous workup, dry the organic layer thoroughly with a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

• Neutralization: During the workup, wash the organic layer with a mild base (e.g., saturated sodium bicarbonate solution) to remove any acidic byproducts, followed by a water wash to remove any remaining base.[4]

• Storage Conditions:

  • Temperature: Store the purified product at low temperatures (refrigerated or frozen) to minimize thermal decomposition.

  • Light: Protect the compound from light by storing it in an amber vial or by wrapping the container in aluminum foil.

  • Inert Atmosphere: For long-term storage, consider storing the compound under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

Data Summary: Recommended Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	≤ 4°C	Minimizes thermal decomposition and side reactions.
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation.
Light Exposure	Amber vial or protected from light	Prevents light-induced radical decomposition.
Moisture	Anhydrous conditions	Prevents hydrolysis of ester groups.

II. Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the handling, properties, and analytical characterization of Dimethyl 2-bromopentanedioate.

What are the primary synthetic routes for Dimethyl 2-bromopentanedioate, and what are the potential impurities associated with each?

The synthesis of Dimethyl 2-bromopentanedioate typically involves the bromination of dimethyl pentanedioate (dimethyl glutarate).[2] The choice of synthetic route can influence the impurity profile of the final product.

• Direct Bromination with N-Bromosuccinimide (NBS): This is a common method that often utilizes a radical initiator like azobisisobutyronitrile (AIBN).[2]

  • Potential Impurities: Unreacted dimethyl pentanedioate, di-brominated byproducts, and succinimide.[1][2]

• Hell-Volhard-Zelinsky (HVZ) Reaction Adaptation: This route involves the bromination of glutaric acid followed by esterification.[2]

  • Potential Impurities: Unreacted glutaric acid, 2-bromoglutaric acid, and byproducts from the esterification step.

What analytical techniques are essential for confirming the purity and identity of Dimethyl 2-bromopentanedioate?

Confirming the structure and purity of the final product is crucial. A combination of spectroscopic and chromatographic methods is recommended.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information on the proton environment, including the characteristic downfield shift of the proton on the carbon bearing the bromine.[2]

  • ¹³C NMR: Confirms the number and types of carbon atoms in the molecule.[2]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an invaluable tool for assessing purity and identifying trace impurities. The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.[2]

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups, such as the strong carbonyl (C=O) stretch of the ester groups, typically around 1730-1750 cm⁻¹.[2]

What are the key safety precautions to consider when handling Dimethyl 2-bromopentanedioate?

As an alkyl bromide, Dimethyl 2-bromopentanedioate should be handled with appropriate safety measures.

• Personal Protective Equipment (PPE): Always wear impervious gloves, a lab coat, and eye protection to prevent skin and eye contact.

• Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhaling vapors.

• Handling: Avoid direct contact with the liquid, as it can remove oils from the skin and cause irritation or chemical burns.

Logical Relationship of Safety Protocols

Caption: Interrelated safety measures for handling the compound.

References

• Benchchem. (n.d.). Dimethyl 2-Bromopentanedioate CAS 760-94-1 Supplier.
• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate.
• Lanxess. (2017, March). Product Safety Assessment: Alkyl Bromides.
• Chempedia - LookChem. (n.d.). General procedures for the purification of Esters.

• Wikipedia. (n.d.). α-Halo carboxylic acids and esters. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. α-Halo carboxylic acids and esters - Wikipedia [en.wikipedia.org]
• 4. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]

Identifying impurities in Dimethyl 2-bromopentanedioate samples

Technical Support Center: Dimethyl 2-bromopentanedioate

Welcome to the technical support guide for Dimethyl 2-bromopentanedioate (CAS 760-94-1). This resource is designed for researchers, chemists, and quality control professionals to effectively identify, troubleshoot, and quantify impurities in your samples. Ensuring the purity of this critical synthetic intermediate is paramount for its successful application in pharmaceuticals, medicinal chemistry, and materials science.[1][2][3]

This guide provides a series of frequently asked questions (FAQs) for quick reference, followed by in-depth troubleshooting guides complete with step-by-step protocols and the scientific rationale behind them.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in a sample of Dimethyl 2-bromopentanedioate?

A1: The impurity profile is heavily dependent on the synthetic route used. The most common synthesis involves the α-bromination of dimethyl pentanedioate (also known as dimethyl glutarate).[2][4]

Based on this, you can anticipate the following impurities:

• Unreacted Starting Material: Dimethyl pentanedioate.

• Over-brominated Species: Dimethyl 2,4-dibromopentanedioate is a primary side-product.[2]

• Positional Isomers: Although α-bromination is favored, trace amounts of β-brominated isomers may be present.

• Elimination Products: Dimethyl glutaconate (dimethyl pent-2-enedioate) can form, especially if the sample has been exposed to basic conditions or high temperatures.[2]

• Hydrolysis Products: 2-bromopentanedioic acid or its monomethyl ester can form if the sample is exposed to moisture.

• Residual Solvents: Solvents from the reaction or purification, such as carbon tetrachloride, benzene, or methanol, may be present.[1][2]

Q2: Which analytical techniques are best for identifying these impurities?

A2: A multi-technique approach is recommended for comprehensive analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Indispensable for structural elucidation. It can identify and quantify most organic impurities like starting materials, over-brominated species, and isomers.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for separating volatile impurities and providing molecular weight and fragmentation data, which aids in structural confirmation.[1][5] It is particularly useful for detecting residual solvents and thermally stable byproducts.

• High-Performance Liquid Chromatography (HPLC): Ideal for separating non-volatile impurities and for precise quantification. HPLC is often used to separate closely related halogenated compounds from their dehalogenated analogs.[6][7]

Q3: How should I prepare my sample for analysis?

A3: Proper sample preparation is critical for obtaining reliable data.

• For NMR: Dissolve ~10-20 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d (CDCl₃) is a common choice as it is a good solvent for the compound and its likely impurities.

• For GC-MS: Dilute the sample in a high-purity volatile solvent like dichloromethane (DCM), ethyl acetate, or hexane. A typical concentration is 1 mg/mL. Ensure the solvent is free from contaminants that could co-elute with your impurities.

• For HPLC: Dilute the sample in the mobile phase to be used for the analysis. A common starting concentration is 1 mg/mL. Filter the sample through a 0.22 or 0.45 µm syringe filter before injection to prevent clogging the column.

Part 2: Troubleshooting Guides & Protocols

This section addresses specific issues you may encounter during analysis and provides the logical steps to resolve them.

Guide 1: Interpreting NMR Spectra for Impurities

The key to identifying impurities by NMR is to understand the expected spectrum of the pure product and then assign unexpected signals to plausible structures.

Reference ¹H NMR Spectrum (Pure Dimethyl 2-bromopentanedioate in CDCl₃, ~400 MHz):

• ~4.3 ppm (dd, 1H): The proton on the carbon bearing the bromine (the α-proton). It is shifted downfield due to the electron-withdrawing effect of the bromine and adjacent carbonyl.

• ~3.75 ppm (s, 3H): Methyl protons of the ester group at C1.

• ~3.70 ppm (s, 3H): Methyl protons of the ester group at C5.

• ~2.5 ppm (m, 2H): Protons at the C4 position.

• ~2.2 ppm (m, 2H): Protons at the C3 position.

Troubleshooting Common NMR Issues:

• Problem: I see a singlet around 3.65 ppm and a multiplet around 1.9 ppm that don't belong.

  • Probable Cause: This is likely unreacted dimethyl pentanedioate . The two equivalent methyl ester groups appear as a single peak, and the protons on the carbon chain appear further upfield compared to the product.

  • Confirmation: Spike your NMR sample with a small amount of pure dimethyl pentanedioate. If the suspect peaks increase in intensity, the identity is confirmed.

• Problem: There's a second, more complex downfield signal near my α-proton signal (> 4.3 ppm).

  • Probable Cause: This strongly suggests the presence of dimethyl 2,4-dibromopentanedioate . The additional bromine atom further deshields the protons on the carbon backbone.[2]

  • Confirmation: Check your mass spectrometry data for a peak corresponding to the molecular weight of the dibrominated species (M.W. ~318 g/mol , considering bromine isotopes).

• Problem: My baseline is "rolling," and I have a broad singlet around 1.6 ppm.

  • Probable Cause: The sample contains excess water . The broad peak is water, and its presence can degrade the resolution of your spectrum.

  • Solution: Ensure your sample is dry. If necessary, dissolve the sample in a solvent like DCM, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure before preparing the NMR sample. Use high-purity deuterated solvents.

• Problem: I see signals in the vinyl region (5.5-7.0 ppm).

  • Probable Cause: An elimination reaction has occurred, forming dimethyl glutaconate . This can happen if the sample was exposed to base or excessive heat.[2]

  • Confirmation: Look for characteristic alkene proton signals and correlate with GC-MS data for a compound with a molecular weight of 158.15 g/mol .

Impurity	Key ¹H NMR Signal (CDCl₃)	Rationale for Chemical Shift
Dimethyl pentanedioate	~3.65 ppm (s, 6H), ~2.4 ppm (t, 4H), ~1.9 ppm (p, 2H)	Symmetrical molecule, protons are more shielded without bromine.
Dimethyl 2,4-dibromopentanedioate	> 4.3 ppm (multiplets)	Two deshielding bromine atoms cause significant downfield shifts.
Dimethyl glutaconate	5.5 - 7.0 ppm (multiplets)	Olefinic protons appear in this characteristic region.
2-bromopentanedioic acid	Very broad signal > 10 ppm	Carboxylic acid protons are highly deshielded and exchangeable.

Guide 2: Troubleshooting GC-MS Analysis

GC-MS is a powerful tool but can sometimes yield confusing results, especially with thermally sensitive compounds like α-bromo esters.[5]

Troubleshooting Common GC-MS Issues:

• Problem: I see a peak with a mass corresponding to my product, but also a significant peak with M-HBr (loss of 81/82 Da).

  • Probable Cause: This is a common fragmentation pattern for bromoalkanes. However, if you also see a peak corresponding to the molecular weight of dimethyl glutaconate, it indicates in-source thermal decomposition . The high temperature of the GC injector port can cause elimination of HBr.[8][9]

  • Solution:

    • Lower the Injector Temperature: Reduce the injector temperature in 20°C increments (e.g., from 250°C to 230°C, then to 210°C) and observe if the ratio of the elimination product to the parent compound decreases.

    • Use a More Inert Liner: Deactivated injector liners can minimize catalytic decomposition on active sites.

• Problem: My chromatogram shows several small, broad peaks at the beginning of the run.

  • Probable Cause: These are likely low-boiling-point residual solvents from the synthesis or purification.

  • Confirmation: Analyze the mass spectrum of each peak and compare it to a library (e.g., NIST) to identify common solvents like methanol, ethanol, DCM, or hexane.

This protocol provides a starting point for analysis. Optimization may be required based on your specific instrument and impurities of interest.

• Sample Preparation: Prepare a 1 mg/mL solution of the sample in HPLC-grade dichloromethane.

• GC-MS System: A standard GC system with a capillary column coupled to a mass spectrometer.

• Injection:

  • Injector: Split/Splitless

  • Injection Volume: 1 µL

  • Injector Temperature: 230°C (or lower, as determined by troubleshooting)

  • Split Ratio: 20:1

• Column:

  • Type: 5% Phenyl Methyl Siloxane (e.g., DB-5ms, HP-5ms)

  • Dimensions: 30 m x 0.25 mm ID x 0.25 µm film thickness

• Oven Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Final Hold: Hold at 280°C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer:

  • Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 40-450 amu.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Causality: The 5% phenyl column is a good general-purpose column for separating compounds of medium polarity. The temperature program is designed to first elute volatile solvents at a low temperature before ramping up to elute the higher-boiling-point analyte and potential impurities like the dibrominated species.

Part 3: Visualizations

Impurity Identification Workflow

The following diagram outlines the logical workflow for identifying an unknown impurity in your sample.

Caption: Common impurity formation pathways.

References

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate. Retrieved from [Link]

• Fengchen Group. (n.d.). Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedioate. Retrieved from [Link]

• Fengchen Group. (n.d.). The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applications. Retrieved from [Link]

• Fengchen Group. (n.d.). Exploring Dimethyl 2-Bromopentanedioate: Properties and Applications. Retrieved from [Link]

• Trivedi, R. K., & Devi, S. (2021). Recent Trends in Analytical Techniques for Impurity Profiling. Emerging Trends in Chemical Engineering, 8(2), 1-6. Retrieved from [Link]

• Harris, R. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds. LCGC North America. Retrieved from [Link]

• Regalado, E. L., et al. (2014). Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. Journal of Chromatography A, 1335, 117-126. Retrieved from [Link]

• Sahu, P. K., & Chakraverty, R. (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews in Pharmacy and Pharmaceutical Sciences, 10(10). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 137437, Dimethyl 2,4-dimethylpentanedioate. Retrieved from [Link]

• Regalado, E. L., et al. (2019). Detection of dehalogenation impurities in organohalogenated pharmaceuticals by UHPLC-DAD-HRESIMS. Journal of Pharmaceutical and Biomedical Analysis, 174, 533-538. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Extractable Compounds from a Pressurized Metered-Dose Inhaler (pMDI) Using GC/MSD Systems. Retrieved from [Link]

• Google Patents. (n.d.). CN109503354A - A kind of preparation method of alpha-brominated aliphatic ester.

• Chemistry Stack Exchange. (2019). Thermal decomposition of ester. Retrieved from [Link]

• ResearchGate. (2021). Thermal decomposition of esters. Retrieved from [Link]

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• 6. Chromatographic resolution of closely related species in pharmaceutical chemistry: dehalogenation impurities and mixtures of halogen isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Failed Reactions with Dimethyl 2-bromopentanedioate

Welcome to the technical support center for Dimethyl 2-bromopentanedioate. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile reagent in their synthetic workflows. Here, we address common challenges and failures encountered during experimentation in a practical, question-and-answer format. Our goal is to provide not just solutions, but also the underlying chemical principles to empower you to diagnose and resolve issues effectively.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My nucleophilic substitution reaction with Dimethyl 2-bromopentanedioate is resulting in low to no yield of the desired product. What are the likely causes?

Answer:

Low or no yield in a nucleophilic substitution reaction involving Dimethyl 2-bromopentanedioate is a common issue that can often be traced back to several key factors. The reactivity of this α-halo ester is centered on the electrophilic carbon bearing the bromine atom, making it susceptible to SN2-type reactions[1][2]. However, competing side reactions and suboptimal conditions can significantly hinder the desired transformation.

Potential Causes and Solutions:

• Poor Nucleophilicity: The success of an SN2 reaction is highly dependent on the strength of the nucleophile. If your nucleophile is weak, the reaction rate may be too slow.

  • Troubleshooting:

    • Increase Nucleophilicity: If using a neutral nucleophile like an amine or thiol, consider converting it to its more nucleophilic conjugate base (an amide or thiolate) using a non-nucleophilic base.[3] For instance, deprotonating a thiol with a mild base will generate a thiolate anion, which is a much stronger nucleophile.

    • Solvent Choice: Employ a polar aprotic solvent such as DMF, DMSO, or acetonitrile. These solvents are known to enhance the efficiency of nucleophilic substitution reactions.[4]

• Steric Hindrance: SN2 reactions are sensitive to steric bulk around the reaction center. If your nucleophile is sterically demanding, it may struggle to access the electrophilic carbon.

  • Troubleshooting:

    • Elevate Temperature: Increasing the reaction temperature can provide the necessary energy to overcome the activation barrier caused by steric hindrance.

    • Alternative Reagents: If possible, consider using a less sterically hindered nucleophile.

• Competing Elimination Reaction: A significant competing pathway is the E2 elimination reaction, which is favored by strong, sterically hindered bases.[4][5] This will lead to the formation of an unsaturated diester, dimethyl glutaconate, instead of your desired substitution product.[4]

  • Troubleshooting:

    • Base Selection: If a base is required, opt for a non-nucleophilic, sterically non-hindered base. Carbonate bases like K₂CO₃ or Cs₂CO₃ are often good choices. Avoid strong, bulky bases like potassium tert-butoxide if substitution is the desired outcome.[5]

    • Temperature Control: Lowering the reaction temperature can favor the SN2 pathway over the E2 pathway, as elimination reactions often have a higher activation energy.

• Reagent Quality: The purity of Dimethyl 2-bromopentanedioate is crucial. Impurities from its synthesis, such as di-brominated species or unreacted starting materials, can interfere with the reaction.[4]

  • Troubleshooting:

    • Purity Check: Verify the purity of your reagent using techniques like ¹H NMR or GC-MS.

    • Purification: If necessary, purify the reagent by fractional distillation under reduced pressure or column chromatography.

Troubleshooting Workflow for Low Yield in Nucleophilic Substitution:

Caption: Troubleshooting Decision Tree for Nucleophilic Substitution.

Question 2: My reaction is producing a significant amount of an unsaturated byproduct, which I suspect is the elimination product. How can I suppress this side reaction?

Answer:

The formation of an unsaturated diester, specifically dimethyl glutaconate, is a classic example of a competing E2 elimination reaction.[4] This side reaction is particularly prevalent when using strong or sterically hindered bases. The base abstracts a proton from the carbon adjacent to the bromine-bearing carbon (the β-carbon), leading to the formation of a double bond and elimination of the bromide ion.[4]

Strategies to Suppress Elimination:

Strategy	Rationale	Recommended Action
Base Selection	Strong, bulky bases (e.g., t-BuOK) favor elimination due to steric hindrance, making it easier to abstract a proton from the periphery of the molecule than to attack the sterically shielded electrophilic carbon.[5]	Use a weaker, non-nucleophilic, and less sterically hindered base such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or a tertiary amine like triethylamine (Et₃N) or pyridine.[4]
Temperature Control	Elimination reactions generally have a higher activation energy than substitution reactions.	Run the reaction at a lower temperature. This will decrease the rate of both reactions but will have a more pronounced effect on the elimination pathway.
Solvent Choice	Polar aprotic solvents (DMF, DMSO) are known to accelerate SN2 reactions more than E2 reactions.	If not already in use, switch to a polar aprotic solvent.
Nucleophile Concentration	A higher concentration of a good nucleophile will favor the bimolecular substitution reaction.	Ensure an adequate concentration of your nucleophile is present in the reaction mixture.

Reaction Pathway Diagram: Substitution vs. Elimination

Caption: Competing SN2 and E2 reaction pathways.

Question 3: I am attempting to perform a reaction with an amine nucleophile, but I am observing multiple alkylations and the formation of quaternary ammonium salts. How can I achieve mono-alkylation?

Answer:

The reaction of amines with alkyl halides, including Dimethyl 2-bromopentanedioate, can be difficult to control, often leading to a mixture of primary, secondary, tertiary amines, and even quaternary ammonium salts.[6] This occurs because the initially formed primary amine is also nucleophilic and can react with another molecule of the alkyl halide.

Methods to Achieve Mono-alkylation:

• Use a Large Excess of the Amine: By using a significant excess of the amine nucleophile, you increase the probability that a molecule of Dimethyl 2-bromopentanedioate will encounter and react with the starting amine rather than the mono-alkylated product.

  • Protocol: Use 5-10 equivalents of the amine relative to the Dimethyl 2-bromopentanedioate. The unreacted amine can be removed during aqueous workup.

• Gabriel Synthesis: This is a classic method for the synthesis of primary amines that avoids over-alkylation. It involves the use of phthalimide as an ammonia surrogate.

  • Step-by-Step Protocol:

    • Deprotonate phthalimide with a base like potassium carbonate to form potassium phthalimide.

    • React the potassium phthalimide with Dimethyl 2-bromopentanedioate in a polar aprotic solvent (e.g., DMF). This is an SN2 reaction.

    • The resulting N-alkylated phthalimide is then cleaved, typically by hydrolysis with a strong acid or base, or more commonly with hydrazine, to release the desired primary amine.

• Use of a Protecting Group: If you are working with a more complex amine, you can use a protecting group to temporarily block one of the N-H bonds, perform the alkylation, and then deprotect.

Question 4: My reaction with a thiol nucleophile is sluggish and incomplete. What specific considerations should I have for this class of nucleophiles?

Answer:

Thiols are generally excellent nucleophiles and react readily with α-halo esters.[7] However, if the reaction is not proceeding as expected, there are a few key points to consider.

Troubleshooting Thiol Reactions:

• Deprotonation to Thiolate: While thiols are good nucleophiles, their corresponding conjugate bases, thiolates (RS⁻), are significantly more nucleophilic.[3]

  • Recommendation: Add a mild, non-nucleophilic base to the reaction mixture to deprotonate the thiol in situ. A base like potassium carbonate or triethylamine is often sufficient. This will generate the more reactive thiolate and accelerate the reaction.

• Oxidation of Thiols: Thiols can be sensitive to oxidation, especially in the presence of air and certain metal catalysts, leading to the formation of disulfides.[8] This depletes the active nucleophile from the reaction mixture.

  • Recommendation:

    • Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

    • Use degassed solvents.

• Solvent Effects: As with other nucleophilic substitutions, polar aprotic solvents are generally preferred for reactions involving thiolates.

Experimental Protocol for Thiol Alkylation:

• To a solution of the thiol (1.1 equivalents) in anhydrous DMF under an inert atmosphere, add potassium carbonate (1.5 equivalents).

• Stir the mixture at room temperature for 30 minutes to ensure the formation of the thiolate.

• Add a solution of Dimethyl 2-bromopentanedioate (1.0 equivalent) in anhydrous DMF dropwise to the reaction mixture.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Question 5: I am concerned about the stability of Dimethyl 2-bromopentanedioate. What are the proper storage and handling procedures?

Answer:

Proper storage and handling are critical to maintain the integrity and reactivity of Dimethyl 2-bromopentanedioate.

Storage and Handling Guidelines:

• Storage Conditions: It is recommended to store Dimethyl 2-bromopentanedioate in a cool, dry, and well-ventilated area, away from sources of ignition.[9] Keep the container tightly sealed to prevent moisture ingress.[10]

• Hydrolysis: As an ester, this compound can undergo hydrolysis to the corresponding carboxylic acid, especially in the presence of strong acids or bases and water. While generally stable under neutral conditions, prolonged exposure to moisture should be avoided.

• Light Sensitivity: While not explicitly stated as highly light-sensitive, it is good practice to store reactive organic halides in amber bottles to protect them from potential light-induced degradation.

• Handling: Handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.[10]

By systematically addressing these potential issues, you can significantly improve the success rate of your reactions involving Dimethyl 2-bromopentanedioate.

References

• Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedio
• Dimethyl 2-Bromopentanedioate CAS 760-94-1 Supplier - Benchchem. (URL: )
• Exploring Dimethyl 2-Bromopentanedioate: Properties and Applic
• The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applic
• Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedio
• Elimin

• E2 Reaction - Chemistry LibreTexts. (URL: [Link])

• Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution - JoVE. (URL: [Link])

• Elimination Reactions of Alkyl Halides - MSU chemistry. (URL: [Link])

• Elimination Reactions. (URL: [Link])

• Thiol-thiol cross-clicking using bromo-ynone reagents - PMC - NIH. (URL: [Link])

• Reactions of Thiols - ResearchGate. (URL: [Link])

• Reactions of thiols - YouTube. (URL: [Link])

• Synthesis of Amines - Chemistry LibreTexts. (URL: [Link])

• Safety Data Sheet: Dimethyl malonate - Carl ROTH. (URL: [Link])

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• 9. Dimethyl 2-bromopentanedioate - CAS:760-94-1 - Sunway Pharm Ltd [3wpharm.com]
• 10. carlroth.com [carlroth.com]

Stabilizing Dimethyl 2-bromopentanedioate during storage

Technical Support Center: Dimethyl 2-bromopentanedioate

Introduction: The Challenge of a Versatile Intermediate

Dimethyl 2-bromopentanedioate (CAS 760-94-1) is a pivotal intermediate in organic and medicinal chemistry, valued for its dual functionality—a reactive bromine atom and two ester groups.[1] Its primary application lies in constructing complex molecular architectures, notably as a key precursor in the synthesis of pharmaceuticals like Lenalidomide. However, the very features that make this compound a versatile synthetic building block also render it susceptible to degradation during storage.

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for stabilizing dimethyl 2-bromopentanedioate. We will delve into the mechanisms of its degradation, offer troubleshooting solutions for common issues, and establish robust protocols for storage and handling to ensure its integrity and purity for experimental success.

Section 1: Frequently Asked Questions (FAQs) on Stability

Q1: What is the primary cause of dimethyl 2-bromopentanedioate degradation?

The compound's instability is primarily due to two chemical processes:

• Hydrolysis: The ester groups are susceptible to reaction with water, which cleaves them to form the corresponding carboxylic acid (2-bromopentanedioic acid) and methanol. This process is accelerated by the presence of acids or bases.[2][3]

• Dehydrobromination: This is an elimination reaction where the bromine atom and a hydrogen atom from an adjacent carbon are removed, forming an unsaturated diester (dimethyl glutaconate).[1] This reaction is significantly promoted by the presence of bases.[1]

Q2: What are the visible signs of degradation?

While the pure compound is typically a light-yellow liquid, significant degradation may not always present a dramatic color change. The most reliable indicators are analytical:

• Purity Decrease: A noticeable drop in the compound's purity as measured by Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[1][4]

• Appearance of New Peaks: The emergence of new signals in GC-MS or NMR spectra corresponding to degradation products.[4]

• pH Change: If the compound is inadvertently exposed to moisture, hydrolysis can produce acidic byproducts, potentially lowering the pH of any aqueous contaminants.

Q3: What is the expected shelf-life of dimethyl 2-bromopentanedioate?

The shelf-life is entirely dependent on storage conditions. When stored under the recommended optimal conditions (see Section 4), the compound can remain stable for extended periods (e.g., >1 year). However, if exposed to ambient air, moisture, or elevated temperatures, significant degradation can occur within weeks or months.[5]

Q4: Is it necessary to store this compound under an inert atmosphere?

Yes. While the primary degradation pathways involve moisture and bases, storing under an inert atmosphere (e.g., argon or dry nitrogen) is a critical best practice.[5][6] This displaces atmospheric moisture and oxygen, mitigating the risk of hydrolysis and potential oxidative side reactions.[7][8]

Section 2: Understanding the Degradation Pathways

To effectively prevent degradation, it is crucial to understand the underlying chemical mechanisms. The two main pathways, hydrolysis and dehydrobromination, attack different parts of the molecule.

Caption: Primary degradation pathways for dimethyl 2-bromopentanedioate.

Section 3: Troubleshooting Guide

This table addresses common problems encountered during the storage and use of dimethyl 2-bromopentanedioate, linking them to probable causes and actionable solutions.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Decreased purity confirmed by GC-MS or NMR.	1. Improper storage container/seal. 2. Exposure to atmospheric moisture during handling. 3. Storage at ambient temperature.	1. Transfer to a clean, dry glass bottle with a PTFE-lined cap. Purge with argon/nitrogen before sealing.[9] 2. Always allow the container to warm to room temperature before opening.[5] 3. Store at the recommended temperature (-20°C for long-term, 2-8°C for short-term).[5][9]
Inconsistent reaction yields or formation of unexpected byproducts.	Degradation of the starting material, leading to lower effective concentration and reactive impurities.	1. Perform a purity check (e.g., qNMR or GC-MS with an internal standard) before use to verify integrity.[4] 2. If purity is compromised, consider re-purification by fractional distillation under reduced pressure if feasible, or procure a new batch.[1][4]
Visible water droplets or cloudiness in the container.	Significant breach of the container seal in a humid environment or improper handling (opening while cold).	The batch is likely compromised by hydrolysis. It is not recommended for use in sensitive applications. Discard according to hazardous waste regulations.[10][11]
Reaction fails, and basic reaction conditions are used.	The compound may have degraded via base-promoted dehydrobromination, forming an unreactive unsaturated ester.[1]	Verify the purity of the starting material immediately. If degradation is confirmed, obtain a fresh, high-purity lot. Ensure all future storage and handling protocols strictly exclude exposure to bases.

Section 4: Best Practices & Protocols

Adherence to rigorous storage and handling protocols is the most effective strategy for stabilizing dimethyl 2-bromopentanedioate.

Protocol 1: Optimal Long-Term Storage

This protocol is designed to maximize the shelf-life of the compound.

• Container Selection: Use a clean, dry, amber glass bottle with a PTFE-lined screw cap to protect from light and ensure an airtight seal.[9]

• Inert Atmosphere: Before sealing, gently flush the headspace of the container with a stream of dry argon or nitrogen for 30-60 seconds to displace all air and moisture.[5]

• Sealing: Tighten the cap securely. For added protection, wrap the cap and neck of the bottle with Parafilm®.

• Temperature: Store the sealed container in a freezer at -20°C.[5] This low temperature significantly slows the rate of any potential degradation reactions.

• Labeling: Clearly label the container with the compound name, date received, and storage conditions.

• Inventory: Maintain a log to track storage duration and frequency of use.

Caption: Workflow for optimal long-term storage of the compound.

Protocol 2: Safe Handling for Experimental Use

This protocol minimizes exposure to atmospheric contaminants when accessing the compound.

• Temperature Equilibration: Remove the container from the freezer and allow it to sit unopened in a desiccator for at least 1-2 hours, or until it has fully reached ambient room temperature. This is the most critical step to prevent moisture condensation. [5]

• Ventilation: Conduct all handling within a certified chemical fume hood.[6][7]

• Dispensing: Briefly open the container and quickly withdraw the required amount using a clean, dry syringe or pipette.

• Resealing: Immediately re-purge the container's headspace with inert gas (argon or nitrogen) before securely tightening the cap.

• Return to Storage: Promptly return the container to the appropriate cold storage (-20°C).

Section 5: Quality Control & Analysis

Regularly verifying the purity of your stored compound is a cornerstone of trustworthy research.

• Routine Checks: For frequently used batches, a purity check via GC-MS is recommended every 3-6 months.[4]

• Pre-Use Verification: Before use in a critical or large-scale synthesis, always run a quick analytical check (e.g., ¹H NMR) to confirm the absence of degradation products.[1][4] The proton NMR spectrum should show sharp, characteristic signals for the methyl ester protons and the proton on the bromine-bearing carbon without evidence of signals corresponding to elimination or hydrolysis products.[4]

Experimental Protocol: GC-MS Purity Analysis

• Sample Preparation: Prepare a dilute solution of dimethyl 2-bromopentanedioate (e.g., 1 mg/mL) in a high-purity aprotic solvent like dichloromethane or ethyl acetate.

• Instrumentation: Use a gas chromatograph equipped with a standard non-polar or medium-polarity capillary column (e.g., DB-5ms).

• Method Parameters (Example):

  • Inlet Temperature: 250°C

  • Carrier Gas: Helium or Hydrogen

  • Oven Program: Start at 50°C, hold for 1 minute, then ramp at 15-20°C/min to 280°C and hold for 2 minutes.

  • MS Detector: Electron Ionization (EI) mode, scanning a mass range of m/z 40-400.[12]

• Data Analysis: Integrate the peak area of dimethyl 2-bromopentanedioate and any impurity peaks. Purity is calculated as the percentage of the main peak area relative to the total area of all integrated peaks. Identify any significant impurities by their mass spectra.

References

• Vertex AI Search. (n.d.). Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate.
• Benchchem. (n.d.). Dimethyl 2-Bromopentanedioate CAS 760-94-1 Supplier.
• Thermo Fisher Scientific. (2020). SAFETY DATA SHEET.
• BLD Pharmatech. (n.d.). SAFETY DATA SHEET.
• Nanjing Kaimubo Pharmatech Co., Ltd. (n.d.). Exploring Dimethyl 2-Bromopentanedioate: Properties and Applications.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Sigma-Aldrich. (2020). SAFETY DATA SHEET.
• Bradley Systems. (2021). Safety Data Sheet.
• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applications.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedioate.
• Thermo Fisher Scientific. (2020). a-Bromo-2,3,4,5,6-pentafluorotoluene - SAFETY DATA SHEET.
• Lumiprobe. (n.d.). Reagent storage conditions.
• Alpco. (n.d.). The Proper Storage and Handling of Volatile Analytical Standards.
• Royal Society of Chemistry. (n.d.). Analytical Methods.
• Lanxess. (n.d.). Hydrolysis Stabilizers | Polymer Additives.
• Royal Society of Chemistry. (2017). In situ spectroscopic studies on vapor phase catalytic decomposition of dimethyl oxalate.

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• 12. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Troubleshooting Unexpected Byproducts with Dimethyl 2-bromopentanedioate

Welcome to the technical support center for Dimethyl 2-bromopentanedioate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile reagent. Here, we address common and uncommon issues encountered during its use, with a focus on identifying and mitigating unexpected byproducts. Our approach is rooted in mechanistic principles to provide you with a deeper understanding of your chemical transformations.

Frequently Asked Questions (FAQs)

Q1: My reaction with Dimethyl 2-bromopentanedioate is showing a significant amount of a byproduct with a double bond. What is happening and how can I prevent it?

A1: This is a classic case of an elimination reaction, specifically dehydrobromination, competing with your desired nucleophilic substitution.

The bromine atom on Dimethyl 2-bromopentanedioate makes the alpha-carbon electrophilic and susceptible to nucleophilic attack (SN2 reaction). However, the protons on the adjacent (beta) carbon are acidic. If your nucleophile is also a strong base, it can abstract a beta-proton, leading to the elimination of HBr and the formation of an unsaturated diester, most commonly dimethyl glutaconate (dimethyl pent-2-enedioate).[1] This E2 elimination pathway is often favored by heat.[2]

Troubleshooting Guide:

• Choice of Base/Nucleophile: If your intended reaction is substitution, use a nucleophile that is a weak base.[3] For instance, if you are performing an alkylation, consider using a softer, less basic nucleophile. If a base is required, a non-nucleophilic, sterically hindered base like potassium tert-butoxide can favor elimination, so a less hindered base might be preferable if substitution is the goal.[2][4]

• Temperature Control: Lowering the reaction temperature generally favors substitution over elimination.[2] Run your reaction at the lowest temperature that allows for a reasonable reaction rate.

• Solvent Choice: Polar aprotic solvents like DMSO or DMF can favor SN2 reactions. In contrast, polar protic solvents like ethanol can promote both substitution and elimination.

Condition	Favors Substitution (SN2)	Favors Elimination (E2)
Nucleophile/Base	Weakly basic, good nucleophile	Strong, sterically hindered base
Temperature	Low	High
Solvent	Polar aprotic (e.g., DMF, DMSO)	Varies, but can occur in both protic and aprotic

Q2: I'm observing the formation of a di-brominated species in my reaction mixture. How can I improve the selectivity for the mono-brominated product?

A2: The formation of di-brominated byproducts, such as dimethyl 2,4-dibromopentanedioate, is a common challenge during the synthesis of Dimethyl 2-bromopentanedioate itself. [1] This over-bromination can also occur if your reaction conditions inadvertently promote further halogenation.

Troubleshooting Guide:

• Stoichiometric Control: Carefully control the molar ratio of your brominating agent to the dimethyl pentanedioate substrate. Using a slight excess of the substrate can help minimize di-bromination.[1]

• Reaction Time and Temperature: Shorter reaction times and lower temperatures can increase the selectivity for mono-bromination.[1] Monitor the reaction progress closely using techniques like TLC or GC-MS to stop the reaction once the desired product is formed.

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) in the presence of a radical initiator like AIBN is often a milder and more selective brominating agent compared to elemental bromine.[5]

Q3: My ester groups are being hydrolyzed during my reaction. What are the likely causes and solutions?

A3: The ester functionalities of Dimethyl 2-bromopentanedioate are susceptible to hydrolysis under either acidic or basic conditions, yielding the corresponding carboxylic acids.

Troubleshooting Guide:

• pH Control: Ensure your reaction medium is neutral if the ester groups need to be preserved. If your reaction generates acidic or basic byproducts, consider using a buffer.

• Aqueous Workup: During the workup, minimize contact time with strong acids or bases. Use mild quenching agents and perform extractions promptly. If an acidic wash is necessary, use a dilute solution and keep the temperature low.

• Moisture-Free Conditions: For reactions that are sensitive to water, ensure all your reagents and solvents are anhydrous and the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon).

Q4: I am attempting a Grignard or organolithium reaction and getting a complex mixture of products. What are the potential side reactions?

A4: Grignard and organolithium reagents are highly reactive and can participate in several competing pathways with Dimethyl 2-bromopentanedioate. [1]

Potential Side Reactions:

• Nucleophilic Attack at the Ester: These strong nucleophiles can attack the electrophilic carbonyl carbon of the ester groups. This can lead to the formation of tertiary alcohols after the addition of two equivalents of the organometallic reagent and a subsequent aqueous workup.[1]

• Halogen-Metal Exchange: Organolithium reagents, in particular, can undergo halogen-metal exchange with the carbon-bromine bond.[1] This generates a new organometallic species which can then react further.

• Elimination: As strong bases, these reagents can also induce dehydrobromination, as discussed in Q1.

Troubleshooting Guide:

• Low Temperature: Perform the reaction at very low temperatures (e.g., -78 °C) to control the reactivity of the organometallic reagent.

• Inverse Addition: Add the Dimethyl 2-bromopentanedioate solution slowly to the organometallic reagent to maintain a low concentration of the starting material and minimize side reactions.

• Protecting Groups: If the ester groups are not involved in the desired transformation, consider protecting them before introducing the organometallic reagent.

Experimental Workflow & Visualization

Workflow for Minimizing Byproduct Formation

The following diagram illustrates a systematic approach to troubleshooting unexpected byproducts when working with Dimethyl 2-bromopentanedioate.

Caption: Troubleshooting workflow for Dimethyl 2-bromopentanedioate reactions.

Reaction Pathways: Substitution vs. Elimination

This diagram illustrates the competing SN2 and E2 pathways.

Sources

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemistry.coach [chemistry.coach]
• 4. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 5. nbinno.com [nbinno.com]

Technical Support Center: Optimizing the Scale-Up of Dimethyl 2-Bromopentanedioate Production

Welcome to the comprehensive technical support guide for the synthesis and scale-up of Dimethyl 2-bromopentanedioate. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during its production. Dimethyl 2-bromopentanedioate is a critical intermediate in the synthesis of various pharmaceuticals, including the widely used multiple myeloma treatment, Lenalidomide. Its efficient and high-purity synthesis is therefore of paramount importance. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to ensure the successful and scalable production of this key building block.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for Dimethyl 2-bromopentanedioate?

There are two principal methods for the synthesis of Dimethyl 2-bromopentanedioate:

• Direct Bromination of Dimethyl Pentanedioate: This is a common and straightforward approach where dimethyl pentanedioate (also known as dimethyl glutarate) is directly brominated at the alpha-position.[1] A widely used reagent for this transformation is N-Bromosuccinimide (NBS) in the presence of a radical initiator like AIBN.

• Hell-Volhard-Zelinsky (HVZ) Reaction: This classic method involves the α-bromination of a carboxylic acid.[2][3][4] In this case, glutaric acid is first brominated using bromine and a phosphorus trihalide catalyst (like PBr₃) to form 2-bromoglutaric acid.[1] This intermediate is then esterified with methanol to yield the desired Dimethyl 2-bromopentanedioate.[5]

Q2: What is the major side product in the synthesis of Dimethyl 2-bromopentanedioate, and how can its formation be minimized?

The primary side reaction is the formation of the di-brominated product, dimethyl 2,4-dibromopentanedioate.[1] Minimizing this impurity is crucial for achieving high purity of the desired mono-brominated product.[1]

Strategies to minimize di-bromination include:

• Stoichiometric Control: Carefully controlling the molar ratio of the brominating agent to the dimethyl pentanedioate is critical. Using a slight excess of the starting ester can help favor mono-bromination.[1]

• Controlled Addition: Slow, dropwise addition of the brominating agent to the reaction mixture helps to maintain a low concentration of the brominating species, reducing the likelihood of a second bromination event.

• Temperature and Reaction Time: Lower reaction temperatures and shorter reaction times can also favor the formation of the mono-brominated product.[1]

Q3: What are the recommended purification methods for Dimethyl 2-bromopentanedioate?

The most common and effective method for purifying Dimethyl 2-bromopentanedioate on a larger scale is fractional distillation under reduced pressure . This technique is suitable for separating the desired product from unreacted starting materials and the higher-boiling di-brominated byproduct. For smaller-scale purifications or when high-purity material is required, column chromatography can be employed.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and scale-up of Dimethyl 2-bromopentanedioate, providing potential causes and actionable solutions.

Problem	Potential Causes	Solutions & Recommendations
Low or No Product Formation	1. Inactive brominating agent (e.g., old NBS).2. Insufficient or decomposed radical initiator (e.g., AIBN).3. Reaction temperature is too low.4. Incomplete conversion of carboxylic acid to acyl bromide in the HVZ reaction.	1. Use freshly recrystallized NBS or a new bottle of a reliable grade.2. Use a fresh batch of radical initiator.3. Ensure the reaction is maintained at the optimal temperature for the chosen method.4. In the HVZ reaction, ensure sufficient PBr₃ is used and the reaction time is adequate for the formation of the acyl bromide intermediate.[3][5]
Significant Amount of Di-brominated Product	1. Incorrect stoichiometry (excess brominating agent).2. High local concentration of the brominating agent.3. Prolonged reaction time or excessively high temperature.	1. Carefully control the stoichiometry, using a slight excess of dimethyl pentanedioate.[1]2. Add the brominating agent slowly and with vigorous stirring to ensure rapid mixing.3. Monitor the reaction progress by TLC or GC and quench the reaction once the starting material is consumed.
Presence of Unreacted Starting Material	1. Insufficient brominating agent.2. Incomplete reaction due to short reaction time or low temperature.	1. Ensure the correct stoichiometry of the brominating agent is used.2. Increase the reaction time or temperature as needed, while carefully monitoring for the formation of byproducts.
Product Degradation During Distillation	1. The compound is known to be relatively unstable, especially at elevated temperatures.[6]2. Presence of acidic impurities can catalyze decomposition.	1. Perform the distillation under a high vacuum to lower the boiling point.2. Ensure the crude product is thoroughly washed to remove any acidic residues before distillation. A mild basic wash (e.g., with a dilute sodium bicarbonate solution) can be beneficial.
Racemization of Chiral Product (if applicable)	1. The α-carbon is a stereocenter, and racemization can occur, particularly under harsh conditions.	1. If an enantiomerically enriched product is desired, consider asymmetric synthesis strategies.[1] For racemic products, this is not a concern.

Experimental Protocols

Protocol 1: Synthesis via Direct Bromination with NBS

This protocol outlines the direct bromination of dimethyl pentanedioate using N-Bromosuccinimide (NBS) and a radical initiator.

Materials:

• Dimethyl pentanedioate

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl₄) or another suitable inert solvent

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add dimethyl pentanedioate and the inert solvent.

• Add N-Bromosuccinimide (NBS) and a catalytic amount of AIBN to the flask.

• Heat the reaction mixture to reflux and maintain for the appropriate time, monitoring the reaction progress by TLC or GC.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation under vacuum.

Protocol 2: Synthesis via the Hell-Volhard-Zelinsky (HVZ) Reaction

This two-step protocol involves the initial bromination of glutaric acid followed by esterification.

Step 1: α-Bromination of Glutaric Acid

Materials:

• Glutaric acid

• Bromine (Br₂)

• Phosphorus tribromide (PBr₃) (catalytic amount)

Procedure:

• In a fume hood, combine glutaric acid and a catalytic amount of PBr₃ in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

• Heat the mixture gently.

• Slowly add bromine from the dropping funnel. The reaction is typically exothermic.

• After the addition is complete, continue to heat the mixture until the evolution of HBr gas ceases.

• The resulting 2-bromoglutaric acid can be carried forward to the next step, often without extensive purification.

Step 2: Esterification

Materials:

• Crude 2-bromoglutaric acid from Step 1

• Methanol (excess)

• Sulfuric acid (catalytic amount)

Procedure:

• Dissolve the crude 2-bromoglutaric acid in an excess of methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux for several hours, monitoring the reaction by TLC or GC.

• After completion, cool the mixture and remove the excess methanol under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., diethyl ether) and wash with water, followed by a saturated aqueous sodium bicarbonate solution, and finally brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude Dimethyl 2-bromopentanedioate by vacuum distillation.

Visualizing the Process

Diagram 1: Synthetic Workflow Comparison

Caption: Comparison of the two primary synthetic routes for Dimethyl 2-bromopentanedioate.

Diagram 2: Troubleshooting Logic Flow

Caption: A logical flow for troubleshooting common issues in the synthesis.

Safety Considerations

• Bromine (Br₂): Highly corrosive, toxic, and a strong oxidizing agent. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat.

• N-Bromosuccinimide (NBS): Can be an irritant. Avoid inhalation of dust and contact with skin and eyes.

• Phosphorus tribromide (PBr₃): Corrosive and reacts violently with water. Handle with extreme care in a dry environment.

• Thionyl Chloride (SOCl₂): Although not directly used in the primary methods discussed, it's a common reagent in related syntheses. It is highly corrosive, toxic, and reacts violently with water.[7][8][9] Always handle in a fume hood with appropriate PPE.

• Solvents: Carbon tetrachloride is a known carcinogen and its use is being phased out. Consider alternative solvents where possible. Always handle organic solvents in a well-ventilated area.

References

• Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedio

• 22.4: Alpha Bromination of Carboxylic Acids - Chemistry LibreTexts. (2024). Retrieved from [Link]

• Hell–Volhard–Zelinsky halogenation - Wikipedia. (n.d.). Retrieved from [Link]

• Hell-Volhard-Zelinsky Reaction - NROChemistry. (n.d.). Retrieved from [Link]

• Alpha Halogenation of Carboxylic Acids - Chemistry Steps. (n.d.). Retrieved from [Link]

• α-Bromination of Carboxylic Acids: Hell–Volhard–Zelinski Reaction - JoVE. (2023). Retrieved from [Link]

• Illustrated Glossary of Organic Chemistry - Hunsdiecker reaction. (n.d.). Retrieved from [Link]

• Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedio

• Hunsdiecker Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Chemistry Hunsdiecker Reaction - sathee jee. (n.d.). Retrieved from [Link]

• HUNSDIECKER REACTION | MECHANISM | APPLICATIONS | ILLUSTRATIONS - AdiChemistry. (n.d.). Retrieved from [Link]

• The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applic
• Exploring Dimethyl 2-Bromopentanedioate: Properties and Applic
• US Patent 2876255A - Preparation of bromo acids and esters. (n.d.).
• CN109503354A - A kind of preparation method of alpha-brominated aliphatic ester. (n.d.).

• Material Safety Data Sheet - Thionyl bromide - Cole-Parmer. (n.d.). Retrieved from [Link]

• CN102627560A - Preparation method of alpha-bromoalkyl carboxylate. (n.d.).

• Safety Data Sheet: Thionyl chloride - Carl ROTH. (n.d.). Retrieved from [Link]

• Common Name: THIONYL CHLORIDE HAZARD SUMMARY - NJ.gov. (n.d.). Retrieved from [Link]

• Practical Synthesis of α,α-Dibromo Esters from Aldehydes - ACS Publications. (2024). Retrieved from [Link]

• A Facile One-Pot Synthesis of α-Bromo-α,β-unsaturated Esters from Alcohols - PMC - NIH. (n.d.). Retrieved from [Link]

• Palladium-catalyzed arylation of malonates and cyanoesters using sterically hindered trialkyl- and ferrocenyldialkylphosphine ligands - PubMed. (n.d.). Retrieved from [Link]

• Malonic acid, bromo-, ethyl ester - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Halogenation of malonic acid and malonic acid monoethyl ester. Enolisation pathways and enol reactivity - Journal of the Chemical Society, Perkin Transactions 2. (1996). Retrieved from [Link]

• Propose an SN1 mechanism for the solvolysis of 3-bromo-2,3-dimeth... - Pearson. (n.d.). Retrieved from [Link]

• Process for the C-alkylation of malonic esters using phase-transfer agents - Google Patents. (n.d.).

• Synthesis of chiral malonates by α-alkylation of 2,2-diphenylethyl tert-butyl malonates via enantioselective phase-transfer catalysis - Frontiers. (2023). Retrieved from [Link]

• What type of reaction is 3-bromo-2,3-dimethylhexane in ethanol, and what is its mechanism? (2021). Retrieved from [Link]

• Dimethyl 2-Bromopentanedioate: High-Purity Intermediate for Synthesis | Manufacturer & Supplier - NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Retrieved from [Link]

• Scaling Out by Microwave-Assisted, Continuous Flow Organic Synthesis (MACOS): Multi-Gram Synthesis of Bromo- and Fluoro-benzofused Sultams Benzthiaoxazepine-1,1-dioxides - NIH. (n.d.). Retrieved from [Link]

• Pilot-Scale Production of Dimethyl 1,4-Cubanedicarboxylate - ResearchGate. (2025). Retrieved from [Link]

• FI4143153T3 - METHOD FOR THE SYNTHESIS OF 2-BROMOGLUTARIC ACID DIESTERS - Google Patents. (n.d.).
• CN1781894A - Process for preparing 3, 3-dimethyl -2-pentanone - Google Patents. (n.d.).

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• 5. Hell-Volhard-Zelinsky Reaction | NROChemistry [nrochemistry.com]
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• 7. westliberty.edu [westliberty.edu]
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• 9. nj.gov [nj.gov]

Technical Support Center: Synthesis of Dimethyl 2-bromopentanedioate

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of Dimethyl 2-bromopentanedioate (CAS 760-94-1). This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this critical intermediate. Dimethyl 2-bromopentanedioate is a valuable building block in organic and medicinal chemistry, notably used in the construction of nitrogen-containing heterocycles and as a precursor for Proteolysis Targeting Chimeras (PROTACs).[1]

The primary synthetic route involves the α-bromination of dimethyl pentanedioate (dimethyl glutarate).[1][2] While conceptually straightforward, this reaction requires careful control to achieve high yield and purity. This guide provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot and optimize your experimental outcomes.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues reported by researchers. Each answer provides a causal explanation and actionable solutions.

Q1: My reaction yield is very low or I've recovered only starting material. What went wrong?

Potential Causes & Solutions:

• Inactive Brominating Agent or Initiator: N-Bromosuccinimide (NBS) can degrade over time, especially if exposed to moisture or light. Radical initiators like azobisisobutyronitrile (AIBN) or benzoyl peroxide have finite shelf lives and specific decomposition temperatures.

  • Solution: Use freshly recrystallized NBS and a fresh batch of the radical initiator. Ensure reagents have been stored correctly according to the manufacturer's specifications.

• Insufficient Initiation: Radical reactions require an initiation step, typically triggered by heat or UV light.

  • Solution: Ensure your reaction is heated to the appropriate reflux temperature for the chosen solvent to facilitate the thermal decomposition of the initiator (e.g., AIBN in CCl₄ or benzene).[3] The reaction should be shielded from drafts to maintain a consistent temperature. For photochemical initiation, ensure the UV lamp is functional and positioned correctly.

• Presence of Radical Inhibitors: Contaminants in the starting material or solvent can quench the radical chain reaction.

  • Solution: Use freshly distilled, anhydrous solvents. Ensure the dimethyl pentanedioate starting material is pure. Traces of stabilizers (like BHT in some THF grades) can inhibit radical reactions and should be removed prior to use.

• Incorrect Stoichiometry: Using too little of the brominating agent will naturally lead to incomplete conversion.

  • Solution: While an excess of NBS can lead to side reactions, ensure at least one full equivalent is used relative to the starting diester. A slight excess (e.g., 1.05-1.1 equivalents) is common, but this must be carefully optimized.

Q2: My NMR analysis shows significant impurities. How can I identify and prevent them?

This is the most frequent challenge. The two primary byproducts are the di-brominated compound and an elimination product.

Issue 2a: Formation of Dimethyl 2,4-dibromopentanedioate

The di-brominated product arises when the desired mono-brominated product reacts further with the brominating agent.

• Causality: The radical mechanism involves the abstraction of an α-hydrogen.[1] Both α-positions (C2 and C4) of dimethyl pentanedioate are susceptible. Once the first bromine is added at the C2 position, the C4 position remains active and can be brominated in a subsequent step, leading to the di-bromo byproduct.

• Prevention Strategies:

  • Control Stoichiometry: This is the most critical parameter. Avoid using a large excess of NBS. Start with a 1:1 molar ratio of dimethyl pentanedioate to NBS and optimize from there.[1]

  • Slow Addition: If using elemental bromine or adding NBS in portions, do so slowly to maintain a low concentration of the brominating agent in the reaction mixture. This favors mono-bromination.

  • Monitor Reaction Progress: Use Gas Chromatography (GC) or Thin Layer Chromatography (TLC) to monitor the disappearance of the starting material and the appearance of the product. Stop the reaction once the starting material is consumed to prevent over-bromination.

Issue 2b: Formation of Dimethyl Glutaconate (Unsaturated Diester)

This byproduct results from the elimination of HBr from the desired product.

• Causality: Dimethyl 2-bromopentanedioate can undergo dehydrobromination, especially at elevated temperatures or in the presence of a base, to form the more thermodynamically stable conjugated system of dimethyl pent-2-enedioate (dimethyl glutaconate).[1]

• Prevention Strategies:

  • Temperature Control: Avoid unnecessarily high temperatures or prolonged reaction times. While reflux is needed for initiation, excessive heating can promote elimination.

  • Neutralize HBr: The radical reaction produces HBr as a byproduct.[1] While typically not a major issue in non-polar solvents, its accumulation can contribute to side reactions. A non-nucleophilic acid scavenger can sometimes be employed, though this can complicate the reaction.

  • Careful Workup: During the workup, avoid using strong bases to neutralize the reaction mixture, as this will strongly promote elimination. Use a mild base like aqueous sodium bicarbonate and perform the wash quickly at a low temperature.

Q3: I'm having difficulty purifying the final product by distillation. What are the best practices?

Potential Causes & Solutions:

• Close Boiling Points: The boiling points of the starting material, mono-brominated product, and di-brominated product can be close, making simple distillation ineffective.

  • Solution: Fractional distillation under reduced pressure is the most effective method for purification.[3] Use a vacuum distillation setup with a fractionating column (e.g., a Vigreux column) to achieve better separation.

• Thermal Decomposition: The product, Dimethyl 2-bromopentanedioate, can be thermally labile and may decompose or undergo elimination at high temperatures.

  • Solution: Always perform the distillation under high vacuum to lower the boiling point. Ensure the heating mantle temperature is only slightly higher than the vapor temperature to prevent overheating and decomposition. A typical boiling point is around 240°C at atmospheric pressure, which is too high for stable distillation.

• Persistent Impurities: Some byproducts may co-distill with the product.

  • Solution: If distillation fails to provide the required purity, column chromatography on silica gel is a viable alternative, especially for smaller scales.[3] Use a non-polar eluent system (e.g., hexanes/ethyl acetate) to separate the components.

Process Optimization & Control

To aid in optimizing your synthesis, the following table summarizes key reaction parameters and their impact on the outcome.

Parameter	Recommended Setting	Effect of Deviation
Stoichiometry (NBS:Diester)	1.05 : 1.0	High: Increased di-bromination. Low: Incomplete conversion.
Initiator Concentration	1-5 mol%	High: Rapid, uncontrolled reaction. Low: Slow or no initiation.
Solvent	Anhydrous, inert (e.g., CCl₄, MeCN)	Polar/Protic: May react with NBS. Wet: Quenches reaction.
Temperature	Reflux	Too High: Promotes elimination/decomposition. Too Low: No initiation.
Reaction Time	Monitor by GC/TLC	Too Long: Increased byproduct formation. Too Short: Incomplete reaction.

Troubleshooting Flowchart

The following diagram provides a visual guide to diagnosing and solving common synthesis problems.

Caption: Troubleshooting workflow for common synthesis issues.

Recommended Experimental Protocol: NBS Bromination

This protocol describes the α-bromination of dimethyl pentanedioate using N-Bromosuccinimide (NBS) and AIBN as a radical initiator.

Materials:

• Dimethyl pentanedioate (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 eq), recrystallized from water

• Azobisisobutyronitrile (AIBN) (0.02 eq)

• Carbon tetrachloride (CCl₄) or Acetonitrile (MeCN), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add dimethyl pentanedioate (1.0 eq), NBS (1.05 eq), AIBN (0.02 eq), and the anhydrous solvent (e.g., CCl₄).

• Initiation: Heat the mixture to reflux (approx. 77°C for CCl₄). The reaction is often initiated with a bright lamp to aid radical formation.

• Monitoring: The reaction progress can be monitored by observing the solid succinimide byproduct, which is less dense than CCl₄ and will float to the surface.[4] Continue refluxing until all the starting material is consumed, as determined by GC or TLC analysis (typically 2-4 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide precipitate.

  • Wash the filtrate with saturated NaHCO₃ solution to remove any remaining HBr, followed by a brine wash.

  • Dry the organic layer over anhydrous MgSO₄.

• Purification:

  • Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the resulting crude oil by fractional distillation under high vacuum to yield Dimethyl 2-bromopentanedioate as a light yellow liquid.[3]

Product Characterization

Confirming the structure and purity of the final product is essential.

• ¹H NMR Spectroscopy: The proton nuclear magnetic resonance spectrum is the most powerful tool for characterization. Expect to see:

  • Two distinct signals for the methyl ester protons (-OCH₃) around 3.7 ppm.

  • A downfield multiplet (doublet of doublets) for the proton on the bromine-bearing carbon (α-proton) around 4.2-4.4 ppm.

  • Multiplets for the remaining methylene protons (-CH₂-) of the carbon chain between 2.0-2.8 ppm.

• ¹³C NMR Spectroscopy: This will confirm the number of unique carbon environments in the molecule.

• GC-MS: Gas Chromatography-Mass Spectrometry can be used to assess purity and confirm the molecular weight of the product (M.W. 239.06 g/mol ).[1]

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate.
• Benchchem (n.d.). Dimethyl 2-Bromopentanedioate CAS 760-94-1 Supplier.
• Glpbio (n.d.). Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedioate.
• Autech (n.d.). Exploring Dimethyl 2-Bromopentanedioate: Properties and Applications.
• Chemexpert (n.d.). The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applications.
• Organic Chemistry Portal. (n.d.). Wohl-Ziegler Reaction.

Sources

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Wohl-Ziegler Reaction [organic-chemistry.org]

Technical Support Center: Enhancing Reaction Selectivity with Dimethyl 2-bromopentanedioate

From the desk of the Senior Application Scientist

Welcome to the technical support center for Dimethyl 2-bromopentanedioate (CAS 760-94-1). This versatile C5 building block is a powerful intermediate in pharmaceutical and materials science research, prized for its dual ester functionalities and a reactive α-bromo center.[1] However, its utility is intrinsically linked to the challenge of controlling its reactivity. The electrophilic α-carbon is susceptible to both nucleophilic substitution (SN2) and base-induced elimination (E2) pathways.[2][3] Achieving high selectivity for one pathway over the other is the most common hurdle researchers face.

This guide is structured to provide direct, actionable solutions to the specific selectivity issues you may encounter. We will move beyond simple procedural lists to explain the mechanistic reasoning behind our recommendations, empowering you to troubleshoot effectively and optimize your synthetic strategy.

Core Concepts: The SN2 vs. E2 Dichotomy

At the heart of Dimethyl 2-bromopentanedioate's reactivity is the competition between two primary pathways. Understanding the factors that tip the balance is crucial for reaction design.

• Nucleophilic Substitution (SN2): In this pathway, a nucleophile directly attacks the α-carbon, displacing the bromide leaving group in a single, concerted step. This is ideal for forming new carbon-heteroatom or carbon-carbon bonds at the C2 position.[3]

• Elimination (E2): Here, a base abstracts a proton from the adjacent β-carbon (C3), leading to the formation of a double bond between C2 and C3 and the expulsion of the bromide ion. This pathway yields Dimethyl glutaconate.[1][2]

The outcome of your reaction is not arbitrary; it is dictated by a predictable interplay of experimental parameters.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequent challenges encountered in the lab, presented in a direct question-and-answer format.

Issue 1: My SN2 reaction is contaminated with an elimination byproduct, lowering my yield.

Question: I am attempting a nucleophilic substitution to introduce a functional group at the C2 position, but I'm consistently isolating a significant amount of Dimethyl glutaconate. How can I enhance the selectivity for the SN2 product?

Answer: This is a classic selectivity problem. To favor the SN2 pathway, you must create conditions that enhance the nucleophilicity of your reagent while minimizing its basicity, and adjust the environment to favor the substitution mechanism's lower activation energy.

Key Factors & Solutions:

• Reagent Choice (Nucleophile vs. Base): The nature of your attacking species is the most critical factor.

  • Explanation: Strong bases readily abstract protons, promoting the E2 pathway. Good nucleophiles that are weak bases are ideal for SN2 reactions.[4][5] All nucleophiles are potential bases, but their relative strength in each role varies.[5]

  • Recommendation: Employ nucleophiles with high nucleophilicity and low basicity. Examples include halides (I⁻, Br⁻), azide (N₃⁻), cyanide (CN⁻), and thiolates (RS⁻).[6] Avoid strong, bulky bases like potassium tert-butoxide (KOtBu) or DBU, which are designed to promote elimination.[1][7]

• Temperature Control:

  • Explanation: Elimination reactions generally have a higher activation energy than substitution reactions and are more entropically favored. Consequently, increasing the temperature will disproportionately accelerate the rate of elimination.[8]

  • Recommendation: Run your reaction at the lowest temperature that allows for a reasonable reaction rate. Start at 0 °C or room temperature and monitor the reaction's progress by TLC or LC-MS before applying heat.[9]

• Solvent Selection:

  • Explanation: The solvent influences the reactivity of the nucleophile. Polar aprotic solvents (e.g., DMSO, DMF, acetone) are excellent for SN2 reactions. They solvate the cation of a nucleophilic salt but leave the anion relatively "bare," increasing its nucleophilicity. Polar protic solvents (e.g., ethanol, water) can form hydrogen bonds with the nucleophile, creating a solvent cage that hinders its ability to attack the substrate.[10]

  • Recommendation: Use a polar aprotic solvent like DMF or DMSO to maximize the strength of your nucleophile.

Parameter	To Favor SN2 (Substitution)	To Favor E2 (Elimination)	Rationale
Attacking Reagent	Good Nucleophile, Weak Base (e.g., I⁻, N₃⁻, CN⁻, RSH)	Strong, Sterically Hindered Base (e.g., KOtBu, DBU, LDA)[7][11]	Bulky bases cannot easily access the α-carbon for SN2 attack, so they preferentially abstract the more accessible β-proton.[5][7]
Temperature	Low (e.g., 0 °C to RT)	High (e.g., Reflux)	Elimination has a higher activation energy and is favored by increased thermal energy.[8]
Solvent	Polar Aprotic (e.g., DMSO, DMF, Acetone)	Often the conjugate alcohol of the base (e.g., t-BuOH for KOtBu) or a less polar solvent.	Polar aprotic solvents enhance nucleophilicity for SN2.[10]

Issue 2: My E2 reaction to synthesize Dimethyl glutaconate is inefficient.

Question: I am trying to perform an elimination reaction to synthesize Dimethyl glutaconate, but the conversion is low, and I am recovering unreacted starting material. How can I drive the reaction towards the E2 product?

Answer: To favor the E2 pathway, you need to employ conditions that are the inverse of those used for SN2. The goal is to maximize the basicity of your reagent and provide enough energy to overcome the activation barrier for elimination.

Key Factors & Solutions:

• Base Selection:

  • Explanation: A strong base is required to efficiently deprotonate the β-carbon in a concerted E2 mechanism.[11] Steric bulk is also beneficial as it physically hinders any competing SN2 attack.[5]

  • Recommendation: Use a strong, non-nucleophilic, sterically hindered base. Potassium tert-butoxide (KOtBu) is a classic choice.[7] Other options include 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and lithium diisopropylamide (LDA).[1]

• Reaction Temperature:

  • Explanation: As noted previously, higher temperatures favor elimination.

  • Recommendation: Heat the reaction mixture, often to the reflux temperature of the solvent, to provide sufficient energy for the E2 pathway to dominate.

• Stereoselectivity Note:

  • Explanation: The E2 mechanism requires an anti-periplanar arrangement of the β-proton and the bromide leaving group. In an acyclic system like Dimethyl 2-bromopentanedioate, bond rotation allows this conformation to be easily achieved.

  • Outcome: The reaction is highly regioselective as there is only one type of β-hydrogen. It is also stereoselective, typically yielding the thermodynamically more stable (E)-isomer of dimethyl glutaconate as the major product.[1]

• Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve Dimethyl 2-bromopentanedioate (1.0 eq.) in anhydrous THF or tert-butanol.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Base Addition: Slowly add a solution of potassium tert-butoxide (1.2 eq.) in THF. A slow addition helps control any exotherm.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux.

• Monitoring: Monitor the disappearance of the starting material by TLC (staining with potassium permanganate can visualize the alkene product).

• Workup: After the reaction is complete, cool the mixture, quench carefully with a saturated aqueous solution of ammonium chloride (NH₄Cl), and extract the product with an organic solvent like ethyl acetate.

Issue 3: My reaction is not proceeding, or the overall yield is very low.

Question: I've tried to optimize for either substitution or elimination, but my reaction is sluggish, or the final isolated yield is poor. What other factors should I investigate?

Answer: When a reaction fails despite optimizing for the primary pathway, the issue often lies with the fundamentals of the experimental setup or the quality of the reagents.

Troubleshooting Checklist:

• Purity of Dimethyl 2-bromopentanedioate:

  • Problem: The synthesis of the starting material can sometimes lead to impurities like the di-brominated species (dimethyl 2,4-dibromopentanedioate).[1] These impurities can consume your reagents and lead to complex side products.

  • Solution: Verify the purity of your starting material by ¹H NMR or GC-MS before use. If necessary, purify the material by fractional distillation under reduced pressure or column chromatography.

• Reagent and Solvent Quality:

  • Problem: Nucleophiles and bases can degrade upon improper storage. Solvents may contain water, which can quench strong bases or interfere with the reaction.[9]

  • Solution: Use freshly opened bottles of reagents or purify them before use. Ensure solvents are anhydrous, especially when using strong bases like KOtBu or organometallics.

• Reaction Monitoring:

  • Problem: Some reactions are slower than anticipated. Stopping a reaction prematurely is a common cause of low conversion.[12][13]

  • Solution: Actively monitor the reaction. Take aliquots at regular intervals (e.g., every hour) and analyze them by TLC, GC, or LC-MS to track the consumption of starting material and formation of the product.

• Workup and Purification Losses:

  • Problem: The product may be lost during the workup or purification steps.[12]

  • Solution: Ensure phase separation is clean during extractions. If using column chromatography, select an appropriate solvent system to achieve good separation without excessive band broadening.

Visualization of a Decision Workflow

The following diagram outlines a logical workflow for selecting the correct reaction conditions based on your desired synthetic outcome.

Caption: Decision workflow for reaction condition selection.

Mechanistic Overview

This diagram illustrates the distinct transition states for the SN2 and E2 pathways, highlighting the structural factors that influence selectivity.

Caption: Comparison of SN2 and E2 transition states.

References

• Chematek. (n.d.). Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedioate. Chematek. [Link]

• Autechaux, A. (n.d.). The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applications. Autechaux. [Link]

• Inno Pharmchem. (n.d.). Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate. Inno Pharmchem. [Link]

• Fengchen Group. (n.d.). Exploring Dimethyl 2-Bromopentanedioate: Properties and Applications. Fengchen Group. [Link]

• LibreTexts Chemistry. (2022). Elimination Reactions. [Link]

• Bordwell, F. G., & Pagani, G. A. (1973). Stereochemical and Steric Effects in Nucleophilic Substitution of α-Halo Ketones. Journal of the American Chemical Society, 95(16), 5442–5445. [Link]

• JoVE. (n.d.). Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution. Journal of Visualized Experiments. [Link]

• Vollhardt, K. P. C., & Schore, N. E. (n.d.). 6.18 Substitution versus Elimination. [Link]

• Mochida, I., et al. (1980). Elimination Reactions. ResearchGate. [Link]

• Hunt, I. (n.d.). Ch 8: Substitution or Elimination? University of Calgary. [Link]

• Michigan State University Chemistry. (n.d.). Chapter 23. Carbonyl Alpha Substitution Reactions. [Link]

• LibreTexts Chemistry. (2023). C. Elimination vs. Substitution. [Link]

• Chemistry Steps. (n.d.). Substitution and Elimination Reactions. [Link]

• LibreTexts Chemistry. (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones. [Link]

• Reddit r/Chempros. (2024). What are some common causes of low reaction yields?[Link]

• Mugberia Gangadhar Mahavidyalaya. (n.d.). SUBSTITUTION AND ELIMINATION REACTIONS. [Link]

• Ashenhurst, J. (2012). Two Elimination Reaction Patterns. Master Organic Chemistry. [Link]

• Michigan State University Chemistry. (n.d.). Elimination Reactions of Alkyl Halides. [Link]

• Ashenhurst, J. (2012). Bulky Bases in Elimination Reactions. Master Organic Chemistry. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Video: Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution [jove.com]
• 5. users.wfu.edu [users.wfu.edu]
• 6. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mugberiagangadharmahavidyalaya.ac.in [mugberiagangadharmahavidyalaya.ac.in]
• 11. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 12. reddit.com [reddit.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Dimethyl 2-bromopentanedioate

Welcome to the technical support center for the purification of dimethyl 2-bromopentanedioate (CAS 760-94-1). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges encountered during the purification of this critical synthetic intermediate.

Introduction

Dimethyl 2-bromopentanedioate is a key building block in organic synthesis, particularly in the preparation of pharmaceutical intermediates and heterocyclic compounds.[1] Its purity is paramount for the success of subsequent reactions. The most common synthetic route involves the α-bromination of dimethyl pentanedioate (also known as dimethyl glutarate).[1] This synthesis can lead to a crude product containing unreacted starting material, di-brominated side-products, and other impurities that necessitate robust purification strategies.[1] This guide provides practical, field-proven insights into diagnosing and resolving purification issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude dimethyl 2-bromopentanedioate?

A1: The impurity profile largely depends on the synthetic method used. For the common synthesis involving the bromination of dimethyl pentanedioate, you can typically expect:

• Unreacted Dimethyl Pentanedioate: The starting material for the bromination reaction.

• Di-brominated Byproducts: Primarily dimethyl 2,4-dibromopentanedioate, which arises from over-bromination.[1]

• Positional Isomers: Although α-bromination is generally favored, trace amounts of other isomers may be present.[1]

• Degradation Products: Such as dimethyl glutaconate (dimethyl pent-2-enedioate), which can form via dehydrobromination, especially if the crude product is exposed to basic conditions or excessive heat.[1]

• Residual Solvents and Reagents: Depending on the workup procedure.

Q2: Which analytical techniques are most effective for assessing the purity of my fractions?

A2: A multi-pronged analytical approach is recommended:

• ¹H and ¹³C NMR Spectroscopy: Indispensable for structural confirmation and purity assessment. The ¹H NMR spectrum of pure dimethyl 2-bromopentanedioate will show characteristic signals for the methyl ester protons and the proton on the bromine-bearing carbon (α-proton), which is typically shifted downfield. Impurities like the starting material and di-brominated species will have distinct signals.

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for identifying and quantifying volatile impurities. The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns that can confirm the structure of the product and help identify unknown impurities.

• Thin-Layer Chromatography (TLC): A quick and effective method for monitoring the progress of column chromatography and for selecting an appropriate solvent system.

Q3: What is the preferred method for purifying dimethyl 2-bromopentanedioate on a large scale?

A3: For large-scale purification, fractional distillation under reduced pressure is the most common and efficient method. This technique separates compounds based on their boiling points. Since dimethyl 2-bromopentanedioate is a liquid, this method is well-suited for removing less volatile (e.g., di-brominated byproducts) and more volatile (e.g., unreacted starting material) impurities.

Q4: Can column chromatography be used for purification?

A4: Yes, column chromatography is a viable, and often preferred, method for smaller-scale purifications or when distillation proves challenging due to very close boiling points of impurities or thermal instability of the product. It is particularly effective at separating closely related isomers.

Troubleshooting Guides

Fractional Vacuum Distillation

Fractional distillation is a powerful technique but can present challenges. Here’s how to troubleshoot common issues.

Problem 1: Poor Separation of Product from Impurities (Overlapping Fractions)

• Possible Cause 1: Inefficient Fractionating Column. The column may not have enough theoretical plates for the separation.

  • Solution: Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge). Each condensation-vaporization cycle on the column's surface acts as a theoretical plate, enhancing separation.[2]

• Possible Cause 2: Distillation Rate is Too Fast. A rapid distillation rate does not allow for proper equilibrium between the liquid and vapor phases within the column, leading to poor separation.

  • Solution: Reduce the heating rate to ensure a slow and steady distillation. A good rate is typically 1-2 drops per second at the condenser outlet.

• Possible Cause 3: Fluctuating Vacuum. An unstable vacuum source will cause the boiling points to fluctuate, disrupting the temperature gradient in the column and leading to co-distillation of components.

  • Solution: Ensure all joints in your distillation apparatus are well-sealed. Use a high-quality vacuum pump and a vacuum regulator to maintain a constant pressure.

Problem 2: The Product is Decomposing in the Distillation Pot (Darkening, Fuming)

• Possible Cause 1: Distillation Temperature is Too High. Dimethyl 2-bromopentanedioate, like many α-bromo esters, can be thermally sensitive. High temperatures can promote elimination (dehydrobromination) to form unsaturated diesters or other decomposition pathways.[1]

  • Solution: Perform the distillation under a higher vacuum (lower pressure) to reduce the boiling point. Refer to the table below for approximate boiling points at different pressures.

• Possible Cause 2: Presence of Basic Impurities. Trace amounts of base can catalyze the dehydrobromination reaction.

  • Solution: Before distillation, wash the crude product with a dilute, weak acid (e.g., 1% HCl solution) followed by a brine wash to neutralize and remove any basic residues. Ensure the product is thoroughly dried before distillation.

Data Presentation: Boiling Points of Target Compound and Related Impurities

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Pressure (mmHg)
Dimethyl Pentanedioate (Starting Material)	160.17	213-214	760
94-95	13
Dimethyl 2-bromopentanedioate (Product)	239.06	240.3	760
110-114	Not Specified
Diethyl 2,4-dibromopentanedioate (Related Impurity)	346.01	163-164	11

Data sourced from[3][4][5]. Note that the dibrominated impurity is the diethyl ester, but it provides a reference for the expected higher boiling point of the dimethyl analog.

Experimental Workflow: Fractional Vacuum Distillation

Caption: Workflow for fractional vacuum distillation.

Column Chromatography

For high-purity, small-scale applications, column chromatography is an excellent choice.

Problem 1: Poor Separation (Overlapping Bands/Spots)

• Possible Cause 1: Incorrect Solvent System. The eluent polarity may be too high, causing all components to elute quickly with little separation, or too low, resulting in very slow elution and band broadening.

  • Solution: Develop an optimal solvent system using Thin-Layer Chromatography (TLC) first. The ideal eluent should provide a retention factor (Rf) of 0.25-0.35 for the desired product.[6] A good starting point for dimethyl 2-bromopentanedioate is a mixture of ethyl acetate and hexanes.[7][8]

• Possible Cause 2: Column Overloading. Too much crude material was loaded onto the column relative to the amount of stationary phase.

  • Solution: As a general rule, use a mass ratio of stationary phase (silica gel) to crude product of at least 30:1. For difficult separations, this ratio may need to be increased to 100:1 or more.

• Possible Cause 3: Improper Column Packing. Air bubbles or channels in the silica gel will lead to an uneven solvent front and poor separation.

  • Solution: Pack the column carefully using a slurry method. Ensure the silica gel is fully wetted with the initial eluent and allowed to settle into a uniform bed. Add a layer of sand on top to prevent disturbance when adding the eluent.

Problem 2: Product Streaking on the Column/TLC Plate

• Possible Cause 1: Sample is Too Concentrated. When spotting the TLC plate or loading the column, a highly concentrated sample can cause streaking.

  • Solution: Dilute the sample before spotting on the TLC plate.[9] For column loading, dissolve the crude product in a minimal amount of solvent; if it is not soluble in the eluent, use a stronger solvent and then adsorb the mixture onto a small amount of silica gel before loading the resulting powder onto the column.

• Possible Cause 2: Acidic Nature of Silica Gel. Silica gel is slightly acidic and can interact strongly with certain functional groups, causing streaking. While less common for esters than for amines, it can still be a factor.

  • Solution: If streaking is an issue and the compound is acid-sensitive, consider using a different stationary phase like neutral alumina or deactivating the silica gel by adding a small amount (0.1-1%) of a neutralising agent like triethylamine to the eluent.[8][10]

Experimental Protocol: Column Chromatography

• Solvent System Selection:

  • Dissolve a small amount of the crude product in a volatile solvent.

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in various solvent systems (e.g., starting with 10% ethyl acetate in hexanes and increasing the polarity).

  • Visualize the spots (e.g., using a UV lamp if the compound is UV-active, or by staining with potassium permanganate or iodine).[11]

  • The optimal system will give an Rf of ~0.3 for the product and good separation from impurities.

• Column Packing:

  • Choose an appropriately sized column.

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

  • Add a thin layer of sand to the top of the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent.

  • Carefully apply the sample to the top of the column.

  • Alternatively, pre-adsorb the sample onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the column.

• Elution and Fraction Collection:

  • Begin eluting with the chosen solvent system.

  • Collect fractions in test tubes.

  • Monitor the elution of compounds by TLC.

  • If separation is difficult, a gradient elution (gradually increasing the solvent polarity) can be employed.

• Analysis and Product Isolation:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent using a rotary evaporator.

Logical Relationship Diagram: Troubleshooting Column Chromatography

Sources

• 1. benchchem.com [benchchem.com]
• 2. vernier.com [vernier.com]
• 3. Pentanedioic acid, dimethyl ester [webbook.nist.gov]
• 4. dimethyl 2-bromopentanedioate | 760-94-1 [chemnet.com]
• 5. Diethyl 2,4-dibromopentanedioate - Protheragen [protheragen.ai]
• 6. m.youtube.com [m.youtube.com]
• 7. Chromatography [chem.rochester.edu]
• 8. Column Chromatography Notes - Membrane Solutions [membrane-solutions.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 11. TLC stains [reachdevices.com]

Technical Support Center: Managing HBr Byproduct in Dimethyl 2-Bromopentanedioate Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with dimethyl 2-bromopentanedioate. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the management of the acidic hydrogen bromide (HBr) byproduct generated during its synthesis and subsequent reactions. Proper handling of HBr is critical for achieving high yields, minimizing side reactions, and ensuring product purity.

Introduction: The Challenge of Acidity

Dimethyl 2-bromopentanedioate is a versatile intermediate, frequently synthesized via the α-bromination of dimethyl pentanedioate using reagents like N-bromosuccinimide (NBS) or through variations of the Hell-Volhard-Zelinsky reaction.[1][2] A common feature of these reactions is the generation of hydrogen bromide (HBr), a strong acid with a pKa of approximately -9.[3][4][5] If not effectively neutralized, this acidic byproduct can lead to a cascade of undesirable outcomes, including ester hydrolysis, acid-catalyzed rearrangements, and degradation of sensitive functional groups.[6][7] This guide is designed to help you navigate these challenges.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing causative explanations and actionable protocols.

Problem 1: Low Yield of Dimethyl 2-Bromopentanedioate and Presence of Di-substituted Byproducts

Question: My reaction to synthesize dimethyl 2-bromopentanedioate is resulting in a low yield of the desired product, and I'm observing significant amounts of what appears to be dimethyl 2,4-dibromopentanedioate. What is causing this, and how can I fix it?

Answer:

Causality: The formation of di-substituted byproducts is a common issue when the stoichiometry of the brominating agent is not carefully controlled.[2] However, the presence of acidic HBr can also contribute to side reactions that lower the overall yield. While HBr is a byproduct, in some bromination reactions, it can also act as a catalyst or participate in equilibrium processes that may influence the reaction pathway.[8]

Solution Workflow:

• Stoichiometric Control: The most critical first step is to ensure precise control over the molar ratio of your brominating agent (e.g., NBS) to the dimethyl pentanedioate starting material.[2] Start with a 1:1 molar ratio and monitor the reaction progress closely by TLC or GC-MS.

• In-situ HBr Scavenging: Introduce a non-nucleophilic base to the reaction mixture to neutralize HBr as it is formed. This prevents the buildup of acid that can catalyze unwanted side reactions.

  • Recommended Bases:

    • Pyridine: A mild, non-nucleophilic base that is effective in scavenging HBr. Use a slight excess (1.1 equivalents).

    • 2,6-Lutidine or 2,4,6-Collidine: Sterically hindered bases that are less likely to participate in nucleophilic side reactions.

    • Inorganic Bases: In some cases, finely powdered, anhydrous sodium carbonate or potassium carbonate can be used, although their heterogeneity can sometimes lead to slower neutralization.

Experimental Protocol: In-situ HBr Neutralization

• To a solution of dimethyl pentanedioate in a suitable inert solvent (e.g., CCl₄, CH₂Cl₂), add 1.1 equivalents of pyridine.

• Cool the mixture in an ice bath.

• Slowly add 1.0 equivalent of N-bromosuccinimide (NBS) portion-wise over 30-60 minutes, keeping the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• During workup, the pyridinium hydrobromide salt formed is water-soluble and can be easily removed with an aqueous wash.[9][10][11]

Problem 2: Product Degradation During Workup and Purification

Question: After quenching my reaction, I'm seeing evidence of ester hydrolysis (formation of a carboxylic acid) and other decomposition products during the aqueous workup and subsequent distillation. How can I prevent this?

Answer:

Causality: The presence of residual HBr during an aqueous workup will create a strongly acidic aqueous phase. This can readily catalyze the hydrolysis of the ester functional groups in your product to the corresponding carboxylic acids.[6] Elevated temperatures during purification (e.g., distillation) can accelerate this degradation.

Solution Workflow:

The key is to thoroughly neutralize all acidic species before any purification steps that involve water or heat.

Step-by-Step Neutralization and Workup Protocol:

• Initial Quench: After the reaction is complete, cool the reaction mixture in an ice bath.

• Dilute with an Organic Solvent: Dilute the mixture with an immiscible organic solvent like ethyl acetate or diethyl ether.[12]

• Neutralizing Wash: Transfer the diluted mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution (CO₂) ceases.[11][12] This indicates that all strong acid has been neutralized. Perform this step carefully to vent the separatory funnel frequently.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine).[9][11] This helps to remove residual water from the organic layer and breaks up emulsions.

• Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[9][10]

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can now be purified by vacuum distillation with a much lower risk of acid-catalyzed decomposition.

Decision-Making Diagram for Workup:

Caption: Workflow for neutralizing HBr and purifying the product.

Frequently Asked Questions (FAQs)

Q1: Why is HBr a particularly problematic byproduct with ester-containing molecules?

A1: HBr is a very strong acid (pKa ≈ -9), meaning it fully dissociates in the presence of protic solvents like water or alcohols that may be used during workup.[3][4][13] The resulting hydronium ions (H₃O⁺) are potent catalysts for the hydrolysis of esters, a reversible reaction that can significantly reduce the yield of the desired dimethyl 2-bromopentanedioate.[6] Furthermore, the high acidity can promote other side reactions like elimination or rearrangements, especially at elevated temperatures.[14][15]

Q2: Can I use a stronger base like sodium hydroxide (NaOH) to neutralize the HBr?

A2: While NaOH is a strong base and will effectively neutralize HBr, it is generally not recommended for reactions involving esters. Hydroxide ions (OH⁻) are strong nucleophiles and can directly attack the ester carbonyl groups, leading to saponification (base-mediated ester hydrolysis). This would convert your desired product into the corresponding carboxylate salt, which would then require an acidic workup to re-protonate, adding steps and potentially introducing new complications. It is safer to use a non-nucleophilic base like sodium bicarbonate or a hindered amine base.

Q3: Are there alternative bromination methods that do not produce HBr?

A3: While many common bromination reactions do produce an acidic byproduct, some methods can minimize or avoid it. For instance, certain photoredox catalysis methods for α-bromination can operate under milder, neutral conditions.[1] However, these often require specialized equipment and catalysts. For most standard laboratory applications, the use of NBS with an appropriate acid scavenger remains a reliable and accessible method.

Q4: How does the acidity of HBr affect subsequent reactions where dimethyl 2-bromopentanedioate is used as a starting material?

A4: If trace amounts of HBr are carried over into subsequent steps, it can interfere with a variety of reactions. For example:

• Nucleophilic Substitutions: If you are reacting the bromo-ester with a basic nucleophile (e.g., an amine), the HBr will first neutralize your nucleophile, requiring you to use excess reagent.

• Grignard or Organolithium Reactions: These highly basic and nucleophilic reagents will be instantly quenched by any residual acid, preventing them from reacting as intended.[2]

• Base-sensitive Reactions: Any reaction requiring carefully controlled basic or neutral conditions will be compromised.

Therefore, ensuring the complete removal of HBr during the purification of dimethyl 2-bromopentanedioate is crucial for its successful use in further synthetic transformations.

Base Selection Guide for HBr Neutralization

Base	pKa of Conjugate Acid	Type	Pros	Cons
Sodium Bicarbonate (NaHCO₃)	6.4	Weak, Non-nucleophilic	Inexpensive, easy to remove, visual cue (CO₂ evolution)	Can cause foaming/pressure buildup
Pyridine	5.2	Amine, Non-nucleophilic	Homogeneous, effective scavenger	Can be difficult to remove completely
2,6-Lutidine	6.7	Hindered Amine	Highly non-nucleophilic	More expensive, distinct odor
Sodium Hydroxide (NaOH)	~15.7	Strong, Nucleophilic	Very effective at neutralization	Causes ester hydrolysis (saponification)

pKa values are approximate and can vary with conditions.[4][5]

Reaction Pathway Visualization: HBr-Induced Side Reaction

Caption: Acid-catalyzed hydrolysis of the ester by HBr.

References

• Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate.
• Dimethyl 2-Bromopentanedioate CAS 760-94-1 Supplier. Benchchem.

• Is HBr a Strong or Weak Acid. YouTube. Available at: [Link]

• pKa values in water and DMSO for HCl, HBr, HI, HClO4 and CF3SO3H.J. Phys. Chem. A 2016, 120, 3663−3669.
• pKa Values for Organic and Inorganic Bronsted Acids at 25°C. OWL.

• pKa values of common acids. YouTube. Available at: [Link]

• Hydrolysis of ester that carry alkyl bromide. ResearchGate. Available at: [Link]

• Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedioate.

• HBr–DMPU: The First Aprotic Organic Solution of Hydrogen Bromide. National Institutes of Health. Available at: [Link]

• Reaction Work-up. Chemistry LibreTexts. Available at: [Link]

• How To Run A Reaction: The Workup. University of Rochester Department of Chemistry. Available at: [Link]

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Technical Support Center: Synthesis of Dimethyl 2-bromopentanedioate

Welcome to the technical support guide for the synthesis of Dimethyl 2-bromopentanedioate (CAS: 760-94-1). This resource is designed for researchers, chemists, and drug development professionals to navigate the intricacies of this synthesis, with a specific focus on the critical parameter of temperature control. Precise thermal management is paramount for achieving high yield and purity, and this guide provides in-depth, field-proven insights to troubleshoot common issues and optimize your reaction outcomes.

Troubleshooting Guide: Temperature-Related Synthesis Issues

This section addresses specific problems that may arise during the synthesis, linking them directly to temperature control and providing actionable solutions.

Question 1: My reaction has stalled. After several hours, analysis (TLC, GC-MS) shows a high percentage of unreacted dimethyl pentanedioate. What is the likely temperature-related cause?

Answer: This is a classic symptom of insufficient thermal energy to overcome the activation energy of the reaction. The alpha-bromination of esters, particularly via radical pathways or adaptations of the Hell-Volhard-Zelinsky (HVZ) reaction, requires a specific temperature threshold to proceed efficiently.

• Causality: The initial step in many bromination reactions, such as those using N-Bromosuccinimide (NBS), involves the thermal decomposition of a radical initiator (e.g., AIBN or benzoyl peroxide).[1] If the reaction temperature is below the initiator's effective decomposition range, radical generation will be too slow to sustain the chain reaction. Similarly, in HVZ-type reactions, heat is required for the formation of the acyl bromide intermediate and its subsequent enolization.[2][3][4]

• Troubleshooting Steps:

  • Verify Thermometer Accuracy: Ensure your thermometer or temperature probe is calibrated and correctly placed within the reaction vessel (immersed in the reaction mixture, not touching the glass).

  • Increase Temperature Gradually: Slowly increase the temperature of your heating bath by 5-10 °C increments. Monitor the reaction progress after each adjustment. For reactions involving reflux, ensure a steady rate of reflux is achieved.[1]

  • Check Initiator Specifications: If using a radical initiator, confirm that your reaction temperature is appropriate for its half-life. For example, AIBN requires temperatures typically in the range of 65-85 °C.

  • Ensure Proper Agitation: Poor mixing can lead to localized cold spots within the reaction mixture. Ensure your stirring is vigorous enough to maintain a homogenous temperature distribution.

Question 2: My final product is heavily contaminated with dimethyl 2,4-dibromopentanedioate. How does temperature contribute to this, and how can I improve selectivity for the mono-brominated product?

Answer: The formation of di-brominated byproducts is a common selectivity challenge, and it is often exacerbated by excessive reaction temperatures.[5]

• Causality: While the first bromination at the alpha-position is the desired reaction, the product itself, Dimethyl 2-bromopentanedioate, can undergo a second bromination at the other alpha-position (C4). High temperatures increase the overall reaction rate, but they can disproportionately accelerate the rate of this second bromination, leading to over-reaction.[5] This reduces the selectivity for the desired mono-brominated product.

• Troubleshooting Steps:

  • Lower the Reaction Temperature: Operate at the lower end of the effective temperature range for the reaction. While this may slightly increase the reaction time, it will significantly favor mono-bromination.

  • Control the Rate of Bromine Addition: If using liquid bromine or a solution of NBS, add the brominating agent dropwise or in portions. This maintains a low instantaneous concentration of the brominating agent, reducing the statistical probability of a second bromination event. An addition funnel is highly recommended.

  • Use Stoichiometric Control: Carefully control the molar ratio of the brominating agent to the substrate. Using a slight excess may be necessary to drive the reaction to completion, but a large excess will promote di-bromination.[5]

  • Monitor the Reaction Closely: Use TLC or GC to monitor the appearance of the product and the disappearance of the starting material. Stop the reaction as soon as the starting material is consumed to prevent further reaction to the di-bromo species.

Question 3: The reaction mixture turned dark brown or black, and the workup yielded a tar-like substance with very little desired product. What caused this decomposition?

Answer: A dark, tarry reaction mixture is a clear indication of product and/or reagent decomposition, a process that is highly sensitive to temperature.

• Causality: Dimethyl 2-bromopentanedioate, like many halogenated organic compounds, has limited thermal stability.[6] At excessive temperatures, it can undergo side reactions such as dehydrobromination (elimination) to form unsaturated diesters.[5] These unsaturated compounds can then polymerize or decompose further under harsh thermal conditions, leading to the formation of complex, high-molecular-weight tars. The brominating agents themselves can also contribute to decomposition pathways at elevated temperatures.

• Troubleshooting Steps:

  • Establish a Strict Temperature Ceiling: Determine the optimal reaction temperature from literature precedents and do not exceed it. Use a temperature controller connected to your heating mantle or a well-regulated oil bath.

  • Ensure Efficient Condensation: A common cause of overheating is an inefficient reflux condenser, which allows volatile reagents to escape and the reaction temperature to rise uncontrollably. Ensure a good flow of coolant through the condenser.

  • Consider a Milder Synthesis Route: If decomposition persists, explore alternative methods that operate at lower temperatures. For example, photoredox catalysis can enable radical bromination under very mild conditions.

Frequently Asked Questions (FAQs)

Q1: What is the ideal temperature range for the Hell-Volhard-Zelinsky (HVZ) synthesis of 2-bromopentanedioic acid prior to esterification?

The HVZ reaction is known for requiring harsh conditions, including high temperatures.[2][7][8] A typical procedure involves heating the carboxylic acid with PBr₃ and Br₂. The reaction may be initiated at a moderate temperature (e.g., 50 °C) during the bromine addition and then heated to a higher temperature (e.g., 85-100 °C) to ensure the reaction goes to completion.[9][10] It is crucial to consult specific literature procedures for the exact substrate, as the optimal temperature can vary.

Q2: How can I effectively set up my apparatus for precise temperature control?

For optimal control, your reaction setup should include:

• A round-bottom flask of appropriate size.

• A magnetic stirrer and stir bar or an overhead mechanical stirrer for viscous mixtures.

• A heating source with a controller, such as a heating mantle connected to a temperature probe or a thermostatically controlled oil bath.

• A thermometer or thermocouple placed directly in the reaction mixture.

• A reflux condenser to prevent the loss of volatile materials.

• For exothermic reactions, have an ice-water bath on standby to quickly cool the reaction if necessary.

Q3: Besides di-bromination and decomposition, are there other temperature-dependent side reactions?

Yes. One significant side reaction is elimination, where HBr is removed from the product to form an unsaturated diester like dimethyl glutaconate.[5] This is often promoted by higher temperatures, especially in the presence of any basic impurities. While less common, thermal rearrangement or fragmentation of the carbon skeleton can occur under very harsh conditions, though this is less of a concern within the typical temperature ranges for this synthesis.

Experimental Protocol: Alpha-Bromination of Dimethyl Pentanedioate via NBS

This protocol describes a common method for synthesizing Dimethyl 2-bromopentanedioate. Temperature control is highlighted at critical steps.

Materials:

• Dimethyl pentanedioate (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 eq)

• Azobisisobutyronitrile (AIBN) (0.02 eq)

• Carbon tetrachloride (CCl₄) or other suitable inert solvent

• Three-neck round-bottom flask, reflux condenser, thermometer, and magnetic stirrer.

Procedure:

• Setup: Assemble the reaction apparatus in a fume hood. Equip the flask with a magnetic stir bar, a reflux condenser, and a thermometer.

• Charging Reagents: To the flask, add dimethyl pentanedioate and the solvent (CCl₄). Begin stirring to ensure the solution is homogenous.

• Initiation (Critical Temperature Step): Add NBS and AIBN to the flask.

• Heating to Reflux (Critical Temperature Step): Begin heating the mixture using a controlled heating mantle. Raise the temperature to initiate a gentle reflux (for CCl₄, the boiling point is ~77 °C). The temperature must be high enough to cause the thermal decomposition of AIBN to generate radicals, but not so high as to promote side reactions.[1]

• Maintaining Reflux (Critical Temperature Step): Maintain the reaction at a steady reflux. The reaction is often accompanied by the consumption of the dense NBS, which sinks, and the formation of succinimide, which is less dense and will float. Monitor the reaction progress via TLC or GC analysis of small aliquots. The reaction is typically complete within 2-4 hours.

• Cooldown: Once the reaction is complete (disappearance of starting material), remove the heating mantle and allow the mixture to cool to room temperature.

• Workup and Purification:

  • Cool the mixture in an ice bath and filter to remove the succinimide byproduct.

  • Wash the filtrate with a saturated sodium bicarbonate solution, followed by water, and finally brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • Filter off the drying agent and concentrate the solvent under reduced pressure.

• Purification: The crude product is a light-yellow liquid. Purify by fractional distillation under reduced pressure to remove unreacted starting material and any high-boiling point impurities.[1]

Data Summary: Temperature Parameters and Outcomes

Parameter	Recommended Setting	Consequence of Low Temperature	Consequence of High Temperature
Reaction Initiation	70-85 °C (for AIBN/NBS)	Slow or no initiation of radical chain; reaction stalls.	Runaway reaction; potential for rapid, uncontrolled exotherm.
Reaction Maintenance	Gentle reflux (~77 °C for CCl₄)	Incomplete reaction; low yield.	Increased rate of side reactions (di-bromination, elimination, decomposition).[5]
Bromine Addition	Slow, dropwise addition	Localized concentration remains low, favoring selectivity.	High localized concentration of Br₂ can lead to over-bromination.

Visualization of Workflows and Pathways

Troubleshooting Workflow for Temperature Issues

Below is a flowchart to guide the troubleshooting process when encountering common issues in the synthesis.

Caption: Troubleshooting workflow for temperature control.

Key Reaction Pathways

This diagram illustrates the desired reaction to form the mono-bromo product and the competing side reaction leading to the di-bromo impurity.

Caption: Desired vs. side reaction pathways.

References

• Sathee NEET. Hell Volhard Zelinsky Reaction Mechanism. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate. Available at: [Link]

• NROChemistry. Hell-Volhard-Zelinsky Reaction. Available at: [Link]

• Wikipedia. Hell–Volhard–Zelinsky halogenation. Available at: [Link]

• BYJU'S. Hell Volhard Zelinsky Reaction Mechanism. Available at: [Link]

• Organic Chemistry Portal. Hell-Volhard-Zelinsky Reaction. Available at: [Link]

• Journal of the American Chemical Society. a-Bromination of Dicarboxylic Acids. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedioate. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applications. Available at: [Link]

• Organic Chemistry Portal. Synthesis of α-bromocarboxylic acids and derivatives. Available at: [Link]

• Fiveable. Alpha Bromination of Carboxylic Acids | Organic Chemistry Class Notes. Available at: [Link]

• PubMed. alpha-Bromination of dicarboxylic acids. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Exploring Dimethyl 2-Bromopentanedioate: Properties and Applications. Available at: [Link]

• Master Organic Chemistry. The Hell–Volhard–Zelinsky Reaction. Available at: [Link]

• Chemistry LibreTexts. 22.4: Alpha Bromination of Carboxylic Acids. Available at: [Link]

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• Chem-Station. Hell-Volhard-Zelinsky Reaction. Available at: [Link]

• Slideshare. Hell volhard-zelinski reaction. Available at: [Link]

• Chemistry Learner. Hell-Volhard-Zelinsky Reaction: Explanation, Example & Mechanism. Available at: [Link]

• Chemical Engineering Transactions. Products of Thermal Decomposition of Brominated Polymer Flame Retardants. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Dimethyl 2-Bromopentanedioate: High-Purity Intermediate for Synthesis | Manufacturer & Supplier. Available at: [Link]

• ResearchGate. Optimization of synthesis conditions of 2,3-dimethylbutadiene. Available at: [Link]

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• Google Patents. CN1781894A - Process for preparing 3, 3-dimethyl -2-pentanone.

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Reference Data & Comparative Studies

Comparing Dimethyl 2-bromopentanedioate with other brominated esters

An In-Depth Comparative Guide to Dimethyl 2-bromopentanedioate and Alternative Brominated Esters in Synthetic Chemistry

Authored by a Senior Application Scientist

This guide provides an in-depth, objective comparison of Dimethyl 2-bromopentanedioate with other synthetically relevant brominated esters. Designed for researchers, medicinal chemists, and professionals in drug development, this document moves beyond a simple product overview. It delves into the causal relationships between structure, reactivity, and experimental outcomes, providing field-proven insights and detailed protocols to inform your selection of the optimal building block for your specific synthetic challenge.

Introduction: The Strategic Importance of α-Bromo Esters

α-Haloesters are a cornerstone class of intermediates in modern organic synthesis. Their utility stems from the strategic placement of a reactive carbon-halogen bond adjacent to an electron-withdrawing ester group. This arrangement activates the α-carbon for nucleophilic substitution (SN2) reactions, making them invaluable for constructing complex molecular architectures.[1] Among these, Dimethyl 2-bromopentanedioate (1) , a derivative of glutaric acid, offers a unique bifunctional scaffold. Its five-carbon chain with two terminal esters and a single bromine atom at the C-2 position allows for a wide range of transformations, from the synthesis of nitrogen-containing heterocycles to its crucial role as a precursor for Proteolysis Targeting Chimeras (PROTACs) and pharmaceuticals like Lenalidomide.[2]

However, the selection of a brominated ester should not be a default choice. The specific nature of the ester group (methyl vs. ethyl), the length of the carbon backbone, and the presence of other functional groups can dramatically influence solubility, reaction kinetics, and byproduct formation. This guide will compare Dimethyl 2-bromopentanedioate against two common alternatives: its diethyl analog, Diethyl 2-bromopentanedioate (2) , and a shorter-chain diester, Diethyl 2-bromomalonate (3) , to illuminate these critical differences.

Physicochemical Properties: A Foundation for Experimental Design

The physical properties of a reagent are the first determinant of its handling, scalability, and reaction setup. A comparison of key properties is summarized below.

Property	Dimethyl 2-bromopentanedioate (1)	Diethyl 2-bromopentanedioate (2)	Diethyl 2-bromomalonate (3)
CAS Number	760-94-1[3]	7209-00-9[4]	685-87-0[5]
Molecular Formula	C₇H₁₁BrO₄[3]	C₉H₁₅BrO₄[6]	C₇H₁₁BrO₄[5]
Molecular Weight	239.06 g/mol [2]	267.12 g/mol	239.06 g/mol [5]
Boiling Point	240.3°C @ 760 mmHg	163-164°C @ 11 Torr[7]	~220°C (decomposes)
Density	1.452 g/cm³	~1.36 g/cm³ (Predicted)	1.494 g/cm³
Appearance	Light yellow liquid	Colorless to yellow liquid	Colorless to yellow liquid

Expert Insight: The choice between a dimethyl and a diethyl ester is often a trade-off. Methyl esters, like compound 1 , are less sterically hindered and can exhibit faster reaction rates. However, diethyl esters, such as compounds 2 and 3 , often provide better solubility in a wider range of organic solvents and can be less prone to hydrolysis. The significant difference in boiling points under vacuum also dictates the purification method, with fractional distillation being a common and effective technique for these compounds.[8]

Synthesis Methodologies: Pathways to the Precursor

The most common route to α-bromo esters is the bromination of the corresponding parent ester. The choice of brominating agent is critical for achieving high selectivity for the desired mono-brominated product while minimizing the formation of di-brominated byproducts.[2]

The use of N-Bromosuccinimide (NBS) is often preferred over elemental bromine (Br₂) as it is a crystalline solid that is safer to handle and often leads to cleaner reactions with higher selectivity for the alpha-position.[2]

Reagent	Form	Key Advantages	Typical Use Case
Bromine (Br₂) / PBr₃	Liquid	High reactivity, fundamental reagent	Hell-Volhard-Zelinsky (HVZ) reaction on the parent acid before esterification.[1]
N-Bromosuccinimide (NBS)	Solid	Safer handling, high selectivity for α-position	Radical-mediated bromination of the parent ester.[8]
1,3-dibromo-5,5-dimethylhydantoin (DBDMH)	Solid	Similar to NBS, can be effective under mild conditions	Radical-mediated brominations.[2]

Experimental Protocol: Synthesis of Dimethyl 2-bromopentanedioate (1) via NBS Bromination

This protocol is a self-validating system. Successful synthesis will be confirmed by GC-MS and NMR spectroscopy, which will verify the molecular weight and structure, respectively, against reference data.

Materials:

• Dimethyl pentanedioate (1 equiv.)

• N-Bromosuccinimide (NBS) (1.1 equiv.)

• Azobisisobutyronitrile (AIBN) (0.05 equiv.)

• Carbon tetrachloride (CCl₄), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a reflux condenser and magnetic stir bar, add dimethyl pentanedioate, NBS, and CCl₄.

• Initiation: Add AIBN to the mixture.

• Reaction: Heat the mixture to reflux (approx. 77°C) and maintain for 4-6 hours. Monitor the reaction progress by TLC or GC-MS. Causality: The heat and AIBN initiate a radical chain reaction where NBS serves as the bromine radical source for selective α-bromination.

• Work-up: Cool the reaction mixture to room temperature. Filter the mixture to remove succinimide.

• Washing: Wash the filtrate sequentially with saturated NaHCO₃ solution, water, and brine. This removes any unreacted acidic species and water-soluble byproducts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation under reduced pressure to yield Dimethyl 2-bromopentanedioate as a light yellow liquid.[8]

Comparative Reactivity and Performance

The primary value of these esters lies in their reactivity as alkylating agents. The structural differences between compounds 1 , 2 , and 3 lead to distinct performance in synthetic applications.

Nucleophilic Substitution

This is the most common application. The electrophilic α-carbon is attacked by a nucleophile, displacing the bromide ion.

• Dimethyl 2-bromopentanedioate (1): Offers a good balance of reactivity and functionality. The resulting α-substituted glutarate ester can be used in the synthesis of piperidines, pyridazines, and other heterocycles.[9][10]

• Diethyl 2-bromopentanedioate (2): Reacts similarly to 1 , but the bulkier ethyl groups may slightly decrease the reaction rate with sterically hindered nucleophiles. Its enhanced solubility can be advantageous in certain solvent systems.

Comparative Alkylation Experiment

To provide a tangible comparison, we describe a standardized protocol to evaluate the performance of esters 1 and 3 in the N-alkylation of benzylamine.

Protocol: N-Alkylation of Benzylamine

• In separate flasks, dissolve benzylamine (2 equiv.) in acetonitrile (MeCN).

• To each flask, add the respective brominated ester (1 or 3 ) (1 equiv.) and potassium carbonate (K₂CO₃) (1.5 equiv.).

• Stir the reactions at 50°C and monitor by TLC.

• Upon completion, quench with water, extract with ethyl acetate, dry, and concentrate.

• Analyze yield and purity by ¹H NMR and LC-MS.

Expected Performance Data & Causality

Substrate	Expected Reaction Time	Expected Yield	Rationale (Causality)
Dimethyl 2-bromopentanedioate (1)	4-6 hours	85-95%	Less steric hindrance from the methyl ester allows for faster kinetics. The α-carbon is sufficiently electrophilic for efficient substitution by the amine nucleophile.
Diethyl 2-bromomalonate (3)	6-8 hours	80-90%	The α-proton is more acidic, potentially leading to competing elimination or enolate formation. The ethyl groups add minor steric bulk. The primary utility here would be for subsequent decarboxylation.

Conclusion and Recommendations

Dimethyl 2-bromopentanedioate (1) stands out as a highly versatile and efficient building block, particularly when the integrity of the five-carbon glutarate backbone is required for subsequent cyclization or functionalization steps. Its favorable reactivity profile makes it a primary choice for synthesizing complex pharmaceutical intermediates.

Choose Dimethyl 2-bromopentanedioate when:

• Your target molecule requires an α-functionalized glutarate scaffold.

• Rapid reaction kinetics are a priority.

• You are synthesizing heterocyclic systems like those found in Lenalidomide or PROTAC linkers.[2]

Consider alternatives like Diethyl 2-bromopentanedioate (2) or Diethyl 2-bromomalonate (3) when:

• Enhanced solubility in specific non-polar organic solvents is required (choose 2 or 3 ).

• Your synthetic route involves a subsequent hydrolysis and decarboxylation step to generate a substituted acetic acid derivative (choose 3 ).

• You need to modulate reactivity, and slightly slower, more controlled kinetics are acceptable (choose 2 ).

Ultimately, the optimal choice of a brominated ester is dictated by a holistic analysis of the synthetic target, required reaction conditions, and potential downstream transformations. This guide serves as a foundational tool to empower researchers to make informed, data-driven decisions in their experimental design.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applications.
• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate.
• Das, S., et al. (2023). A Visible Light Driven Direct Synthesis of Industrially Relevant Glutaric Acid Diesters from Aldehydes. ChemRxiv.
• Das, S., et al. (2023). A visible light-driven direct synthesis of industrially relevant glutaric acid diesters from aldehydes. RSC Publishing.
• Okoh, F. (n.d.). Exploring Dimethyl 2-Bromopentanedioate: Properties and Applications.
• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedioate.
• Benchchem (n.d.). Dimethyl 2-Bromopentanedioate CAS 760-94-1 Supplier.
• Mason, P. H., Emslie, N. D., & Drewes, S. E. (1995). A New Route to Substituted Glutaric Acid Derivatives from Allylic Malonates.
• Protheragen (n.d.). Diethyl 2,4-dibromopentanedioate.
• Kutama, I. U., & Ahmed, A. (2015). Efficient and Versatile Synthesis of 3-substituted Glutaric Acids.
• Chemsrc (n.d.). diethyl 2-bromopentanedioate | CAS#:7209-00-9.
• LibreTexts Chemistry (2024). 22.4: Alpha Bromination of Carboxylic Acids.
• Cheméo (n.d.). Chemical Properties of Propanedioic acid, bromo-, diethyl ester (CAS 685-87-0).
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Navigating the Synthesis of Glutaric Acid Derivatives: A Comparative Guide to Alternatives for Dimethyl 2-bromopentanedioate

For researchers and professionals in drug development and organic synthesis, the strategic selection of reagents is paramount to achieving desired molecular architectures efficiently and safely. Dimethyl 2-bromopentanedioate, a key intermediate, serves as a versatile building block, particularly in the synthesis of nitrogen-containing heterocycles and as a precursor for Proteolysis Targeting Chimeras (PROTACs).[1] However, reliance on a single reagent can limit synthetic flexibility and introduce challenges related to availability, cost, and reaction specificity. This guide provides a comprehensive comparison of alternative reagents and synthetic strategies, offering field-proven insights and experimental data to empower informed decision-making in the laboratory.

Dimethyl 2-bromopentanedioate (C7H11BrO4) is a halogenated diester valued for its reactive bromine atom and two ester functional groups.[1] Its primary utility lies in its susceptibility to nucleophilic substitution, enabling the introduction of diverse functionalities and the construction of complex molecular scaffolds.[2] The synthesis of this reagent typically involves the α-bromination of dimethyl pentanedioate (dimethyl glutarate), often employing N-bromosuccinimide (NBS) or the Hell-Volhard-Zelinsky reaction.[1] While effective, these methods can present challenges in achieving high selectivity for the desired mono-brominated product and may require rigorous purification to remove byproducts like dibrominated species.[1]

Strategic Alternatives to Dimethyl 2-bromopentanedioate

The limitations of direct bromination and the specific reactivity of Dimethyl 2-bromopentanedioate have spurred the exploration of alternative reagents and synthetic pathways. These alternatives can be broadly categorized based on the type of transformation they facilitate.

Direct Precursors to Substituted Glutaric Acid Derivatives

Instead of a pre-brominated diester, several methods allow for the direct synthesis of α-substituted glutaric diesters from more readily available starting materials.

A notable modern approach involves a visible light-driven, metal-free protocol.[3] This method facilitates a Giese-type addition reaction between acrylates and aldehydes, utilizing Eosin Y as a hydrogen atom transfer (HAT) catalyst.[3] This strategy offers a more sustainable and direct route to α-substituted glutaric diesters, avoiding the use of halogenated intermediates altogether.[3]

Another established strategy involves a two-step sequence of Knoevenagel condensation followed by a Michael addition.[4] This versatile route allows for the synthesis of 3-substituted glutaric acids from a wide range of aromatic and aliphatic aldehydes by reacting them with diethylmalonate.[4] The resulting dimalonate intermediate undergoes acid hydrolysis and decarboxylation in a one-pot reaction to yield the target glutaric acid derivative.[4]

Alternative Electrophiles for Annulation Reactions

In many applications, Dimethyl 2-bromopentanedioate serves as a dielectrophile in the construction of cyclic systems, particularly cyclopentane derivatives.[5][6] Alternative dielectrophiles can offer different reactivity profiles and lead to diverse substitution patterns.

For instance, 1,3-dichloropropanes can be used in cycloalkylation reactions with 1,2-diaryl-1,2-disodiumethanes to form trans-1,2-diaryl-substituted cyclopentanes.[5] This approach provides a pathway to specific stereoisomers that may be challenging to obtain using Dimethyl 2-bromopentanedioate.

Comparative Analysis of Reagents

To facilitate reagent selection, the following table provides a comparative overview of Dimethyl 2-bromopentanedioate and its alternatives.

Reagent/Method	Core Application	Key Advantages	Key Limitations
Dimethyl 2-bromopentanedioate	Nucleophilic substitution, Heterocycle synthesis, PROTACs[1]	Well-established reactivity, commercially available.[7]	Potential for side reactions (elimination, di-bromination)[1], requires synthesis from dimethyl glutarate.
Visible Light-driven Acrylate-Aldehyde Coupling	Direct synthesis of α-substituted glutaric diesters.[3]	Metal-free, sustainable, good yields, avoids halogenated intermediates.[3]	Substrate scope may be limited, requires photochemical setup.[3]
Knoevenagel/Michael Addition of Aldehydes & Malonates	Synthesis of 3-substituted glutaric acids.[4]	Versatile for various aldehydes, one-pot hydrolysis/decarboxylation.[4]	Multi-step process, moderate overall yields.[4]
1,3-Dichloropropanes	Cyclopentane synthesis via cycloalkylation.[5]	Access to specific stereoisomers.[5]	Requires strongly nucleophilic organometallic reagents.[5]

Experimental Protocols

Protocol 1: Visible Light-Driven Synthesis of α-Substituted Glutaric Diesters[5]

This protocol describes a general procedure for the synthesis of α-substituted glutaric diesters from acrylates and aldehydes using Eosin Y as a photocatalyst.

Materials:

• Benzyl acrylate

• 4-Chlorobenzaldehyde

• Eosin Y

• Diisopropylethylamine (DIPEA)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Blue LEDs (456 nm)

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• In a reaction vessel, combine benzyl acrylate (1a) and 4-chlorobenzaldehyde (2a) as the model substrates.

• Add Eosin Y as the hydrogen atom transfer (HAT) catalyst and DIPEA as an additive.

• Dissolve the mixture in anhydrous DMSO.

• Irradiate the reaction mixture with blue LEDs (456 nm) under an inert atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction and purify the desired glutaric diester product using standard chromatographic techniques.

Rationale: This method leverages the ability of Eosin Y to absorb visible light and initiate a hydrogen atom transfer from the aldehyde. The resulting radical then undergoes a Giese-type addition to the acrylate, forming the desired product in a metal-free and environmentally friendly manner.[3]

Visualization of Synthetic Pathways

To better illustrate the strategic differences between using Dimethyl 2-bromopentanedioate and a direct synthesis approach, the following workflow diagrams are provided.

Caption: Traditional synthesis via Dimethyl 2-bromopentanedioate.

Caption: Direct synthesis using visible light photocatalysis.

Conclusion

While Dimethyl 2-bromopentanedioate remains a valuable and widely used reagent, a thorough understanding of the available alternatives is crucial for the modern synthetic chemist. Strategies such as visible light-driven photocatalysis and the Knoevenagel/Michael addition sequence offer more direct and potentially more sustainable routes to substituted glutaric acid derivatives. The choice of reagent should be guided by a careful consideration of the target molecule, desired substitution pattern, and the overall goals of the synthetic campaign, including efficiency, cost, and environmental impact. By expanding the synthetic toolkit beyond traditional halogenated intermediates, researchers can unlock new possibilities in the design and creation of complex molecules.

References

• Vertex AI Search. (n.d.). Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate.
• Vertex AI Search. (n.d.). Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedioate.
• Vertex AI Search. (n.d.). The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applications.
• Benchchem. (n.d.). Dimethyl 2-Bromopentanedioate CAS 760-94-1 Supplier.
• Vertex AI Search. (n.d.). Exploring Dimethyl 2-Bromopentanedioate: Properties and Applications.
• RSC Publishing. (2023, August 29). A visible light-driven direct synthesis of industrially relevant glutaric acid diesters from aldehydes.
• SciSpace. (2015, June 19). Efficient and Versatile Synthesis of 3-substituted Glutaric Acids.
• RSC Publishing. (2022, January 17). Reaction mechanism of the green synthesis of glutaric acid.
• Beilstein Archives. (2020, May 19). A Novel Sustainable Method to Prepare Glutaric Acid from Glucose.
• Organic Syntheses. (n.d.). glutaric acid.
• Organic Chemistry Portal. (n.d.). Cyclopentane synthesis.
• Baran Lab. (2005, February 9). Cyclopentane Synthesis.
• Sigma-Aldrich. (n.d.). Dimethyl 2-bromopentanedioate AldrichCPR.
• PubMed. (2012, September). 1,2,4-trisubstituted cyclopentanes as platforms for diversity.
• NIH. (n.d.). Synthesis and evaluation of cyclopentane-based muraymycin analogs targeting MraY.
• Benchchem. (n.d.). A Comparative Guide to Alternatives for Methyl 2,2-dimethyl-4-oxopentanoate in Heterocyclic Synthesis.
• Sunway Pharm Ltd. (n.d.). Dimethyl 2-bromopentanedioate - CAS:760-94-1.
• Beaudry Research Group - Oregon State University. (n.d.). Synthesis of natural products containing fully functionalized cyclopentanes.
• MDPI. (n.d.). α(δ')-Michael Addition of Alkyl Amines to Dimethyl (E)-hex-2-en-4-ynedioate: Synthesis of α,β-Dehydroamino Acid Derivatives.
• PubChem. (n.d.). A kind of synthetic method of 7-bromo-2,2-dimethylheptanoic acid ethyl ester and synthetically obtained product - Patent CN-112047840-A.

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The Discerning Link: A Comparative Guide to Dimethyl 2-bromopentanedioate in PROTAC Synthesis

A Senior Application Scientist's Perspective on Linker Efficacy in Targeted Protein Degradation

The advent of Proteolysis Targeting Chimeras (PROTACs) has irrevocably altered the landscape of drug discovery, shifting the paradigm from protein inhibition to targeted elimination.[1][2] These heterobifunctional molecules orchestrate the degradation of specific proteins of interest (POIs) by hijacking the cell's native ubiquitin-proteasome system.[2][3] A PROTAC's architecture is deceptively simple: a ligand for the POI, a ligand for an E3 ubiquitin ligase, and a chemical linker tethering the two.[1][2] While significant attention is often devoted to the design of the two ligands, the linker is far from a passive spacer; it is a critical determinant of a PROTAC's success, profoundly influencing efficacy, selectivity, and pharmacokinetic properties.[4][5][6]

This guide provides an in-depth comparison of Dimethyl 2-bromopentanedioate as a precursor for PROTAC linkers against other commonly employed linker classes. We will dissect the causality behind experimental choices in linker design, grounded in authoritative references and field-proven insights.

The Central Dogma of PROTAC Linkers: More Than Just a Tether

The primary role of the linker is to bridge the POI and E3 ligase ligands, enabling the formation of a productive ternary complex—the cornerstone of PROTAC efficacy.[1][3][4] An optimal linker facilitates favorable protein-protein interactions between the POI and the E3 ligase, a phenomenon known as positive cooperativity, which enhances the stability of this complex.[2] Conversely, a poorly designed linker can introduce steric hindrance or induce unfavorable conformations, leading to diminished degradation efficiency.[3][7] The linker's length, rigidity, and chemical composition are all critical parameters that must be empirically optimized for each POI-E3 ligase pair.[2][8]

Dimethyl 2-bromopentanedioate: An Alkyl Linker with a Twist

Dimethyl 2-bromopentanedioate is a versatile chemical intermediate whose structure lends itself to the synthesis of alkyl-type PROTAC linkers.[9][10][11] Its key features for this application are the bromine atom at the alpha-position, which is susceptible to nucleophilic substitution (SN2) reactions, and the two methyl ester groups.[9]

Synthesis and Reactivity

The incorporation of a linker derived from Dimethyl 2-bromopentanedioate into a PROTAC typically involves an SN2 reaction. In this step, a nucleophilic group (commonly an amine or thiol) on either the POI ligand or the E3 ligase ligand displaces the bromide, forming a stable carbon-heteroatom bond. This reaction is a cornerstone of many PROTAC synthesis strategies due to its reliability and predictability.[12]

The synthesis of Dimethyl 2-bromopentanedioate itself is often achieved through the α-bromination of dimethyl pentanedioate, for instance, using N-Bromosuccinimide (NBS) in the presence of a radical initiator.[10][11]

Comparative Analysis of Linker Classes

The choice of linker is a multi-parameter optimization problem.[2] Below, we compare the inferred properties of a Dimethyl 2-bromopentanedioate-derived linker with two of the most common linker classes: polyethylene glycol (PEG) and simple alkyl chains.

Feature	Dimethyl 2-bromopentanedioate Derived Linker	Polyethylene Glycol (PEG) Linkers	Simple Alkyl/Ether Linkers
Composition	Pentanedioate (5-carbon alkyl) core with ester groups	Repeating ethylene glycol units (-CH2-CH2-O-)	Saturated or unsaturated hydrocarbon chains
Hydrophilicity	Moderately hydrophobic core with polar ester groups	Hydrophilic, improves aqueous solubility[13][14]	Generally hydrophobic, can limit solubility[7][13]
Flexibility	High, due to rotatable single bonds	High, allows for conformational freedom[2]	High, similar to other flexible linkers[7]
Cell Permeability	Potentially balanced; alkyl nature aids permeability, esters may modulate	Can enhance permeability by improving solubility, but long chains can increase polar surface area[14]	Hydrophobicity can improve cell permeability but may also lead to non-specific binding[]
Metabolic Stability	Ester groups may be susceptible to hydrolysis by esterases	Can be susceptible to metabolism[14]	Generally possess good metabolic stability[12][14]
Synthetic Accessibility	Readily synthesized from commercially available starting materials[10]	Commercially available in various lengths, but can be more costly to synthesize[13]	Synthetically straightforward and accessible[4][13]

Discussion:

• Dimethyl 2-bromopentanedioate vs. PEG Linkers : PEG linkers are a popular choice for improving the often-poor solubility of large PROTAC molecules.[13][16] A linker derived from Dimethyl 2-bromopentanedioate would be less hydrophilic than a PEG linker of comparable length. However, the ester functionalities could provide a degree of polarity, potentially offering a middle ground in the solubility-permeability trade-off. While the flexibility of both linker types is high, the nature of the heteroatoms (oxygen in ethers for PEG, oxygen in esters for the pentanedioate derivative) can influence interactions within the ternary complex.

• Dimethyl 2-bromopentanedioate vs. Simple Alkyl Linkers : Simple alkyl linkers are highly hydrophobic and can significantly enhance cell permeability.[][17] However, this can also lead to poor aqueous solubility and non-specific binding.[12] The ester groups in a Dimethyl 2-bromopentanedioate-derived linker would introduce polarity, potentially mitigating the extreme hydrophobicity of a pure alkyl chain. This could lead to improved physicochemical properties. A key consideration is metabolic stability; the ester groups are potential sites for enzymatic cleavage, which could be a disadvantage compared to the more stable simple alkyl chains.[12]

Data-Driven Comparison of Linker Performance

Table 1: Representative Data on the Impact of Linker Composition and Length

Target Protein	E3 Ligase	Linker Type & Length	DC50	Dmax	Reference
ERα	VHL	12-atom PEG	~100 nM	~70%	[18][19]
ERα	VHL	16-atom PEG	<10 nM	>90%	[18][19]
TBK1	VHL	<12-atom Alkyl/Ether	No degradation	N/A	[4]
TBK1	VHL	21-atom Alkyl/Ether	3 nM	96%	[4]
SMARCA2	VHL	C8 Alkyl	45.4 nM	>90%	[1]
SMARCA2	VHL	3 PEG units	1.3 nM	>95%	[1]

This table presents illustrative data from various sources to highlight general principles and does not represent a direct comparison of linkers for the same target in all cases.

The data consistently demonstrates that linker length and composition are critical. For instance, in the case of ERα degradation, a 16-atom PEG linker was significantly more potent than a 12-atom one, highlighting the necessity of optimal spacing.[18][19] Similarly, for TBK1 degradation, a linker length threshold was observed, with linkers shorter than 12 atoms being inactive.[4] The comparison for SMARCA2 degradation shows that a more hydrophilic PEG linker resulted in a more potent PROTAC compared to an alkyl linker.[1]

Experimental Protocols

Reproducible experimental protocols are essential for the accurate evaluation and comparison of PROTAC efficacy.

Protocol 1: General Synthesis of a PROTAC via SN2 Reaction and Amide Coupling

• Linker Attachment to First Ligand (SN2 Reaction): a. Dissolve the amine-containing ligand (1.0 eq) and a suitable base (e.g., DIPEA, 3.0 eq) in a polar aprotic solvent (e.g., DMF). b. Add Dimethyl 2-bromopentanedioate (1.1 eq) to the mixture. c. Stir the reaction at room temperature or heat (e.g., 50-80 °C) as needed, monitoring progress by LC-MS.[12] d. Upon completion, perform an aqueous workup and purify the intermediate by column chromatography.

• Ester Hydrolysis (Optional): a. Dissolve the purified intermediate in a suitable solvent (e.g., THF/water). b. Add a base (e.g., LiOH) and stir at room temperature until the ester is fully hydrolyzed to the carboxylic acid, as monitored by LC-MS. c. Neutralize the reaction and extract the product.

• Second Ligand Attachment (Amide Coupling): a. Dissolve the carboxylic acid-containing intermediate (1.0 eq) in anhydrous DMF. b. Add a peptide coupling reagent (e.g., HATU, 1.2 eq) and a base (e.g., DIPEA, 3.0 eq) and stir for 15 minutes to activate the acid.[20] c. Add the amine-containing second ligand (1.1 eq) to the reaction mixture. d. Stir at room temperature for 4-12 hours, monitoring by LC-MS. e. Purify the final PROTAC by preparative HPLC and characterize by MS and NMR.[21]

Protocol 2: Western Blot for Protein Degradation

• Cell Culture and Treatment: a. Culture cells expressing the target protein to an appropriate confluency. b. Treat the cells with a range of PROTAC concentrations for a specified duration (e.g., 2-24 hours).[20]

• Cell Lysis and Protein Quantification: a. Harvest the cells and lyse them in RIPA buffer containing protease and phosphatase inhibitors. b. Determine the protein concentration of the lysates using a BCA assay.[3]

• SDS-PAGE and Western Blotting: a. Normalize protein lysates and separate them by SDS-PAGE. b. Transfer the proteins to a PVDF membrane. c. Block the membrane and incubate with a primary antibody specific for the target protein overnight at 4°C. d. Incubate with a secondary antibody and detect using an appropriate chemiluminescence reagent. e. Use a loading control (e.g., GAPDH) to normalize the data.[20]

Conclusion and Future Outlook

The selection of a linker is a pivotal decision in PROTAC design, with no single solution being universally optimal. The choice is a delicate balance between achieving aqueous solubility, cell permeability, and metabolic stability, all while maintaining a conformation conducive to forming a stable and productive ternary complex.

Dimethyl 2-bromopentanedioate represents a readily accessible precursor for a class of alkyl-based linkers with embedded polarity due to their ester functionalities. These linkers occupy a unique chemical space between the highly hydrophilic PEG linkers and the hydrophobic simple alkyl chains. This makes them an intriguing option for researchers seeking to fine-tune the physicochemical properties of their PROTACs. While the ester groups may present a liability in terms of metabolic stability, this could also be exploited for controlled release or tissue-specific activation strategies.

Ultimately, the development of effective PROTACs remains a largely empirical process, requiring the synthesis and evaluation of a library of candidates with varied linkers.[4][5] The insights and protocols provided in this guide serve as a foundational framework for the rational design and synthesis of next-generation protein degraders, empowering researchers to make informed decisions in the quest for novel therapeutics.

References

• Current strategies for the design of PROTAC linkers: a critical review - PMC - NIH. [Link]

• From Design to Degradation: The Essential Role of Linkers in PROTACs - AxisPharm. [Link]

• Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase - NIH. [Link]

• Current strategies for the design of PROTAC linkers: a critical review - PubMed. [Link]

• Alkyl Linkers in PROTACs: Enhancing Membrane Permeability and Bioavailability. [Link]

• Current strategies for the design of PROTAC linkers: a critical review - ePrints Soton. [Link]

• Novel approaches for the rational design of PROTAC linkers - Open Exploration Publishing. [Link]

• (PDF) Current strategies for the design of PROTAC linkers: a critical review - ResearchGate. [Link]

• Key methods to assemble PROTAC libraries using alkyl and ether linkers.... - ResearchGate. [Link]

• Effect of PROTAC linker length and conjugation site. A. In a... - ResearchGate. [Link]

• Impact of linker length on the activity of PROTACs - PMC - NIH. [Link]

• Impact of linker length on the activity of PROTACs - Molecular BioSystems (RSC Publishing). [Link]

• A Platform for the Rapid Synthesis of Proteolysis Targeting Chimeras (Rapid-TAC) Under Miniaturized Conditions - PMC - NIH. [Link]

• (PDF) Novel approaches for the rational design of PROTAC linkers - ResearchGate. [Link]

• Cross-Electrophile Coupling of N-Hydroxyphthalimide Esters with Aryl Bromides Using an Inner-Sphere Homogeneous Reductant | Journal of the American Chemical Society. [Link]

• Cross-Electrophile Coupling of N-Hydroxyphthalimide Esters with Aryl Bromides Using an Inner-Sphere Homogeneous Reductant - ACS Publications. [Link]

• Rapid PROTAC discovery platform: nanomole scale array synthesis and direct screening of reaction mixtures to facilitate the expe - ChemRxiv. [Link]

• The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applications. [Link]

• Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate. [Link]

• Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedioate. [Link]

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A Senior Application Scientist's Guide to the Structural Validation of Dimethyl 2-bromopentanedioate Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Structural Certainty

Dimethyl 2-bromopentanedioate (DMBP) and its derivatives are highly versatile intermediates in modern organic and medicinal chemistry. Their structure, featuring a reactive bromine atom at the alpha-position to a carbonyl group and two ester functionalities, makes them valuable building blocks for complex molecules, including nitrogen-containing heterocycles and ligands for targeted protein degradation (e.g., PROTACs).[1] However, this synthetic utility is predicated on an absolute, unambiguous understanding of their molecular structure. In the high-stakes arena of drug discovery, a seemingly minor structural ambiguity—be it the incorrect placement of the bromine (regioisomerism) or an undetermined absolute stereochemistry—can lead to the invalidation of biological data, significant financial loss, and the ultimate failure of promising therapeutic candidates.[2][3][4]

This guide provides a comprehensive comparison of analytical methodologies for validating the structure of DMBP derivatives. As a Senior Application Scientist, my objective is not merely to list protocols but to explain the causality behind our experimental choices. We will explore how a multi-faceted, orthogonal approach provides a self-validating system, ensuring the scientific integrity required to advance a compound from the bench to preclinical development.

Core Methodologies: An Orthogonal Approach to Validation

No single technique can provide complete structural certainty. True confidence is achieved by integrating data from complementary methods, each interrogating a different aspect of the molecule's physical and chemical properties. The three pillars of this approach are Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and single-crystal X-ray Crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Molecular Blueprint

NMR is the cornerstone of structural elucidation for organic molecules, offering an unparalleled view of the carbon-hydrogen framework. It is invariably the first and most informative technique employed.

Expertise in Action: Why NMR is Foundational The power of NMR lies in its ability to map the precise connectivity of atoms. For a DMBP derivative, ¹H and ¹³C NMR will definitively confirm the alpha-position of the bromine atom. The electron-withdrawing effect of the bromine deshields the adjacent proton (H2) and carbon (C2), causing their signals to appear at characteristic downfield chemical shifts. This provides immediate confirmation against other potential isomers, such as the 3-bromo or 4-bromo derivatives, which would present entirely different spectral patterns.

Key NMR Experiments for DMBP Derivatives:

• ¹H NMR: Provides information on the number of distinct proton environments, their integration (ratio), and their coupling (neighboring protons). The proton at the C2 position, directly attached to the carbon bearing the bromine, is the key diagnostic signal, typically appearing around 4.0-4.5 ppm.

• ¹³C NMR: Shows all unique carbon atoms in the molecule. The C2 carbon, bonded to the bromine, will have a characteristic chemical shift distinct from the other sp³ carbons in the chain.

• 2D NMR (COSY & HSQC): These experiments are crucial for creating a self-validating dataset. A COSY (Correlation Spectroscopy) spectrum shows which protons are coupled to each other, confirming the sequence of the pentanedioate backbone. An HSQC (Heteronuclear Single Quantum Coherence) spectrum directly correlates each proton to the carbon it is attached to, leaving no ambiguity in signal assignment.

Data Presentation: Expected NMR Shifts for Dimethyl 2-bromopentanedioate

Atom Position	¹H Chemical Shift (ppm, CDCl₃)	¹³C Chemical Shift (ppm, CDCl₃)	Key Correlations (2D NMR)
C1-OCH₃	~3.75 (s, 3H)	~52.0	HSQC: Correlates to C1-OCH₃
C5-OCH₃	~3.68 (s, 3H)	~51.5	HSQC: Correlates to C5-OCH₃
C2-H	~4.25 (t, 1H)	~45.0	COSY: Coupled to C3-H₂HSQC: Correlates to C2
C3-H₂	~2.30 (m, 2H)	~30.0	COSY: Coupled to C2-H and C4-H₂HSQC: Correlates to C3
C4-H₂	~2.50 (t, 2H)	~32.0	COSY: Coupled to C3-H₂HSQC: Correlates to C4
C1 =O	-	~171.0	-
C5 =O	-	~172.5	-

Note: Shifts are approximate and will vary based on substitution in derivatives.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the purified DMBP derivative into a clean NMR tube.

• Solvent Addition: Add ~0.6 mL of a deuterated solvent (e.g., CDCl₃) containing a known internal standard (e.g., 0.03% TMS).

• Solubilization: Cap the tube and invert several times to ensure complete dissolution. If necessary, use gentle vortexing.

• Data Acquisition: Insert the sample into the NMR spectrometer. Acquire a standard ¹H spectrum (e.g., 16 scans).

• Data Processing: Process the resulting Free Induction Decay (FID) with Fourier transformation, phase correction, and baseline correction.

• Analysis: Calibrate the spectrum to the TMS signal (0.00 ppm). Integrate all signals and assign peaks based on chemical shift, multiplicity, and integration values.

Mass Spectrometry (MS): The Molecular Weight Fingerprint

MS provides two critical pieces of information: the molecular weight of the compound and a fragmentation pattern that serves as a structural fingerprint.[5] For halogenated compounds, it offers a uniquely definitive validation point.

Expertise in Action: The Bromine Isotopic Signature The most trustworthy feature in the mass spectrum of a DMBP derivative is the isotopic pattern of bromine. Naturally occurring bromine consists of two isotopes, ⁷⁹Br and ⁸¹Br, in an almost 1:1 ratio.[6][7][8] This results in two molecular ion peaks in the mass spectrum: the M⁺ peak (containing ⁷⁹Br) and an "M+2" peak (containing ⁸¹Br) of nearly equal intensity, separated by 2 m/z units. The presence of this characteristic doublet is unequivocal proof of a mono-brominated compound. The absence of a significant M+4 peak further rules out over-bromination.[9]

Key MS Analysis Points:

• Molecular Ion (M⁺): High-resolution MS (HRMS) can provide a highly accurate mass measurement, allowing for the confirmation of the elemental formula (C₇H₁₁BrO₄ for the parent compound).[10]

• Fragmentation Pattern: Electron Ionization (EI) is a "hard" ionization technique that causes predictable fragmentation.[5] Key fragments for DMBP would include the loss of the bromine radical (M-Br)⁺, methoxy group (M-OCH₃)⁺, or carbomethoxy group (M-COOCH₃)⁺. This pattern provides further evidence for the proposed structure.[11]

Data Presentation: Expected Mass Spectrometry Data for Dimethyl 2-bromopentanedioate

Ion	Formula	Expected m/z (⁷⁹Br)	Expected m/z (⁸¹Br)	Relative Intensity
[M]⁺	C₇H₁₁BrO₄	238.0	240.0	~1:1
[M-OCH₃]⁺	C₆H₈BrO₃	207.0	209.0	~1:1
[M-COOCH₃]⁺	C₆H₈BrO₂	179.0	181.0	~1:1
[M-Br]⁺	C₇H₁₁O₄	159.1	-	Single Peak

Experimental Protocol: GC-MS with Electron Ionization (EI)

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile organic solvent (e.g., ethyl acetate or dichloromethane).

• Injection: Inject 1 µL of the solution into the GC-MS system.

• Gas Chromatography (GC): The sample is vaporized and separated on a capillary column (e.g., DB-5ms) using a temperature gradient to ensure separation from impurities.

• Ionization: As the compound elutes from the GC column, it enters the MS source and is bombarded with high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The ions are separated by their mass-to-charge ratio (m/z) in a mass analyzer (e.g., a quadrupole).

• Data Analysis: Analyze the resulting mass spectrum, focusing on the molecular ion region to confirm the M⁺/M+2 pattern and identifying key fragment ions.

X-Ray Crystallography: The Unambiguous 3D Structure

When the absolute stereochemistry of a chiral center must be determined, single-crystal X-ray crystallography is the definitive gold-standard technique.[12][13] Since the C2 position of DMBP derivatives is a stereocenter, this method is indispensable for pharmaceutical applications where enantiomers can have drastically different biological activities.

Expertise in Action: Why Crystallography is Decisive for Chiral Drugs While NMR and MS confirm connectivity, they cannot distinguish between enantiomers. X-ray crystallography determines the precise three-dimensional arrangement of atoms in space, allowing for the assignment of the absolute configuration (R or S) of the stereocenter.[14] The presence of the relatively heavy bromine atom enhances anomalous scattering, which is the physical phenomenon that makes the determination of absolute configuration possible, often yielding a highly reliable result.[13]

Protocol Overview: Single-Crystal Growth

• Purification: The compound must be highly pure (>99%) for successful crystallization.

• Solvent Screening: Screen a variety of solvents and solvent mixtures to find a system where the compound has moderate solubility.

• Crystallization Method: The most common method is slow evaporation. Dissolve the compound in a suitable solvent to near-saturation and allow the solvent to evaporate slowly over several days in a loosely covered vial. Other methods include vapor diffusion and cooling crystallization.

• Crystal Selection: Identify a well-formed, single crystal of appropriate size (typically 0.1-0.3 mm) under a microscope.

• Data Collection: Mount the crystal on the diffractometer and collect diffraction data. The resulting data is used to solve and refine the molecular structure.

Integrated Validation Workflow

A logical, tiered approach ensures efficiency and rigor. The workflow should begin with the most accessible techniques that provide the bulk of the structural information, reserving more specialized methods for when they are explicitly required.

Caption: Integrated workflow for the structural validation of a new DMBP derivative.

Conclusion

The structural validation of a Dimethyl 2-bromopentanedioate derivative is not a single experiment but a systematic process of inquiry. By combining the connective insights of NMR spectroscopy, the molecular weight and isotopic confirmation from mass spectrometry, and, when necessary, the absolute 3D structure from X-ray crystallography, we build an unshakeable foundation of evidence. This rigorous, multi-technique approach is a prerequisite for advancing drug candidates, ensuring that the biological data generated is sound and that the path to developing new therapeutics is built on a bedrock of scientific certainty.

References

• Ningbo Inno Pharmchem Co.,Ltd. Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate.
• Benchchem. Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds.
• The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applications.
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A Comparative Spectroscopic Guide to Dimethyl 2-bromopentanedioate and Its Analogs

For researchers, synthetic chemists, and professionals in drug development, the precise characterization of chemical intermediates is a cornerstone of rigorous scientific practice. Dimethyl 2-bromopentanedioate, a key building block in various synthetic pathways, demands thorough spectroscopic analysis to confirm its structure and purity. This guide provides an in-depth, cross-referenced examination of the spectroscopic data for Dimethyl 2-bromopentanedioate, juxtaposed with key analogs to highlight the influence of its functional groups on the resulting spectra.

Given the scarcity of publicly available experimental spectra for Dimethyl 2-bromopentanedioate, this guide leverages high-quality predicted data, supported by experimental data from closely related compounds. This approach not only provides a robust framework for the analysis of Dimethyl 2-bromopentanedioate but also serves as an instructive case study in the principles of spectroscopic interpretation.

Spectroscopic Profile of Dimethyl 2-bromopentanedioate

The structural identity of Dimethyl 2-bromopentanedioate is primarily established through a combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Predicted ¹H NMR Spectroscopy

The proton NMR spectrum is instrumental in identifying the hydrogen environments within the molecule. The presence of the electronegative bromine atom at the α-position to one of the ester groups significantly influences the chemical shifts of adjacent protons.

Table 1: Predicted ¹H NMR Data for Dimethyl 2-bromopentanedioate

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~4.3	Triplet	1H	CH-Br
~3.75	Singlet	3H	O-CH₃
~3.70	Singlet	3H	O-CH₃
~2.5	Multiplet	2H	CH₂ adjacent to C=O
~2.2	Multiplet	2H	CH₂ adjacent to CH-Br

Predicted data generated using commercially available NMR prediction software. The exact chemical shifts can vary based on solvent and concentration.

The downfield shift of the proton at the C2 position to approximately 4.3 ppm is a direct consequence of the deshielding effect of the adjacent bromine atom. The two methyl ester groups are expected to be diastereotopic and may exhibit slightly different chemical shifts, although they are predicted to be very close in this simulation.

Predicted ¹³C NMR Spectroscopy

The carbon NMR spectrum provides a count of the unique carbon environments and information about their electronic surroundings.

Table 2: Predicted ¹³C NMR Data for Dimethyl 2-bromopentanedioate

Predicted Chemical Shift (ppm)	Assignment
~171	C=O (ester)
~169	C=O (ester)
~53	O-CH₃
~52.5	O-CH₃
~45	CH-Br
~32	CH₂
~28	CH₂

Predicted data generated using commercially available NMR prediction software.

The carbon atom attached to the bromine (C2) is shifted downfield to around 45 ppm. The two carbonyl carbons and the two methyl carbons are predicted to have slightly different chemical shifts due to the asymmetric center at C2.

Mass Spectrometry

Electron ionization mass spectrometry (EI-MS) of Dimethyl 2-bromopentanedioate is expected to show a characteristic isotopic pattern for the molecular ion due to the presence of bromine (⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1 ratio).[1]

Key Predicted Fragmentation Patterns:

• Molecular Ion (M⁺): Peaks at m/z 238 and 240, corresponding to the ⁷⁹Br and ⁸¹Br isotopes, respectively.

• Loss of methoxy group (-OCH₃): Fragments at m/z 207 and 209.

• Loss of carbomethoxy group (-COOCH₃): Fragments at m/z 179 and 181.

• Loss of bromine radical (•Br): A fragment at m/z 159.

• McLafferty Rearrangement: Possible, but likely less prominent than alpha-cleavages.[2]

Comparative Spectroscopic Analysis

To provide experimental context and highlight the structural nuances, we will compare the predicted data of Dimethyl 2-bromopentanedioate with the experimental data of two key analogs: Dimethyl glutarate (the non-brominated parent compound) and Diethyl 2-bromopentanedioate (a closely related α-bromo ester).

Dimethyl glutarate: The Unfunctionalized Analog

Dimethyl glutarate serves as an excellent baseline, demonstrating the spectroscopic signature of the pentanedioate backbone without the influence of the bromine substituent.

Table 3: Spectroscopic Data Comparison

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Key MS Fragments (m/z)
Dimethyl 2-bromopentanedioate (Predicted)	~4.3 (t, 1H), ~3.75 (s, 3H), ~3.70 (s, 3H), ~2.5 (m, 2H), ~2.2 (m, 2H)	~171, ~169, ~53, ~52.5, ~45, ~32, ~28	238/240 (M⁺), 207/209, 179/181, 159
Dimethyl glutarate (Experimental) [3]	~3.67 (s, 6H), ~2.41 (t, 4H), ~1.95 (quint, 2H)	~173.5, ~51.5, ~33.1, ~20.0	160 (M⁺), 129, 101, 59
Diethyl 2-bromopentanedioate (Experimental Proxy) [4]	Data not fully available, but expect similar patterns with ethyl ester signals (~1.2 ppm, t, 6H; ~4.2 ppm, q, 4H)	Data not fully available, but expect similar shifts for the carbon backbone as the dimethyl ester.	266/268 (M⁺), and fragments corresponding to loss of ethoxy and carboethoxy groups.

The most striking difference in the ¹H NMR is the appearance of the downfield triplet at ~4.3 ppm for the brominated compound, which is absent in Dimethyl glutarate. This is a direct and reliable indicator of the α-bromination. Similarly, in the ¹³C NMR, the signal at ~45 ppm is unique to the brominated species.

Experimental Protocols

To ensure the acquisition of high-quality, reproducible spectroscopic data, the following standardized protocols are recommended.

NMR Sample Preparation

• Accurately weigh 5-10 mg of the purified sample into a clean, dry vial.

• Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).[5][6] The choice of solvent is critical as it can influence chemical shifts.[7]

• Ensure the sample is fully dissolved. If necessary, gently vortex the vial.

• Using a Pasteur pipette with a cotton plug, filter the solution into a clean, dry NMR tube to remove any particulate matter.[8][9]

• Cap the NMR tube and carefully label it.

Mass Spectrometry Sample Preparation (for GC-MS)

• Prepare a dilute solution of the sample (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Ensure the sample is fully dissolved and the solution is clear.

• Transfer the solution to a GC vial and cap it.

Visualization of Analytical Workflows

The following diagrams illustrate the logical flow of spectroscopic analysis for the characterization of Dimethyl 2-bromopentanedioate.

Caption: Workflow for the synthesis, purification, and spectroscopic characterization of Dimethyl 2-bromopentanedioate.

Caption: Structural relationships between the compared molecules.

Conclusion

The comprehensive spectroscopic analysis, even when relying on high-quality predicted data and close structural analogs, provides a confident identification of Dimethyl 2-bromopentanedioate. The key diagnostic signals, namely the downfield shifted α-proton and α-carbon in the NMR spectra, and the characteristic isotopic pattern of bromine in the mass spectrum, serve as unambiguous fingerprints for this molecule. By cross-referencing this data with that of its non-brominated counterpart, Dimethyl glutarate, the profound influence of the α-bromo substituent on the spectroscopic properties is clearly demonstrated. This guide serves as a valuable resource for researchers, providing both the expected data and the underlying scientific principles for the robust characterization of this important synthetic intermediate.

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A Senior Application Scientist’s Guide to the Purity Analysis of Dimethyl 2-bromopentanedioate by High-Performance Liquid Chromatography

Abstract

Dimethyl 2-bromopentanedioate is a critical building block in modern organic and medicinal chemistry, particularly in the synthesis of pharmaceutical intermediates.[1] Its purity is not merely a quality metric but a prerequisite for ensuring the safety, efficacy, and reproducibility of downstream synthetic processes. This guide provides an in-depth analysis of a robust High-Performance Liquid Chromatography (HPLC) method for the purity determination of Dimethyl 2-bromopentanedioate. We will explore the rationale behind methodological choices, present a comparative analysis against alternative techniques, and deliver a comprehensive, step-by-step protocol for method validation in accordance with International Council for Harmonisation (ICH) guidelines. This document is intended for researchers, analytical scientists, and drug development professionals who require a reliable and validated approach to quality control for this key synthetic intermediate.

The Analytical Challenge: Understanding Dimethyl 2-bromopentanedioate and Its Impurities

Dimethyl 2-bromopentanedioate (C₇H₁₁BrO₄, MW: 239.06 g/mol ) is a halogenated diester whose utility is defined by its reactive bromine atom and two ester functionalities.[1][2] These features, while synthetically advantageous, also present a distinct analytical challenge. The compound is moderately polar, which can complicate separation using traditional reversed-phase (RP) HPLC methods that rely on hydrophobic interactions.[3][4] Analytes with limited hydrophobicity may exhibit poor retention, eluting near the solvent front, which compromises resolution from the void volume and other early-eluting impurities.[5][6]

The primary analytical objective is to resolve the active pharmaceutical ingredient (API) intermediate from process-related impurities. Based on common synthetic routes like the bromination of dimethyl pentanedioate, the key impurities to monitor include:[1]

• Starting Material: Unreacted dimethyl pentanedioate.

• Over-reacted Species: Di-brominated products, such as dimethyl 2,4-dibromopentanedioate.[1]

• Degradation Products: Elimination byproducts like dimethyl glutaconate, which can form in the presence of a base.[1]

A successful analytical method must possess the specificity to separate and accurately quantify these structurally similar compounds.

A Validated RP-HPLC Method for Purity Determination

To address the challenges of analyzing this moderately polar compound, we propose a gradient reversed-phase HPLC method. The strategy is to use a highly aqueous initial mobile phase to promote retention and a gradient elution to ensure that both the main component and any less polar impurities are eluted with good peak shape in a reasonable timeframe.

Method Parameters and Rationale

Parameter	Recommended Condition	Rationale & Justification
HPLC Column	C18, 250 mm x 4.6 mm, 5 µm	The C18 stationary phase is the workhorse of reversed-phase chromatography, offering a good balance of hydrophobic retention for a wide range of compounds.[4] A 250 mm length provides the necessary theoretical plates for resolving closely related impurities.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA acts as an ion-pairing agent and acidifier, which helps to suppress the ionization of any residual silanols on the column, leading to improved peak symmetry.[7]
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile	Acetonitrile is a common organic modifier in RP-HPLC due to its low viscosity and UV cutoff, making it compatible with low-wavelength detection.[8]
Gradient Program	0-5 min: 30% B; 5-25 min: 30% to 80% B; 25-30 min: 80% B; 30.1-35 min: 30% B	A shallow gradient is employed to ensure maximum resolution between the main peak and potential closely eluting impurities. The hold at the end re-equilibrates the column for the next injection.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and backpressure.
Column Temperature	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak efficiency.[9]
Detection	UV at 210 nm	Ester functional groups exhibit UV absorbance at low wavelengths. 210 nm provides a sensitive response for the analyte and related impurities lacking strong chromophores.
Injection Volume	10 µL	A standard volume that balances sensitivity with the risk of column overloading.
Sample Diluent	Acetonitrile/Water (50:50, v/v)	Ensures the sample is fully dissolved and is compatible with the initial mobile phase conditions to prevent peak distortion.

Experimental Workflow Diagram

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A Comparative Guide to the GC-MS Analysis for Quality Control of Dimethyl 2-bromopentanedioate

Introduction: The Critical Role of Quality Control for Pharmaceutical Intermediates

In the intricate process of drug development and manufacturing, the quality of pharmaceutical intermediates is paramount. These molecules are the foundational building blocks of Active Pharmaceutical Ingredients (APIs), and their purity, stability, and overall quality directly influence the safety and efficacy of the final drug product. Dimethyl 2-bromopentanedioate, a key intermediate in the synthesis of various pharmaceuticals, is no exception. Stringent quality control is not merely a regulatory hurdle but a fundamental necessity to ensure batch-to-batch consistency and prevent the introduction of potentially harmful impurities into the final drug substance.

This guide provides an in-depth technical comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the quality control of Dimethyl 2-bromopentanedioate. We will delve into the rationale behind method development, present a detailed experimental protocol, and offer insights into the strengths and limitations of each approach, grounded in established scientific principles and regulatory expectations.

Understanding Dimethyl 2-bromopentanedioate and its Impurity Profile

Dimethyl 2-bromopentanedioate (C₇H₁₁BrO₄) is a halogenated diester whose reactivity is central to its utility in organic synthesis. The presence of the bromine atom at the alpha position to one of the ester groups makes it a versatile substrate for nucleophilic substitution reactions.

The most common synthetic route to Dimethyl 2-bromopentanedioate involves the bromination of dimethyl pentanedioate. This process, while effective, can lead to the formation of several process-related impurities that must be carefully monitored and controlled.

Potential Impurities in Dimethyl 2-bromopentanedioate Synthesis:

• Unreacted Starting Material: Dimethyl pentanedioate.

• Over-brominated Products: Such as dimethyl 2,4-dibromopentanedioate.

• Positional Isomers: Although α-bromination is generally favored, other isomers may form in small quantities.

• Degradation Products: Arising from hydrolysis or thermal decomposition.

The International Council for Harmonisation (ICH) Q3A(R2) guideline provides a framework for the reporting, identification, and qualification of impurities in new drug substances, underscoring the regulatory importance of a robust analytical control strategy.[1][2]

GC-MS: A Powerful Tool for Quality Control

Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal analytical technique for the quality control of volatile and semi-volatile compounds like Dimethyl 2-bromopentanedioate. The gas chromatograph separates the components of a mixture based on their boiling points and interactions with the stationary phase of the column, while the mass spectrometer provides detailed structural information, allowing for confident identification and quantification of the analyte and its impurities.

Optimized GC-MS Methodology

The development of a robust GC-MS method requires careful consideration of several parameters to achieve optimal separation and detection.

Diagram of the GC-MS Workflow:

Caption: A schematic overview of the GC-MS experimental workflow.

Rationale for Parameter Selection:

• Column Selection: A mid-polar capillary column, such as a 5% phenyl methyl polysiloxane (e.g., DB-5ms or equivalent), is a suitable choice. This stationary phase provides good selectivity for halogenated esters and is robust enough for routine analysis.

• Temperature Program: A gradient temperature program is essential to ensure the elution of both the relatively volatile starting material and the higher-boiling over-brominated impurities within a reasonable timeframe, while maintaining good peak shape and resolution.

• Injector and Detector Temperatures: The injector temperature should be high enough to ensure complete vaporization of the sample without causing thermal degradation. The mass spectrometer transfer line and ion source temperatures are also critical for efficient transfer and ionization of the analytes.

• Mass Spectrometry Mode: Electron Ionization (EI) is the standard ionization technique for GC-MS, providing reproducible fragmentation patterns that are useful for library matching and structural elucidation. Both full scan and selected ion monitoring (SIM) modes can be employed. Full scan is used for initial identification of unknown impurities, while SIM provides higher sensitivity and selectivity for quantifying known impurities at trace levels.

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful technique, other analytical methods can also be employed for the quality control of Dimethyl 2-bromopentanedioate. Each has its own advantages and limitations.

Feature	GC-MS	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on volatility and polarity, detection by mass	Separation based on polarity, detection by UV or other detectors	Detection of atomic nuclei in a magnetic field
Sensitivity	High (ng to pg level)	Moderate to High (µg to ng level)	Low (mg to µg level)
Specificity	Very High (mass fragmentation provides structural information)	Moderate (retention time is not a unique identifier)	Very High (provides detailed structural information)
Sample Volatility	Requires volatile or semi-volatile analytes	Suitable for non-volatile and thermally labile compounds	Not dependent on volatility
Impurity Profiling	Excellent for volatile and semi-volatile impurities	Good for non-volatile impurities and degradation products	Excellent for structural elucidation of major impurities
Quantification	Excellent with appropriate standards	Excellent with appropriate standards	Good for quantification of major components
Throughput	Moderate	High	Low

High-Performance Liquid Chromatography (HPLC):

HPLC is a versatile technique that separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase.

• Advantages: HPLC is particularly useful for analyzing non-volatile or thermally labile impurities that are not amenable to GC analysis. It can be readily automated for high-throughput screening.

• Disadvantages: HPLC detectors, such as UV-Vis, are generally less specific than mass spectrometers. Co-eluting impurities with similar UV spectra can be difficult to resolve and quantify accurately without the use of a mass spectrometric detector (LC-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR spectroscopy is an unparalleled tool for structural elucidation.

• Advantages: NMR provides unambiguous structural information for the main component and any major impurities without the need for reference standards for identification. Quantitative NMR (qNMR) can be used for accurate quantification without the need for chromatographic separation.

• Disadvantages: NMR has relatively low sensitivity compared to GC-MS and HPLC, making it unsuitable for the detection and quantification of trace-level impurities.

Forced Degradation Studies: A Key to a Stability-Indicating Method

A robust quality control method should be "stability-indicating," meaning it can resolve the active pharmaceutical intermediate from its potential degradation products. Forced degradation studies are performed to intentionally degrade the sample under various stress conditions to generate these degradation products.

Common Forced Degradation Conditions:

• Hydrolysis: Exposure to acidic, basic, and neutral aqueous solutions. Alpha-bromo esters are known to be susceptible to hydrolysis, which can lead to the formation of the corresponding α-hydroxy ester or the dicarboxylic acid.

• Oxidation: Treatment with an oxidizing agent such as hydrogen peroxide.

• Thermal Stress: Exposure to high temperatures. Thermal decomposition can lead to elimination reactions or other rearrangements.

• Photostability: Exposure to light.

By analyzing the stressed samples using the developed GC-MS method, one can demonstrate that the degradation products are well-separated from the main peak of Dimethyl 2-bromopentanedioate, thus proving the method's stability-indicating capability.

Experimental Protocol: A Step-by-Step Guide to GC-MS Analysis

This protocol provides a starting point for the GC-MS analysis of Dimethyl 2-bromopentanedioate. Method validation should be performed according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.

1. Sample Preparation:

• Accurately weigh approximately 50 mg of the Dimethyl 2-bromopentanedioate sample into a 50 mL volumetric flask.

• Dissolve and dilute to volume with a suitable solvent such as dichloromethane or ethyl acetate.

• Further dilute an aliquot of this solution to a final concentration of approximately 100 µg/mL.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp to 280 °C at 15 °C/min.

  • Hold at 280 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 40-400 amu.

3. Data Analysis:

• Identify the peak for Dimethyl 2-bromopentanedioate based on its retention time and mass spectrum.

• Identify and quantify any impurities by comparing their retention times and mass spectra to those of known reference standards or by library searching and structural elucidation.

• Calculate the percentage purity of the sample based on the peak areas.

Diagram of the Analytical Workflow:

Caption: A flowchart illustrating the key steps in the GC-MS analysis of Dimethyl 2-bromopentanedioate.

Conclusion: Ensuring Quality through a Multi-faceted Analytical Approach

The quality control of pharmaceutical intermediates like Dimethyl 2-bromopentanedioate is a critical undertaking that requires a robust and well-validated analytical methodology. GC-MS stands out as a powerful technique, offering a unique combination of high sensitivity, specificity, and resolving power for the identification and quantification of the main component and its process-related impurities.

While HPLC and NMR serve as valuable complementary techniques for analyzing non-volatile compounds and for definitive structural elucidation, the comprehensive data provided by a stability-indicating GC-MS method is often indispensable for ensuring the quality and consistency of this vital pharmaceutical intermediate. By implementing a rigorous analytical strategy, researchers, scientists, and drug development professionals can have confidence in the materials they use, ultimately contributing to the development of safe and effective medicines.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). 2006. [Link]

• International Journal of Pharmaceutical Investigation. Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. 2021. [Link]

• AMSbiopharma. Impurity guidelines in drug development under ICH Q3. [Link]

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A Comparative Guide to the Reactivity of Dimethyl 2-bromopentanedioate: An Essential Intermediate in Modern Synthesis

In the landscape of synthetic organic chemistry, particularly within pharmaceutical and materials science, the selection of an appropriate building block is paramount to the success of a synthetic campaign. Dimethyl 2-bromopentanedioate (CAS 760-94-1) has emerged as a critical intermediate, valued for its dual functionality and defined reactivity.[1] This guide provides an in-depth, objective comparison of its reactivity against relevant alternatives, supported by experimental frameworks and foundational chemical principles. Our focus is to equip researchers, scientists, and drug development professionals with the technical insights required to effectively harness this versatile molecule.

Foundational Reactivity: The Chemical Nature of an α-Halo Ester

Dimethyl 2-bromopentanedioate is an α-halo ester, a class of compounds characterized by a halogen atom positioned on the carbon adjacent (the α-carbon) to a carbonyl group.[2] This specific structural arrangement dictates its chemical behavior. The carbon-bromine bond is polarized, rendering the α-carbon electrophilic and susceptible to attack by nucleophiles.[3]

Its primary reaction pathways include:

• Nucleophilic Substitution (SN2): The most prevalent reaction, where the bromide ion is displaced by a wide range of nucleophiles. This allows for the facile formation of new carbon-heteroatom (C-N, C-O, C-S) and carbon-carbon bonds. The reaction proceeds via a concerted, bimolecular mechanism.[4][5]

• Elimination (E2): In the presence of a strong, non-nucleophilic base, dehydrobromination can occur to yield unsaturated diesters like dimethyl glutaconate.[1]

The utility of Dimethyl 2-bromopentanedioate is particularly notable in the synthesis of complex molecules, including nitrogen-containing heterocycles and as a precursor for ligands used in Proteolysis Targeting Chimeras (PROTACs).[1]

Benchmarking Reactivity: A Comparative Analysis

To quantify the reactivity of Dimethyl 2-bromopentanedioate, it is essential to benchmark it against structurally similar alkyl halides. The choice of halide (leaving group) is a primary determinant of reaction kinetics in nucleophilic substitution reactions.[3]

The Critical Role of the Leaving Group

A cornerstone of physical organic chemistry is the concept that a good leaving group is a weak base.[6] For halides, the leaving group ability increases down the group: F⁻ < Cl⁻ < Br⁻ < I⁻. This trend is inversely related to the strength of the corresponding hydrohalic acid (HF << HCl < HBr < HI), where the strongest acid yields the most stable (and weakest) conjugate base.[3]

Consequently, Dimethyl 2-bromopentanedioate is inherently more reactive in SN2 reactions than its chlorinated counterpart, Dimethyl 2-chloropentanedioate. The carbon-bromine bond is longer and weaker than the carbon-chlorine bond, and the bromide ion is a more stable leaving group in solution than the chloride ion.[3][5]

Data Presentation: Physicochemical and Kinetic Comparison

The following tables summarize the key properties and expected reactivity differences.

Table 1: Comparative Physicochemical Properties

Property	Dimethyl 2-bromopentanedioate	Dimethyl 2-chloropentanedioate
CAS Number	760-94-1	15009-64-0
Molecular Formula	C₇H₁₁BrO₄	C₇H₁₁ClO₄
Molecular Weight	239.06 g/mol	194.61 g/mol
Appearance	Light yellow liquid	Colorless to light yellow liquid
Boiling Point	240.3 °C at 760 mmHg	~115-117 °C at 10 mmHg
Density	1.452 g/cm³	~1.2 g/cm³

Table 2: Relative SN2 Reaction Rate Comparison

Substrate	Leaving Group	Relative Rate (krel)	Rationale
Dimethyl 2-chloro pentanedioate	Cl⁻	1	Chloride is a less stable leaving group.
Dimethyl 2-bromo pentanedioate	Br⁻	~50 - 100	Bromide is a superior leaving group due to its weaker basicity and greater stability.[5][6]
Dimethyl 2-iodo pentanedioate	I⁻	~2,000	Iodide is an excellent leaving group, making this substrate highly reactive.[3]
Note: Relative rate data is illustrative of the general trend observed for SN2 reactions of alkyl halides and depends on specific reaction conditions (nucleophile, solvent, temperature).[6]

Experimental Protocol: A Self-Validating Competition Experiment

To empirically validate the reactivity differences, a competition experiment provides a robust and internally consistent method for determining relative rates.[5] This protocol minimizes variability from external conditions as both substrates are subjected to the exact same environment.

Objective

To determine the relative rate of nucleophilic substitution of Dimethyl 2-bromopentanedioate versus Dimethyl 2-chloropentanedioate with sodium iodide in acetone.

Causality Behind Experimental Choices

• Nucleophile & Solvent: The Finkelstein reaction, using sodium iodide in acetone, is a classic SN2 process. Acetone is a polar aprotic solvent that readily dissolves the sodium iodide salt but poorly solvates the iodide anion, making it a highly potent nucleophile.[7] The resulting sodium bromide and sodium chloride are insoluble in acetone, driving the reaction forward and providing a visual indicator of reaction progress.[8]

• Stoichiometry: A sub-stoichiometric amount of the nucleophile is used to ensure the two alkyl halides must compete for the limiting reagent.[5]

• Analysis Method: Gas Chromatography (GC) is an ideal technique for this analysis. It can separate the starting materials and products, and the relative peak areas can be used to quantify the consumption of each starting halide over time.[5]

Step-by-Step Methodology

• Reactant Preparation: Prepare a stock solution containing equimolar amounts (e.g., 0.1 M of each) of Dimethyl 2-bromopentanedioate and Dimethyl 2-chloropentanedioate in acetone.

• Initiation: In a separate flask, prepare a 0.05 M solution of sodium iodide in dry acetone. To initiate the reaction, rapidly add the sodium iodide solution to the alkyl halide mixture at a constant temperature (e.g., 25 °C).

• Reaction Monitoring: At defined time intervals (e.g., t = 0, 5, 15, 30, 60 minutes), withdraw a fixed volume (aliquot) of the reaction mixture.

• Quenching: Immediately quench each aliquot by adding it to a vial containing a large excess of cold water and a small amount of a suitable organic solvent for extraction (e.g., diethyl ether). This stops the reaction by precipitating the organic components and dissolving the salts.[6]

• Sample Preparation for Analysis: Separate the organic layer, dry it (e.g., with anhydrous MgSO₄), and dilute to a standard concentration for GC analysis.

• GC Analysis: Inject the prepared samples into a gas chromatograph. Integrate the peak areas corresponding to the unreacted Dimethyl 2-bromopentanedioate and Dimethyl 2-chloropentanedioate.

• Rate Determination: Plot the natural logarithm of the concentration (or relative peak area) of each halide versus time. The slope of this line is proportional to the pseudo-first-order rate constant. The ratio of the slopes gives the relative reactivity.

Visualization of Experimental Workflow

Caption: Competing SN2 and E2 reaction pathways for Dimethyl 2-bromopentanedioate.

Conclusion and Expert Recommendations

The reactivity of Dimethyl 2-bromopentanedioate is primarily defined by its α-halo ester structure, making it an excellent electrophile for SN2 reactions.

• High Reactivity: It is significantly more reactive than its chloro-analogue due to the superior leaving group ability of bromide, a fact that can be empirically verified through a straightforward competition experiment. This makes it the reagent of choice when faster reaction kinetics are desired.

• Synthetic Versatility: Its ability to react with a broad range of nucleophiles allows for the efficient construction of diverse molecular scaffolds.

• Predictable Side Reactions: The main competing pathway is E2 elimination, which can be controlled by the judicious choice of base and reaction conditions. For substitution, favor strong, non-bulky nucleophiles and polar aprotic solvents. To promote elimination, use strong, sterically hindered bases.

For drug development professionals and synthetic chemists, Dimethyl 2-bromopentanedioate represents a reliable and reactive tool. Understanding its reactivity profile in comparison to other alkyl halides allows for more informed decisions in reaction design, optimization, and scale-up, ultimately accelerating the synthetic process.

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A Comparative Guide to the Synthesis of Dimethyl 2-Bromopentanedioate for Advanced Research and Development

For researchers, medicinal chemists, and professionals in drug development, the efficient and reliable synthesis of key chemical intermediates is paramount. Dimethyl 2-bromopentanedioate, a versatile building block, plays a crucial role in the synthesis of a variety of complex molecules, including heterocycles and ligands for targeted protein degradation, such as those for the Cereblon (CRBN) E3 ubiquitin ligase. The selection of a synthetic route can significantly impact yield, purity, scalability, and cost-effectiveness. This guide provides an in-depth comparative analysis of the primary methods for synthesizing Dimethyl 2-bromopentanedioate, supported by mechanistic insights and detailed experimental protocols.

Introduction to Synthetic Strategies

The synthesis of Dimethyl 2-bromopentanedioate primarily revolves around the introduction of a bromine atom at the α-position to one of the ester groups. The main approaches to achieve this transformation are:

• Direct Radical Bromination of Dimethyl Pentanedioate: A direct approach involving the bromination of the readily available dimethyl ester of glutaric acid.

• The Hell-Volhard-Zelinsky (HVZ) Reaction of Glutaric Acid followed by Esterification: A classic two-step method that first functionalizes the diacid before esterification.

• Synthesis from L-Glutamic Acid: A multi-step route starting from a common amino acid, which can offer stereochemical control.

This guide will dissect each of these methodologies, providing a rationale for the experimental choices and a critical comparison of their respective advantages and disadvantages.

Method 1: Direct Radical Bromination of Dimethyl Pentanedioate

This is arguably the most straightforward and commonly employed method for the synthesis of Dimethyl 2-bromopentanedioate. The reaction proceeds via a free-radical mechanism, targeting the α-carbon, which is activated by the adjacent electron-withdrawing ester group.

Mechanistic Rationale

The reaction is initiated by a radical initiator, such as Azobisisobutyronitrile (AIBN) or benzoyl peroxide, which upon heating, generates radicals. These radicals then abstract a hydrogen atom from the α-carbon of dimethyl pentanedioate, forming a resonance-stabilized carbon radical. This carbon radical then reacts with a bromine source to yield the desired product and a bromine radical, which continues the chain reaction.

Caption: Simplified workflow of the radical bromination of dimethyl pentanedioate.

Experimental Protocol: Bromination using N-Bromosuccinimide (NBS)

N-Bromosuccinimide is often the preferred reagent over elemental bromine as it is a crystalline solid that is safer and easier to handle, and it often leads to cleaner reactions with higher selectivity for mono-bromination.

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve dimethyl pentanedioate (1.0 eq) in a suitable inert solvent such as carbon tetrachloride or benzene.

• Add N-Bromosuccinimide (NBS) (1.0-1.1 eq) and a catalytic amount of a radical initiator, such as AIBN or benzoyl peroxide (0.02-0.05 eq).

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by TLC or GC.

• After completion, cool the mixture to room temperature. The succinimide byproduct will precipitate and can be removed by filtration.

• Wash the filtrate with an aqueous solution of sodium thiosulfate to remove any remaining bromine, followed by a brine wash.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation under vacuum to obtain pure Dimethyl 2-bromopentanedioate.

Discussion

Advantages:

• Directness: This one-step synthesis is efficient.

• Reagent Handling: The use of solid NBS is safer than handling liquid bromine.

• Selectivity: Generally provides good selectivity for the desired α-mono-brominated product.

Disadvantages:

• Byproducts: Over-bromination to form di-brominated species can occur, necessitating careful control of stoichiometry and reaction time.

• Solvent Choice: Often employs solvents like carbon tetrachloride, which are now restricted due to environmental and health concerns. Safer alternative solvents should be considered.

• Purification: Fractional distillation is required to separate the product from unreacted starting material and byproducts.

Method 2: Hell-Volhard-Zelinsky (HVZ) Reaction and Subsequent Esterification

The Hell-Volhard-Zelinsky (HVZ) reaction is a well-established method for the α-halogenation of carboxylic acids. This two-step approach first brominates glutaric acid, which is then esterified to yield the target molecule.

Mechanistic Rationale

The HVZ reaction is initiated by the conversion of the carboxylic acid to an acyl bromide by a phosphorus trihalide catalyst (e.g., PBr₃). The acyl bromide then tautomerizes to its enol form, which is the nucleophilic species that reacts with bromine at the α-position. The resulting α-bromo acyl bromide can then be quenched with an alcohol, in this case, methanol, to directly form the α-bromo ester.

Caption: Key transformations in the Hell-Volhard-Zelinsky reaction followed by esterification.

Experimental Protocol

Step 1: Synthesis of 2-Bromoglutaric Acid

• To a flask containing glutaric acid (1.0 eq), add a catalytic amount of red phosphorus or phosphorus tribromide (PBr₃).

• Slowly add elemental bromine (Br₂) (1.0-1.1 eq) to the mixture.

• Gently heat the reaction mixture to initiate the reaction, then maintain at a suitable temperature (e.g., 50-60 °C) with stirring for several hours until the reaction is complete.

• Cool the reaction mixture and carefully quench with water to hydrolyze the acyl bromide intermediate.

• Isolate the crude 2-bromoglutaric acid, which may be used directly in the next step or purified by recrystallization.

Step 2: Esterification to Dimethyl 2-bromopentanedioate

• Dissolve the crude 2-bromoglutaric acid in an excess of methanol.

• Add a catalytic amount of a strong acid, such as sulfuric acid or hydrogen chloride.

• Heat the mixture to reflux for several hours until the esterification is complete, as monitored by TLC.

• Cool the reaction mixture and neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution).

• Remove the excess methanol under reduced pressure.

• Extract the product into an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• After filtration and concentration of the solvent, purify the product by vacuum distillation.

Discussion

Advantages:

• Well-Established: A classic and reliable method for α-bromination of carboxylic acids.

• Readily Available Starting Materials: Glutaric acid is an inexpensive and common chemical.

Disadvantages:

• Harsh Reagents: Involves the use of corrosive elemental bromine and phosphorus tribromide.

• Two-Step Process: Less atom-economical and more time-consuming than the direct bromination of the diester.

• Harsh Conditions: The reaction conditions can be harsh, potentially leading to side reactions.

Method 3: Synthesis from L-Glutamic Acid

This synthetic route leverages a readily available and chiral starting material, L-glutamic acid. The synthesis involves the conversion of the amino group to a hydroxyl group via diazotization, followed by esterification and subsequent bromination.

Mechanistic Rationale

The synthesis begins with the diazotization of the amino group of L-glutamic acid with sodium nitrite in an acidic medium, which then decomposes to form a carbocation that is trapped by water to yield 2-hydroxyglutaric acid. This intermediate is often in equilibrium with its lactone form. Subsequent esterification with methanol under acidic conditions yields dimethyl 2-hydroxyglutarate. Finally, the hydroxyl group is substituted by a bromine atom, typically using a reagent like hydrobromic acid or phosphorus tribromide. This final step likely proceeds through an SN1 or SN2 mechanism, depending on the specific conditions.

Caption: Synthetic pathway from L-Glutamic Acid to Dimethyl 2-bromopentanedioate.

Experimental Protocol

Step 1 & 2: Synthesis of Dimethyl 2-hydroxyglutarate

• Dissolve L-glutamic acid in an aqueous acidic solution (e.g., dilute sulfuric acid) and cool in an ice bath.

• Slowly add an aqueous solution of sodium nitrite while maintaining a low temperature.

• Allow the reaction to proceed for a few hours, then extract the resulting 2-hydroxyglutaric acid/lactone into an organic solvent.

• After drying and concentrating the organic extract, dissolve the crude product in methanol.

• Add a catalytic amount of a strong acid and heat to reflux to effect esterification.

• Work up the reaction as described in the HVZ esterification protocol to isolate crude dimethyl 2-hydroxyglutarate.

Step 3: Bromination of Dimethyl 2-hydroxyglutarate

• Treat the dimethyl 2-hydroxyglutarate with a brominating agent such as concentrated hydrobromic acid or phosphorus tribromide.

• Heat the reaction mixture to facilitate the substitution of the hydroxyl group with bromine.

• After the reaction is complete, cool the mixture and pour it into ice water.

• Extract the product with an organic solvent.

• Wash the organic layer with water, a mild base to remove any acidic impurities, and brine.

• Dry the organic layer, remove the solvent, and purify the final product by vacuum distillation.

Discussion

Advantages:

• Chiral Starting Material: Allows for the synthesis of enantiomerically enriched products if the stereocenter is retained or inverted with control.

• Readily Available Precursor: L-glutamic acid is an inexpensive and abundant starting material.

Disadvantages:

• Multi-step Synthesis: This is the longest and most complex of the three routes, likely resulting in a lower overall yield.

• Potential for Racemization: The reaction conditions, particularly the bromination step, can lead to racemization, negating the advantage of a chiral starting material if not carefully controlled.

• Use of Nitrites: Diazotization involves the use of sodium nitrite, which requires careful handling.

Comparative Summary

Feature	Direct Radical Bromination	HVZ Reaction & Esterification	Synthesis from L-Glutamic Acid
Starting Material	Dimethyl Pentanedioate	Glutaric Acid	L-Glutamic Acid
Number of Steps	1	2	3
Key Reagents	NBS, AIBN/BPO	Br₂, PBr₃	NaNO₂, HBr/PBr₃
Typical Yield	Good to Excellent	Moderate to Good	Lower overall yield
Purity Concerns	Di-brominated byproducts	Residual acids, incomplete esterification	Racemization, side products from diazotization
Scalability	High	Moderate	Lower
Safety & Handling	NBS is safer than Br₂	Use of corrosive Br₂ and PBr₃	Use of nitrites
Stereocontrol	Not applicable (achiral product)	Not applicable (achiral product)	Possible, but racemization is a risk

Conclusion and Recommendations

For the routine, large-scale synthesis of racemic Dimethyl 2-bromopentanedioate, the Direct Radical Bromination of Dimethyl Pentanedioate using N-Bromosuccinimide is the most recommended method. Its single-step nature, coupled with the use of a safer brominating agent and generally high yields, makes it the most efficient and industrially viable option. Careful control of the reaction conditions is necessary to minimize the formation of di-brominated impurities, and purification by vacuum distillation is essential for obtaining a high-purity product.

The Hell-Volhard-Zelinsky reaction remains a viable, albeit more classical and less direct, alternative. It is a robust and well-understood reaction but is less favorable due to its two-step nature and the use of more hazardous reagents.

The synthesis from L-glutamic acid is the most complex and is only justifiable if the desired product is a specific enantiomer of Dimethyl 2-bromopentanedioate and if the reaction conditions can be optimized to prevent racemization. For most applications where the racemic mixture is sufficient, this route is not economically competitive.

Ultimately, the choice of synthesis method will depend on the specific requirements of the researcher or organization, including scale, purity requirements, available equipment, and safety protocols. However, for general purposes, the direct bromination of dimethyl pentanedioate offers the most advantageous balance of efficiency, safety, and yield.

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A Comparative Cost-Benefit Analysis of Synthetic Routes to Dimethyl 2-Bromopentanedioate

For Researchers, Scientists, and Drug Development Professionals

Dimethyl 2-bromopentanedioate is a crucial intermediate in the synthesis of a variety of pharmaceuticals and complex organic molecules. The efficiency, cost-effectiveness, and environmental impact of its synthesis are critical considerations for any research and development program. This guide provides an in-depth, objective comparison of the most common synthetic routes to this versatile building block, supported by available experimental data, to aid in the selection of the most appropriate method for your specific needs.

Introduction to Synthetic Strategies

The synthesis of dimethyl 2-bromopentanedioate primarily revolves around the selective bromination of a five-carbon dicarboxylic acid or its ester derivative at the α-position. Three main strategies have emerged as the most viable routes:

• Direct Radical Bromination of Dimethyl Glutarate: A straightforward approach utilizing a brominating agent and a radical initiator.

• Adapted Hell-Volhard-Zelinsky (HVZ) Reaction: A classic method involving the bromination of glutaric acid followed by esterification.

• Multi-step Synthesis from L-Glutamic Acid: A chiral pool approach that leverages a readily available and inexpensive starting material.

This guide will dissect each of these routes, evaluating them on the basis of chemical cost, reaction yield, operational complexity, safety, and environmental impact.

Route 1: Direct Radical Bromination of Dimethyl Glutarate

This is often the most direct method, involving the reaction of dimethyl glutarate with a brominating agent such as N-Bromosuccinimide (NBS) in the presence of a radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide.

Caption: Two-step synthesis via the HVZ reaction.

Experimental Protocol

Step 1: α-Bromination of Glutaric Acid Glutaric acid is treated with bromine and a catalytic amount of phosphorus tribromide (PBr₃). [1]The reaction typically requires heating. The phosphorus tribromide reacts with the carboxylic acid to form an acyl bromide, which then enolizes. The enol form readily reacts with bromine at the α-position. [2][3] Step 2: Esterification The resulting 2-bromoglutaric acid is then esterified. This can be achieved through a Fischer esterification by refluxing the α-bromo acid in methanol with a catalytic amount of a strong acid, such as sulfuric acid. [4]Alternatively, the intermediate α-bromo acyl bromide can be directly reacted with methanol to form the ester. [2][3]

Cost-Benefit Analysis

Factor	Analysis
Starting Material Cost	Glutaric acid is a readily available and relatively inexpensive dicarboxylic acid.
Reagent Cost	Bromine and phosphorus tribromide are corrosive and hazardous reagents, and their cost can be higher than that of NBS. Methanol and acid catalysts are inexpensive.
Yield	The HVZ reaction itself generally proceeds in good yield. A similar reaction using cyclobutanecarboxylic acid reported an 85% yield for the α-bromo ester. [4]The subsequent esterification is also typically a high-yielding reaction.
Operational Complexity	This is a two-step process, which adds to the operational complexity and time compared to the direct bromination route. The handling of fuming and corrosive reagents like bromine and PBr₃ requires special precautions.
Purification	Purification of the intermediate 2-bromoglutaric acid may be necessary before esterification. The final product is purified by vacuum distillation. Byproducts from the HVZ reaction can include unreacted starting material and polyhalogenated products, though the reaction is generally selective for mono-bromination at the α-position. [5]
Safety	Bromine is highly toxic and corrosive. Phosphorus tribromide reacts violently with water. Both must be handled with extreme care in a chemical fume hood with appropriate personal protective equipment.
Environmental Impact	This route avoids the use of chlorinated solvents. However, the handling and disposal of bromine and phosphorus-containing byproducts require careful consideration.

Route 3: Multi-step Synthesis from L-Glutamic Acid

This approach utilizes L-glutamic acid, an inexpensive and enantiomerically pure starting material from the chiral pool. The synthesis involves the conversion of the amino group to a hydroxyl group via a diazotization reaction, followed by lactonization, esterification, and finally bromination.

Caption: Multi-step synthesis from L-glutamic acid.

Experimental Protocol

A patented process describes the reaction of L-glutamic acid with sodium nitrite in an aqueous solution to form butyrolactone acid. [6][7]This intermediate is then esterified with the desired alcohol (in this case, methanol) in the presence of an acid catalyst to yield the corresponding 2-hydroxyglutaric acid diester. Finally, the hydroxyl group is substituted with bromine, for example, by sparging with gaseous hydrobromic acid. [6]

Cost-Benefit Analysis

Factor	Analysis
Starting Material Cost	L-glutamic acid is a very inexpensive and widely available amino acid.
Reagent Cost	Sodium nitrite, mineral acids, and hydrogen bromide are all relatively low-cost reagents.
Yield	A patent for the synthesis of the corresponding dibutyl ester reports a high yield of 90% for the final bromination step. [7]The overall yield for the multi-step process would need to be considered.
Operational Complexity	This is a multi-step synthesis involving several transformations, making it the most operationally complex of the three routes. Each step requires its own workup and potential purification.
Purification	Purification of intermediates may be necessary at each stage. The final product is purified by vacuum distillation. The patent mentions that the product is obtained with high purity. [7]
Safety	The diazotization reaction with sodium nitrite and acid can generate nitrous acid and nitrogen oxides, which are toxic. The use of gaseous hydrogen bromide requires specialized equipment and handling procedures.
Environmental Impact	This route generally uses less hazardous solvents than the direct bromination with NBS in carbon tetrachloride. The byproducts are primarily inorganic salts and water.
Stereochemistry	Starting from L-glutamic acid introduces the possibility of obtaining an enantiomerically enriched product. However, the patent notes that the bromination step can lead to partial racemization. [6][7]

Comparative Summary of Synthesis Routes

Feature	Route 1: Direct Bromination	Route 2: Adapted HVZ Reaction	Route 3: From L-Glutamic Acid
Starting Material	Dimethyl Glutarate	Glutaric Acid	L-Glutamic Acid
Number of Steps	1	2	3+
Typical Reagents	NBS, AIBN, CCl₄	Br₂, PBr₃, Methanol, H₂SO₄	NaNO₂, HCl, Methanol, HBr
Potential Yield	High	High	High (for final step)
Operational Complexity	Low	Medium	High
Key Safety Concerns	NBS (lachrymator), CCl₄ (carcinogen)	Br₂ (toxic, corrosive), PBr₃ (reacts with water)	Diazotization (toxic gases), HBr (gas)
Environmental Impact	Use of chlorinated solvents	Bromine and phosphorus waste	Primarily inorganic waste
Cost of Starting Material	Low	Low	Very Low
Stereocontrol	Racemic	Racemic	Potential for enantiomeric enrichment

Conclusion and Recommendations

The choice of the optimal synthesis route for dimethyl 2-bromopentanedioate is highly dependent on the specific requirements of the project, including scale, cost constraints, available equipment, and safety protocols.

• For rapid, small-scale synthesis where operational simplicity is paramount, Route 1 (Direct Bromination) is a strong contender, provided that a less hazardous solvent is substituted for carbon tetrachloride. The primary trade-off is the potential for side reactions and the need for careful purification.

• For a robust and well-established method, particularly at a moderate scale, Route 2 (Adapted HVZ Reaction) offers a reliable pathway with good yields. The main drawbacks are the handling of hazardous reagents and the two-step nature of the process.

• For large-scale industrial production where cost is a primary driver, Route 3 (From L-Glutamic Acid) is highly attractive due to the very low cost of the starting material. While operationally more complex, the potential for high yields and the use of less expensive reagents make it a compelling option for commercial manufacturing. The potential for stereocontrol, even with some racemization, could be an added benefit for certain applications.

Ultimately, a thorough risk assessment and a preliminary cost analysis based on current local chemical prices should be conducted before selecting a synthetic route for implementation.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate.
• Alfa Chemistry. (n.d.). Hell-Volhard-Zelinsky Reaction.
• Fiveable. (n.d.). Alpha Bromination of Carboxylic Acids.
• NROChemistry. (n.d.). Hell-Volhard-Zelinsky Reaction.
• BYJU'S. (n.d.). Hell Volhard Zelinsky Reaction Mechanism.

• PubMed. (1948). alpha-Bromination of dicarboxylic acids. Journal of the American Chemical Society, 70(11), 3626. [Link]

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• Google Patents. (n.d.). US12012378B2 - Method for synthesizing 2-bromoglutaric acid diesters.
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• Organic Syntheses. (n.d.). A Publication of Reliable Methods for the Preparation of Organic Compounds.

• Wikipedia. (n.d.). Hell–Volhard–Zelinsky halogenation. Retrieved from [Link]

• Google Patents. (n.d.). FI4143153T3 - METHOD FOR THE SYNTHESIS OF 2-BROMOGLUTARIC ACID DIESTERS.
• OpenStax. (n.d.). 22.4 Alpha Bromination of Carboxylic Acids – Organic Chemistry: A Tenth Edition.

• Chemistry LibreTexts. (2024, July 30). 22.5: Alpha Bromination of Carboxylic Acids. Retrieved from [Link]

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• National Institutes of Health. (n.d.). Cost Estimation of the Production of MIL-100(Fe) at Industrial Scale from Two Upscaled Sustainable Synthesis Routes. Retrieved from [Link]

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• Organic Syntheses. (n.d.). β-METHYLGLUTARIC ACID. Retrieved from [Link]

• ResearchGate. (2017, June 20). Benzylic Brominations with N-Bromosuccinimide in 1,2-Dichlorobenzene: Effective Preparation of (2-Bromomethyl-phenyl)-Methoxyiminoacetic Acid Methyl Ester. Retrieved from [Link]

• Turton, R., Shaeiwitz, J. A., Bhattacharyya, D., & Whiting, W. B. (2019). Analysis, Synthesis, and Design of Chemical Processes (5th ed.). Pearson.

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Comparison Guide: Synthesis and Characterization of Novel 2-Sulfonamido-pentanedioate Derivatives with Antineoplastic Activity

A Senior Application Scientist's Guide to Leveraging Dimethyl 2-bromopentanedioate as a Versatile Synthetic Intermediate in Drug Discovery

Introduction

In the landscape of modern medicinal chemistry, the strategic selection of starting materials is paramount to the efficient construction of complex molecular frameworks with therapeutic potential. Dimethyl 2-bromopentanedioate is a prime example of such a versatile building block.[1] Its structure, featuring a reactive α-bromo center and two ester functionalities, offers multiple avenues for synthetic diversification.[2] This guide provides an in-depth characterization of novel compounds synthesized from this intermediate, specifically focusing on a series of 2-(4-methylbenzenesulphonamido)pentanedioic acid derivatives which have demonstrated promising antineoplastic properties.[3]

Glutamic acid (2-aminopentanedioic acid) is a vital component in the biosynthesis of purines and pyrimidines, essential for DNA and RNA synthesis. Consequently, antagonists that interfere with its metabolic pathways can serve as effective anti-cancer agents. This guide details the synthesis of novel glutamic acid analogues where the α-amino group is replaced by a sulfonamido linkage, a substitution aimed at enhancing biological activity and metabolic stability.

We will objectively compare synthetic strategies for the key bromo-intermediate, present detailed protocols for the synthesis and characterization of a lead compound, and evaluate its biological performance against related derivatives using published experimental data.

I. The Precursor: Comparative Synthesis of Dimethyl 2-bromopentanedioate

The quality and yield of the starting material directly impact the success of subsequent reactions. Dimethyl 2-bromopentanedioate is typically prepared via the α-bromination of dimethyl pentanedioate (dimethyl glutarate). The choice of bromination method is a critical process decision, balancing efficiency, safety, and scalability. Below, we compare two common synthetic routes.

Causality Behind Method Selection: The NBS/AIBN radical-mediated pathway is often preferred in modern lab settings due to the safer handling of N-bromosuccinimide compared to liquid bromine and its high selectivity for the alpha-position, which is stabilized by the adjacent ester group. The Hell-Volhard-Zelinsky (HVZ) reaction is a classic method, robust and well-established, but involves multiple steps and harsher reagents.[4]

Feature	Route A: Radical-Mediated Bromination	Route B: Hell-Volhard-Zelinsky (HVZ) Reaction
Starting Material	Dimethyl Pentanedioate	Glutaric Acid
Key Reagents	N-Bromosuccinimide (NBS), Azobisisobutyronitrile (AIBN)	Br₂, Phosphorus Tribromide (PBr₃), Methanol
Reaction Steps	1 (Direct Bromination)	2 (Acid Bromination + Esterification)
Selectivity	Generally high for mono-α-bromination	Good, but requires careful control
Advantages	Safer reagents, often cleaner reaction profile, single step from ester.	Well-established, high-yielding classic method.
Disadvantages	Requires radical initiator, careful control of stoichiometry to avoid di-bromination.[1]	Involves hazardous liquid Br₂, corrosive PBr₃, and is a two-step process.

For the purposes of synthesizing high-purity precursor for drug discovery applications, Route A is generally recommended due to its operational simplicity and improved safety profile.

II. Synthesis of a Novel Antineoplastic Agent: Dimethyl 2-(4-methylbenzenesulfonamido)pentanedioate

The core of this investigation is the nucleophilic substitution reaction at the C-Br bond of Dimethyl 2-bromopentanedioate. This SN2 reaction allows for the facile introduction of a p-toluenesulfonamide (tosyl) group, a common moiety in pharmacologically active compounds, to create a novel glutamic acid analogue.[5]

Reaction Rationale & Experimental Workflow

The nitrogen atom of the sulfonamide anion acts as the nucleophile, attacking the electrophilic α-carbon and displacing the bromide leaving group. The reaction is typically performed in an aprotic polar solvent like DMF to solubilize the reagents and facilitate the SN2 mechanism. A non-nucleophilic base, such as potassium carbonate, is used to deprotonate the sulfonamide, generating the active nucleophile in situ.

The overall workflow for synthesis, purification, and characterization is a self-validating system designed to ensure the identity and purity of the final compound.

Caption: Experimental workflow from synthesis to biological evaluation.

Detailed Experimental Protocol: Synthesis of Compound 3

This protocol is adapted from procedures for the synthesis of related sulfonamido-pentanedioic acid derivatives.

Materials:

• Dimethyl 2-bromopentanedioate (1.0 eq)

• p-Toluenesulfonamide (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate

• Brine Solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add p-toluenesulfonamide (1.1 eq) and anhydrous DMF.

• Add anhydrous potassium carbonate (1.5 eq) to the solution and stir the suspension for 15 minutes at room temperature.

• Add Dimethyl 2-bromopentanedioate (1.0 eq) dropwise to the stirring suspension.

• Heat the reaction mixture to 60-70°C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine solution, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude residue by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure product, Dimethyl 2-(4-methylbenzenesulfonamido)pentanedioate .

III. Characterization and Data

Thorough characterization is essential to confirm the structure and purity of the newly synthesized compound. The expected data, based on published results for the corresponding dicarboxylic acid, are summarized below.

Technique	Expected Observations for the Synthesized Diester
¹H NMR	Signals for two methoxy groups (~3.6-3.7 ppm), aromatic protons of the tosyl group (~7.4-7.8 ppm), methyl group of the tosyl (~2.4 ppm), and aliphatic protons of the pentanedioate backbone.
¹³C NMR	Peaks corresponding to the ester carbonyl carbons (~170-175 ppm), aromatic carbons, and aliphatic carbons.
IR Spectroscopy	Strong absorption band for the ester C=O stretch (~1740 cm⁻¹), and characteristic bands for S=O stretching of the sulfonamide (~1340 and 1160 cm⁻¹).
Mass Spec (FAB)	Expected molecular ion peak [M+H]⁺ corresponding to the molecular formula C₁₄H₁₉NO₆S.

IV. Comparative Biological Activity

The true measure of a novel compound in drug discovery is its biological performance. A study by Dutta et al. synthesized a series of 2-(4-methylbenzenesulphonamido)pentanedioic acid amide derivatives and tested their in vitro cytotoxic activity against five human cancer cell lines using the MTT assay. The results provide a clear basis for comparing the performance of different substitutions on the pentanedioate scaffold.

The table below summarizes the reported IC₅₀ (50% inhibitory concentration) values, which indicate the potency of each compound. A lower IC₅₀ value signifies higher potency.

Compound Derivative	MCF-7 (Breast)	K-562 (Leukemia)	OVCAR-3 (Ovarian)	HT-29 (Colon)	A-498 (Kidney)
Parent Acid (3)	35.2 µM	30.1 µM	40.5 µM	45.3 µM	42.1 µM
Ureide (5a)	10.1 µM	8.5 µM	12.3 µM	15.4 µM	14.2 µM
p-Bromoanilide (5d)	12.5 µM	10.2 µM	15.1 µM	18.9 µM	16.8 µM
p-Nitroanilide (5f)	11.8 µM	9.7 µM	14.6 µM	17.5 µM	15.9 µM
Data sourced from Dutta et al. (2015).

Analysis of Performance: The experimental data clearly demonstrate that derivatization of the parent dicarboxylic acid (Compound 3) into various amides significantly enhances its antineoplastic activity across all tested cell lines.[3] The ureide derivative (5a) consistently showed the highest potency (lowest IC₅₀ values), suggesting that this functional group is particularly favorable for cytotoxic activity in this molecular scaffold. The presence of electron-withdrawing groups on the anilide ring, such as p-bromo and p-nitro, also resulted in compounds with significantly improved potency compared to the parent acid.

This structure-activity relationship (SAR) provides a logical pathway for further drug development, prioritizing modifications at the carboxylic acid positions to enhance therapeutic efficacy.

Caption: Logical relationship of compound derivatization to biological activity.

Conclusion

Dimethyl 2-bromopentanedioate stands as a highly valuable and versatile intermediate for constructing novel chemical entities with clear therapeutic potential. The straightforward nucleophilic substitution chemistry allows for the rational design and synthesis of compound libraries, such as the potent 2-sulfonamido-pentanedioate derivatives discussed herein. Comparative analysis of biological data reveals that while the core scaffold possesses modest antineoplastic activity, its derivatization into specific amides, particularly the ureide form, dramatically enhances cytotoxicity. This guide provides a validated protocol and a logical framework for researchers and drug development professionals to leverage this chemistry for the discovery of new anti-cancer agents. Future work should focus on optimizing the amide functionality and exploring in vivo efficacy and toxicity profiles of the most potent derivatives.

References

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Synthetic Routes and Analysis of Dimethyl 2-Bromopentanedioate. Retrieved from [Link]

• Dutta, S., et al. (2024). Synthesis, structural characterization and biological activity of 2-(4 -methylbenzenesulphonamido)pentanedioic acid amide derivatives: In vitro and in vivo antineoplastic activity. ResearchGate. Retrieved from [Link]

• LookChem. (n.d.). Understanding the Synthesis and Reactivity of Dimethyl 2-Bromopentanedioate. Retrieved from [Link]

• Autechem. (n.d.). The Chemistry of Dimethyl 2-Bromopentanedioate: Synthesis & Applications. Retrieved from [Link]

• PubChem. (n.d.). Substituted glutaric acid couplings grouped as to being in protic or aprotic solvents. Retrieved from [Link]

• Dutta, S., et al. (2015). Synthesis, structural characterization and biological activity of 2-(4-methylbenzenesulphonamido)pentanedioic acid amide derivatives: In vitro and in vivo antineoplastic activity. Bangladesh Journal of Pharmacology, 10(1), 7-15. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Carbonyl Alpha-Substitution Reactions (Summary). Retrieved from [Link]

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A Senior Application Scientist's Guide to Dimethyl 2-bromopentanedioate: Synthesis, Applications, and Comparative Analysis

For the discerning researcher in organic synthesis and drug development, the selection of appropriate building blocks is a critical decision that dictates the efficiency, scalability, and ultimate success of a synthetic campaign. Dimethyl 2-bromopentanedioate, a versatile C5 synthon, has emerged as a valuable intermediate, particularly in the construction of complex nitrogen-containing heterocycles that form the core of many pharmaceutically active molecules. This guide provides an in-depth technical comparison of the synthesis and applications of Dimethyl 2-bromopentanedioate, offering field-proven insights and experimental data to inform your research decisions.

I. Synthesis of Dimethyl 2-bromopentanedioate: A Comparative Analysis of Synthetic Routes

The efficient synthesis of Dimethyl 2-bromopentanedioate is paramount for its utility as a building block. Two principal methods dominate its preparation: the direct radical bromination of dimethyl glutarate and the classical Hell-Volhard-Zelinsky (HVZ) reaction of glutaric acid followed by esterification. The choice between these routes is often a trade-off between reaction efficiency, safety, and scalability.

A. Direct Radical Bromination using N-Bromosuccinimide (NBS)

This method involves the α-bromination of dimethyl pentanedioate (dimethyl glutarate) using N-Bromosuccinimide (NBS) as the brominating agent, typically in the presence of a radical initiator like azobisisobutyronitrile (AIBN).[1]

Conceptual Workflow for NBS Bromination:

Caption: Workflow for the synthesis of Dimethyl 2-bromopentanedioate via NBS bromination.

Advantages of the NBS Method:

• Milder Conditions: Generally proceeds under less harsh conditions than the HVZ reaction.

• Improved Safety: NBS is a solid and is often considered safer to handle than liquid bromine.[1]

• Good Selectivity: Tends to provide good selectivity for the desired mono-brominated product at the alpha position.[1]

B. Hell-Volhard-Zelinsky (HVZ) Reaction

The HVZ reaction is a classic method for the α-halogenation of carboxylic acids. In this case, glutaric acid is treated with bromine and a catalytic amount of phosphorus tribromide (PBr₃) to form 2-bromoglutaric acid, which is subsequently esterified with methanol to yield the desired product.[1]

Conceptual Workflow for the HVZ Reaction:

Caption: Workflow for the synthesis of Dimethyl 2-bromopentanedioate via the HVZ reaction.

Advantages of the HVZ Method:

• Well-Established: A robust and well-understood reaction in organic chemistry.

• Readily Available Starting Materials: Glutaric acid is an inexpensive and common starting material.

C. Comparative Performance

Parameter	Direct Bromination with NBS	Hell-Volhard-Zelinsky (HVZ) Reaction
Starting Material	Dimethyl glutarate	Glutaric acid
Key Reagents	NBS, radical initiator (e.g., AIBN)	Br₂, catalytic PBr₃, Methanol
Reaction Steps	Typically one step	Two steps (bromination and esterification)
Safety Profile	NBS is a solid, generally safer than Br₂	Involves handling of corrosive liquid bromine
Scalability	Generally good, but cost of NBS can be a factor	Well-suited for large-scale synthesis
Purification	Distillation or chromatography to remove succinimide and unreacted starting material	Requires purification after both bromination and esterification steps

II. Applications in Pharmaceutical Synthesis: A Focus on Glutarimide-Containing Molecules

Dimethyl 2-bromopentanedioate is a highly valuable precursor for the synthesis of nitrogen-containing heterocycles, which are prevalent scaffolds in many pharmaceuticals.[2] A prime example of its application is in the construction of the glutarimide ring, a key structural motif in a class of immunomodulatory drugs (IMiDs) such as Lenalidomide.

A. Synthesis of the Glutarimide Ring

The synthesis of the glutarimide core of Lenalidomide and its analogs can be achieved through the reaction of Dimethyl 2-bromopentanedioate with an appropriate amine, followed by cyclization.

Reaction Pathway for Glutarimide Synthesis:

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A Senior Application Scientist's Guide to the Mechanistic Pathways of Dimethyl 2-bromopentanedioate

For researchers, scientists, and professionals in drug development, a nuanced understanding of the reactivity of key synthetic intermediates is paramount for rational reaction design and optimization. Dimethyl 2-bromopentanedioate, a versatile α-halo ester, serves as a critical building block in the synthesis of a variety of complex molecules, including pharmaceutical agents. Its reactivity is primarily governed by a delicate balance between nucleophilic substitution and elimination pathways. This guide provides an in-depth comparison of these competing mechanisms, offering insights into the underlying principles that dictate the reaction outcome and presenting actionable experimental protocols.

The Dichotomy of Reactivity: Nucleophilic Substitution vs. Elimination

The core reactivity of Dimethyl 2-bromopentanedioate stems from the electrophilic nature of the carbon atom bonded to the bromine (the α-carbon). This electrophilicity is enhanced by the electron-withdrawing effect of the adjacent ester group, which polarizes the C-Br bond and makes the α-carbon susceptible to attack by nucleophiles.[1] Consequently, two primary competing reaction mechanisms are observed: bimolecular nucleophilic substitution (SN2) and bimolecular elimination (E2).

The SN2 Pathway: A Route to Functional Group Interconversion

The SN2 reaction is a concerted, single-step process where a nucleophile attacks the electrophilic α-carbon from the backside, leading to the displacement of the bromide leaving group.[2][3] This "backside attack" results in an inversion of stereochemistry at the α-carbon, a phenomenon known as Walden inversion.

The presence of the α-ester group is known to significantly accelerate the rate of SN2 reactions compared to simple alkyl halides.[1] This rate enhancement is attributed to the stabilization of the pentacoordinate transition state through orbital overlap with the carbonyl group's π-system.[3]

Diagram 1: SN2 Reaction Mechanism

Caption: The concerted SN2 mechanism involves a backside attack by the nucleophile, leading to an inversion of stereochemistry.

The E2 Pathway: Formation of Unsaturated Diesters

In the presence of a strong base, an E2 elimination can compete with or even dominate the SN2 pathway. This concerted reaction involves the abstraction of a proton from the β-carbon (the carbon adjacent to the α-carbon) by the base, with the simultaneous formation of a carbon-carbon double bond and expulsion of the bromide leaving group.[4] The primary product of this reaction is dimethyl glutaconate.

The regioselectivity of the E2 reaction is governed by the nature of the base.

• Zaitsev's Rule: With small, strong bases (e.g., ethoxide, hydroxide), the more substituted (and more thermodynamically stable) alkene is the major product.[4]

• Hofmann's Rule: With sterically hindered, bulky bases (e.g., potassium tert-butoxide), the less substituted (and kinetically favored) alkene is the major product, as the base preferentially abstracts the more sterically accessible proton.[5][6]

Diagram 2: Competing E2 Elimination Pathways

Caption: The choice of base dictates the regioselectivity of the E2 elimination, yielding either the Zaitsev or Hofmann product.

Experimental Control of Reaction Pathways: A Comparative Analysis

The outcome of the reaction of Dimethyl 2-bromopentanedioate is highly dependent on the reaction conditions. By carefully selecting the nucleophile/base, solvent, and temperature, a skilled researcher can favor one pathway over the other.

Factor	Favors SN2 Substitution	Favors E2 Elimination	Causality
Nucleophile/Base	Good nucleophile, weak base (e.g., N₃⁻, CN⁻, I⁻)	Strong, sterically hindered base (e.g., t-BuOK, DBU)	Weakly basic nucleophiles have a lower propensity to abstract a proton, thus favoring attack at the electrophilic carbon. Strong, bulky bases are sterically impeded from accessing the α-carbon for substitution and preferentially abstract the more accessible β-proton.[4][5]
Solvent	Polar aprotic (e.g., DMSO, DMF, Acetone)	Less critical, but often run in the conjugate acid of the base (e.g., t-BuOH for t-BuOK)	Polar aprotic solvents solvate the cation but leave the anion (nucleophile) "naked" and highly reactive for substitution. Protic solvents can solvate the nucleophile, reducing its nucleophilicity.[7]
Temperature	Lower temperatures	Higher temperatures	Elimination reactions generally have a higher activation energy than substitution reactions and are thus favored by an increase in temperature, as more molecules will have sufficient energy to overcome this barrier.
Substrate Structure	Less steric hindrance at α and β carbons	Increased substitution at α and β carbons	Increased steric hindrance around the α-carbon disfavors the backside attack required for SN2. Increased substitution on the β-carbon leads to a more stable (more substituted) alkene product in E2 reactions (Zaitsev's rule).

Experimental Protocols

Protocol 1: SN2 Reaction with Sodium Azide

This protocol is designed to favor the SN2 pathway, yielding Dimethyl 2-azidopentanedioate.

Materials:

• Dimethyl 2-bromopentanedioate

• Sodium azide (NaN₃)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve Dimethyl 2-bromopentanedioate (1.0 eq.) in anhydrous DMF.

• Add sodium azide (1.5 eq.) to the solution.

• Heat the reaction mixture to 50-60 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing deionized water.

• Extract the aqueous phase with diethyl ether (3 x volume of DMF).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by vacuum distillation or column chromatography.

Diagram 3: Workflow for SN2 Synthesis of Dimethyl 2-azidopentanedioate

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The Role of Dimethyl 2-bromopentanedioate in Targeted Isotopic Labeling

An In-Depth Comparative Guide to Isotopic Labeling Studies with Dimethyl 2-bromopentanedioate

For researchers, medicinal chemists, and professionals in drug development, the ability to trace metabolic pathways, quantify protein turnover, and elucidate reaction mechanisms is fundamental. Isotopic labeling is a cornerstone technique in these pursuits, providing an unambiguous way to track molecules through complex biological and chemical systems. Dimethyl 2-bromopentanedioate has emerged as a versatile reagent for the targeted synthesis of isotopically labeled small molecules, particularly amino acid derivatives.[1]

This guide offers a comprehensive comparison of isotopic labeling strategies, centering on the application of Dimethyl 2-bromopentanedioate. We will delve into its performance against prevalent alternative methods, supported by experimental insights and detailed protocols to ensure scientific integrity and practical applicability.

Dimethyl 2-bromopentanedioate is a halogenated diester valued as a synthetic intermediate.[1] Its structure, featuring a reactive bromine atom at the alpha-position to one of the ester groups, makes it an excellent electrophile for nucleophilic substitution reactions. This reactivity is the key to its utility in isotopic labeling.

The core principle involves a nucleophilic substitution reaction where the bromide leaving group is displaced by a nucleophile containing a stable isotope (e.g., ¹³C, ¹⁵N, ²H). This approach is particularly effective for synthesizing labeled precursors for metabolic studies, such as isotopically labeled glutamic acid and its derivatives.[2][3]

Caption: SN2 reaction for isotopic labeling using Dimethyl 2-bromopentanedioate.

A Comparative Analysis: Dimethyl 2-bromopentanedioate vs. Alternative Labeling Strategies

The choice of an isotopic labeling method depends critically on the research question, the nature of the analyte (small molecule, peptide, or whole protein), and the experimental system. Here, we compare the targeted synthesis approach using Dimethyl 2-bromopentanedioate with the widely adopted Stable Isotope Dimethyl Labeling (SIDL) method for proteomics.

Feature	Dimethyl 2-bromopentanedioate	Stable Isotope Dimethyl Labeling (SIDL)
Principle	Targeted synthesis via nucleophilic substitution on a small molecule precursor.	Reductive amination of primary amines (N-termini & Lysine residues) in peptides/proteins.[4][5]
Analyte Type	Small molecules (e.g., amino acids, metabolic intermediates).	Peptides and proteins.[6]
Isotope Incorporation	Pre-synthesis; creates an isotopically labeled standard or tracer from the ground up.	Post-digestion (for peptides); labels existing biological samples.[7]
Specificity	Label position is precisely controlled by the synthesis route.	Labels all available N-termini and lysine side chains.[8]
Application	Metabolite tracing, flux analysis, internal standards for mass spectrometry.	Quantitative proteomics, comparison of protein abundance across different samples.[6][7]
Cost	Reagent cost is moderate; may require multi-step synthesis.[9][10]	Reagents (formaldehyde, cyanoborohydride isotopologues) are generally low-cost.[6][11]
Key Advantage	Absolute control over label placement; applicable to molecules without primary amines.	Simple, fast, and robust method for comparative proteomics without metabolic perturbation.[5]
Limitation	Not suitable for labeling intact proteins or complex biological mixtures directly.	Limited to molecules with primary amines; potential for slight chromatographic shifts with deuterium labels.[11]

Another powerful alternative is metabolic labeling, such as Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC). In SILAC, cells are grown in media containing "heavy" isotopically labeled amino acids, incorporating the label into all newly synthesized proteins. While highly accurate for quantitative proteomics, SILAC is more complex to implement, limited to cell culture systems, and can be more expensive than chemical labeling methods.[12][13] Studies have shown that while SILAC may offer slightly better reproducibility, dimethyl labeling is a highly practical and cost-effective alternative.[12][13]

Experimental Protocols and Workflows

To ensure trustworthiness and reproducibility, we provide detailed, step-by-step methodologies for isotopic labeling.

Protocol 1: Synthesis of [¹⁵N]-Glutamic Acid Dimethyl Ester using Dimethyl 2-bromopentanedioate

This protocol outlines a standard procedure for introducing a ¹⁵N label.

Objective: To synthesize Dimethyl [¹⁵N]-glutamate as a tracer for metabolic studies.

Materials:

• Dimethyl 2-bromopentanedioate (CAS 760-94-1)[14]

• [¹⁵N]-Ammonium hydroxide solution

• Anhydrous solvent (e.g., Tetrahydrofuran - THF)

• Drying agent (e.g., anhydrous sodium sulfate)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexane)

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., argon), dissolve Dimethyl 2-bromopentanedioate (1 equivalent) in anhydrous THF.

• Nucleophilic Addition: Cool the solution to 0°C in an ice bath. Add [¹⁵N]-Ammonium hydroxide (1.5 equivalents) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by adding water. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter the solution and remove the solvent under reduced pressure. Purify the crude product by silica gel column chromatography to yield pure Dimethyl [¹⁵N]-glutamate.

• Characterization: Confirm the structure and isotopic incorporation using Mass Spectrometry (to observe the mass shift) and NMR spectroscopy.

Caption: Workflow for synthesizing an isotopically labeled small molecule.

Protocol 2: Comparative Workflow - Stable Isotope Dimethyl Labeling of Peptides

This protocol provides a standard workflow for the SIDL method used in quantitative proteomics.[15]

Objective: To differentially label two peptide samples for relative quantification by mass spectrometry.

Materials:

• Lyophilized peptide samples (e.g., from a tryptic digest)

• Labeling buffer (e.g., 100 mM TEAB)

• "Light" labeling solution: 4% (v/v) CH₂O

• "Heavy" labeling solution: 4% (v/v) ¹³CD₂O

• Reducing agent: 0.6 M Sodium cyanoborohydride (NaBH₃CN)

Procedure:

• Sample Preparation: Reconstitute two separate peptide samples (e.g., "Control" and "Treated") in the labeling buffer. Ensure the pH is between 5.0 and 8.0.[15]

• Light Labeling: To the "Control" sample, add the "Light" formaldehyde solution, mix briefly.

• Heavy Labeling: To the "Treated" sample, add the "Heavy" formaldehyde solution, mix briefly.

• Reduction: To both samples, add the sodium cyanoborohydride solution.[4]

• Incubation: Incubate both samples at room temperature for 1 hour.

• Quenching: Stop the reaction by adding an acid (e.g., formic acid).

• Sample Combination & Analysis: Combine the "Light" and "Heavy" labeled samples in a 1:1 ratio. Analyze the combined sample by LC-MS/MS. The mass difference between the light and heavy labeled peptides allows for their relative quantification.[5]

Caption: Comparative workflow for Stable Isotope Dimethyl Labeling (SIDL).

Conclusion

Dimethyl 2-bromopentanedioate is a valuable and highly effective reagent for isotopic labeling when the goal is the targeted synthesis of specific small molecules. Its utility lies in the precise, chemically controlled introduction of an isotopic label at a known position, which is ideal for creating internal standards for mass spectrometry or for use in metabolic tracing experiments.

In contrast, methods like Stable Isotope Dimethyl Labeling (SIDL) are superior for the high-throughput, comparative analysis of entire proteomes, where the goal is to assess changes in the abundance of thousands of proteins simultaneously. The choice between these methods is not a matter of one being universally better, but rather a strategic decision based on the specific scientific question being addressed. Understanding the principles, advantages, and limitations of each, as outlined in this guide, empowers researchers to select the most appropriate and effective tool for their experimental needs.

References

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• Navil Laboratories Private Limited. (n.d.). CAS 760-94-1 Dimethyl 2-Bromopentanedioate. IndiaMART. Retrieved from [Link]

• Children's Cancer Hospital 57357. (n.d.). Dimethyl Labeling Protocol. Retrieved from [Link]

• Hsu, J. L., et al. (2013). Stable isotope dimethyl labelling for quantitative proteomics and beyond. Journal of Proteomics, 8(1), 1-11. Retrieved from [Link]

• Chen, Y., et al. (2015). Establishment of Dimethyl Labeling-based Quantitative Acetylproteomics in Arabidopsis. Molecular & Cellular Proteomics, 14(3), 762-774. Retrieved from [Link]

• Hsu, J. L., et al. (2003). Stable-isotope dimethyl labeling for quantitative proteomics. Analytical Chemistry, 75(24), 6843-6852. Retrieved from [Link]

• Allen, D. K., et al. (2014). Analysis of Isotopic Labeling in Peptide Fragments by Tandem Mass Spectrometry. PLoS ONE, 9(3), e91537. Retrieved from [Link]

• (2023, December 18). Phosphine Catalyzed Michael-Type Additions: Synthesis of Glutamic Acid Derivatives from Arylidene-α-Amino Esters. Preprints.org. Retrieved from [Link]

• Nakajima, T., et al. (n.d.). Synthesis of isotope-labelled [1-13C]-amino acids from 13CO2. Waseda University. Retrieved from [Link]

• Google Patents. (n.d.). L-glutamic acid derivative and synthesis method and application thereof.

• Lau, H. T., et al. (2014). Comparing SILAC- and Stable Isotope Dimethyl-Labeling Approaches for Quantitative Proteomics. Journal of Proteome Research, 13(9), 4164-4174. Retrieved from [Link]

• Lau, H. T., et al. (2014). Comparing SILAC- and Stable Isotope Dimethyl-Labeling Approaches for Quantitative Proteomics. Journal of Proteome Research, 13(9), 4164-4174. Retrieved from [Link]

• Google Patents. (n.d.). Process for synthesizing L-γ-methylene glutamic acid and analogs.

• Sangaraju, D., et al. (2017). Isotope Labeling Mass spectrometry to Quantify Endogenous and Exogenous DNA Adducts and Metabolites of 1,3-Butadiene In Vivo. Chemical Research in Toxicology, 30(5), 1184-1192. Retrieved from [Link]

• Wang, D., et al. (2019). Synthesis of 13C-methyl-labeled amino acids and their incorporation into proteins in mammalian cells. Nature Communications, 10, 4831. Retrieved from [Link]

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A Senior Application Scientist's Guide to Purity Analysis of Commercially Available Dimethyl 2-bromopentanedioate

For researchers and professionals in drug development, the quality of starting materials is not merely a parameter—it is the foundation of reproducible and reliable results. Dimethyl 2-bromopentanedioate (CAS 760-94-1) is a pivotal intermediate in the synthesis of a variety of complex molecules, including pharmaceuticals.[1][2] The presence of impurities can lead to unforeseen side reactions, reduced yields, and the introduction of potentially toxic byproducts, making a thorough purity assessment indispensable.

This guide provides an in-depth comparison of the purity of commercially available Dimethyl 2-bromopentanedioate, grounded in robust analytical methodologies. We will move beyond simply accepting the stated purity on a certificate of analysis (CoA) and instead establish a self-validating system for empirical verification.

The Chemistry of Impurities: What to Expect and Why

Understanding the potential impurities in Dimethyl 2-bromopentanedioate requires insight into its synthesis. The most common manufacturing route is the alpha-bromination of dimethyl pentanedioate (also known as dimethyl glutarate).[1][2] This process, while effective, can generate several structurally similar impurities that are critical to identify and quantify.

Common Process-Related Impurities:

• Unreacted Starting Material: Dimethyl pentanedioate.

• Over-brominated Byproducts: Primarily dimethyl 2,4-dibromopentanedioate, which can complicate subsequent reactions.[2]

• Positional Isomers: While alpha-bromination is favored, other isomers can form in small quantities.[2]

• Elimination Products: Dehydrobromination can lead to the formation of unsaturated diesters like dimethyl glutaconate.[2]

• Residual Solvents: Solvents used during synthesis and purification (e.g., carbon tetrachloride, acetic acid) may persist in the final product.[3]

A multi-technique analytical approach is therefore not just recommended; it is essential for a comprehensive purity profile.

A Multi-Pronged Strategy for Purity Verification

No single analytical technique can provide a complete picture of a compound's purity. We will employ an orthogonal strategy, where each technique validates the others, to build a high-confidence assessment. Our evaluation will focus on three hypothetical commercial sources, representative of different market grades:

• Supplier A (Premium Grade): Stated Purity >99%

• Supplier B (Standard Grade): Stated Purity >97%

• Supplier C (Economy Grade): Stated Purity >95%

Our analytical workflow is as follows:

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Dimethyl 2-bromopentanedioate for Laboratory Professionals

As a Senior Application Scientist, I understand that excellence in research is intrinsically linked to a culture of safety and environmental responsibility. The proper management of chemical waste is not merely a regulatory hurdle; it is a fundamental component of rigorous scientific practice. This guide provides a detailed, step-by-step protocol for the safe disposal of Dimethyl 2-bromopentanedioate (CAS 760-94-1), a versatile but hazardous halogenated organic compound. Our objective is to empower you, our partners in research and development, with the knowledge to handle this substance responsibly, ensuring the safety of your team and the integrity of our environment.

Part 1: Core Principles & Hazard Characterization

Before any disposal procedure, a thorough understanding of the chemical's properties and associated hazards is paramount. Dimethyl 2-bromopentanedioate is a brominated ester, placing it in the category of halogenated organic compounds .[1][2][3] This classification is the single most important factor determining its disposal pathway. Halogenated solvents and reagents are often more toxic and environmentally persistent, and their disposal is more costly and regulated than their non-halogenated counterparts.[4] Therefore, they must never be mixed with other waste streams.[5][6]

While a specific, comprehensive safety data sheet (SDS) for this exact compound is not widely available, the hazards can be inferred from similar bromo-organic compounds and general chemical safety principles. It should be handled as a substance that may cause skin and eye irritation and may be harmful if inhaled or ingested.[7][8][9]

Data Presentation: Key Properties of Dimethyl 2-bromopentanedioate

The following table summarizes essential quantitative data for Dimethyl 2-bromopentanedioate, critical for safe handling and waste characterization.

Property	Value	Source
Molecular Formula	C₇H₁₁BrO₄	[2]
Molecular Weight	239.06 g/mol	[2]
Appearance	Colorless to light yellow liquid
Chemical Class	Halogenated Diester	[2]
Incompatibilities	Strong oxidizing agents, strong bases	[10][11]
Waste Category	Halogenated Organic Hazardous Waste	[1][3]

Part 2: Personal Protective Equipment (PPE) - Your First Line of Defense

Handling any chemical waste requires a stringent adherence to PPE protocols to minimize exposure. The causality is simple: effective PPE creates a necessary barrier between you and the potential hazard.

• Eye Protection : Wear chemical safety goggles at all times.[1][12] This protects against splashes of the liquid, which can cause serious eye irritation.[8][9]

• Hand Protection : Wear chemical-resistant nitrile or neoprene gloves.[1][12] This prevents direct skin contact, which can lead to irritation.[11] Always check the glove manufacturer's compatibility chart for specific breakthrough times.

• Body Protection : A standard laboratory coat is mandatory to protect skin and clothing from spills.[1][12] For larger quantities or in case of significant spill risk, a chemical-resistant apron is recommended.

• Respiratory Protection : All handling and commingling of Dimethyl 2-bromopentanedioate waste must be conducted within a certified chemical fume hood to prevent the inhalation of potentially harmful vapors.[1][4][5]

Part 3: Step-by-Step Disposal Protocol

This protocol is designed as a self-validating system. Following each step precisely ensures compliance and safety.

Step 1: Waste Segregation (The Critical Decision)

The foundational principle of chemical waste management is proper segregation.[5][12] Mixing incompatible waste streams can lead to violent chemical reactions, the release of toxic gases, or fires.

• Action : Designate a specific waste container exclusively for "Halogenated Organic Waste." [1][3]

• Causality : Dimethyl 2-bromopentanedioate contains bromine. Halogenated wastes are typically incinerated at high temperatures under specific conditions to safely neutralize the halogens and prevent the formation of toxic byproducts like dioxins. Mixing this waste with non-halogenated solvents contaminates the entire volume, drastically increasing disposal costs and environmental burden.[4]

• DO NOT :

  • Mix with non-halogenated solvents (e.g., acetone, ethanol, hexanes).[4][6]

  • Mix with aqueous waste, acids, or bases.[13]

  • Dispose of down the sink or any other sewer drain.[1][6][14]

  • Allow to evaporate in the fume hood as a method of disposal.[14]

Step 2: Container Selection and Labeling

The waste container serves to safely contain the chemical and clearly communicate its contents and hazards.

• Action : Select a chemically compatible, leak-proof container with a secure, screw-top cap.[13][15] Polyethylene or glass containers are typically appropriate. The original product container, if in good condition, is an excellent choice.[13]

• Action : As soon as the first drop of waste is added, affix a "Hazardous Waste" label provided by your institution's Environmental Health & Safety (EHS) department.[4][16]

• Labeling Requirements : The label must be filled out completely and legibly, including:

  • The words "Hazardous Waste" .[16]

  • The full chemical name: "Waste Dimethyl 2-bromopentanedioate" . List any other constituents if it's a mixture, with approximate percentages.[16]

  • The associated hazards (e.g., "Irritant," "Toxic").[16]

  • The accumulation start date (the date the first waste was added).[16]

Step 3: Waste Accumulation in a Satellite Accumulation Area (SAA)

Waste must be stored safely at its point of generation before pickup.

• Action : Store the labeled waste container in a designated SAA.[13][15] This area must be at or near the point of waste generation and under the control of laboratory personnel.[16]

• Causality : The SAA concept ensures that hazardous waste is managed safely by knowledgeable personnel in the immediate area where it is produced, minimizing the risks associated with transporting open or full containers through the facility.

• Storage Rules :

  • Keep the container closed at all times except when actively adding waste.[6][13][14] This prevents the release of vapors and protects against spills.

  • Store the container within secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.[4]

  • Do not accumulate more than 55 gallons of total hazardous waste (or 1 quart of acutely toxic P-listed waste) in an SAA.[15]

Step 4: Arranging for Final Disposal

Hazardous chemical waste must be disposed of through professional, licensed channels.

• Action : Once the container is full, or within one year of the accumulation start date, contact your institution's EHS department to schedule a waste pickup.[14][16]

• Causality : EHS professionals are trained to handle, transport, and document hazardous waste according to strict federal and state regulations, ensuring it is sent to a permitted Treatment, Storage, and Disposal Facility (TSDF). This process provides a legal and environmental "cradle-to-grave" chain of custody for the hazardous material.

Part 4: Emergency Procedures for Spills

In the event of a spill, a swift and correct response is critical to mitigate hazards.

• Small Spills (manageable by lab personnel) :

  • Alert personnel in the immediate area.

  • If flammable, extinguish all nearby ignition sources.

  • Ensure the fume hood is operational to ventilate the area.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper towels on large spills.

  • Carefully collect the contaminated absorbent material using non-sparking tools, place it in a sealed, compatible container, and label it as hazardous waste for EHS pickup.[6][16]

• Large Spills or Unknown Hazards :

  • Evacuate the area immediately.

  • Alert others and activate the nearest fire alarm if necessary.

  • Close the laboratory doors.

  • Contact your institution's emergency response team or EHS department from a safe location.[4][16]

Visualization: Disposal Workflow

The following diagram outlines the logical decision-making process for the proper disposal of Dimethyl 2-bromopentanedioate.

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Navigating the Safe Handling of Dimethyl 2-bromopentanedioate: A Guide for Laboratory Professionals

For researchers at the forefront of pharmaceutical development and organic synthesis, the ability to safely and effectively handle reactive intermediates is paramount. Dimethyl 2-bromopentanedioate, a key building block in the synthesis of various organic molecules, presents a unique set of handling challenges due to its chemical properties. This guide provides a comprehensive, in-depth operational plan for the safe handling, storage, and disposal of Dimethyl 2-bromopentanedioate, grounded in scientific principles and field-proven best practices. Our goal is to empower you with the knowledge to not only protect yourself and your colleagues but also to ensure the integrity of your research.

Understanding the Hazard: Why Specific Precautions are Crucial

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment is the most critical step in mitigating exposure risks. The following table outlines the minimum required PPE for handling Dimethyl 2-bromopentanedioate.

PPE Category	Item	Specification	Rationale
Eye Protection	Safety Goggles	Chemical splash goggles compliant with ANSI Z87.1 standards.	Protects eyes from potential splashes of the solid or solutions, as well as any vapors that may be generated. Standard safety glasses do not provide adequate protection from splashes.
Hand Protection	Chemical-Resistant Gloves	Nitrile or Butyl rubber gloves. For prolonged contact or handling larger quantities, double gloving is recommended.	Provides a barrier against skin contact. Nitrile gloves offer good resistance to a range of chemicals, while butyl rubber provides excellent protection against esters and ketones.[2][3] Always inspect gloves for signs of degradation or punctures before use.
Body Protection	Laboratory Coat	A flame-resistant lab coat with long sleeves.	Protects skin and personal clothing from accidental spills and splashes.
Respiratory Protection	Respirator	A NIOSH-approved air-purifying respirator with organic vapor/acid gas (OV/AG) combination cartridges.	To be used when handling the powder outside of a certified chemical fume hood, or if there is a potential for aerosol generation. The organic vapor cartridge addresses the organic structure, while the acid gas component provides protection against potential hydrolysis products like hydrogen bromide.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational workflow is essential for minimizing risk. The following diagram and procedural steps outline the recommended process for handling Dimethyl 2-bromopentanedioate.

Caption: Workflow for the safe handling of Dimethyl 2-bromopentanedioate.

Experimental Protocol:

• Work Area Preparation: Always handle Dimethyl 2-bromopentanedioate within a certified chemical fume hood to minimize inhalation exposure. Ensure the work area is clean and free of incompatible materials such as strong oxidizing agents and strong bases.

• Personal Protective Equipment: Before handling the compound, don all required PPE as outlined in the table above.

• Weighing and Dispensing:

  • When weighing the solid, use a tared, sealed container to prevent the generation of dust.

  • If preparing a solution, slowly add the Dimethyl 2-bromopentanedioate to the solvent to avoid splashing.

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials.

• Decontamination: After handling, decontaminate all surfaces and equipment that may have come into contact with the chemical. A solution of soap and water is generally effective for cleaning glassware and surfaces.

Emergency Procedures: Be Prepared for the Unexpected

In the event of an exposure or spill, immediate and appropriate action is crucial.

Incident	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while flushing. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with a gentle stream of lukewarm water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.
Spill	For small spills, absorb the material with an inert, non-combustible absorbent such as vermiculite or sand. For larger spills, or if you are unsure how to proceed, contact your institution's Environmental Health and Safety (EHS) department immediately.[4]

Disposal Plan: Responsible Stewardship

As a brominated hydrocarbon, Dimethyl 2-bromopentanedioate waste must be managed as halogenated organic waste.[5]

Disposal Protocol:

• Segregation: Collect all waste containing Dimethyl 2-bromopentanedioate, including contaminated PPE and absorbent materials, in a designated, leak-proof container labeled "Halogenated Organic Waste." Do not mix with non-halogenated waste streams.

• Labeling: Clearly label the waste container with the full chemical name, "Dimethyl 2-bromopentanedioate," and any other components of the waste.

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor. The primary method for the disposal of halogenated organic compounds is high-temperature incineration.[6]

By adhering to these detailed protocols, you can confidently and safely handle Dimethyl 2-bromopentanedioate, ensuring a secure research environment and the integrity of your scientific endeavors.

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